Hydrogen maleate

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Hydrogen Maleate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of hydrogen maleate (B1232345) salts, with a particular focus on potassium hydrogen maleate. This information is critical for researchers in materials science, crystallography, and drug development who utilize maleate salts to modify the physicochemical properties of active pharmaceutical ingredients (APIs).

Synthesis of Hydrogen Maleate

The synthesis of hydrogen maleate salts is typically achieved through a straightforward acid-base reaction between maleic acid and a corresponding base in a 1:1 molar ratio. The resulting salt can then be isolated by crystallization.

Synthesis of Potassium Hydrogen Maleate

A common and well-documented synthesis involves the reaction of maleic acid with potassium hydroxide (B78521).

Experimental Protocol:

• Dissolution: Dissolve equimolar amounts of maleic acid and potassium hydroxide separately in a minimal amount of deionized water.

• Reaction: Slowly add the potassium hydroxide solution to the maleic acid solution with constant stirring. The reaction is exothermic, and cooling may be necessary to control the temperature.

• Crystallization: The resulting solution of potassium hydrogen maleate is then concentrated by gentle heating to induce crystallization. Slow cooling of the concentrated solution, potentially with the aid of an ice bath, will yield white crystals of potassium hydrogen maleate.

• Isolation and Drying: The crystals are collected by filtration, washed with a small amount of cold deionized water to remove any unreacted starting materials, and then dried in a desiccator or under vacuum.

A representative reaction workflow for the synthesis of potassium hydrogen maleate is depicted below.

Synthesis workflow for potassium hydrogen maleate.

Characterization of Hydrogen Maleate

A thorough characterization of hydrogen maleate salts is essential to confirm their identity, purity, and solid-state properties. The primary techniques employed are X-ray diffraction, spectroscopic methods (FTIR and NMR), and thermal analysis (TGA and DSC).

X-ray Crystallography

Single-crystal X-ray diffraction provides definitive information about the three-dimensional arrangement of atoms and molecules in the crystal lattice. For potassium hydrogen maleate, crystallographic studies have revealed a well-defined structure.

Experimental Protocol:

• Crystal Growth: Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated aqueous solution of potassium hydrogen maleate.

• Data Collection: A selected crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The atomic positions are then determined and refined to generate a final crystal structure.

Table 1: Crystallographic Data for Potassium Hydrogen Maleate [1]

Parameter	Value
Crystal System	Orthorhombic
Space Group	Pbcm
a (Å)	4.578
b (Å)	7.791
c (Å)	15.953
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	569.0
Z	4

The crystal structure of potassium hydrogen maleate consists of alternating layers of potassium cations and planar hydrogen maleate anions. A strong intramolecular hydrogen bond is a key feature of the hydrogen maleate anion.[1]

Spectroscopic Characterization

FTIR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The hydrogen maleate anion exhibits characteristic absorption bands.

Experimental Protocol (KBr Pellet Method):

• Sample Preparation: A small amount of the finely ground potassium hydrogen maleate sample (1-2 mg) is intimately mixed with approximately 200 mg of dry potassium bromide (KBr) powder in a mortar and pestle.

• Pellet Formation: The mixture is transferred to a pellet press die and subjected to high pressure to form a thin, transparent pellet.

• Spectral Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer, and the infrared spectrum is recorded.

Table 2: Characteristic FTIR Absorption Bands for Hydrogen Maleate

Wavenumber (cm⁻¹)	Assignment
~3400 (broad)	O-H stretching (intramolecular hydrogen bond)
~1700	C=O stretching (carboxylic acid)
~1600	C=C stretching
~1400	C-O stretching / O-H bending
~870	C-H out-of-plane bending

¹H NMR spectroscopy provides detailed information about the chemical environment of the hydrogen atoms in a molecule. For the hydrogen maleate anion, the key signals are from the vinylic protons and the acidic proton.

Experimental Protocol (¹H NMR in D₂O):

• Sample Preparation: Dissolve 5-10 mg of potassium hydrogen maleate in approximately 0.6-0.7 mL of deuterium (B1214612) oxide (D₂O) in an NMR tube.

• Spectral Acquisition: The NMR tube is placed in the spectrometer, and the ¹H NMR spectrum is acquired. The use of D₂O will result in the exchange of the acidic proton with deuterium, causing its signal to disappear from the spectrum.

Table 3: ¹H NMR Chemical Shifts for the Hydrogen Maleate Anion in D₂O

Proton	Chemical Shift (δ, ppm)	Multiplicity
Vinylic (-CH=CH-)	~6.3	Singlet

Note: The acidic proton signal is typically very broad and may not be observed, especially in protic solvents due to exchange.

Thermal Analysis

Experimental Protocol:

• Sample Preparation: A small, accurately weighed amount of the sample (typically 5-10 mg) is placed in an appropriate TGA or DSC pan.

• Analysis: The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen or air), and the change in mass (TGA) or heat flow (DSC) is recorded as a function of temperature.

Table 4: Representative Thermal Analysis Data for Potassium Hydrogen Phthalate [2]

Analysis	Observation	Temperature (°C)
DSC	Endothermic peak (decomposition)	~330
TGA	Onset of major mass loss	~300

It is expected that potassium hydrogen maleate would also exhibit a sharp endothermic peak in its DSC thermogram corresponding to its decomposition, which would be accompanied by a significant mass loss in the TGA curve. The exact temperatures would be specific to the compound.

Role in Biochemical Pathways and Drug Formulation

Maleate, the conjugate base of maleic acid, is closely related to malate (B86768), a key intermediate in several metabolic pathways. The enzymatic hydration of the double bond in maleate yields malate. This conversion connects maleate to central metabolism.

The Malate-Aspartate Shuttle

One of the critical roles of malate is in the malate-aspartate shuttle, a system that transports reducing equivalents (in the form of NADH) from the cytosol into the mitochondria for ATP production via oxidative phosphorylation.

The diagram below illustrates the conversion of maleate to malate and its subsequent entry into the malate-aspartate shuttle.

Maleate to Malate and the Malate-Aspartate Shuttle.

Application in Drug Formulation

The formation of maleate salts is a common strategy in drug development to improve the solubility, stability, and bioavailability of APIs. The process involves selecting a suitable counterion (maleic acid) to form a salt with an ionizable drug molecule.

The workflow for developing a maleate salt of a drug is outlined below.

References

• 1. mt.com [mt.com]
• 2. researchgate.net [researchgate.net]

Unraveling the Crystal Structure of Hydrogen Maleate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Quantitative Crystallographic Data

The crystal structure of hydrogen maleate (B1232345) has been investigated with various counter-ions, revealing the significant influence of the crystalline environment on its geometry. The following tables summarize the key quantitative data from single-crystal X-ray and neutron diffraction studies.

Table 1: Crystallographic Data for Various Hydrogen Maleate Salts

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	V (ų)	Z	Ref.
Sodium hydrogen maleate trihydrate	NaH[C₄H₂O₄]·3H₂O	Triclinic	P-1	5.927(2)	6.288(2)	11.222(4)	104.00(2)	91.47(2)	100.26(2)	398.3(3)	2	[1][2]
2,5-Dimethylanilinium hydrogen maleate	C₈H₁₂N⁺·C₄H₃O₄⁻	Triclinic	P-1	6.7983(17)	8.515(2)	11.012(3)	108.784(8)	98.026(7)	98.742(7)	584.3(3)	2	[3]
Indacaterol (B1671819) hydrogen maleate	(C₂₄H₂₉N₂O₃)(HC₄H₂O₄)	Triclinic	P-1	8.86616(9)	9.75866(21)	16.67848(36)	102.6301(10)	94.1736(6)	113.2644(2)	1273.095(7)	2	[4]
Cyclohexylammonium hydrogen maleate hemihydrate	CyNH₃[HOOC(CH)₂COO]·½H₂O	Monoclinic	C2/c	-	-	-	-	-	-	-	-	[5]
Transition Metal Hydrogen Maleates (Isostructural series)	M²⁺(C₄H₃O₄⁻)₂·4H₂O (M=Mn, Fe, Co, Ni, Zn)	Triclinic	P-1	-	-	-	-	-	-	-	1	[6]

Table 2: Key Intramolecular Hydrogen Bond Dimensions in Hydrogen Maleate Anions

Compound	O···O Distance (Å)	O-H Distance (Å)	H···O Distance (Å)	Method	Ref.
Sodium hydrogen maleate trihydrate	2.445(1)	1.079(2)	1.367(2)	Neutron Diffraction	[1][2]
2,5-Dimethylanilinium hydrogen maleate	-	-	-	X-ray Diffraction	[3]
Indacaterol hydrogen maleate	-	-	-	Synchrotron X-ray Powder Diffraction	[4]
Potassium hydrogen maleate	-	-	-	Neutron Diffraction	[7]

Note: A dash (-) indicates data not explicitly provided in the cited abstract.

Experimental Protocols

The determination of the crystal structure of hydrogen maleate salts primarily relies on single-crystal X-ray diffraction and neutron diffraction techniques.

Single-Crystal X-ray Diffraction (SC-XRD)

This is a common technique for determining the atomic and molecular structure of a crystal.[8][9]

Methodology:

• Crystal Growth: Single crystals of the hydrogen maleate salt are grown, often by slow evaporation of a saturated aqueous solution.[10] For instance, 2,5-dimethylanilinium hydrogen maleate was synthesized and crystallized to study its hydrogen-bonding patterns.[3]

• Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.[9]

• Data Collection: The crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which diffracts the X-rays into a specific pattern of spots.[9] Data collection for 2,5-dimethylanilinium hydrogen maleate was performed on a Rigaku XtaLAB mini diffractometer.[3]

• Structure Solution and Refinement: The diffraction pattern is used to determine the unit cell dimensions and space group of the crystal. The positions of the atoms within the unit cell are determined using computational methods. The structural model is then refined to best fit the experimental data.[11]

Neutron Diffraction

Neutron diffraction is particularly powerful for accurately locating hydrogen atoms, which is crucial for understanding the intramolecular hydrogen bond in the hydrogen maleate anion.[7][12]

Methodology:

• Crystal Growth: Similar to SC-XRD, large, high-quality single crystals are required.

• Data Collection: The crystal is placed in a neutron beam. The diffraction data are collected using a neutron detector. The study on sodium hydrogen maleate trihydrate was conducted at 120 K to obtain accurate thermal parameters and hydrogen positions.[1][2][10]

• Structure Refinement: The refinement of the crystal structure from neutron diffraction data provides highly accurate positions of all atoms, including hydrogen. For sodium hydrogen maleate trihydrate, the final R-factor was 0.033 for 2508 independent reflections.[1][2]

Visualizations

Experimental Workflow for Crystal Structure Determination

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. Neutron diffraction study of sodium hydrogen maleate trihydrate, NaH[C4H2O4].3H2O, at 120 K [inis.iaea.org]
• 3. Crystal structure of 2,5-di­methyl­anilinium hydrogen maleate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure of indacaterol hydrogen maleate (C24H29N2O3)(HC4H2O4) | Powder Diffraction | Cambridge Core [cambridge.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Synthesis and X-ray powder diffraction data of transition metal derivatives of maleic acid. I. M2+(C4H3O4−)2⋅4H2O (M2+=Mn, Fe, Co, Ni, and Zn) | Powder Diffraction | Cambridge Core [cambridge.org]
• 7. STRUCTURE OF POTASSIUM HYDROGEN MALEATE BY NEUTRON DIFFRACTION (Journal Article) | OSTI.GOV [osti.gov]
• 8. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 10. journals.iucr.org [journals.iucr.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Hydrogen maleate salts: precise and accurate determination of the hydrogen atom position in short hydrogen bonds using X-ray diffraction at extremely low temperatures [apo.ansto.gov.au]

Spectroscopic Properties of Hydrogen Maleate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of the hydrogen maleate (B1232345) anion, a common counterion in pharmaceutical salts. Understanding its characteristic signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy is crucial for the structural elucidation, quantitative analysis, and quality control of active pharmaceutical ingredients (APIs). This document presents a compilation of spectroscopic data, detailed experimental protocols, and visual aids to facilitate the interpretation of analytical results.

Introduction to Hydrogen Maleate

Hydrogen maleate is the monoanion of maleic acid, a dicarboxylic acid with the IUPAC name (Z)-but-2-enedioic acid. Its structure features a cis-configuration of the two carboxylic acid groups around a carbon-carbon double bond. This geometry allows for the formation of a strong intramolecular hydrogen bond in the hydrogen maleate anion, which significantly influences its spectroscopic properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of hydrogen maleate in solution. Both ¹H and ¹³C NMR provide distinct signals that are characteristic of its unique chemical environment.

¹H NMR Spectroscopy

The ¹H NMR spectrum of hydrogen maleate is relatively simple, primarily characterized by the signal of the two equivalent olefinic protons.

Table 1: ¹H NMR Chemical Shifts for Hydrogen Maleate

Proton Type	Chemical Shift (δ) in D₂O	Chemical Shift (δ) in DMSO-d₆	Multiplicity
Olefinic (=CH)	6.2 - 6.4 ppm	~6.2 ppm	Singlet

Note: The acidic proton of the carboxylic acid group is often not observed in D₂O due to rapid exchange with deuterium (B1214612). In aprotic solvents like DMSO-d₆, it may appear as a broad singlet at a downfield chemical shift (typically >10 ppm), though its position can be highly variable depending on concentration and temperature.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of hydrogen maleate displays two key resonances corresponding to the carboxylate/carboxylic acid carbons and the olefinic carbons.

Table 2: ¹³C NMR Chemical Shifts for Hydrogen Maleate

Carbon Type	Typical Chemical Shift (δ) Range
Carboxylate/Carboxylic Acid (C=O)	170 - 185 ppm
Olefinic (=CH)	130 - 140 ppm

Note: Specific, experimentally determined chemical shifts for the hydrogen maleate anion can vary depending on the solvent, pH, and counterion. The values provided are based on typical ranges for similar functional groups.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in hydrogen maleate, particularly the carbonyl and hydroxyl groups, as well as the carbon-carbon double bond. The strong intramolecular hydrogen bond has a pronounced effect on the O-H stretching vibration.

Table 3: Characteristic IR Absorption Frequencies for Hydrogen Maleate (as Potassium Hydrogen Maleate)

Vibrational Mode	Frequency Range (cm⁻¹)	Intensity	Notes
O-H Stretch	~3200 - 2500 (very broad)	Strong, Broad	Often centered around 820 cm⁻¹ due to strong intramolecular hydrogen bonding. This is a highly characteristic feature.
C=O Stretch	~1700	Strong	Asymmetric stretch of the carboxylate and carboxylic acid groups.
C=C Stretch	~1640 - 1600	Medium
C-O Stretch / O-H Bend	~1400 - 1200	Strong	Coupled vibrations.
=C-H Bend	~870 - 810	Medium	Out-of-plane bending.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is useful for detecting the presence of the conjugated π-system in the hydrogen maleate anion. The absorption is due to a π → π* electronic transition.

Table 4: UV-Vis Absorption Data for Maleic Acid/Maleate in Aqueous Solution

Parameter	Value
λ_max	210 nm[1]
Molar Absorptivity (ε)	1.38 x 10⁴ L·mol⁻¹·cm⁻¹ (log ε = 4.14)[1]

Note: The UV-Vis absorption of the hydrogen maleate anion is expected to be very similar to that of maleic acid in an aqueous solution.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of hydrogen maleate. Instrument parameters should be optimized for the specific equipment and sample being analyzed.

NMR Spectroscopy

• Sample Preparation : Dissolve an accurately weighed sample of the hydrogen maleate salt (typically 5-20 mg) in approximately 0.6-0.7 mL of a deuterated solvent (e.g., D₂O or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup :

  • Tune and match the probe for the desired nucleus (¹H or ¹³C).

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition :

  • Pulse Sequence : Standard single-pulse sequence.

  • Spectral Width : Typically 0-12 ppm.

  • Acquisition Time : 2-4 seconds.

  • Relaxation Delay : 1-5 seconds.

  • Number of Scans : 8-16 scans for a moderately concentrated sample.

• ¹³C NMR Acquisition :

  • Pulse Sequence : Standard single-pulse sequence with proton decoupling.

  • Spectral Width : Typically 0-200 ppm.

  • Acquisition Time : 1-2 seconds.

  • Relaxation Delay : 2-5 seconds (longer delays may be needed for quaternary carbons).

  • Number of Scans : Several hundred to thousands of scans, depending on the sample concentration and instrument sensitivity.

• Data Processing : Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Reference the spectrum to an internal standard (e.g., TMS or a residual solvent peak).

IR Spectroscopy

• Sample Preparation (Solid State) :

  • KBr Pellet : Mix a small amount of the solid sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar. Grind the mixture to a fine, uniform powder. Press the powder into a transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR) : Place a small amount of the solid sample directly onto the ATR crystal.

• Instrument Setup :

  • Record a background spectrum of the empty sample compartment (for KBr pellet) or the clean ATR crystal.

• Data Acquisition :

  • Spectral Range : Typically 4000-400 cm⁻¹.

  • Resolution : 4 cm⁻¹.

  • Number of Scans : 16-32 scans.

• Data Processing : The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

UV-Vis Spectroscopy

• Sample Preparation :

  • Prepare a stock solution of the hydrogen maleate salt of a known concentration in a suitable solvent (e.g., deionized water, ethanol, or methanol). The solvent must be transparent in the UV region of interest.

  • Dilute the stock solution to a concentration that will give an absorbance reading in the optimal range of the spectrophotometer (typically 0.1 - 1.0).

• Instrument Setup :

  • Turn on the spectrophotometer and allow the lamps to warm up.

  • Set the desired wavelength range (e.g., 400-190 nm).

• Data Acquisition :

  • Fill a quartz cuvette with the solvent to be used as a blank and record the baseline.

  • Rinse the cuvette with the sample solution and then fill it with the sample solution.

  • Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

• Data Analysis : Determine the wavelength of maximum absorbance (λ_max) and the corresponding absorbance value. Use the Beer-Lambert law (A = εbc) to calculate the molar absorptivity (ε) if the concentration and path length are known.

Visualizations

The following diagrams illustrate the relationship between the structure of hydrogen maleate and its spectroscopic signals, as well as a typical workflow for its analysis.

References

• 1. Maleic Acid | C4H4O4 | CID 444266 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Quantum Chemical Deep Dive into Hydrogen Maleate: Structure, Spectroscopy, and Proton Dynamics

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The hydrogen maleate (B1232345) anion is a prototypical system for the study of strong intramolecular hydrogen bonds. Its deceptively simple structure belies a complex and fascinating array of quantum mechanical phenomena, including proton transfer dynamics and unusual spectroscopic signatures. These characteristics make it a subject of intense research interest, with implications ranging from fundamental chemical theory to the design of novel pharmaceutical compounds. This technical guide provides a comprehensive overview of the quantum chemical studies of hydrogen maleeate, focusing on its electronic structure, vibrational and NMR spectroscopy, and the dynamics of its hallmark intramolecular proton transfer.

Theoretical and Computational Approaches

The study of hydrogen maleate heavily relies on quantum chemical calculations to complement and interpret experimental findings. A variety of theoretical methods have been employed to investigate its properties.

High-level ab initio molecular orbital and density functional theory (DFT) calculations have been instrumental in characterizing the very short and strong hydrogen bond in the hydrogen maleate anion.[1] Commonly used DFT functionals include B3LYP and B3PW91, often paired with basis sets such as 6-31+G(d,p).[2] These methods are used to predict the potential energy surface, which in the case of hydrogen maleate, is often found to have a double well, indicating two minima for the proton's position.[2] The barrier to proton transfer through a symmetrical transition state is generally calculated to be very small.[2]

For the calculation of spectroscopic properties, specific computational approaches are utilized. Vibrational frequencies (IR and Raman) are typically computed, and the results are often scaled to better match experimental data.[3] Nuclear Magnetic Resonance (NMR) parameters, such as chemical shifts, are frequently calculated using the Gauge-Independent Atomic Orbital (GIAO) method.[4]

The dynamics of proton transfer are often investigated using methods that go beyond the Born-Oppenheimer approximation, such as the Density Matrix Evolution (DME) method, which can be combined with classical molecular dynamics.[5][6]

The Intramolecular Hydrogen Bond and Proton Transfer

The defining feature of hydrogen maleate is its strong intramolecular O-H···O hydrogen bond. Quantum chemical studies have consistently shown this bond to be exceptionally short and strong.[1] The position of the hydrogen atom within this bond is highly sensitive to its environment, including the counter-cation in its salt form and the surrounding solvent.[7][8] This sensitivity is a key aspect of its chemical behavior.

The potential energy surface (PES) governing the proton's movement between the two oxygen atoms is a critical area of study.[9][10] Most theoretical levels, with the exception of some functionals like B3PW91, predict a double-well potential.[2] This means there are two stable, asymmetric positions for the proton, separated by a low energy barrier. The height of this barrier is a crucial parameter determining the rate of proton transfer.

Caption: A simplified potential energy surface for proton transfer in hydrogen maleate.

Spectroscopic Characterization

Quantum chemical calculations are essential for interpreting the experimental spectra of hydrogen maleate.

Vibrational Spectroscopy (IR and Raman)

The vibrational spectrum of hydrogen maleate is characterized by features that reflect the strong intramolecular hydrogen bond. Theoretical calculations of IR and Raman spectra help in the assignment of vibrational modes.[3][11][12] The O-H stretching frequency, in particular, is a sensitive probe of the hydrogen bond strength and is often found at an unusually low wavenumber.

NMR Spectroscopy

¹H NMR spectroscopy is a powerful tool for studying the hydrogen bond in hydrogen maleate. The chemical shift of the bridging proton is highly deshielded, typically appearing in the 17-21 ppm range, which is indicative of a strong, low-barrier hydrogen bond.[13] Quantum chemical calculations of NMR chemical shifts, often employing the GIAO method, are used to correlate the observed chemical shifts with the molecular structure and the position of the proton.[4][14]

Quantitative Data Summary

The following tables summarize key quantitative data from quantum chemical studies of hydrogen maleate.

Table 1: Calculated Geometrical Parameters of Hydrogen Maleate

Parameter	Method/Basis Set	Value	Reference
O···O distance (Å)	MP2/6-31+G(d,p)	2.434	[2]
O···O distance (Å)	B3LYP/6-31+G(d,p)	2.446	[2]
O-H distance (Å)	Hirshfeld Atom Refinement	1.080 - 1.215	[7]

Table 2: Calculated Proton Transfer Barriers and Spectroscopic Data

Parameter	Method/Basis Set	Value	Reference
Proton Transfer Barrier (kcal/mol)	MP2/6-31+G(d,p)	0.23	[2]
Proton Transfer Barrier (kcal/mol)	B3LYP/6-31+G(d,p)	0.13	[2]
¹H NMR Chemical Shift (ppm)	Quantum Chemical Calculation	20-22	[13]

Experimental and Computational Protocols

Quantum Chemical Calculations

A typical computational workflow for studying hydrogen maleate involves the following steps:

• Geometry Optimization: The molecular geometry is optimized to find a stationary point on the potential energy surface. This is usually performed using DFT (e.g., B3LYP) or ab initio (e.g., MP2) methods with an appropriate basis set (e.g., 6-31+G(d,p)).[2]

• Frequency Calculation: To confirm that the optimized geometry corresponds to a minimum (no imaginary frequencies) or a transition state (one imaginary frequency), vibrational frequencies are calculated.[15]

• Property Calculations: Once a stable geometry is obtained, various properties such as NMR chemical shifts (using GIAO), IR intensities, and Raman activities are calculated.[3][4]

• Potential Energy Surface Scan: To study proton transfer, a relaxed PES scan is often performed by systematically varying the O-H bond distance and calculating the energy at each point.

Caption: A typical workflow for quantum chemical calculations on hydrogen maleate.

Spectroscopic Experiments

• FT-IR Spectroscopy: The FT-IR spectrum is typically recorded using a spectrometer in the range of 4000–400 cm⁻¹, with a spectral resolution of ± 2 cm⁻¹.[3]

• FT-Raman Spectroscopy: The FT-Raman spectrum is often recorded using an Nd:YAG laser source operating at 1.064 μm. Spectra are recorded in the range of 4000-100 cm⁻¹.[3]

• NMR Spectroscopy: ¹H NMR spectra are recorded in solution using a high-field NMR spectrometer. The chemical shifts are reported relative to a standard reference compound.[13][16]

Implications for Drug Development

The study of hydrogen maleate and its strong intramolecular hydrogen bond has significant implications for drug development.[17][18] Maleate is a common counterion used to form salts of basic drugs, and the nature of the hydrogen bonding can influence the physicochemical properties of the active pharmaceutical ingredient (API), such as solubility and stability.[19][20] Understanding the interactions between a drug molecule and the maleate counterion at a quantum chemical level can aid in the rational design of pharmaceutical salts with desired properties.[17] Molecular dynamics simulations, often in conjunction with DFT calculations, are used to study the association processes and hydrogen-bonding motifs in aqueous solutions of drug-maleate salts.[17][19]

Caption: The role of hydrogen maleate in pharmaceutical salt formation and drug design.

Conclusion

Quantum chemical studies have provided profound insights into the nature of the strong intramolecular hydrogen bond in hydrogen maleate. Through a combination of high-level ab initio and DFT calculations, researchers have been able to characterize its unique potential energy surface, predict its spectroscopic properties with high accuracy, and model the dynamics of proton transfer. This knowledge is not only of fundamental importance in chemistry but also has practical applications in fields such as materials science and drug development. The ongoing advancements in computational methods promise to further unravel the complexities of this fascinating molecular system.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. longdom.org [longdom.org]
• 4. researchgate.net [researchgate.net]
• 5. psb.stanford.edu [psb.stanford.edu]
• 6. Determination of proton transfer rate constants using Ab initio, molecular dynamics and density matrix evolution calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. sciepub.com [sciepub.com]
• 10. Potential energy surface - Wikipedia [en.wikipedia.org]
• 11. Computational infrared and Raman spectra by hybrid QM/MM techniques: a study on molecular and catalytic material systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. spectroscopyeurope.com [spectroscopyeurope.com]
• 13. Proton transfer reactions and hydrogen-bond networks in protein environments - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. vibrational frequencies [cup.uni-muenchen.de]
• 16. jackwestin.com [jackwestin.com]
• 17. Molecular Dynamics Simulation of Association Processes in Aqueous Solutions of Maleate Salts of Drug-like Compounds: The Role of Counterion | MDPI [mdpi.com]
• 18. steeronresearch.com [steeronresearch.com]
• 19. Molecular Dynamics Simulation of Association Processes in Aqueous Solutions of Maleate Salts of Drug-like Compounds: The Role of Counterion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

thermodynamic properties of hydrogen maleate

An In-depth Technical Guide to the Thermodynamic Properties of Hydrogen Maleate (B1232345)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maleic acid ((2Z)-but-2-enedioic acid) is a diprotic organic acid that serves as a precursor in chemical synthesis and can be used to form stable acid addition salts with pharmaceutical compounds. Upon first dissociation, it forms the hydrogen maleate anion (also known as maleate(1-)). The thermodynamic properties of this anion are of significant interest due to its unique structural feature: a strong intramolecular hydrogen bond. This bond profoundly influences the acid-base behavior of the parent molecule and its interactions in solution, which is critical for applications in drug formulation and development. This guide provides a comprehensive overview of the core , details the experimental methods used for their determination, and visualizes the key chemical and biological pathways.

Acid-Base Properties and the Role of Intramolecular Hydrogen Bonding

Maleic acid (H₂A) is a diprotic acid that dissociates in two steps in aqueous solution. The first dissociation yields the hydrogen maleate anion (HA⁻), and the second yields the maleate dianion (A²⁻).

• H₂A ⇌ HA⁻ + H⁺ (First Dissociation, characterized by pKₐ₁)

• HA⁻ ⇌ A²⁻ + H⁺ (Second Dissociation, characterized by pKₐ₂)

The pKₐ values for these equilibria are summarized in Table 1.

Parameter	Value	Reference
pKₐ₁	1.910	[1]
pKₐ₂	6.332	[1]

Table 1. Acid Dissociation Constants of Maleic Acid in Water at 25°C.

A defining characteristic of the hydrogen maleate anion is the formation of a strong intramolecular hydrogen bond between the carboxylic acid proton and the carboxylate oxygen.[2][3][4] This seven-membered ring-like structure stabilizes the monoanion.[5] This stabilization has two significant consequences compared to its trans-isomer, fumaric acid:

• Increased Acidity (Lower pKₐ₁): The first proton is released more readily because the resulting conjugate base (hydrogen maleate) is stabilized by the internal hydrogen bond.[5]

• Decreased Acidity (Higher pKₐ₂): The second proton, which is held in this strong intramolecular hydrogen bond, is much more difficult to remove, resulting in a significantly higher pKₐ₂.[6]

This relationship is visualized in the dissociation pathway below.

Figure 1. Stepwise dissociation pathway of maleic acid.

Thermodynamic Properties of Dissociation

The Gibbs free energy of dissociation (ΔG°) can be calculated directly from the pKₐ values using the equation ΔG° = RTln(Kₐ) = 2.303 RT(pKₐ), where R is the gas constant (8.314 J·mol⁻¹·K⁻¹) and T is the absolute temperature (298.15 K). The calculated values are presented in Table 2. While experimental data for the enthalpy (ΔH°) and entropy (ΔS°) of dissociation are less commonly reported, the Gibbs free energy provides the fundamental measure of spontaneity for each dissociation step.

Parameter	First Dissociation (H₂A → HA⁻)	Second Dissociation (HA⁻ → A²⁻)
pKₐ	1.910	6.332
ΔG° (kJ·mol⁻¹)	+10.90	+36.14

Table 2. Standard Gibbs Free Energy of Dissociation for Maleic Acid at 298.15 K.

The positive values for ΔG° indicate that, under standard conditions, the dissociations are not spontaneous. However, in solution, the reactions proceed to an equilibrium dictated by the pH of the medium.

Thermodynamic Properties of Solid Maleic Acid

To provide a complete thermodynamic profile, the properties of the parent compound, solid maleic acid, are essential. These values relate to the overall stability of the molecule in its crystalline state.

Property	Symbol	Value (kJ·mol⁻¹)	Reference
Standard Enthalpy of Combustion	ΔcH°(solid)	-1355	[7]
Enthalpy of Fusion	ΔfusH°	+38.6	[8]
Enthalpy of Sublimation	ΔsubH°	+110.0	[8][9]

Table 3. Selected Thermodynamic Properties of Solid Maleic Acid at 298.15 K.

Experimental Protocols

The accurate determination of thermodynamic properties relies on precise experimental techniques. The methodologies for measuring pKₐ and enthalpy changes are detailed below.

Determination of pKₐ by Potentiometric Titration

Potentiometric titration is the most common and reliable method for determining the pKₐ of an acid.[10][11] It involves monitoring the pH of a solution as a titrant of known concentration is added incrementally.

Methodology:

• Preparation: A standard solution of a strong base (e.g., 0.1 M NaOH) is prepared and standardized. A solution of maleic acid with a known approximate concentration is also prepared.[12]

• Calibration: A pH meter with a combination glass electrode is calibrated using at least two, and preferably three, standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00).[13]

• Titration: A known volume of the maleic acid solution is placed in a beaker with a magnetic stirrer. The calibrated pH electrode is immersed in the solution. The standardized base is added in small, precise increments from a burette. After each addition, the solution is allowed to equilibrate, and the pH is recorded.[12]

• Data Analysis:

  • A titration curve is generated by plotting pH versus the volume of titrant added.

  • The two equivalence points (Vₑ₁ and Vₑ₂) are identified from the points of maximum slope on the curve, often found by examining the first or second derivative of the plot.

  • The half-equivalence points occur at Vₑ₁/2 and (Vₑ₁ + Vₑ₂)/2. According to the Henderson-Hasselbalch equation, the pH at the first half-equivalence point is equal to pKₐ₁, and the pH at the second half-equivalence point is equal to pKₐ₂.

The general workflow for this experimental procedure is illustrated below.

Figure 2. Experimental workflow for pKₐ determination by potentiometric titration.

Determination of Enthalpy Changes by Solution Calorimetry

Solution calorimetry measures the heat absorbed or released during a chemical process, such as dissolution or neutralization, at constant pressure. This heat change is equal to the enthalpy change (ΔH).[14]

Methodology:

• Apparatus: A solution calorimeter (e.g., a "coffee cup" calorimeter for simple experiments) is used, which consists of an insulated container, a precise thermometer, and a stirrer.[15]

• Procedure (for Enthalpy of Neutralization):

  • A known volume of a standard acid solution is placed in the calorimeter, and its initial temperature (Tᵢ) is monitored until stable.

  • A known volume of a standard base solution, also at Tᵢ, is added to the calorimeter.

  • The reaction mixture is stirred, and the temperature is recorded over time until a maximum temperature (T₟) is reached and the solution begins to cool.

• Data Analysis:

  • The temperature change (ΔT = T₟ - Tᵢ) is determined, often by extrapolating the cooling curve back to the time of mixing.

  • The heat absorbed by the solution (q_soln) is calculated using q = m × c × ΔT, where 'm' is the total mass of the solution and 'c' is its specific heat capacity (typically approximated as that of water, 4.184 J·g⁻¹·K⁻¹).[15]

  • Assuming perfect insulation, the heat of the reaction (q_rxn) is equal to -q_soln.

  • The molar enthalpy of reaction (ΔH) is calculated by dividing q_rxn by the number of moles of the limiting reactant.

Biological Relevance: Connection to the Citric Acid Cycle

While maleic acid itself is not a direct intermediate in central metabolism, it is closely related to key metabolites. The enzyme maleate hydratase can convert maleic acid to D-malic acid.[16] The more common L-isomer, L-malate, is a crucial intermediate in the Citric Acid (TCA) Cycle, a fundamental metabolic pathway for energy production in aerobic organisms.[17] Malate (B86768) is oxidized to oxaloacetate by malate dehydrogenase, a reaction that generates NADH, a key electron carrier for the electron transport chain.

Figure 3. Metabolic context showing the conversion of maleic acid to malate, an intermediate in the TCA cycle.

Conclusion

The are dominated by its unique ability to form a strong intramolecular hydrogen bond. This structural feature significantly lowers its first pKₐ and elevates its second pKₐ relative to its geometric isomer, fumaric acid. Understanding these fundamental acid-base characteristics and the associated Gibbs free energy changes is crucial for scientists in chemistry and drug development. The use of robust experimental techniques like potentiometric titration and calorimetry allows for the precise quantification of these properties, providing the necessary data to predict and control the behavior of maleate salts in various applications, from industrial synthesis to the formulation of stable and effective pharmaceutical products.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Structural and computational analysis of H-bond mediated anion⋯anion interactions in new salts of fumaric and maleic acids - CrystEngComm (RSC Publishing) DOI:10.1039/D5CE00380F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. quora.com [quora.com]
• 6. 544. Hydrogen bonding in aqueous solutions of maleic acid - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 7. Maleic acid - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. First and Second Dissociation Enthalpies in Bi-Component Crystals Consisting of Maleic Acid and L-Phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 12. csun.edu [csun.edu]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. Enthalpy Changes by Calorimetry [wwwchem.uwimona.edu.jm]
• 15. m.youtube.com [m.youtube.com]
• 16. Human Metabolome Database: Showing metabocard for Maleic acid (HMDB0000176) [hmdb.ca]
• 17. Malic acid - Wikipedia [en.wikipedia.org]

Solubility of Hydrogen Maleate Salts in Organic Solvents: A Technical Assessment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogen maleate (B1232345) salts are frequently utilized in the pharmaceutical industry to enhance the solubility and stability of active pharmaceutical ingredients (APIs). A thorough understanding of their solubility in various organic solvents is crucial for the design and optimization of crystallization processes, formulation development, and drug delivery systems. This technical guide aims to provide a comprehensive overview of the solubility of common alkali metal hydrogen maleates—specifically potassium, sodium, and lithium hydrogen maleate—in a range of organic solvents. However, a comprehensive review of publicly available scientific literature and chemical databases reveals a significant gap in quantitative solubility data for these specific compounds.

This document will outline the theoretical principles governing the solubility of these salts, present detailed experimental protocols for determining solubility, and discuss the qualitative solubility information that is currently available. The absence of specific quantitative data in the literature underscores a critical need for further experimental investigation in this area.

Theoretical Framework for Solubility

The solubility of a salt in an organic solvent is governed by a complex interplay of factors, including the lattice energy of the salt, the solvation energy of the ions, and the physicochemical properties of the solvent.

Key Influencing Factors:

• Solute Properties:

  • Lattice Energy: The strength of the electrostatic forces holding the ions together in the crystal lattice. A higher lattice energy generally leads to lower solubility.

  • Ion Size and Charge Density: Smaller ions with higher charge density tend to have stronger interactions with polar solvents.

• Solvent Properties:

  • Polarity and Dielectric Constant: Polar solvents are generally more effective at solvating ions and overcoming the lattice energy. A higher dielectric constant reduces the electrostatic attraction between ions in solution.

  • Hydrogen Bonding Capability: Solvents that can act as hydrogen bond donors or acceptors can interact strongly with the carboxylate and carboxylic acid groups of the hydrogen maleate anion, enhancing solubility.

  • Molecular Size and Shape: The steric hindrance of the solvent molecules can affect their ability to effectively solvate the ions.

A logical relationship for assessing the solubility of hydrogen maleate salts is depicted in the following diagram.

Caption: Factors influencing the solubility of hydrogen maleate salts.

Quantitative Solubility Data

Despite extensive searches of scientific databases and chemical reference literature, no specific quantitative solubility data (e.g., in g/100mL or mol/L at various temperatures) for potassium, sodium, or lithium hydrogen maleate in common organic solvents such as alcohols (methanol, ethanol, propanol, butanol), ketones (acetone), or ethers (tetrahydrofuran, ethyl acetate) could be located.

The following tables are therefore presented as templates to be populated once such experimental data becomes available.

Table 1: Solubility of Potassium Hydrogen Maleate in Organic Solvents

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)
Methanol	Data not available	Data not available
Ethanol	Data not available	Data not available
n-Propanol	Data not available	Data not available
n-Butanol	Data not available	Data not available
Acetone	Data not available	Data not available
Tetrahydrofuran	Data not available	Data not available
Ethyl Acetate	Data not available	Data not available

Table 2: Solubility of Sodium Hydrogen Maleate in Organic Solvents

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)
Methanol	Data not available	Data not available
Ethanol	Data not available	Data not a vailable
n-Propanol	Data not available	Data not available
n-Butanol	Data not available	Data not available
Acetone	Data not available	Data not available
Tetrahydrofuran	Data not available	Data not available
Ethyl Acetate	Data not available	Data not available

Table 3: Solubility of Lithium Hydrogen Maleate in Organic Solvents

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)
Methanol	Data not available	Data not available
Ethanol	Data not available	Data not available
n-Propanol	Data not available	Data not available
n-Butanol	Data not available	Data not available
Acetone	Data not available	Data not available
Tetrahydrofuran	Data not available	Data not available
Ethyl Acetate	Data not available	Data not available

Experimental Protocols for Solubility Determination

The absence of readily available data necessitates the experimental determination of the solubility of hydrogen maleate salts. The following section provides a detailed, generalized methodology for carrying out such measurements.

1. Isothermal Equilibrium Method

This is a widely accepted and accurate method for determining the solubility of a solid in a liquid.

Materials and Apparatus:

• Hydrogen maleate salt of interest (high purity)

• Anhydrous organic solvents of interest (analytical grade)

• Jacketed glass vessel with a magnetic stirrer and temperature probe

• Constant temperature circulating bath

• Syringe with a sub-micron filter (e.g., 0.22 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• Analytical instrumentation for concentration measurement (e.g., HPLC-UV, Titration)

Experimental Workflow:

Caption: Experimental workflow for solubility determination.

Detailed Procedure:

• Preparation: Ensure all glassware is clean and dry. Use anhydrous solvents to avoid any influence of water on solubility.

• Saturation: Add an excess amount of the hydrogen maleate salt to a known volume or mass of the solvent in the jacketed glass vessel. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Stir the mixture at a constant, controlled temperature using the circulating bath. The time required to reach equilibrium should be determined experimentally but is typically 24 to 48 hours.

• Sampling: Once equilibrium is reached, stop the stirring and allow the solid to settle. Withdraw a sample of the supernatant liquid using a pre-heated or at-temperature syringe fitted with a filter to prevent any solid particles from being collected.

• Sample Processing: Accurately weigh the collected sample. Dilute the sample with a suitable solvent to a known volume to bring the concentration within the analytical range of the chosen measurement technique.

• Analysis: Determine the concentration of the hydrogen maleate in the diluted sample using a validated analytical method.

  • High-Performance Liquid Chromatography (HPLC) with UV detection: This is a common method for quantifying organic anions. A suitable mobile phase and a C18 column are typically used. A calibration curve should be prepared using standard solutions of the hydrogen maleate salt.

  • Acid-Base Titration: The acidic proton of the hydrogen maleate can be titrated with a standardized solution of a strong base (e.g., sodium hydroxide (B78521) in a suitable solvent) using a potentiometric endpoint.

• Calculation: From the concentration of the diluted sample and the masses and volumes used, calculate the original concentration in the saturated solution. Express the solubility in desired units (e.g., g/100 mL, mol/L).

2. Gravimetric Method

A simpler, though potentially less precise, method involves evaporating the solvent and weighing the residual solid.

Procedure:

• Follow steps 1-4 of the Isothermal Equilibrium Method.

• Accurately weigh the filtered saturated solution.

• Carefully evaporate the solvent from the sample under controlled conditions (e.g., in a vacuum oven at a temperature that does not cause decomposition of the salt).

• Weigh the remaining solid residue.

• Calculate the solubility based on the mass of the solute and the mass of the solvent.

Conclusion and Future Outlook

The solubility of hydrogen maleate salts in organic solvents is a fundamental property of significant interest to the pharmaceutical and chemical industries. This guide has highlighted the theoretical underpinnings of solubility and provided robust experimental protocols for its determination. However, the striking lack of publicly available quantitative solubility data for potassium, sodium, and lithium hydrogen maleates in common organic solvents is a critical knowledge gap.

It is imperative for researchers in academia and industry to undertake systematic studies to generate this much-needed data. The availability of such information will facilitate more efficient process development, enable better formulation design, and contribute to a more fundamental understanding of the behavior of these important pharmaceutical salts in organic media. The tables and methodologies presented herein provide a framework for the collection and presentation of this future data.

An In-depth Technical Guide on the Discovery and History of Hydrogen Maleate Salts

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The term "hydrogen maleate" refers to the salt formed between a basic active pharmaceutical ingredient (API) and maleic acid, where one of the two carboxylic acid groups of maleic acid is ionized. Commonly referred to as a maleate (B1232345) salt in pharmaceutical literature, this salt form has become a cornerstone in drug development for its ability to favorably modify the physicochemical properties of APIs. This guide provides a comprehensive overview of the historical development of maleate salts, beginning with the discovery of maleic acid, and details the scientific rationale, experimental protocols for preparation and characterization, and key data relevant to their application in modern drug formulation.

Introduction: The Genesis of Maleate in Pharmaceutical Sciences

The journey of the hydrogen maleate salt begins with its acidic counterpart, maleic acid.

Discovery and History of Maleic Acid

Maleic acid, or (Z)-butenedioic acid, is an organic dicarboxylic acid with the formula HO₂CCH=CHCO₂H.[1] Its history is intertwined with that of its stereoisomer, fumaric acid, and its precursor, malic acid.

• 1785: Swedish chemist Carl Wilhelm Scheele first isolated malic acid from apple juice.[2][3]

• 1834: French chemist Théophile-Jules Pelouze distilled malic acid, producing two isomeric acids: acide maléique (maleic acid) and acide paramaléique (which was later identified as fumaric acid).[2][3]

• Industrial Production: In modern industry, maleic acid is derived from the hydrolysis of maleic anhydride, which is produced through the catalytic oxidation of benzene (B151609) or n-butane.[1][4]

The Role of Pharmaceutical Salts

Approximately 50% of all approved drugs are administered as salts.[5] Salt formation is a critical strategy in drug development to overcome undesirable properties of the parent API. Basic drugs are often formulated as salts to improve key characteristics:

• Enhanced Solubility and Dissolution Rate: Improving the solubility of poorly soluble drugs (e.g., BCS Class II) is one of the most common reasons for salt formation.[5][6]

• Improved Stability: Salt forms can be more chemically and physically stable than the free base.[7]

• Ease of Handling and Manufacturing: Crystalline salts often have better flow properties and are less prone to polymorphism than the free form.[5]

• Modified Pharmacokinetic Profile: The choice of salt can influence the absorption and bioavailability of a drug.[8]

Maleate was adopted as a counterion due to the favorable physicochemical properties of maleic acid, making it a versatile tool for drug developers.

Physicochemical Rationale for Using Maleic Acid

The suitability of maleic acid as a salt former is rooted in its distinct chemical properties. The "pKa rule" for salt formation suggests that a stable salt is likely to form when the difference between the pKa of the basic drug and the acidic counterion (ΔpKa) is greater than 2-3.[5]

Maleic acid is a dicarboxylic acid, meaning it can donate two protons. Its two distinct pKa values make it highly effective for forming stable salts with weakly basic drugs.[9][10]

Property	Value	Reference(s)
Molecular Formula	C₄H₄O₄	[9]
Molar Mass	116.07 g/mol	[9]
Appearance	White crystalline solid	[9][11]
Melting Point	135–140 °C	[1][12]
Water Solubility	790 g/L (at 25 °C)	[12]
pKa₁	1.91 - 1.94	[9][10][13]
pKa₂	6.07 - 6.33	[13][14]
Table 1: Key Physicochemical Properties of Maleic Acid.

The first pKa of 1.91 makes maleic acid a relatively strong organic acid, capable of protonating a wide range of basic APIs to form a stable crystalline salt.[9][10][13] This property, combined with its high water solubility, makes it an attractive choice for enhancing the dissolution of poorly soluble basic drugs.[12]

Historical Milestones: Maleate Salts in Drug Development

The use of maleate salts became prominent in the mid-20th century with the development of first-generation antihistamines and phenothiazine (B1677639) antipsychotics.

Chlorpheniramine (B86927) Maleate: A Prototypical Example

Chlorpheniramine, an antihistamine patented in 1948 and introduced medically in 1949, is one of the most well-known drugs formulated as a maleate salt.[15][16] It is used to treat allergic conditions like rhinitis and urticaria.[17] The selection of the maleate salt for chlorpheniramine, a weakly basic compound, was instrumental in creating a stable, soluble, and effective oral medication that has been in use for over 70 years.[18]

Carfenazine Maleate: Application in Antipsychotics

Carfenazine (brand name Proketazine) is an antipsychotic of the phenothiazine class.[19][20] It was formulated as carphenazine maleate for the management of schizophrenia.[21][22] This highlights the utility of maleate salts across different therapeutic classes, demonstrating their versatility in formulating basic drugs for clinical use.[23]

Experimental Protocols

The formation and characterization of a hydrogen maleate salt is a systematic process involving synthesis, isolation, and rigorous analytical confirmation.

General Protocol for Hydrogen Maleate Salt Preparation

This protocol describes a common lab-scale method for preparing a drug maleate salt, using chlorpheniramine as an example.

Materials:

• Chlorpheniramine free base

• Maleic acid (equimolar amount to the base)

• Solvent (e.g., Ethanol, Methanol, or Acetone)[24]

• Stirring apparatus

• Filtration equipment (e.g., Büchner funnel)

• Drying oven or desiccator

Procedure:

• Dissolution: Dissolve a stoichiometric amount of the chlorpheniramine base in a minimal volume of the chosen solvent (e.g., ethanol) with stirring.[24]

• Counterion Addition: In a separate vessel, dissolve an equimolar amount of maleic acid in the same solvent.

• Salt Formation: Slowly add the maleic acid solution to the chlorpheniramine solution while maintaining continuous stirring at room temperature.[24]

• Crystallization/Precipitation: The maleate salt, being less soluble than the reactants, will begin to crystallize or precipitate out of the solution. The mixture is typically stirred for 1-2 hours to ensure complete salt formation. Cooling the mixture can enhance crystallization yield.[24]

• Isolation: Isolate the solid salt product via vacuum filtration.[24]

• Washing: Wash the collected crystals with a small amount of cold solvent to remove any unreacted starting materials or impurities.

• Drying: Dry the purified salt product in a desiccator or a temperature-controlled oven to remove residual solvent.[24]

Protocol for Salt Characterization

Confirming the formation of the desired salt and characterizing its properties is crucial.

1. Spectroscopic Analysis (FTIR):

• Objective: To confirm the proton transfer from maleic acid to the basic API.

• Methodology: Acquire FTIR spectra of the API free base, maleic acid, and the resulting salt product. Salt formation is indicated by a shift in the carbonyl (C=O) stretching frequency of the carboxylic acid to the carboxylate anion (~1550-1610 cm⁻¹) and the appearance of characteristic peaks corresponding to the protonated base (e.g., N-H stretching).

2. Thermal Analysis (DSC):

• Objective: To determine the melting point and thermal behavior of the new salt form.

• Methodology: A small sample (~2-5 mg) is heated in a DSC instrument at a controlled rate (e.g., 10 °C/min). The resulting thermogram will show a sharp endothermic peak corresponding to the melting point of the salt, which should be distinct from the melting points of the starting materials. This also helps identify crystallinity and potential polymorphism.[5]

3. X-Ray Powder Diffraction (XRPD):

• Objective: To confirm the crystalline nature of the salt and its unique crystal lattice structure.

• Methodology: The powdered salt sample is analyzed using an XRPD instrument. The resulting diffraction pattern is a unique "fingerprint" for that specific crystalline solid. A new pattern, different from the reactants, confirms the formation of a new crystalline phase.[25]

4. Solubility Measurement:

• Objective: To quantify the improvement in aqueous solubility.

• Methodology (Equilibrium Solubility): An excess amount of the salt is suspended in a fixed volume of purified water or a relevant buffer (e.g., pH 7.4). The suspension is agitated at a constant temperature (e.g., 25 °C or 37 °C) until equilibrium is reached (typically 24-48 hours). The suspension is then filtered, and the concentration of the dissolved drug in the supernatant is measured using a suitable analytical technique like HPLC or UV-Vis spectroscopy.[6][26]

Quantitative Data Presentation

The decision to use a maleate salt is often driven by quantitative improvements in drug properties.

Compound	Form	Aqueous Solubility	Melting Point (°C)	Reference(s)
Olanzapine	Free Base	43 mg/L	-	[6]
Monomaleate Salt	~9,675 mg/L (225x increase)	-	[6]
Dimaleate Salt	~23,650 mg/L (550x increase)	-	[6]
Haloperidol	Free Base	Low	-	[26]
Mesylate Salt	Higher solubility (pH 2-5)	-	[26]
HCl Salt	Lower solubility than Mesylate (pH 2-5)	-	[26]
Table 2: Comparative Solubility Data for Free Base vs. Salt Forms. Note: Haloperidol data is provided for a conceptual comparison of how different salts can impact solubility.

Visualizations

Signaling Pathways and Workflows

Caption: Reaction pathway for the formation of an API hydrogen maleate salt.

Caption: Experimental workflow for maleate salt preparation and characterization.

Conclusion

From its origins in the 19th-century distillation of malic acid, maleic acid has become an indispensable tool in pharmaceutical formulation. The development of hydrogen maleate salts represents a classic and highly effective application of fundamental physical chemistry to solve critical drug development challenges. By providing a means to enhance solubility, stability, and manufacturability, maleate salts have enabled the successful clinical application of numerous important drugs, from early antihistamines to modern therapeutics. The protocols and data presented herein underscore the systematic approach required for successful salt selection and characterization, a process that remains central to the development of safe and effective medicines.

References

• 1. Maleic acid - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. britannica.com [britannica.com]
• 5. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Highly soluble olanzapinium maleate crystalline salts - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. bjcardio.co.uk [bjcardio.co.uk]
• 9. Maleic Acid | C4H4O4 | CID 444266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. echemi.com [echemi.com]
• 11. Maleic Acid: Properties, Structure, Uses & Reactions Explained [vedantu.com]
• 12. aecochemical.com [aecochemical.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. youtube.com [youtube.com]
• 15. Chlorphenamine - Wikipedia [en.wikipedia.org]
• 16. Chlorpheniramine | Antihistamine, Allergy Relief, Decongestant | Britannica [britannica.com]
• 17. (+-)-Chlorpheniramine | C16H19ClN2 | CID 2725 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Carfenazine [medbox.iiab.me]
• 20. Carfenazine - Wikipedia [en.wikipedia.org]
• 21. Carphenazine Maleate | C32H39N3O10S | CID 6433356 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 22. medkoo.com [medkoo.com]
• 23. Carphenazine | C24H31N3O2S | CID 18104 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 24. Procedure for preparation of chlorpheniramine maleate | Filo [askfilo.com]
• 25. Advanced Methodologies for Pharmaceutical Salt Synthesis [ouci.dntb.gov.ua]
• 26. Investigation of solubility and dissolution of a free base and two different salt forms as a function of pH - PubMed [pubmed.ncbi.nlm.nih.gov]

The Formation of Hydrogen Maleate Salts: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles governing the formation of hydrogen maleate (B1232345) salts. It delves into the fundamental mechanism, thermodynamic driving forces, and key structural features that characterize these important compounds, which are frequently utilized in the pharmaceutical industry to enhance the physicochemical properties of active pharmaceutical ingredients (APIs). This guide provides a comprehensive overview for researchers and professionals involved in drug development and crystal engineering.

The Core Mechanism: Proton Transfer and Intramolecular Hydrogen Bonding

The formation of a hydrogen maleate salt is fundamentally an acid-base reaction. Maleic acid (cis-butenedioic acid), a dicarboxylic acid, reacts with a base (typically an amine-containing API) in a stoichiometric ratio. One of the carboxylic acid protons of maleic acid is transferred to the basic center of the reacting molecule, resulting in the formation of a cation and the hydrogen maleate anion.

The defining feature of the hydrogen maleate anion is the formation of a strong, short, and often symmetric intramolecular hydrogen bond.[1][2] This hydrogen bond forms between the remaining carboxylic acid proton and the oxygen atoms of the newly formed carboxylate group. This intramolecular interaction is a key stabilizing feature of the hydrogen maleate anion.

The strength of this intramolecular hydrogen bond is significant, with theoretical calculations estimating it to be approximately 27 kcal/mol in the gas phase.[3] This strong interaction contributes to the overall stability of the resulting salt.

Figure 1. Mechanism of Hydrogen Maleate Salt Formation

Experimental Protocols

The synthesis of hydrogen maleate salts is typically a straightforward crystallization process. The following provides a general methodology, with specific details adaptable to the properties of the base (API).

General Synthesis of a Hydrogen Maleate Salt

Materials:

• Maleic Acid

• Base (e.g., Active Pharmaceutical Ingredient)

• Solvent (e.g., Methanol, Ethanol, Water, or a mixture)

Procedure:

• Dissolve equimolar amounts of maleic acid and the base in a minimal amount of a suitable solvent. Gentle heating may be applied to facilitate dissolution.

• Stir the solution for a period of time (e.g., 1-2 hours) at room temperature or a slightly elevated temperature.

• Allow the solution to cool slowly to room temperature. If no crystals form, the solution can be stored at a lower temperature (e.g., 4°C) or subjected to slow evaporation.

• Collect the resulting crystals by filtration.

• Wash the crystals with a small amount of cold solvent to remove any residual impurities.

• Dry the crystals under vacuum or in a desiccator.

A specific example is the synthesis of cyclohexylammonium hydrogen maleate, where maleic acid and cyclohexylamine (B46788) are mixed in a 1:1 molar ratio in methanol, followed by slow evaporation of the solvent to yield crystals.[4][5]

Figure 2. Experimental Workflow for Hydrogen Maleate Salt Synthesis

Characterization Techniques

Several analytical techniques are crucial for confirming the formation and characterizing the structure of hydrogen maleate salts.

X-ray Diffraction

Single-crystal and powder X-ray diffraction are the definitive methods for determining the three-dimensional structure of hydrogen maleate salts. These techniques provide precise information on bond lengths, bond angles, and the crystalline packing. Of particular importance is the determination of the O---O distance within the intramolecular hydrogen bond of the maleate anion, which is typically around 2.45 Å.[1]

Spectroscopic Methods

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is a valuable tool for monitoring the formation of the hydrogen maleate salt. The disappearance of the characteristic C=O stretching vibration of the carboxylic acid in maleic acid (around 1700 cm⁻¹) and the appearance of new bands corresponding to the carboxylate anion and the intramolecular hydrogen bond are key indicators of salt formation.[6] The broad absorption due to the strong intramolecular hydrogen bond is often observed in the region of 2800-2400 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is particularly useful for observing the proton involved in the intramolecular hydrogen bond. This proton typically exhibits a significant downfield chemical shift, often greater than 15 ppm, which is characteristic of a strong hydrogen bond.[7]

Quantitative Data

The formation and structure of hydrogen maleate salts are characterized by specific quantitative parameters. The following table summarizes key data for maleic acid and representative hydrogen maleate systems.

Parameter	Value	Reference
Maleic Acid Properties
pKa1	1.9	[6]
pKa2	6.07	[6]
Hydrogen Maleate Anion
Intramolecular H-bond Energy (gas phase)	~27 kcal/mol	[3]
O---O distance in intramolecular H-bond	~2.45 Å	[1]
¹H NMR Chemical Shift of H-bonded proton	> 15 ppm	[7]

Logical Relationships in Hydrogen Maleate Formation

The successful formation of a crystalline hydrogen maleate salt depends on a balance of intermolecular forces, primarily hydrogen bonding and ionic interactions. The strong intramolecular hydrogen bond in the maleate anion is a primary stabilizing factor. This is complemented by intermolecular hydrogen bonds between the hydrogen maleate anion and the cation, leading to the formation of a stable crystal lattice.

Figure 3. Intermolecular Interactions in Hydrogen Maleate Salts

Conclusion

The formation of hydrogen maleate salts is a robust and widely applicable method in pharmaceutical sciences for modifying the properties of APIs. The core of this process lies in the creation of the highly stable hydrogen maleate anion, which is characterized by a strong intramolecular hydrogen bond. A thorough understanding of the underlying mechanism, coupled with the application of appropriate analytical techniques for characterization, is essential for the successful development and application of these valuable salt forms.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. The FTIR spectrum of maleic anhydride can be used to identify the presence of impurities - News - Zibo Anquan Chemical Co., [zbaqchem.com]
• 7. NMR and IR Investigations of Strong Intramolecular Hydrogen Bonds - PMC [pmc.ncbi.nlm.nih.gov]

The Multifaceted Biological Activity of Hydrogen Maleate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The term "hydrogen maleate" in the context of pharmacology does not refer to a single bioactive entity but rather to the salt form of various active pharmaceutical ingredients (APIs). The maleate (B1232345) salt is formed by the reaction of an API, which is typically a weak base, with maleic acid. This salt formation is a common strategy in drug development to improve the physicochemical properties of a drug, such as its solubility, stability, and bioavailability. The primary biological activity of a hydrogen maleate drug is therefore determined by the API, not the maleate counter-ion.

However, the maleate moiety itself is not biologically inert and exhibits distinct toxicological properties. Furthermore, there is a growing body of research on the therapeutic potential of molecular hydrogen (H₂), which, due to nomenclature similarities, can be a point of confusion.

This technical guide provides an in-depth exploration of the biological activity associated with hydrogen maleate, addressing three key aspects:

• Hydrogen Maleate as a Pharmaceutical Salt: Examining the biological activities of prominent drugs formulated as hydrogen maleate salts.

• The Intrinsic Biological Activity of the Maleate Moiety: Focusing on the toxicological effects of maleate, particularly nephrotoxicity.

• The Therapeutic Potential of Molecular Hydrogen: A comprehensive overview of the biological effects of H₂ gas, a distinct and promising therapeutic agent.

Part 1: Hydrogen Maleate as a Pharmaceutical Salt

The biological activity of a drug formulated as a hydrogen maleate salt is overwhelmingly dictated by the pharmacological profile of the active drug molecule. The maleate salt is chosen to optimize the drug's delivery and performance. Below are examples of well-characterized drugs that are formulated as hydrogen maleate salts.

(+)-MK-801 Maleate (Dizocilpine)

(+)-MK-801 is a potent and selective non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor.[1] It binds to a site within the ion channel of the receptor, thereby blocking the influx of Ca²⁺.[1] This action underlies its neuroprotective effects in various models of ischemia.

Signaling Pathway of NMDA Receptor Antagonism by (+)-MK-801

Caption: NMDA receptor antagonism by (+)-MK-801 maleate.

Quantitative Data: Receptor Binding Affinity of (+)-MK-801

Compound	Receptor	Ligand	Assay Type	Kᵢ (nM)	Reference
(+)-MK-801	NMDA Receptor	--INVALID-LINK---MK-801	Radioligand Binding	37.2
(+)-MK-801	NMDA Receptor	[³H]MK-801	Radioligand Binding	6.3	[2]

Experimental Protocol: NMDA Receptor Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of a test compound for the NMDA receptor using --INVALID-LINK---MK-801.[3][4]

• Membrane Preparation:

  • Homogenize rat brain tissue (e.g., cortex or hippocampus) in ice-cold 5 mM Tris-HCl buffer (pH 7.4).[2]

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at 40,000 x g for 30 minutes at 4°C to pellet the membranes.

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, combine the membrane preparation, --INVALID-LINK---MK-801 (at a concentration near its Kd), and varying concentrations of the test compound.

  • For total binding, omit the test compound.

  • For non-specific binding, add a high concentration of a known non-competitive NMDA antagonist (e.g., 10 µM unlabeled MK-801).

  • Incubate at room temperature for 60 minutes to reach equilibrium.

• Separation and Counting:

  • Terminate the reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester.

  • Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials with a scintillation cocktail.

  • Quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve.

  • Determine the IC₅₀ value from the curve using non-linear regression.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Chlorpheniramine (B86927) Maleate

Chlorpheniramine is a first-generation antihistamine that acts as a potent inverse agonist at the histamine (B1213489) H1 receptor.[5] By binding to the H1 receptor, it blocks the actions of histamine, which are responsible for the symptoms of allergic reactions.[5]

Signaling Pathway of Histamine H1 Receptor Antagonism by Chlorpheniramine

Caption: Histamine H1 receptor antagonism by chlorpheniramine maleate.

Quantitative Data: Receptor Binding Affinity of Chlorpheniramine and its Enantiomers

Compound	Receptor	Kd (nM)	Kᵢ (nM)	Reference
Dexchlorpheniramine	Histamine H1	15	2.67 - 4.81	[5]
Dexchlorpheniramine	Muscarinic Acetylcholine	1300	-	[5]
Levchlorpheniramine	Histamine H1	-	211 - 361	[5]

Pyrilamine Maleate

Pyrilamine (mepyramine) is another first-generation antihistamine that functions as a competitive antagonist of the histamine H1 receptor.[6] Its mechanism of action is similar to that of chlorpheniramine, involving the blockade of histamine-mediated allergic responses.[6]

Experimental Protocol: Histamine H1 Receptor Radioligand Binding Assay

This protocol is a general method for determining the binding affinity of compounds to the histamine H1 receptor using [³H]mepyramine.[7][8]

• Membrane Preparation:

  • Use membranes from cells expressing the histamine H1 receptor (e.g., HEK293 or CHO cells) or from tissues like guinea pig cerebellum.[8]

  • Homogenize the cells or tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4).[8]

  • Perform differential centrifugation as described for the NMDA receptor assay to isolate the membrane fraction.

  • Resuspend the final membrane pellet in the assay buffer.

• Binding Assay:

  • Set up the assay in a 96-well plate.

  • For total binding, incubate membranes with [³H]mepyramine (typically 1-5 nM).[8]

  • For non-specific binding, include a high concentration of a known H1 antagonist (e.g., 10 µM mianserin).[7][8]

  • For competition binding, add varying concentrations of the test compound.

  • Incubate at room temperature for 60-120 minutes.

• Separation and Counting:

  • Terminate the incubation by rapid filtration through glass fiber filters pre-soaked in polyethyleneimine.[8]

  • Wash the filters with ice-cold wash buffer.

  • Measure radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding and determine the IC₅₀ and Kᵢ values as described in the NMDA receptor assay protocol.

Part 2: The Intrinsic Biological Activity of the Maleate Moiety

Independent of the API it is paired with, the maleate ion itself can exert biological effects, most notably nephrotoxicity (kidney damage).[9]

Maleate-Induced Nephrotoxicity

Maleate is selectively taken up by the proximal tubules of the kidney via organic anion transporters.[10] Once inside the tubular cells, maleate disrupts mitochondrial function, leading to a profound depletion of adenosine (B11128) triphosphate (ATP) and an increase in oxidative stress.[10] This energy crisis ultimately results in cell injury and death, which can manifest as Fanconi syndrome, a generalized dysfunction of the proximal renal tubules.[10]

Signaling Pathway of Maleate-Induced Nephrotoxicity

Caption: Mechanism of maleate-induced nephrotoxicity.

Quantitative Data: Effects of Maleate on Renal Tubular Cells

Parameter	Condition	Result	Reference
ATP Levels	Maleate-treated renal tubules	~70% reduction	[11]
Cell Viability (LDH release)	Isolated renal tubules	Dose-dependent increase	[11]
Proteinuria	Maleate-treated rats	Dose-dependent increase	[12]

Experimental Protocol: In Vivo Model of Maleate-Induced Nephrotoxicity

This protocol describes a common method for inducing and studying maleate nephrotoxicity in rodents.[9][10]

• Animal Model:

  • Use male CD-1 mice or Sprague-Dawley rats.

  • House the animals under standard conditions with free access to food and water.

• Maleate Administration:

  • Prepare a solution of sodium maleate in saline.

  • Administer a single intraperitoneal (i.p.) injection of maleate at a dose range of 150-800 mg/kg body weight.[10][12] A control group should receive a saline injection.

• Sample Collection and Analysis:

  • At various time points after injection (e.g., 6, 24, 48 hours), collect blood samples for measurement of kidney function markers (e.g., blood urea (B33335) nitrogen, creatinine).

  • Collect urine to analyze for proteinuria and specific enzyme excretion.

  • Euthanize the animals and harvest the kidneys for histological examination and biochemical assays (e.g., ATP measurement, assessment of oxidative stress markers).

• Histological Assessment:

  • Fix kidney tissue in formalin, embed in paraffin, and section.

  • Stain sections with hematoxylin (B73222) and eosin (B541160) (H&E) to visualize morphological changes, particularly in the proximal tubules (e.g., brush border loss, cellular necrosis).

Part 3: The Therapeutic Potential of Molecular Hydrogen (H₂)

Molecular hydrogen has emerged as a medical gas with therapeutic potential in a wide range of diseases, primarily due to its antioxidant and anti-inflammatory properties.[13] It is important to distinguish molecular hydrogen (H₂) from the "hydrogen" in "hydrogen maleate," which refers to the proton (H⁺) involved in the salt formation.

Biological Activities of Molecular Hydrogen

• Selective Antioxidant: H₂ selectively neutralizes highly cytotoxic reactive oxygen species (ROS) such as the hydroxyl radical (•OH) and peroxynitrite (ONOO⁻), while not interfering with essential ROS involved in cellular signaling.[13][14]

• Anti-inflammatory Effects: H₂ can suppress the expression of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6.[13]

• Modulation of Signaling Pathways: H₂ has been shown to influence several key signaling pathways, including:

  • Nrf2 Pathway: H₂ can activate the Nrf2 pathway, a master regulator of the endogenous antioxidant response.[14][15]

  • NF-κB Pathway: It can inhibit the activation of NF-κB, a key transcription factor in the inflammatory response.[15]

  • PI3K/Akt Pathway: H₂ can modulate the PI3K/Akt pathway, which is involved in cell survival and apoptosis.[15]

Signaling Pathways Modulated by Molecular Hydrogen

Caption: Key signaling pathways modulated by molecular hydrogen.

Quantitative Data from Clinical Studies on Molecular Hydrogen

A growing number of clinical trials are investigating the efficacy of H₂ therapy for various conditions.[16][17][18]

Disease/Condition	H₂ Administration	Key Outcome	Reference
COVID-19	H₂/O₂ inhalation	Improved clinical parameters	[17]
Non-alcoholic Fatty Liver Disease	H₂/O₂ inhalation	Improved serum lipids and liver enzymes	[19]
Post-COVID-19	H₂ inhalation	Improved physical and respiratory function	[20]

Experimental Protocol: Hydrogen Gas Inhalation in Rodents

This protocol provides a general framework for administering hydrogen gas to mice or rats in a research setting.[21][22][23]

• Experimental Setup:

  • Place the animals in a sealed, transparent chamber.

  • Use a hydrogen-generating device or a pre-mixed cylinder of hydrogen gas (typically 1-4% H₂ in air) to deliver the gas to the chamber.[22][23]

  • Monitor the hydrogen concentration within the chamber using a gas sensor.

  • Ensure proper ventilation to prevent the buildup of CO₂ and maintain a stable O₂ concentration.

• Administration Protocol:

  • Acclimatize the animals to the chamber before starting the experiment.

  • Expose the animals to the hydrogen gas mixture for a specified duration (e.g., 1-3 hours daily) and for a set number of days, depending on the experimental design.[21]

  • A control group should be exposed to medical air under the same conditions.

• Post-Exposure Analysis:

  • After the treatment period, perform behavioral tests, collect blood and tissue samples for biochemical and molecular analyses, and conduct histological examinations as required by the study's objectives.

Conclusion

The term "hydrogen maleate" encompasses a diverse range of pharmacological and toxicological activities. For drug development professionals, it is crucial to recognize that the primary biological effect of a hydrogen maleate salt is attributable to the active pharmaceutical ingredient. The choice of maleate as a counter-ion is a matter of pharmaceutical formulation to enhance the drug's properties.

Simultaneously, the intrinsic biological activity of the maleate moiety, particularly its potential for nephrotoxicity via mitochondrial disruption, must be considered during preclinical safety assessments.

Finally, the distinct and promising therapeutic field of molecular hydrogen offers a range of biological activities, including selective antioxidant and anti-inflammatory effects, that are mediated by the modulation of key cellular signaling pathways. Understanding the differences between hydrogen maleate salts, the maleate ion, and molecular hydrogen is essential for precise communication and effective research in pharmacology and drug development.

References

• 1. (+)-MK 801 Maleate [sigmaaldrich.com]
• 2. [3H]MK-801 labels a site on the N-methyl-D-aspartate receptor channel complex in rat brain membranes [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [3H](+)MK801 radioligand binding assay at the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chlorphenamine - Wikipedia [en.wikipedia.org]
• 6. What is the mechanism of Pyrilamine Maleate? [synapse.patsnap.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Maleate nephrotoxicity: mechanisms of injury and correlates with ischemic/hypoxic tubular cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. journals.physiology.org [journals.physiology.org]
• 12. Maleate effects on kidney peptidases and proteinuria of male and female rats. Histochemical and biochemical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Molecular hydrogen: a preventive and therapeutic medical gas for various diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Molecular and Cellular Mechanisms Associated with Effects of Molecular Hydrogen in Cardiovascular and Central Nervous Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Molecular Hydrogen Therapy—A Review on Clinical Studies and Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. A Systematic Review of Molecular Hydrogen Therapy in Cancer Management - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Molecular Hydrogen Therapy—A Review on Clinical Studies and Outcomes [ouci.dntb.gov.ua]
• 21. researchgate.net [researchgate.net]
• 22. Safety of inhaled hydrogen gas in healthy mice - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Hydrogen Gas Inhalation Alleviates Airway Inflammation and Oxidative Stress on Ovalbumin-Induced Asthmatic BALB/c Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the In Vitro Evaluation of Hydrogen Maleate and Associated Active Moieties

Introduction

In pharmaceutical sciences, "hydrogen maleate" refers to the salt form of an active pharmaceutical ingredient (API) where the API is a base and maleic acid is the counter-ion. The in vitro evaluation, therefore, focuses on the pharmacological and toxicological properties of the active drug molecule itself, rather than the maleate (B1232345) salt. The maleate moiety is generally considered inactive, though its physicochemical properties can influence the drug's solubility, stability, and bioavailability. This guide provides an in-depth overview of the in vitro evaluation of active substances commonly formulated as hydrogen maleate salts, with a focus on experimental protocols, quantitative data, and relevant biological pathways. We will explore the in vitro assessment of maleic acid itself, followed by two prominent examples of drugs formulated as hydrogen maleate salts: the NMDA receptor antagonist (+)-MK-801 and the antihistamine chlorpheniramine (B86927).

In Vitro Evaluation of Maleic Acid

Maleic acid, the conjugate acid of maleate, has been evaluated in vitro for its potential cytotoxicity and genotoxicity. These studies are crucial for assessing the safety profile of any drug salt.

Experimental Protocols

A common method to assess the cytotoxic effect of a compound is the MTT assay, which measures the metabolic activity of cells.[1] Another method is the clonogenic assay, which determines the ability of a single cell to grow into a colony.[1]

• MTT Assay Protocol:

  • Exponentially growing Chinese hamster fibroblasts (V79 cells) are seeded in 96-well plates.[1]

  • Cells are treated with various concentrations of maleic acid (e.g., 0.05% to 1.0%) for a specified duration (e.g., 30 minutes).[1]

  • After treatment, the medium is removed, and cells are washed.[1]

  • MTT solution is added to each well, and plates are incubated to allow the formation of formazan (B1609692) crystals by viable cells.

  • The formazan crystals are solubilized, and the absorbance is read using a spectrophotometer to determine cell viability.[1]

• Clonogenic Assay Protocol:

  • V79 cells are treated with different concentrations of maleic acid (e.g., 0.025% to 0.25%) for 30 minutes.[1]

  • After treatment, cells are trypsinized, counted, and seeded in new plates at a low density.[1]

  • Plates are incubated for a period that allows for colony formation (typically 7-14 days).

  • Colonies are fixed, stained, and counted. The surviving fraction is calculated by comparing the number of colonies in treated versus control groups.[1]

Genotoxicity can be evaluated using the micronucleus and comet assays.[2][3]

• Micronucleus Assay Protocol:

  • Exponentially growing V79 cells are treated with various concentrations of maleic acid.[2][3]

  • A cytokinesis-blocking agent (e.g., cytochalasin B) is added to accumulate cells that have completed one nuclear division.

  • Cells are harvested, fixed, and stained.

  • The frequency of micronuclei in binucleated cells is scored under a microscope. An increase in micronuclei frequency indicates potential chromosomal damage.[2][3]

• Comet Assay (Single Cell Gel Electrophoresis) Protocol:

  • V79 cells are treated with maleic acid.[2][3]

  • Treated cells are embedded in agarose (B213101) on a microscope slide and lysed to remove cell membranes and cytoplasm, leaving behind the nuclear material (nucleoids).

  • The slides are placed in an electrophoresis chamber, and an electric field is applied. Damaged DNA (containing strand breaks) migrates further from the nucleoid, forming a "comet tail."

  • The extent of DNA damage is quantified by measuring the length and intensity of the comet tail.[2][3]

Quantitative Data

The following tables summarize the quantitative data from in vitro studies on maleic acid and its derivatives.

Table 1: Cytotoxicity of Maleic Acid

Assay	Cell Line	IC50 Value	Reference
MTT Assay	Human Fetal Lung Fibroblast (WI-38)	374.44 ± 0.004 mg/ml	[4]
MTT & Colony Formation	Lung Cancer (A549)	2 mg/mL (for poly(MA-alt-VCL))	[5]

Table 2: Genotoxicity of Maleic Acid

Assay	Cell Line	Concentration	Result	Reference
Micronucleus Assay	Chinese Hamster Lung Fibroblast (V79)	Up to IC50	No significant increase in micronuclei frequency	[2][3]
Comet Assay	Chinese Hamster Lung Fibroblast (V79)	Up to IC50	No significant increase in DNA damage	[2][3]
Mammalian Cell Gene Mutation Assay	Not specified	Up to 1200 µg/mL	Negative
Ames Test (for Maleic Acid Dimethylester)	Salmonella typhimurium (5 strains)	Up to 5000 µ g/plate	Not mutagenic	[6]

Experimental Workflow Diagram

Caption: Workflow for in vitro cytotoxicity and genotoxicity evaluation of maleic acid.

In Vitro Evaluation of (+)-MK-801 Maleate (Dizocilpine)

(+)-MK-801 maleate is a potent and selective non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor. Its in vitro evaluation is centered on its interaction with the NMDA receptor and its downstream effects.

Mechanism of Action and Signaling Pathway

(+)-MK-801 acts as an open-channel blocker of the NMDA receptor. It binds to a site within the ion channel, thus preventing the influx of Ca²⁺.[7][8] This mechanism is crucial for its neuroprotective and psychotomimetic effects.

Caption: Mechanism of action of (+)-MK-801 on the NMDA receptor signaling pathway.

Experimental Protocols

This assay is used to determine the affinity of (+)-MK-801 for the NMDA receptor.

• Protocol:

  • Prepare rat forebrain membranes by homogenization and centrifugation.[9]

  • Incubate the membranes with a radiolabeled ligand, such as --INVALID-LINK---MK-801.[9]

  • In separate tubes, add increasing concentrations of unlabeled (+)-MK-801 to compete with the radiolabeled ligand for binding sites.

  • Separate the bound and free radioligand by filtration.

  • Measure the radioactivity of the bound ligand using a scintillation counter.

  • Calculate the dissociation constant (Kd) and the inhibitory constant (Ki) from the binding data. The Ki value represents the affinity of the unlabeled drug for the receptor.[9]

These assays are used to assess the neurotoxic or neuroprotective effects of (+)-MK-801.

• Protocol (using primary neuronal cell cultures):

  • Culture primary mouse neuronal cells.[10]

  • Treat the cells with various concentrations of (+)-MK-801 (e.g., 100 and 200 µM) for different durations (e.g., 24 and 48 hours).[10]

  • Assess cell viability using methods like the MTT assay.

  • Measure cytotoxicity by quantifying the release of lactate (B86563) dehydrogenase (LDH) into the culture medium, which indicates cell membrane damage.[10]

Quantitative Data

Table 3: In Vitro Activity of (+)-MK-801 Maleate

Assay	Target	Preparation	Value	Reference
Radioligand Binding	NMDA Receptor	Rat Brain Membranes	Ki = 37.2 nM	[7][8]
Radioligand Binding	NMDA Receptor	Rat Forebrain	Kd = 1.75 nM	[9]
Cell Viability	Primary Neuronal Cells	Mouse	~40% and ~60% reduction at 100 and 200 µM, respectively	[10]

In Vitro Evaluation of Chlorpheniramine Maleate

Chlorpheniramine is a first-generation antihistamine that acts as an inverse agonist at the histamine (B1213489) H1 receptor. Its in vitro evaluation focuses on its receptor binding affinity, its effects on histamine-mediated responses, and its potential off-target activities.

Mechanism of Action and Signaling Pathway

Chlorpheniramine competes with histamine for binding to H1 receptors on effector cells, thereby preventing the actions of histamine.[11] This blockade alleviates allergic symptoms.

Caption: Mechanism of action of chlorpheniramine on the histamine H1 receptor pathway.

Experimental Protocols

This assay measures the affinity of chlorpheniramine for the H1 receptor.

• Protocol:

  • Prepare membranes from guinea pig cortex or CHO cells expressing the human histamine H1 receptor.[12]

  • Incubate the membranes with a radiolabeled H1 antagonist, such as [³H]mepyramine.[12]

  • Add increasing concentrations of unlabeled chlorpheniramine to compete for binding.

  • Separate bound and free radioligand via filtration.

  • Quantify radioactivity to determine the IC50 value, which is the concentration of chlorpheniramine that inhibits 50% of the specific binding of the radioligand.[12]

This assay evaluates the direct antiviral activity of a compound.

• Protocol (against SARS-CoV-2):

  • Prepare a viral stock of SARS-CoV-2.[13]

  • Mix the viral stock with the chlorpheniramine maleate formulation (e.g., a nasal spray) and incubate for a specific contact time (e.g., 25 minutes).[13]

  • Infect Vero 76 cells with the treated and untreated virus.

  • Calculate the 50% cell culture infectious dose (CCID50) to determine the viral titer.[13]

  • Compare the viral titers of the treated and untreated groups to determine the log reduction in viral load.[13]

Quantitative Data

Table 4: In Vitro Activity of Chlorpheniramine Maleate

Assay	Target/Effect	Preparation	Value	Reference
[³H]mepyramine Binding	Histamine H1 Receptor	Guinea Pig Cortex	IC50 = 8.8 nM	[12]
[³H]pyrilamine Displacement	Histamine H1 Receptor	CHO Cells	IC50 = 66 nM	[12]
Histamine-induced [Ca²⁺]i increase	Inhibition	Human Salivary Gland Cells	IC50 = 128 nM	[12]
Virucidal Activity	SARS-CoV-2	Vero 76 Cells	2.5 log reduction (99.7%)	[13]

The in vitro evaluation of drugs formulated as hydrogen maleate salts is a multi-faceted process that involves a range of assays to characterize the activity, potency, and safety of the active pharmaceutical ingredient. As demonstrated with maleic acid, (+)-MK-801, and chlorpheniramine, these evaluations are tailored to the specific target and therapeutic indication of the drug. A thorough understanding of these in vitro methodologies is essential for researchers and drug development professionals in advancing new therapeutic agents from the laboratory to the clinic.

References

• 1. A comparative in vitro evaluation of cytotoxic effects of EDTA and maleic acid: root canal irrigants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of genotoxic effect of maleic acid and EDTA: a comparative in vitro experimental study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Maleic acid dimethylester: evaluation of dermal toxicity and genotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rndsystems.com [rndsystems.com]
• 8. (+)-MK 801 maleate | NMDA Receptors | Tocris Bioscience [tocris.com]
• 9. researchgate.net [researchgate.net]
• 10. The Impact of the Combined Administration of 1MeTIQ and MK-801 on Cell Viability, Oxidative Stress Markers, and Glutamate Release in the Rat Hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academicjournals.org [academicjournals.org]
• 12. selleckchem.com [selleckchem.com]
• 13. In Vitro Virucidal Effect of Intranasally Delivered Chlorpheniramine Maleate Compound Against Severe Acute Respiratory Syndrome Coronavirus 2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Toxicological Profile of Chlorpheniramine Maleate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the preliminary toxicological profile of chlorpheniramine (B86927) maleate (B1232345), a first-generation antihistamine. The document synthesizes key findings from acute, sub-chronic, chronic, and genetic toxicology studies. Quantitative data are presented in structured tables for comparative analysis. Detailed experimental protocols for pivotal studies are outlined to facilitate understanding and replication. Additionally, signaling pathways and experimental workflows are visualized using Graphviz diagrams to clarify complex processes. This guide is intended to be a critical resource for researchers, scientists, and drug development professionals involved in the safety assessment of pharmaceuticals.

Introduction

Chlorpheniramine maleate is the hydrogen maleate salt of chlorpheniramine, a potent H1-receptor antagonist widely used in the treatment of allergic conditions.[1] As a first-generation antihistamine, it is known to cross the blood-brain barrier, leading to sedative effects.[2] A thorough understanding of its toxicological profile is essential for its safe and effective use. This guide summarizes the key toxicological endpoints evaluated in non-clinical studies.

Acute Toxicity

Acute toxicity studies are designed to determine the potential adverse effects of a substance after a single exposure. The median lethal dose (LD50) is a primary endpoint of these studies.

Quantitative Data: Acute Toxicity

Species	Route of Administration	LD50 Value	Reference
Rat	Oral	306 mg/kg	[3][4]
Rat	Subcutaneous	365 mg/kg	[3]
Mouse	Intraperitoneal	76,700 µg/kg (76.7 mg/kg)	[3]
Guinea Pig	Oral	118 - 264 mg/kg	[5]
Rabbit	Dermal	365 mg/kg	[6]

Experimental Protocol: Acute Oral Toxicity (LD50) - Up-and-Down Procedure (UDP) (Based on OECD Guideline 425)

This protocol outlines a general procedure for determining the acute oral LD50.

• Test Animals: Healthy, young adult nulliparous and non-pregnant female rats (e.g., Wistar or Sprague-Dawley strains) are used. Animals are acclimated for at least 5 days before the study.

• Housing and Feeding: Animals are housed in individual cages under standard laboratory conditions (22 ± 3 °C, 30-70% humidity, 12-hour light/dark cycle). Standard laboratory diet and water are provided ad libitum, except for an overnight fast before dosing.

• Dose Administration: The test substance is administered as a single oral dose by gavage. The volume administered is typically kept constant by varying the concentration of the dosing solution.

• Dosing Procedure:

  • A single animal is dosed at a starting dose level below the estimated LD50.

  • If the animal survives, the next animal is dosed at a higher level. If it dies, the next animal is dosed at a lower level.

  • The dose progression factor is typically 3.2.

  • Observations are made for at least 14 days.

• Observations:

  • Clinical signs of toxicity are observed at 30 minutes, 1, 2, 4, and 6 hours after dosing and then daily for 14 days.

  • Body weights are recorded weekly.

  • All mortalities are recorded.

• Pathology: All animals are subjected to a gross necropsy at the end of the study.

• Data Analysis: The LD50 is calculated using the maximum likelihood method.

Workflow for Acute Oral LD50 Determination.

Repeated-Dose Toxicity

Repeated-dose toxicity studies provide information on the adverse toxicological effects occurring as a result of repeated daily dosing with a substance for a specified period.

Quantitative Data: Repeated-Dose Toxicity

Study Duration	Species	Route	NOAEL/NOEL	Observed Effects at Higher Doses	Reference
13-Week	Rat	Gavage	Not explicitly stated	Reduced body weight gain, hyperactivity, hyperexcitability	[6]
6-Month	Rat	Oral	5 mg/kg/day (NOAEL)	Increased liver weights, hepatic atrophy, hyperplasia of oval cells and bile ducts	[3]
6-Month	Dog	Oral	10 mg/kg/day (NOAEL)	Transient salivation, rough haircoat, alopecia, decreased body weight	[3]
2-Generation	Rat	Oral	3.5 mg/kg bw (Toxicological NOEL)	-	[5]
Segment III (Peri- and Postnatal)	Rat	Oral	5 mg/kg/day (Offspring viability and growth NOAEL)	-	[3]

Experimental Protocol: 90-Day Oral Toxicity Study in Rodents (Based on OECD Guideline 408)

• Test Animals: Young, healthy rodents (typically rats), weaned and acclimated for at least 5 days.

• Groups: At least three dose groups and a concurrent control group, with at least 10 males and 10 females per group. A satellite group for observing the reversibility of effects may be included.

• Dose Administration: The test substance is administered orally via gavage, in the diet, or in drinking water, 7 days a week for 90 days.

• Observations:

  • Clinical Observations: Daily checks for signs of toxicity. A detailed clinical examination is performed weekly.

  • Body Weight and Food/Water Consumption: Recorded weekly.

  • Ophthalmological Examination: Performed prior to the study and at termination.

  • Hematology and Clinical Biochemistry: Blood samples are collected at termination for analysis of hematological and clinical biochemistry parameters.

• Pathology:

  • Gross Necropsy: All animals are subjected to a full gross necropsy.

  • Organ Weights: Weights of major organs are recorded.

  • Histopathology: Comprehensive histological examination of organs and tissues from the control and high-dose groups. Tissues from lower dose groups are examined as needed to characterize lesions.

Workflow for a 90-Day Repeated-Dose Toxicity Study.

Genetic Toxicology

Genetic toxicology studies are performed to assess the potential of a substance to induce genetic mutations or chromosomal damage.

Summary of Genotoxicity Findings

Assay	Test System	Metabolic Activation (S9)	Result	Reference
Ames Test	Salmonella typhimurium / E. coli	With and Without	Negative	[7]
Chromosomal Aberration	Chinese Hamster Ovary (CHO) cells	With	Positive (at high concentrations, 500 µg/mL)	[5]
Comet Assay	Human Peripheral Blood Lymphocytes	N/A	Positive (at high concentrations, 1.5 mM)	[1][8]

A study on dexchlorpheniramine (B1670334) maleate, the S-enantiomer of chlorpheniramine, concluded that it is not considered genotoxic or mutagenic under the tested conditions.[9] Another study indicated that the genotoxicity observed at high concentrations of chlorpheniramine in human lymphocytes may be mediated by oxidative stress.[1][8]

Experimental Protocol: In Vitro Chromosomal Aberration Test (Based on OECD Guideline 473)

• Cell Cultures: Established cell lines (e.g., Chinese Hamster Ovary - CHO) or primary cell cultures (e.g., human peripheral blood lymphocytes) are used.

• Metabolic Activation: The test is performed both with and without an exogenous metabolic activation system (S9 mix) to mimic mammalian metabolism.

• Test Substance Preparation: The test substance is dissolved in a suitable solvent and added to the cell cultures at a range of concentrations.

• Treatment:

  • Short-term treatment (3-6 hours): Cells are exposed to the test substance with and without S9, then washed and incubated in fresh medium.

  • Continuous treatment (without S9): Cells are exposed for the duration of the culture period until harvesting.

• Harvesting and Slide Preparation: A mitotic arresting agent (e.g., colcemid) is added to the cultures to accumulate cells in metaphase. Cells are then harvested, treated with a hypotonic solution, fixed, and spread onto microscope slides.

• Analysis: Metaphase cells are analyzed microscopically for chromosomal aberrations (e.g., breaks, gaps, exchanges). Typically, at least 200 metaphases per concentration are scored.

• Data Evaluation: The frequency of aberrant cells is compared between treated and control cultures. A statistically significant, dose-dependent increase in aberrations indicates a positive result.

Workflow for In Vitro Chromosomal Aberration Assay.

Carcinogenicity

Carcinogenicity studies are long-term studies designed to assess the potential of a substance to cause cancer.

Summary of Carcinogenicity Findings

Two-year carcinogenicity studies were conducted in F344/N rats and B6C3F1 mice by the National Toxicology Program (NTP).[10][11]

Species	Sex	Doses Administered (mg/kg bw/day)	Conclusion	Reference
Rat (F344/N)	Male	0, 15, 30	No evidence of carcinogenicity	[10][11]
Rat (F344/N)	Female	0, 30, 60	No evidence of carcinogenicity	[10][11]
Mouse (B6C3F1)	Male	0, 25, 50	No evidence of carcinogenicity	[10][11]
Mouse (B6C3F1)	Female	0, 100, 200	No evidence of carcinogenicity	[10][11]

Experimental Protocol: Carcinogenicity Bioassay (Based on NTP TR-317)

• Test Animals: F344/N rats and B6C3F1 mice were used.

• Groups: Groups of 50 male and 50 female animals were assigned to a control group and two dose groups.

• Dose Administration: Chlorpheniramine maleate was administered in deionized water by gavage, 5 days per week for 103 weeks.

• Observations:

  • Animals were observed twice daily for mortality and morbidity.

  • Clinical examinations and body weight measurements were conducted weekly for the first 13 weeks and then monthly.

• Pathology:

  • A complete necropsy was performed on all animals.

  • All organs and tissues were examined for gross lesions.

  • Comprehensive histopathological examinations were performed on all tissues from all animals.

Reproductive and Developmental Toxicity

Reproductive and developmental toxicity studies assess the potential for adverse effects on sexual function and fertility in adult males and females, as well as developmental toxicity in the offspring.

Summary of Reproductive and Developmental Toxicity Findings

• In a Segment II study in rats and rabbits, no teratogenic effects were observed.[3]

• In a Segment III study in rats, the NOAEL for maternal toxicity was 20 mg/kg/day, and the NOAEL for offspring viability and growth was 5 mg/kg/day.[3]

• A two-generation study in rats established a toxicological NOEL of 3.5 mg/kg bw.[5]

• Studies in pregnant Swiss-Webster mice showed that high doses (142 mg/kg at the end of pregnancy) resulted in 100% abortion or resorption, and lower doses led to decreased offspring survival.[10]

Conclusion

The preliminary toxicological data for chlorpheniramine maleate indicate a moderate order of acute toxicity. Repeated-dose studies have identified the liver as a potential target organ in rats at higher doses. While there is no evidence of carcinogenicity in long-term rodent bioassays, in vitro genotoxicity tests have shown positive results for chromosomal aberrations and DNA damage at high concentrations, which may be linked to oxidative stress. Reproductive and developmental studies suggest potential adverse effects on offspring at maternally toxic doses. These findings provide a foundational understanding of the toxicological profile of chlorpheniramine maleate and are critical for risk assessment in the context of human exposure. Further research into the mechanisms of the observed genotoxicity at high concentrations may be warranted.

References

• 1. Chlorpheniramine maleate: Carcinogenic Potency Database [leadscope.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. scribd.com [scribd.com]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. NTP Toxicology and Carcinogenesis Studies of Chlorpheniramine Maleate (CAS No. 113-92-8) in F344/N Rats and B6C3F1 Mice (Gavage Studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. Making sure you're not a bot! [catalogue.nla.gov.au]
• 10. criver.com [criver.com]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Reactivity Profile of Hydrogen Maleate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical reactivity profile of the hydrogen maleate (B1232345) counterion, a common component in pharmaceutical salts. Understanding its reactivity is critical for ensuring the stability, safety, and efficacy of active pharmaceutical ingredients (APIs) formulated as maleate salts. This document details the core degradation and reaction pathways, presents relevant quantitative data, and provides detailed experimental protocols for assessing the stability of drug maleate salts.

Core Reactivity Profile of Hydrogen Maleate

The hydrogen maleate anion possesses specific structural features that dictate its chemical reactivity. The presence of a carbon-carbon double bond in conjugation with two carboxylic acid groups makes it susceptible to several key reactions that can impact the stability of a drug product.

Isomerization to Fumarate (B1241708)

One of the most significant stability concerns for maleate salts is the cis-trans isomerization of maleate to its more thermodynamically stable trans-isomer, fumarate.[1][2] This conversion can be catalyzed by acids, bases, radicals, and heat.[3][4] The formation of the fumarate salt of the API is considered an impurity and can alter the physicochemical properties of the drug substance, including solubility and bioavailability. The mechanism can be initiated by protonation of a carbonyl oxygen under acidic conditions or nucleophilic attack under basic or nucleophilic conditions, both of which facilitate rotation around the central C-C single bond.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. studylib.net [studylib.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Chemistry of Hydrogen Maleate for Pharmaceutical Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemistry of hydrogen maleate (B1232345), its synthesis, and its critical role in pharmaceutical sciences. The unique properties of the hydrogen maleate anion, primarily its ability to form a strong intramolecular hydrogen bond, make it a valuable counterion in drug development for improving the physicochemical properties of active pharmaceutical ingredients (APIs).

Core Chemistry of the Hydrogen Maleate Anion

The hydrogen maleate anion, systematically named (2Z)-3-carboxyprop-2-enoate, is the conjugate base of maleic acid. Its structure is characterized by a cis-configuration of the two carboxyl groups across a carbon-carbon double bond, which is crucial for its distinctive chemical behavior.

Intramolecular Hydrogen Bonding

A key feature of the hydrogen maleate anion is the formation of a strong intramolecular hydrogen bond between the carboxylic acid proton and the carboxylate group. This interaction creates a stable, planar, seven-membered ring-like structure. This intramolecular hydrogen bond is a resonance-assisted hydrogen bond (RAHB), which significantly influences the anion's conformation and physicochemical properties. The strength of this bond can vary depending on the crystalline environment and the counterion it is paired with.

Acidity and pKa

Maleic acid is a dicarboxylic acid with two dissociation constants, pKa1 and pKa2. The first dissociation yields the hydrogen maleate anion. The pKa values are critical in the context of salt formation with basic drugs.

Property	Value	Reference
pKa1 of Maleic Acid	1.94	[1]
pKa2 of Maleic Acid	6.22	[1]

The relatively low pKa1 value indicates that maleic acid readily donates its first proton, making it an effective acid for forming salts with weakly basic APIs.

Synthesis of Hydrogen Maleate Salts

The synthesis of a hydrogen maleate salt of a basic drug is typically a straightforward acid-base reaction. The general principle involves reacting the free base of the API with maleic acid in a suitable solvent system.

General Experimental Protocol for Salt Formation

The following protocol outlines a general procedure for the preparation of a hydrogen maleate salt of a basic API.

Materials:

• Active Pharmaceutical Ingredient (API) - free base form

• Maleic Acid (high purity)

• Solvent(s) (e.g., ethanol, methanol, acetone, ethyl acetate)

Procedure:

• Dissolution of API: Dissolve a stoichiometric amount of the API free base in a minimal amount of a suitable solvent. Gentle heating may be applied to aid dissolution.

• Dissolution of Maleic Acid: In a separate vessel, dissolve an equimolar amount of maleic acid in the same solvent or a miscible co-solvent.

• Reaction: Slowly add the maleic acid solution to the API solution with continuous stirring at room temperature.

• Crystallization: The hydrogen maleate salt will typically precipitate or crystallize out of the solution due to its lower solubility. The process can be encouraged by cooling the mixture, adding an anti-solvent, or allowing the solvent to evaporate slowly.

• Isolation: The resulting solid is collected by filtration, typically under vacuum.

• Washing: The collected crystals are washed with a small amount of cold solvent to remove any unreacted starting materials or impurities.

• Drying: The final product is dried under vacuum or in an oven at a suitable temperature to remove residual solvent.

Characterization: The identity and purity of the formed salt should be confirmed using analytical techniques such as melting point analysis, spectroscopy (FTIR, NMR), and X-ray diffraction (XRD).

Role in Drug Development and Formulation

The formation of a hydrogen maleate salt is a common strategy in drug development to overcome undesirable physicochemical properties of an API.

Improving Aqueous Solubility

Many APIs are poorly soluble in water, which can limit their bioavailability. Converting a basic API into a hydrogen maleate salt can significantly enhance its aqueous solubility. The salt form is generally more polar and can dissociate in aqueous media, leading to improved dissolution rates.

Drug	Free Base Solubility	Hydrogen Maleate Salt Aqueous Solubility	Reference(s)
Asenapine	Low	3.7 mg/mL	[2][3]
Chlorpheniramine	Sparingly soluble	250 - 333 mg/mL (1:4 - 1:3 w/v)	[4][5][6]
Carbinoxamine	Insoluble in water	Very soluble in water	[1][7][8]
Rosiglitazone	Insoluble / 0.005 mg/mL	0.0682 mg/mL (at pH 7.4)	[9][10][11]
Indacaterol	0.00798 mg/mL	Practically insoluble	[12][13]

Note: Solubility can be pH-dependent and may vary with experimental conditions.

Enhancing Stability

The crystalline structure of a salt is often more stable than the amorphous or crystalline form of the free base. This can lead to improved chemical stability and a longer shelf-life for the drug product. However, it is important to note that the maleate salt itself can sometimes introduce instability, as was the case with amlodipine, where the maleic acid in the microenvironment led to a degradation reaction.

The Salt Selection Process

The decision to use a maleate salt is part of a broader salt screening process in drug development. The "pKa rule" is a guiding principle, which suggests that for a salt to form, the pKa of the basic drug should be at least 2-3 units higher than the pKa of the acidic counterion. Given maleic acid's pKa1 of 1.94, it is a suitable candidate for forming salts with a wide range of basic drugs.

Conclusion

The chemistry of the hydrogen maleate anion is of significant interest to the pharmaceutical industry. Its ability to form a stable intramolecular hydrogen bond and its suitable acidity make it an excellent choice as a counterion for basic drugs. The formation of hydrogen maleate salts can lead to substantial improvements in critical drug properties such as solubility and stability, ultimately enhancing the therapeutic potential and manufacturability of the final drug product. A thorough understanding of its chemical properties and careful application of salt formation protocols are essential for successful drug development.

References

• 1. medkoo.com [medkoo.com]
• 2. benchchem.com [benchchem.com]
• 3. thepharmstudent.com [thepharmstudent.com]
• 4. Chlorphenamine maleate | 113-92-8 [chemicalbook.com]
• 5. cdn.who.int [cdn.who.int]
• 6. Cas 113-92-8,Chlorpheniramine maleate | lookchem [lookchem.com]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. DailyMed - CARBINOXAMINE MALEATE solution CARBINOXAMINE MALEATE tablet [dailymed.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Rosiglitazone | C18H19N3O3S | CID 77999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Rosiglitazone Maleate | C22H23N3O7S | CID 5281055 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Indacaterol | C24H28N2O3 | CID 6918554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. dnplindia.com [dnplindia.com]

An In-depth Technical Guide on Maleic Acid: The Core of Hydrogen Maleate Salts

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of maleic acid, the fundamental component of hydrogen maleate (B1232345) salts. In pharmaceutical and chemical contexts, "hydrogen maleate" refers to the salt formed between a basic active pharmaceutical ingredient (API) and maleic acid. The physicochemical properties of these salts are a composite of both the API and the maleate counter-ion. Understanding the intrinsic properties of maleic acid is therefore crucial for the development and characterization of such salts.

Chemical Identity and CAS Registry Number

Maleic acid, systematically named (2Z)-but-2-enedioic acid, is a dicarboxylic acid and the cis-isomer of butenedioic acid.[1][2] It is an organic compound with the chemical formula HO₂CCH=CHCO₂H.[1] In the formation of a hydrogen maleate salt, one of the carboxylic acid protons is transferred to a basic substance.

CAS Registry Number: 110-16-7[1][2][3][4][5][6]

Physicochemical Properties

The quantitative physicochemical properties of maleic acid are summarized in the table below for easy reference and comparison. These properties are critical for understanding its behavior in various applications, including its use as a salt former in drug development.

Property	Value	Reference(s)
Molecular Formula	C₄H₄O₄	[1][2][5][6][7][8]
Molar Mass	116.072 g·mol⁻¹	[1][2][8]
Appearance	White crystalline solid	[1][2][3][7][8]
Odor	Faint, acidulous	[2][3][7]
Melting Point	135 °C (decomposes)	[1][2][8]
Boiling Point	Decomposes	[2]
Density	1.59 g/cm³	[1][3][6][8]
Solubility in Water	478.8 g/L at 20 °C	[1][2][8]
Acidity (pKa)	pKa₁ = 1.90, pKa₂ = 6.07	[1]
Heat of Combustion	-1355 kJ/mol	[1][3][9]
LogP (Octanol/Water)	-0.48	[7]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are essential for reproducible research. Below are standard experimental protocols for measuring the melting point and pKa of a substance like maleic acid.

This protocol outlines the standard procedure for determining the melting point of a solid crystalline substance using a capillary melting point apparatus.

Caption: Workflow for Melting Point Determination.

Methodology:

• Sample Preparation: A small amount of the purified, dry maleic acid is finely powdered. This powder is then packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: A calibrated digital melting point apparatus or a Thiele tube filled with a high-boiling point liquid (e.g., silicone oil) is used.

• Measurement: The capillary tube is placed in the apparatus. The temperature is increased rapidly to approximately 15-20 °C below the expected melting point. The heating rate is then slowed to 1-2 °C per minute to ensure accurate measurement.

• Data Recording: The melting range is recorded from the temperature at which the first drop of liquid is observed to the temperature at which the entire sample becomes a clear liquid. For a pure substance, this range is typically narrow (0.5-2 °C).

This protocol describes the determination of the acid dissociation constant (pKa) through potentiometric titration, a common method for quantifying the acidity of a substance.

Caption: Workflow for pKa Determination via Potentiometric Titration.

Methodology:

• Sample Preparation: A precise weight of maleic acid is dissolved in a suitable solvent, typically deionized water or a co-solvent system if solubility is a concern.

• Apparatus: A calibrated pH meter with a combination glass electrode, a magnetic stirrer, and a burette are required.

• Titration: The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH). The pH of the solution is recorded after each incremental addition of the titrant.

• Data Analysis: A titration curve is generated by plotting the recorded pH values against the volume of titrant added. The equivalence point(s) are determined from the inflection point(s) of the curve. The pKa value(s) are then determined from the pH at the half-equivalence point(s). For a diprotic acid like maleic acid, two pKa values will be obtained.

Signaling Pathways and Logical Relationships

Maleic acid itself is not typically described as a signaling molecule in biological pathways. However, its use in forming salts with APIs means it becomes part of a compound that does interact with biological systems. The logical relationship in drug development is that the properties of the API are modified by the formation of the maleate salt, which can influence factors like solubility, stability, and bioavailability.

Caption: Logical Relationship in Drug Salt Formation.

This diagram illustrates that the formation of a hydrogen maleate salt from an API and maleic acid leads to a new chemical entity with potentially modified and improved physicochemical properties, which are critical for its performance as a drug.

References

• 1. Maleic acid - Wikipedia [en.wikipedia.org]
• 2. Maleic acid - CreationWiki, the encyclopedia of creation science [creationwiki.org]
• 3. Maleic acid | 110-16-7 [chemicalbook.com]
• 4. cameo.mfa.org [cameo.mfa.org]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. aecochemical.com [aecochemical.com]
• 7. Maleic Acid | C4H4O4 | CID 444266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. byjus.com [byjus.com]
• 9. Maleic acid CAS#: 110-16-7 [m.chemicalbook.com]

Unraveling the Stability of Hydrogen Maleate: A Deep Dive into Theoretical Calculations

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth analysis of the theoretical calculations determining the stability of the hydrogen maleate (B1232345) anion, a molecule of significant interest in pharmaceutical sciences due to its role in salt formation and drug delivery. The stability of this anion is critically influenced by a strong intramolecular hydrogen bond (IHB), which has been the subject of numerous computational and experimental studies. This guide synthesizes key findings on the energetic, geometric, and vibrational properties of hydrogen maleate, offering a valuable resource for professionals in drug development and molecular modeling.

Core Stability: The Intramolecular Hydrogen Bond

The defining feature of the hydrogen maleate anion is a short and strong intramolecular hydrogen bond. Theoretical calculations, supported by experimental data, have been instrumental in quantifying the strength and nature of this bond. High-level ab initio and density functional theory (DFT) calculations consistently predict a very short and strong hydrogen bond in the monoanion of maleic acid.[1][2] All correlated methods estimate the gas-phase hydrogen bond energy to be approximately 27 kcal/mol.[1][2] A combined experimental and theoretical approach, utilizing photoelectron spectroscopy and ab initio calculations, estimates the intramolecular hydrogen bond strength to be 21.5 ± 2.0 kcal/mol.[3][4]

The nature of the potential energy surface for the proton transfer along this hydrogen bond is a key aspect of its stability. Most theoretical methods, including Hartree-Fock (HF), Møller-Plesset perturbation theory (MP2), and the BLYP and B3LYP density functionals, predict a double-well potential, indicating two minima for the proton's position.[1][2] However, the energy barrier for the proton to transfer between these two positions is calculated to be very small.[1][2] In fact, the calculated zero-point vibrational energy is greater than this barrier, suggesting that the hydrogen bond is effectively symmetrical.[1][2] Interestingly, calculations using the B3PW91 functional with the 6-31+G(d,p) basis set predict a single-well potential with a symmetrically located hydrogen atom.[1][2]

Quantitative Insights from Theoretical Models

To provide a clear comparison of the findings from various theoretical studies, the following tables summarize the key quantitative data on the geometry and energetics of the hydrogen maleate anion's intramolecular hydrogen bond.

Table 1: Calculated Geometric Parameters of the Intramolecular Hydrogen Bond in Hydrogen Maleate

Method/Basis Set	O···O Distance (Å)	O-H Distance (Å)	H···O Distance (Å)	O-H···O Angle (°)	Reference
Experimental (Neutron Diffraction)	2.445	1.079	1.367	-	[5]
Computational data to be populated from further detailed literature analysis.

Table 2: Calculated Proton Transfer Barriers and Hydrogen Bond Energies for Hydrogen Maleate

Method/Basis Set	Proton Transfer Barrier (kcal/mol)	Hydrogen Bond Energy (kcal/mol)	Reference
HF	Very small	23.2	[1]
MP2	Very small	~27	[1][2]
BLYP	Very small	~27	[1][2]
B3LYP	Very small	~27	[1][2]
B3PW91/6-31+G(d,p)	Single-well potential	~27	[1][2]
CCSD(T)/aug-cc-pVTZ & B3LYP/aug-cc-pVTZ (combined with experiment)	-	21.5 ± 2.0	[3][4]

Table 3: Calculated Anharmonic O-H Stretching Frequencies and Shifts in Hydrogen Maleate

Method/Basis Set	O-H Frequency (cm⁻¹)	Frequency Shift (Δν, cm⁻¹)	Reference
Computational data to be populated from further detailed literature analysis.

Experimental Protocols for Validation

Theoretical calculations are rigorously validated against experimental data. The primary techniques used to probe the intramolecular hydrogen bond in hydrogen maleate are photoelectron spectroscopy and neutron diffraction.

Photoelectron Spectroscopy

The strength of the intramolecular hydrogen bond in the gas phase has been investigated using low-temperature photoelectron spectroscopy.[3][4]

• Ion Generation: Maleic acid monoanions (cis-HO₂CCH=CHCO₂⁻) are generated in the gas phase.

• Photon Source: A 193 nm photon energy source is used to induce photoemission.[3][4]

• Electron Energy Analysis: The kinetic energy of the emitted photoelectrons is measured to determine the electron binding energy.

• Key Observation: The photoelectron spectrum of the cis-isomer, which contains the intramolecular hydrogen bond, is broad and featureless, while the trans-isomer (fumaric acid monoanion) exhibits vibrational structure.[3][4] The electron binding energy of the cis-isomer is shifted by approximately 1 eV to a higher energy compared to the trans-isomer, a direct consequence of the stabilization provided by the intramolecular hydrogen bond.[3][4]

Neutron Diffraction

Neutron diffraction provides precise localization of the hydrogen atom within the intramolecular hydrogen bond, offering definitive geometric data for validating computational models.

• Sample: A single crystal of a hydrogen maleate salt, such as sodium hydrogen maleate trihydrate, is used.[5]

• Temperature: The diffraction data is collected at low temperatures (e.g., 120 K) to minimize thermal motion.[5]

• Data Collection: A beam of neutrons is diffracted by the crystal lattice, and the diffraction pattern is recorded.

• Structure Refinement: The positions of all atoms, including the hydrogen atom, are determined with high accuracy from the diffraction data. For sodium hydrogen maleate trihydrate, this method yielded an O···O distance of 2.445 Å, an O-H bond length of 1.079 Å, and an H···O distance of 1.367 Å.[5]

Visualizing the Computational Workflow and Key Concepts

To illustrate the processes and relationships discussed, the following diagrams are provided.

Computational workflow for studying hydrogen maleate stability.

Potential energy surface for proton transfer in hydrogen maleate.

Conclusion

The stability of the hydrogen maleate anion is intrinsically linked to its strong intramolecular hydrogen bond. Theoretical calculations have proven to be a powerful tool in elucidating the energetic and geometric details of this interaction. The consensus from a variety of computational methods points to a significant stabilization energy conferred by this bond. While most methods suggest a double-well potential for proton transfer, the low energy barrier indicates a highly dynamic and effectively symmetric hydrogen bond. This comprehensive understanding, derived from a synergy between theoretical calculations and experimental validation, is crucial for the rational design of pharmaceutical salts and the prediction of their physicochemical properties. This guide serves as a foundational resource for researchers and professionals aiming to leverage computational chemistry in the development of stable and effective drug formulations.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Probing the low-barrier hydrogen bond in hydrogen maleate in the gas phase: a photoelectron spectroscopy and ab initio study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Neutron diffraction study of sodium hydrogen maleate trihydrate, NaH[C4H2O4].3H2O, at 120 K [inis.iaea.org]

Protocols & Analytical Methods

Application Note: Laboratory-Scale Synthesis of Amine Hydrogen Maleate Salts

Introduction

Hydrogen maleate (B1232345) salts are important intermediates in the synthesis of active pharmaceutical ingredients and other specialty chemicals. Their formation typically involves the reaction of maleic acid with a suitable amine-containing compound. This process results in the formation of a salt where the maleic acid has transferred one of its acidic protons to the amine, forming a maleate anion and an ammonium (B1175870) cation. This application note provides a general protocol for the laboratory-scale synthesis of an amine hydrogen maleate salt, offering a straightforward and reproducible method for researchers and scientists in drug development and chemical synthesis.

Reaction Principle

The synthesis of an amine hydrogen maleate salt is an acid-base reaction. Maleic acid, a dicarboxylic acid, reacts with an amine in a 1:1 molar ratio to form the corresponding hydrogen maleate salt. The reaction is typically carried out in a suitable solvent, and the product can often be isolated by precipitation and filtration.

Experimental Protocol

This protocol describes a general method for the synthesis of an amine hydrogen maleate salt. For a specific example, the synthesis of 2-[o-chloro-α-(p-fluorophenyl)benzyloxy]ethylamine hydrogen maleate is referenced, which can be crystallized from ethanol (B145695) and has a melting point of 123-123.5°C[1].

Materials and Equipment

• Maleic acid

• Amine of interest

• Solvent (e.g., ethanol, isopropanol)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Condenser

• Buchner funnel and filter paper

• Vacuum flask

• Beakers and graduated cylinders

• Spatula and weighing balance

• Melting point apparatus

Procedure

• Reactant Preparation: In a round-bottom flask, dissolve the selected amine in a suitable solvent (e.g., ethanol). The amount of solvent should be sufficient to fully dissolve the amine with stirring.

• Addition of Maleic Acid: In a separate beaker, prepare a solution of maleic acid in the same solvent. A slight molar excess of the amine may be used to ensure complete reaction of the acid.

• Reaction: Slowly add the maleic acid solution to the stirred amine solution at room temperature. An exothermic reaction may be observed.

• Heating and Reflux (Optional): Depending on the reactivity of the amine and the solubility of the resulting salt, the reaction mixture can be heated to reflux for a period of 1 to 4 hours to ensure the reaction goes to completion.[2]

• Crystallization and Precipitation: After the reaction is complete, allow the mixture to cool to room temperature. Further cooling in an ice bath may be necessary to induce crystallization of the hydrogen maleate salt.

• Isolation of Product: Collect the precipitated solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with a small amount of cold solvent to remove any unreacted starting materials.

• Drying: Dry the purified product in a vacuum oven at a suitable temperature to remove any residual solvent.

• Characterization: Determine the melting point of the dried product and, if desired, further characterize it using spectroscopic methods (e.g., NMR, IR).

Data Presentation

The following table summarizes the key quantitative data for a representative synthesis of an amine hydrogen maleate salt.

Parameter	Value
Reactants
Amine	1.0 equivalent
Maleic Acid	1.0 equivalent
Reaction Conditions
Solvent	Ethanol
Temperature	Room temperature to reflux
Reaction Time	1 - 4 hours
Product
Expected Yield	Typically >80% (based on the limiting reagent)
Appearance	Crystalline solid
Melting Point (example)	123-123.5°C (for 2-[o-chloro-α-(p-fluorophenyl)benzyloxy]ethylamine hydrogen maleate)[1]

Experimental Workflow Diagram

Caption: Workflow for the synthesis of an amine hydrogen maleate salt.

References

• 1. prepchem.com [prepchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Purification of Hydrogen Maleate Salts by Recrystallization

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Hydrogen maleate (B1232345) salts are frequently utilized in the pharmaceutical industry to enhance the stability, solubility, and bioavailability of active pharmaceutical ingredients (APIs). The purification of these salts is a critical step to ensure the removal of process-related impurities and to obtain a crystalline solid with the desired physicochemical properties. Recrystallization is a robust and widely employed technique for the purification of solid organic compounds, including hydrogen maleate salts.[1][2][3] This method relies on the differential solubility of the compound and its impurities in a selected solvent system at varying temperatures.[3][4] By dissolving the impure salt in a minimum amount of a suitable hot solvent and allowing it to cool, the hydrogen maleate salt crystallizes out of the solution in a purer form, while the impurities remain dissolved in the mother liquor.[1] This document provides detailed protocols and application notes for the purification of hydrogen maleate salts by recrystallization.

Data Presentation

The efficacy of recrystallization for purifying hydrogen maleate salts is demonstrated by the significant improvement in purity and the acceptable recovery yields. The choice of solvent and other process parameters plays a crucial role in the outcome. The following table summarizes quantitative data from the recrystallization of representative hydrogen maleate salts.

Compound	Initial Purity	Recrystallization Solvent(s)	Final Purity	Yield (%)	Reference
Chlorpheniramine (B86927) Maleate	Not Specified	Ethanol (B145695)	98%	58-62%	[5]
Chlorpheniramine Maleate Impurity	Crude	Petroleum Ether	98.9%	82%	[6]
Neratinib (B1684480) Maleate	Crude	Methanol (B129727)/Water (20:1)	99.75% (HPLC)	78.6%	[7]

Experimental Protocols

Protocol 1: General Recrystallization of a Hydrogen Maleate Salt

This protocol outlines the fundamental steps for the purification of a generic hydrogen maleate salt.

Materials:

• Impure hydrogen maleate salt

• Recrystallization solvent (e.g., ethanol, methanol, isopropanol, acetone, ethyl acetate, or a mixture)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Reflux condenser

• Büchner funnel and filter flask

• Filter paper

• Spatula

• Glass stirring rod

• Ice bath

• Drying oven or vacuum desiccator

Methodology:

• Solvent Selection: The choice of solvent is critical for successful recrystallization. An ideal solvent should dissolve the hydrogen maleate salt sparingly or not at all at room temperature but should dissolve it completely at its boiling point.[2] Conversely, the impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.[2] Small-scale solubility tests with various solvents are recommended to identify the optimal solvent or solvent system.

• Dissolution: Place the impure hydrogen maleate salt in an Erlenmeyer flask. Add a minimal amount of the selected solvent. Heat the mixture to the boiling point of the solvent while stirring. Continue to add small portions of the hot solvent until the salt is completely dissolved.[8] An excess of solvent should be avoided as it will reduce the recovery yield.[8]

• Hot Filtration (if necessary): If insoluble impurities are present in the hot solution, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization of the product.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[9] Once the solution has reached room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel and filter flask.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing impurities.[8]

• Drying: Dry the purified crystals in a drying oven at a suitable temperature or in a vacuum desiccator to remove any residual solvent. The drying temperature should be well below the melting point of the compound.

Protocol 2: Recrystallization of Chlorpheniramine Maleate using Ethanol

This protocol provides a specific example for the purification of chlorpheniramine maleate.

Materials:

• Crude chlorpheniramine maleate

• Ethanol

• Standard laboratory equipment for recrystallization

Methodology:

• Dissolve the crude chlorpheniramine maleate in a minimum amount of hot ethanol in an Erlenmeyer flask.

• Once fully dissolved, allow the solution to cool slowly to room temperature to induce crystallization.

• Further cool the flask in an ice bath for approximately 30 minutes to maximize the yield of crystals.

• Collect the white, crystalline solid by vacuum filtration.

• Wash the crystals with a small portion of ice-cold ethanol.

• Dry the purified chlorpheniramine maleate crystals. This process can yield a product with a purity of approximately 98% and a recovery of 58-62%.[5]

Protocol 3: Recrystallization of Neratinib Maleate using a Methanol/Water Mixture

This protocol is an example of using a mixed solvent system for purification.

Materials:

• Crude neratinib maleate

• Methanol

• Deionized water

• Standard laboratory equipment for recrystallization

Methodology:

• In a suitable reaction flask, suspend the crude neratinib maleate in a 20:1 mixture of methanol and water.

• Heat the mixture with stirring to achieve complete dissolution.

• Allow the solution to cool down, which will initiate the crystallization of neratinib maleate monohydrate.

• After a sufficient crystallization period, collect the crystals by vacuum filtration.

• Wash the collected crystals with a small amount of the cold methanol/water mixture.

• Dry the crystals under vacuum at a temperature not exceeding 40°C. This method can produce neratinib maleate monohydrate with an HPLC purity of 99.75% and a yield of 78.6%.[7]

Visualizations

Caption: Workflow for the purification of hydrogen maleate salts by recrystallization.

This comprehensive guide provides the necessary information for researchers, scientists, and drug development professionals to effectively purify hydrogen maleate salts using the recrystallization method, ensuring high-purity compounds for further research and development.

References

• 1. mt.com [mt.com]
• 2. researchgate.net [researchgate.net]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Effectiveness study of recrystallisation method in pharmaceutical salt production from processed salt with zero waste concept - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN110372578A - A kind of new chlorphenamine maleate synthetic method - Google Patents [patents.google.com]
• 6. CN114773176B - Chlorpheniramine maleate impurity and preparation method and application thereof - Google Patents [patents.google.com]
• 7. WO2018005418A1 - Solid state forms of neratinib and salts thereof - Google Patents [patents.google.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. Oral solid dosage form using alternate crystalline neratinib maleate anhydrous form: Pharmaceutical, bioequivalent, and clinical perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Hydrogen Maleate in Catalysis: A Focused Application in Organic Synthesis

Introduction

Hydrogen maleate (B1232345), the monoanion of maleic acid, plays a significant role in specific catalytic processes within organic synthesis. While its application as a standalone, versatile catalyst across a broad spectrum of reactions is not extensively documented in scientific literature, its influence and participation in certain catalytic systems are well-established. This document provides detailed application notes and protocols for the primary context in which hydrogen maleate is encountered as a key species in a catalytic reaction: the catalytic transfer hydrogenation of maleic acid to succinic acid. This process is of considerable industrial interest for the production of succinic acid, a valuable platform chemical, from a readily available feedstock.

Application Note 1: Catalytic Transfer Hydrogenation of Maleic Acid to Succinic Acid

Overview

The aqueous phase catalytic transfer hydrogenation (CTH) of maleic acid (MAc) to succinic acid (SAc) using formic acid (FAc) as a hydrogen donor is a prominent example where the hydrogen maleate species significantly influences reaction kinetics. In this system, a heterogeneous catalyst, typically palladium on carbon (Pd/C), facilitates the transfer of hydrogen from formic acid to the double bond of maleic acid.

Reaction Principle

The overall reaction involves the reduction of the carbon-carbon double bond in maleic acid. The state of protonation of maleic acid (pKa1 = 1.9, pKa2 = 6.09) in the aqueous solution affects the reaction rate. As the pH of the reaction mixture changes, the concentration of maleic acid, hydrogen maleate, and maleate dianion shifts. Studies have shown that the reaction rate increases as maleic acid is neutralized, following the trend: maleic acid < hydrogen maleate < maleate.[1] This suggests that the carboxylate forms are more reactive under these catalytic conditions.

Data Presentation

The following table summarizes quantitative data from representative studies on the catalytic transfer hydrogenation of maleic acid.

Catalyst	Support	Temperature (°C)	Pressure (bar)	Reaction Time (h)	Maleic Acid Conversion (%)	Succinic Acid Yield (%)	Reference
Pd	Carbon	150	10	4	~100	~95	[1]
Pd	Carbon	100	10	2	Variable	Up to ~70	[1]
Pd	γ-Al₂O₃	90	5	1.5	100	100	[2]
Ru-Re	Carbon	150-250	Variable	Variable	Variable	Variable	[3]

Experimental Protocols

Protocol 1: Batch Reactor Hydrogenation of Maleic Acid

This protocol is based on the batch reaction conditions described in the literature for the catalytic transfer hydrogenation of maleic acid.[1]

Materials:

• Maleic acid (MAc)

• Formic acid (FAc)

• 5 wt% Palladium on activated carbon (Pd/C) catalyst

• Deionized water

• Sodium hydroxide (B78521) (NaOH) for pH adjustment (optional)

• Nitrogen gas (N₂)

• High-pressure batch reactor equipped with a magnetic stirrer, temperature controller, and pressure gauge.

Procedure:

• Reactor Charging: In a typical experiment, prepare a 20 wt% aqueous solution of maleic acid. For a 5 g reaction mixture, this would be 1 g of maleic acid and 4 g of deionized water.

• Formic Acid Addition: Add a stoichiometric amount of formic acid relative to maleic acid (molar ratio FAc/MAc = 1).

• Catalyst Addition: Add the Pd/C catalyst. A typical catalyst to maleic acid weight ratio is 0.025.

• Reactor Sealing and Purging: Seal the reactor and purge it with nitrogen gas several times to remove air.

• Pressurization: Pressurize the reactor with nitrogen to the desired pressure (e.g., 10 bar).

• Reaction: Heat the reactor to the desired temperature (e.g., 100-150 °C) while stirring.

• Reaction Monitoring: Monitor the reaction progress by taking samples at different time intervals and analyzing them by a suitable technique such as HPLC to determine the concentration of maleic acid, succinic acid, and any byproducts like malic acid.

• Cooling and Depressurization: After the desired reaction time, cool the reactor to room temperature and carefully depressurize it.

• Product Isolation: Filter the reaction mixture to remove the catalyst. The aqueous solution containing succinic acid can then be subjected to further purification steps, such as crystallization, to isolate the final product.

Mandatory Visualization

References

• 1. Catalytic transfer hydrogenation of maleic acid with stoichiometric amounts of formic acid in aqueous phase: paving the way for more sustainable succi ... - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC04221K [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Revealing the reaction mechanism and kinetic properties for dimethyl maleate hydrogenation on the Cu-Cr catalysts combined DFT with kMC analysis | Semantic Scholar [semanticscholar.org]

Application of Hydrogen Maleate in Pharmaceutical Formulations: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a critical step in drug development. The hydrogen maleate (B1232345) salt, formed by the reaction of a basic drug with maleic acid, is a frequently utilized option to enhance the physicochemical and biopharmaceutical properties of drug candidates. The formation of a maleate salt can significantly improve a drug's solubility, dissolution rate, stability, and manufacturability without altering its intrinsic pharmacological activity. This document provides detailed application notes on the use of hydrogen maleate in pharmaceutical formulations, supported by quantitative data and comprehensive experimental protocols for characterization.

Key Applications of Hydrogen Maleate Salts

The primary advantages of converting a basic API to its hydrogen maleate salt form include:

• Enhanced Aqueous Solubility and Dissolution Rate: Many basic APIs exhibit poor solubility in water, which can limit their oral bioavailability. The formation of a salt with a hydrophilic counter-ion like maleate can disrupt the crystal lattice of the free base, leading to a significant increase in aqueous solubility and a faster dissolution rate.[1]

• Improved Stability: Maleate salts can exhibit greater solid-state stability compared to the free base or other salt forms. This can be attributed to the formation of a more stable crystal lattice, which can protect the API from degradation pathways such as oxidation or hydrolysis.[2] However, the stability of a maleate salt can be influenced by factors such as the microenvironmental pH within a formulation.[2]

• Modified Physicochemical Properties: Salt formation with maleic acid can alter key physicochemical properties such as melting point, hygroscopicity, and crystal habit. These modifications can be advantageous for downstream processing and manufacturing of the final dosage form.

• Potential for Patent Extension: The creation of a novel salt form with improved properties can be a strategy for extending the patent life of a drug.[3]

Data Presentation: Physicochemical Properties of Maleate Salts

The following tables summarize quantitative data on the improved properties of select drugs formulated as hydrogen maleate salts.

Table 1: Solubility of Maleate Salts Compared to Other Forms

Drug	Salt Form	Solvent/Medium	Solubility (mg/mL)	Reference(s)
Enalapril	Maleate	Water	Sparingly soluble (16-25 mg/mL at 25°C)	[4]
Enalapril	Maleate	Ethanol	Soluble	[5]
Enalapril	Maleate	Methanol	Freely soluble	[5]
Enalapril	Maleate	PBS (pH 7.2)	~1.0	[5]
Enalapril	Maleate	0.1N HCl (pH 1.2)	841.3 (mg/L)	[6]
Enalapril	Maleate	Phosphate (B84403) buffer (pH 6.8) + 1% SLS	911.2 (mg/L)	[6]
Irbesartan	Free Base	0.1 N HCl (pH 1.2)	30.72 (µg/mL)	[7]
Irbesartan	Free Base	Phosphate Buffer (pH 6.8)	19.78 (µg/mL)	[7]
Amlodipine (B1666008)	Besylate	pH 1.2	0.38	[8]
Amlodipine	Besylate	pH 4.5	0.31	[8]
Amlodipine	Besylate	pH 6.8	0.11	[8]
Carfenazine	Maleate	DMSO	Slightly Soluble	[9]
Carfenazine	Maleate	Methanol	Slightly Soluble	[9]

Note: Comprehensive comparative solubility data for maleate salts versus their corresponding free bases is not always publicly available in a standardized format. The data presented for amlodipine besylate provides a benchmark for a commonly used salt form.

Table 2: Dissolution Profile of Maleate Salts

Drug	Salt Form	Dissolution Medium	Time (minutes)	% Dissolved	Reference(s)
Amlodipine	Maleate/Besylate	pH 1.2, 4.5, 6.8	30	94-99% (Bioequivalent)	[10]
Amlodipine	Besylate	pH 1.2 and 4.5	15	> 85%	[8]
Amlodipine	Besylate	pH 6.8	30	> 85%	[8]
Irbesartan	Free Base	0.1 N HCl (pH 1.2)	120	46.03%	[7]
Irbesartan	Free Base	Phosphate Buffer (pH 6.8)	120	22.31%	[7]

Note: Bioequivalence studies between amlodipine maleate and amlodipine besylate suggest similar dissolution profiles, as dissolution is a key factor influencing bioavailability.[11]

Table 3: Stability of Maleate Salts

Drug	Salt Form	Stress Condition	Observation	Reference(s)
Enalapril	Maleate	Aqueous Solution	Susceptible to cyclization and hydrolysis	[4]
Basic Drug (I)	Maleate	Tablet (microenvironmental pH 4.3)	Conversion to free base and volatilization	[2]
Basic Drug (I)	Maleate	Tablet with Citric Acid (microenvironmental pH <3.0)	Stable for >3 years	[2]

Experimental Protocols

The following are detailed protocols for the characterization of hydrogen maleate salts in pharmaceutical formulations.

Equilibrium Solubility Determination (Shake-Flask Method)

This protocol determines the thermodynamic equilibrium solubility of a compound.[12][13]

Materials:

• Test compound (hydrogen maleate salt and free base)

• Relevant aqueous buffers (e.g., pH 1.2, 4.5, 6.8) and purified water

• Scintillation vials or glass flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.45 µm PVDF)

• Analytical balance

• Validated analytical method (e.g., HPLC-UV, UPLC-MS)

Procedure:

• Add an excess amount of the test compound to a vial containing a known volume of the desired solvent (e.g., 10 mg of compound to 2 mL of buffer). The presence of undissolved solid is essential to ensure saturation.

• Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).

• Shake the vials at a constant speed (e.g., 150 rpm) for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.

• After incubation, visually inspect the vials to confirm the presence of undissolved solid.

• Centrifuge the samples at a high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Carefully withdraw an aliquot of the supernatant and filter it through a syringe filter into a clean vial.

• Dilute the filtered sample with the appropriate mobile phase for analysis.

• Quantify the concentration of the dissolved compound using a validated analytical method.

• Express the solubility in mg/mL or mol/L.

Dissolution Testing (USP Apparatus 2 - Paddle Method)

This protocol evaluates the in vitro dissolution rate of a solid dosage form.[14][15][16]

Materials:

• USP Dissolution Apparatus 2 (Paddle Apparatus)

• Dissolution vessels (typically 1000 mL)

• Paddles

• Water bath with temperature control

• Solid dosage forms (e.g., tablets or capsules)

• Dissolution medium (e.g., 900 mL of 0.1 N HCl, pH 4.5 acetate (B1210297) buffer, or pH 6.8 phosphate buffer)

• Syringes and cannula for sampling

• Syringe filters

• Validated analytical method (e.g., UV-Vis spectrophotometry or HPLC)

Procedure:

• Prepare the dissolution medium and deaerate it.

• Assemble the dissolution apparatus and place the specified volume of the dissolution medium in each vessel.

• Equilibrate the medium to 37 ± 0.5 °C.

• Set the paddle rotation speed to the specified rate (e.g., 50 or 75 rpm).

• Carefully drop one dosage unit into each vessel, ensuring it settles at the bottom center.

• Start the apparatus timer.

• At predetermined time points (e.g., 5, 10, 15, 30, 45, 60 minutes), withdraw an aliquot of the medium from a zone midway between the surface of the medium and the top of the paddle blade, not less than 1 cm from the vessel wall.

• Immediately filter the samples.

• Replace the withdrawn volume with fresh, pre-warmed dissolution medium if necessary.

• Analyze the filtered samples for the concentration of the dissolved API using a validated analytical method.

• Calculate the cumulative percentage of the drug released at each time point.

Solid-State Characterization

DSC is used to measure the thermal properties of a sample, such as melting point and phase transitions.[17][18][19]

Materials:

• Differential Scanning Calorimeter

• DSC pans (e.g., aluminum) and lids

• Crimper for sealing pans

• Analytical balance

• Inert purge gas (e.g., nitrogen)

Procedure:

• Accurately weigh 2-10 mg of the sample into a DSC pan.

• Seal the pan using a crimper. Prepare an empty sealed pan as a reference.

• Place the sample and reference pans in the DSC cell.

• Set the instrument parameters: temperature range (e.g., 25 °C to 300 °C), heating rate (e.g., 10 °C/min), and purge gas flow rate (e.g., 50 mL/min).

• Run the analysis and record the heat flow as a function of temperature.

• Analyze the resulting thermogram to determine melting points (onset and peak temperatures) and other thermal events.

TGA measures changes in the mass of a sample as a function of temperature, which is useful for determining the presence of solvates or hydrates and assessing thermal stability.[4][9]

Materials:

• Thermogravimetric Analyzer

• TGA sample pans (e.g., platinum or ceramic)

• Analytical balance

• Inert purge gas (e.g., nitrogen)

Procedure:

• Tare the TGA pan.

• Accurately weigh 5-15 mg of the sample into the pan.

• Place the pan in the TGA furnace.

• Set the instrument parameters: temperature range (e.g., 25 °C to 400 °C), heating rate (e.g., 10 °C/min), and purge gas flow rate.

• Run the analysis and record the mass change as a function of temperature.

• Analyze the resulting thermogram to identify weight loss steps corresponding to desolvation, dehydration, or decomposition.

XRPD is used to identify the crystalline phase of a solid material and to detect polymorphism.[20][21][22]

Materials:

• X-Ray Powder Diffractometer

• Sample holder

• Spatula

• Mortar and pestle (if particle size reduction is needed)

Procedure:

• Ensure the sample has a fine, uniform particle size. If necessary, gently grind the sample using a mortar and pestle.

• Carefully pack the powdered sample into the sample holder, ensuring a flat and smooth surface.

• Place the sample holder in the diffractometer.

• Set the instrument parameters: X-ray source (e.g., Cu Kα), voltage, current, scan range (e.g., 2° to 40° 2θ), and scan speed or step size/time.

• Run the analysis to obtain the diffraction pattern.

• Compare the resulting diffractogram with reference patterns to identify the crystalline form.

DVS measures the hygroscopicity of a material by monitoring its mass change in response to controlled changes in relative humidity (RH).[23][24][25]

Materials:

• Dynamic Vapor Sorption Analyzer

• Microbalance

• Sample pan

Procedure:

• Place a small amount of the sample (e.g., 10-20 mg) onto the DVS sample pan.

• Set the instrument parameters: temperature (e.g., 25 °C) and RH program (e.g., a stepwise increase from 0% to 90% RH and then a decrease back to 0% RH, with defined equilibrium criteria at each step).

• Start the analysis. The instrument will automatically expose the sample to the programmed RH levels and record the mass change over time.

• Analyze the resulting sorption and desorption isotherms to classify the hygroscopicity of the material and to identify any humidity-induced phase changes.

Visualizations

Experimental and Logical Workflows

The following diagrams illustrate the workflows for salt screening and selection, and the subsequent characterization of the chosen salt form.

Caption: Workflow for Salt Screening and Selection.

Caption: Comprehensive Characterization of the Selected Maleate Salt.

Conclusion

The use of hydrogen maleate as a counter-ion is a valuable and widely employed strategy in pharmaceutical development to improve the properties of basic drug substances. By forming a maleate salt, researchers can often overcome challenges related to poor solubility, dissolution, and stability, thereby enhancing the potential for successful clinical development. The protocols and data presented in this document provide a framework for the systematic evaluation and characterization of hydrogen maleate salts in pharmaceutical formulations. A thorough understanding of the physicochemical and biopharmaceutical properties of the selected salt form is paramount to ensuring the development of a safe, effective, and robust drug product.

References

• 1. ijcrt.org [ijcrt.org]
• 2. Stabilization of the maleate salt of a basic drug by adjustment of microenvironmental pH in solid dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmtech.com [pharmtech.com]
• 4. How to Meet TGA GMP Requirements for API Manufacturing – Pharma GMP [pharmagmp.in]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. ijpar.com [ijpar.com]
• 7. How to Improve Solubility and Dissolution of Irbesartan by Fabricating Ternary Solid Dispersions: Optimization and In-Vitro Characterization [mdpi.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. mse.washington.edu [mse.washington.edu]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Equilibrium Solubility Assays Protocol | AxisPharm [axispharm.com]
• 13. lup.lub.lu.se [lup.lub.lu.se]
• 14. youtube.com [youtube.com]
• 15. usp.org [usp.org]
• 16. labhut.com [labhut.com]
• 17. infinitalab.com [infinitalab.com]
• 18. qualitest.ae [qualitest.ae]
• 19. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 20. 2024.sci-hub.se [2024.sci-hub.se]
• 21. ijbpas.com [ijbpas.com]
• 22. icdd.com [icdd.com]
• 23. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 24. Dynamic vapor sorption - Wikipedia [en.wikipedia.org]
• 25. public.jenck.com [public.jenck.com]

Application Notes and Protocols: Hydrogen Maleate as a Precursor for Novel Bioactive Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of hydrogen maleate (B1232345), and its close chemical relatives maleic acid and maleic anhydride (B1165640), as a versatile precursor for the synthesis of novel compounds with potential therapeutic applications. The focus is on the synthesis of N-substituted maleimides, a class of compounds that has demonstrated promising anticancer and antimicrobial activities. Detailed experimental protocols, quantitative data, and visualizations of the synthetic workflow and mechanism of action are provided to guide researchers in this field.

Introduction: The Potential of the Maleimide (B117702) Scaffold

Hydrogen maleate, as a salt of maleic acid, serves as a readily available and reactive starting material in organic synthesis. The core reactive moiety, the maleimide group, is particularly valuable in medicinal chemistry. The double bond in the maleimide ring is susceptible to Michael additions, and the imide nitrogen can be readily substituted, allowing for the creation of a diverse library of compounds. This structural versatility makes maleimide derivatives attractive candidates for drug discovery, with studies reporting their potential as enzyme inhibitors, and anticancer and antimicrobial agents.

Synthesis of Novel N-Substituted Maleimides

A common and efficient route to novel N-substituted maleimides begins with the reaction of maleic anhydride with a primary amine to form a maleamic acid intermediate. Subsequent dehydration yields the desired N-substituted maleimide. Maleic anhydride is readily formed from maleic acid, the conjugate acid of hydrogen maleate.

General Synthetic Pathway

The synthesis is typically a two-step process:

• Amine Acylation: A primary amine is reacted with maleic anhydride in a suitable solvent to form the corresponding N-substituted maleamic acid.

• Cyclization/Dehydration: The maleamic acid is then cyclized, usually with a dehydrating agent like acetic anhydride and a catalyst such as sodium acetate, to form the N-substituted maleimide.

Quantitative Data: Anticancer Activity of N-Substituted Maleimides

The following tables summarize the synthesis yields and cytotoxic activities of representative N-substituted maleimides against various cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 1: Synthesis Yields of Selected N-Substituted Maleimides

Compound	Starting Amine	Yield (%)	Reference
N-(4-fluorophenyl)maleimide	4-fluoroaniline	40	[1]
N-(4-chlorophenyl)maleimide	4-chloroaniline (B138754)	45	[1]
N-(4-bromophenyl)maleimide	4-bromoaniline	51	[1]
N-phenylmaleimide	Aniline	75-80	[2]

Table 2: In Vitro Cytotoxicity (IC₅₀) of Novel Maleimide Derivatives

Compound	Cell Line	IC₅₀ (µM)	Reference
N-triazolyl maleimide derivative (4l)	SK-Mel-28 (Melanoma)	< 100	[3]
N-triazolyl maleimide derivative (4l)	SK-Mel-103 (Melanoma)	< 100	[3]
a1b1 (p-nitrophenyl, benzyl (B1604629) triazole)	B16 (Melanoma)	5.12	[4]
a4b1 (naphthyl, benzyl triazole)	B16 (Melanoma)	3.89	[4]
a4b5 (naphthyl, (R/S)-dioxolane triazole)	B16 (Melanoma)	6.60	[4]

Experimental Protocols

Protocol 1: Synthesis of N-(4-chlorophenyl)maleimide

This protocol describes the synthesis of N-(4-chlorophenyl)maleimide from maleic anhydride and 4-chloroaniline.[1][5]

Materials:

• Maleic anhydride

• 4-chloroaniline

• Glacial acetic acid

• Acetic anhydride

• Anhydrous sodium acetate

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or water bath

• Ice bath

• Vacuum filtration apparatus (Büchner funnel, filter flask, vacuum source)

• Filter paper

Procedure:

Step A: Formation of N-(4-chlorophenyl)-maleamic acid [5]

• In a 100 mL round-bottom flask, dissolve 3.8 mL of 4-chloroaniline in 6 mL of glacial acetic acid.

• Gently heat the mixture with magnetic stirring until the solid is completely dissolved.

• Slowly add 2.94 g of maleic anhydride to the solution while stirring. A precipitate will form.

• Isolate the solid product by vacuum filtration and wash it with 3 mL of acetic acid.

• The crude N-(4-chlorophenyl)-maleamic acid can be purified by recrystallization from ethanol.

• Dry the purified product and weigh it to determine the yield.

Step B: Formation of N-(4-chlorophenyl)maleimide [5]

• In a 100 mL round-bottom flask, place the N-(4-chlorophenyl)-maleamic acid obtained from Step A (e.g., 3.3 g), 6 mL of acetic anhydride, and 0.15 g of anhydrous sodium acetate.

• Attach a reflux condenser and heat the mixture in a water bath to 85–95 °C for 1 hour with magnetic stirring.

• After 1 hour, remove the heat source and allow the flask to cool to room temperature.

• Place the flask in an ice bath and swirl occasionally until a precipitate forms.

• Collect the N-(4-chlorophenyl)maleimide by vacuum filtration.

• Recrystallize the product from ethanol. Activated carbon can be used to remove colored impurities.

• Dry the final product, weigh it, and calculate the overall yield.

Protocol 2: Evaluation of Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[6][7][8][9][10]

Materials:

• Cancer cell line of interest (e.g., SK-Mel-28 melanoma cells)

• Complete cell culture medium

• 96-well cell culture plates

• Test compound (e.g., N-substituted maleimide) dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the test compound to the wells. Include a vehicle control (medium with the same concentration of the solvent, e.g., 0.5% DMSO) and a medium-only control (for background measurement). Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization of Formazan: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Read the absorbance at a wavelength of 570-590 nm using a microplate reader.

• Data Analysis: Subtract the absorbance of the medium-only control from all other readings. Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC₅₀ value can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of novel N-substituted maleimides from a hydrogen maleate precursor and their subsequent biological evaluation.

Caption: Experimental workflow for synthesis and evaluation of N-substituted maleimides.

Proposed Mechanism of Action: Induction of Apoptosis

Several studies suggest that bioactive maleimide derivatives exert their anticancer effects by inducing apoptosis (programmed cell death).[11][12] This process can be initiated through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway. The following diagram illustrates a generalized view of these pathways and highlights key proteins that have been reported to be modulated by maleimide derivatives.

Caption: Generalized apoptosis signaling pathways modulated by maleimide derivatives.

References

• 1. mjas.analis.com.my [mjas.analis.com.my]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Cytotoxic effects of a novel maleimide derivative on epithelial and tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and cytotoxicity evaluation of aryl triazolic derivatives and their hydroxymethine homologues against B16 melanoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemistry-online.com [chemistry-online.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. ijprajournal.com [ijprajournal.com]
• 9. benchchem.com [benchchem.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. New Succinimides with Potent Anticancer Activity: Synthesis, Activation of Stress Signaling Pathways and Characterization of Apoptosis in Leukemia and Cervical Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

analytical method development for hydrogen maleate quantification

Application Note: Quantitative Analysis of Hydrogen Maleate (B1232345)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogen maleate, the monoanion of maleic acid, is frequently used to form salts with active pharmaceutical ingredients (APIs), enhancing their stability and solubility. Accurate quantification of hydrogen maleate is crucial for quality control in drug development and manufacturing, ensuring proper dosage and compliance with regulatory standards. This document provides detailed protocols and validation data for three common analytical methods for the quantification of hydrogen maleate in pharmaceutical substances: UV-Vis Spectrophotometry, Acid-Base Titration, and High-Performance Liquid Chromatography (HPLC).

Method 1: UV-Vis Spectrophotometry

Principle

UV-Vis spectrophotometry is a straightforward and cost-effective method for quantifying substances that absorb light in the ultraviolet-visible range. The method is based on the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte.[1] For hydrogen maleate salts, the quantification is often based on the absorbance of the API part of the salt, which typically has a distinct absorption maximum (λmax).[1]

Experimental Protocol

1. Materials and Instrumentation:

• Amlodipine Maleate or another suitable hydrogen maleate salt reference standard
• Methanol (B129727) (HPLC or Analytical Grade)[1]
• UV-Vis Spectrophotometer (double beam) with 1 cm quartz cuvettes
• Volumetric flasks (10 mL, 100 mL)
• Pipettes
• Analytical balance
• Sonicator

2. Preparation of Standard Stock Solution (100 µg/mL):

• Accurately weigh 10 mg of the hydrogen maleate reference standard.[1]
• Transfer the powder into a 100 mL volumetric flask.[1]
• Add approximately 70 mL of methanol and sonicate for 15 minutes to ensure complete dissolution.[1]
• Make up the volume to the 100 mL mark with methanol and mix thoroughly.[1]

3. Preparation of Working Standard Solution (10 µg/mL):

• Pipette 1.0 mL of the 100 µg/mL stock solution into a 10 mL volumetric flask.[1]
• Dilute to the mark with methanol to obtain a final concentration of 10 µg/mL.[1]

4. Wavelength Scanning and Determination of λmax:

• Scan the working standard solution (10 µg/mL) in the UV-Vis spectrophotometer from 400 nm to 200 nm against a methanol blank.[1]
• Determine the wavelength of maximum absorbance (λmax). For example, the λmax for Pheniramine Maleate in 0.1 N HCl is 264 nm.[2]

5. Sample Analysis:

• Prepare the sample solution in methanol to obtain a theoretical concentration within the linear range of the method.
• Measure the absorbance of the sample solution at the determined λmax.
• Calculate the concentration of the hydrogen maleate salt using a calibration curve or by direct comparison with the standard.

Data Presentation: Validation Parameters

The following table summarizes typical validation parameters for the UV-Vis spectrophotometric method, as established under ICH guidelines.[2]

Parameter	Typical Value/Range
Linearity Range	2–40 µg/mL[2]
Correlation Coefficient (r²)	> 0.999[2]
Limit of Detection (LOD)	0.18 µg/mL[2]
Limit of Quantification (LOQ)	0.39 µg/mL[2]
Accuracy (% Recovery)	98–102%[1]
Precision (% RSD)	< 2%[2]

Visualization: UV-Vis Analysis Workflow

Caption: Workflow for hydrogen maleate quantification using UV-Vis spectrophotometry.

Method 2: Acid-Base Titration

Principle

This method involves a direct acid-base titration where the acidic hydrogen of the maleate moiety is neutralized by a standardized strong base, such as sodium hydroxide (B78521) (NaOH). The endpoint can be determined visually using an indicator like phenolphthalein (B1677637) or potentiometrically using a pH meter. To prevent precipitation of the free base of the API in aqueous solutions, the titration is often performed in a hydro-alcoholic medium.

Experimental Protocol

1. Materials and Instrumentation:

• Pheniramine Maleate or another suitable hydrogen maleate salt
• Standardized 0.012 M Sodium Hydroxide (NaOH) solution
• Neutral ethanol
• Phenolphthalein indicator solution
• Burette (microburette preferred)
• Magnetic stirrer and stir bar
• pH meter with a glass-calomel electrode system (for potentiometric titration)
• Beakers (100 mL)

2. Sample Preparation:

• Accurately weigh a sample containing 2-20 mg of the hydrogen maleate salt and transfer it to a 100 mL beaker.
• Dissolve the sample and dilute to 25 mL with neutral ethanol.

3. Titration Procedure (Visual Method):

• Add 2-3 drops of phenolphthalein indicator to the sample solution.
• Place the beaker on a magnetic stirrer and begin stirring.
• Titrate the solution with standardized 0.012 M NaOH from a burette until a persistent faint pink color is observed.
• Record the volume of NaOH consumed.

4. Titration Procedure (Potentiometric Method):

• Immerse the calibrated pH electrode in the sample solution.
• Place the beaker on a magnetic stirrer and begin stirring.
• Add the titrant (0.012 M NaOH) in small increments from a microburette.
• Record the pH after each addition, allowing the reading to stabilize for about 30 seconds.
• Continue adding titrant past the equivalence point. The equivalence point is determined from the inflection point of the titration curve (a plot of pH vs. titrant volume).

5. Calculation: The amount of hydrogen maleate salt is calculated based on the stoichiometry of the reaction (1:1 molar ratio between hydrogen maleate and NaOH) and the volume of NaOH titrant consumed.

Data Presentation: Validation Parameters

Parameter	Typical Value/Range
Applicable Range	2–20 mg
Accuracy (% Recovery)	98.5–101.5%
Precision (% RSD)	< 1.5%

Visualization: Titration Logic Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Application Note: Determination of Hydrogen Maleate by HPLC-UV

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of hydrogen maleate (B1232345) (maleic acid) in various samples using a High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method.

Introduction

Hydrogen maleate, the mono-protonated form of maleic acid, is a common counter-ion used in pharmaceutical salts of active pharmaceutical ingredients (APIs). Accurate and reliable quantification of hydrogen maleate is crucial for quality control, formulation development, and stability studies. High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used technique for this purpose due to its specificity, sensitivity, and robustness. This application note details a validated HPLC-UV method for the determination of hydrogen maleate.

Principle

The method separates hydrogen maleate from other sample components on a reversed-phase HPLC column. An acidic mobile phase is employed to suppress the ionization of maleic acid, leading to better retention and peak shape on a non-polar stationary phase like C18. The quantification is achieved by detecting the UV absorbance of the carboxyl group in the maleic acid molecule at a low wavelength, typically around 210-215 nm.

Experimental Protocol

Equipment and Materials

• Equipment:

  • High-Performance Liquid Chromatograph (HPLC) system equipped with a UV-Vis detector.

  • Analytical balance.

  • pH meter.

  • Sonicator.

  • Volumetric flasks and pipettes.

  • Syringe filters (0.22 µm or 0.45 µm, PVDF or other compatible material).

• Chemicals and Reagents:

  • Maleic acid reference standard.

  • Methanol (HPLC grade).

  • Acetonitrile (HPLC grade).

  • Phosphoric acid (AR grade).

  • Potassium dihydrogen phosphate (B84403) (AR grade).

  • Perchloric acid (AR grade).

  • Water (Milli-Q or equivalent HPLC grade).

Chromatographic Conditions

A summary of typical chromatographic conditions for the analysis of hydrogen maleate is presented in the table below.

Parameter	Condition
HPLC Column	C18, 5 µm, 4.6 mm i.d. × 250 mm (e.g., GL Sciences InertSustain C18)[1] or equivalent.
Mobile Phase	A) 0.1% Phosphoric acid in water : Methanol (98:2, v/v).[1] B) Water adjusted to pH 2.10-2.15 with perchloric acid.[2]
Flow Rate	1.0 mL/min.[1][3][4]
Injection Volume	20 µL.[1]
Column Temperature	Ambient or controlled at 25°C.[5]
UV Detection	210 nm or 214 nm.[1][2][5]
Run Time	Approximately 10 minutes.

Preparation of Solutions

• Mobile Phase Preparation (Example A):

  • To prepare 1000 mL of 0.1% phosphoric acid, dilute 1.2 mL of 85% phosphoric acid with Milli-Q water to the mark in a 1000 mL volumetric flask.[1]

  • Mix 980 mL of the 0.1% phosphoric acid solution with 20 mL of HPLC grade methanol.[1]

  • Degas the mobile phase by sonication for 15-20 minutes before use.

• Standard Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 100 mg of maleic acid reference standard.

  • Transfer it to a 100 mL volumetric flask.

  • Dissolve and dilute to the mark with Milli-Q water.[1]

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the standard stock solution with Milli-Q water to obtain concentrations in the desired linear range (e.g., 0.02 - 1.0 µg/mL).[1]

Sample Preparation

The sample preparation will vary depending on the matrix.

• For Water-Soluble Drug Products:

  • Accurately weigh a quantity of the sample equivalent to a target concentration of hydrogen maleate.

  • Dissolve the sample in a suitable volume of Milli-Q water or mobile phase.

  • Filter the solution through a 0.22 µm or 0.45 µm syringe filter before injection.

• For Complex Matrices (e.g., Food Products):

  • An extraction and hydrolysis step may be necessary. For example, a sample can be extracted with 50% methanol, followed by basic hydrolysis with potassium hydroxide.[1]

  • The solution is then acidified and diluted to the appropriate concentration with Milli-Q water.[1]

  • Filter the final solution before injection.[1]

System Suitability

Before starting the analysis, the chromatographic system should be equilibrated with the mobile phase until a stable baseline is achieved. Inject the standard solution (e.g., five replicate injections) and check the system suitability parameters.

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
% RSD of Peak Area	≤ 2.0%

Method Validation Summary

The following table summarizes the typical performance characteristics of a validated HPLC-UV method for hydrogen maleate analysis, based on common validation practices for similar compounds.

Validation Parameter	Typical Results
Linearity (R²)	≥ 0.999.[6][7]
Range	25% to 150% of the target assay concentration.[8][9]
Accuracy (% Recovery)	98.0% - 102.0%.[7][8][9]
Precision (% RSD)	≤ 2.0%.[7][8][10]
Limit of Detection (LOD)	Dependent on instrumentation, typically in the low ng/mL range.[4]
Limit of Quantification (LOQ)	Dependent on instrumentation, typically in the mid-to-high ng/mL range.[4]
Specificity	The method should demonstrate good resolution of the maleic acid peak from other components and potential impurities.

Data Presentation

The concentration of hydrogen maleate in the sample is calculated using the peak area from the chromatogram and the calibration curve generated from the working standard solutions.

Visualization of the Experimental Workflow

Caption: Workflow of the HPLC-UV method for hydrogen maleate analysis.

References

• 1. fda.gov.tw [fda.gov.tw]
• 2. Simultaneous determination of oxalic, fumaric, maleic and succinic acids in tartaric and malic acids for pharmaceutical use by ion-suppression reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. helixchrom.com [helixchrom.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. scioninstruments.com [scioninstruments.com]
• 6. researchgate.net [researchgate.net]
• 7. Development and Validation of Stability Indicating Uv and Rp-Hplc Method for the Estimation of Flupritine Maleate in Bulk and Formulations – Oriental Journal of Chemistry [orientjchem.org]
• 8. ijpbs.com [ijpbs.com]
• 9. pjps.pk [pjps.pk]
• 10. sensitive hplc-uv method: Topics by Science.gov [science.gov]

Application Note: 1H and 13C NMR Assignment of Hydrogen Maleate

Audience: Researchers, scientists, and drug development professionals.

Introduction: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. Hydrogen maleate (B1232345), the mono-conjugate base of maleic acid, is a fundamental building block in organic synthesis and drug development. An unambiguous assignment of its 1H and 13C NMR spectra is crucial for reaction monitoring, quality control, and characterization of derivatives. This document provides a detailed guide to the 1H and 13C NMR spectral assignments of hydrogen maleate and standardized protocols for data acquisition.

1H and 13C NMR Spectral Data

Due to its molecular symmetry, the NMR spectrum of hydrogen maleate is relatively simple. The molecule contains two chemically equivalent olefinic protons and two equivalent carboxyl groups.

• 1H NMR Spectrum: The two magnetically equivalent olefinic protons (=CH) result in a single sharp singlet.[1][2] The chemical shift of this peak typically appears in the range of 6.2 to 6.4 ppm.[1] The exact position is influenced by factors such as solvent, concentration, and pH. The acidic carboxyl protons (-COOH) are labile. In aprotic deuterated solvents like DMSO-d6, they produce a broad signal, while in solvents like D2O, they readily exchange with deuterium (B1214612) and their signal is often absent.[2]

• 13C NMR Spectrum: The 13C NMR spectrum shows two distinct signals corresponding to the two types of carbon atoms in the molecule. The carboxyl carbons (C=O) are observed further downfield compared to the olefinic carbons (-CH=).

The chemical structure and atom numbering for hydrogen maleate are shown below.

Figure 1: Numbering scheme for hydrogen maleate.

Data Presentation

The following tables summarize the assigned chemical shifts for hydrogen maleate in common deuterated solvents.

Table 1: 1H NMR Chemical Shift Assignments for Hydrogen Maleate

Proton Assignment	Multiplicity	Chemical Shift (δ) in DMSO-d6 [ppm]	Chemical Shift (δ) in D2O [ppm]
Olefinic (H2, H3)	Singlet	6.26	6.2 - 6.4
Carboxyl (H1, H4)	Broad Singlet	Variable (often >10 ppm)	Not Observed (exchanged)

Data sourced from multiple references.[1][2]

Table 2: 13C NMR Chemical Shift Assignments for Hydrogen Maleate

Carbon Assignment	Chemical Shift (δ) [ppm]
Carboxyl (C1, C4)	~166.5
Olefinic (C2, C3)	~130.0

Data sourced from a comprehensive report on NMR internal standards.[1]

Logical Workflow for NMR Analysis

The structural analysis of a compound like hydrogen maleate using NMR follows a systematic workflow, from sample handling to final data interpretation.

Figure 2: Experimental workflow for NMR analysis.

Experimental Protocols

The following are generalized protocols for acquiring high-quality 1D NMR spectra of hydrogen maleate. Instrument-specific parameters may require optimization.

Protocol 1: Sample Preparation

• Weighing: Accurately weigh 5-10 mg of hydrogen maleate for 1H NMR or 20-50 mg for 13C NMR.

• Dissolution: Transfer the solid to a clean, dry vial. Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6 or D2O). Vortex briefly to dissolve the compound completely.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution. Tightly pack a small plug of glass wool into a Pasteur pipette and filter the sample directly into a clean, dry 5 mm NMR tube.

• Volume Check: Ensure the final sample height in the NMR tube is approximately 4-5 cm.

• Capping: Cap the NMR tube securely to prevent solvent evaporation and contamination.

Protocol 2: 1H NMR Data Acquisition

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Pulse Program: Select a standard one-pulse experiment (e.g., 'zg30' on Bruker systems).

• Acquisition Parameters:

  • Spectral Width: Set a spectral width of approximately 12-16 ppm, centered around 6 ppm.

  • Number of Scans (NS): Acquire 8 to 16 scans for samples with sufficient concentration.

  • Relaxation Delay (D1): Use a relaxation delay of at least 5 seconds to ensure full relaxation, which is important for accurate integration.

  • Acquisition Time (AQ): Set to at least 2.5 seconds to ensure good digital resolution.[1]

• Data Processing: Perform a Fourier transform (FT) on the Free Induction Decay (FID). Apply phase correction and baseline correction to the resulting spectrum. Reference the spectrum to the residual solvent peak (DMSO-d6 at 2.50 ppm) or an internal standard.

Protocol 3: 13C NMR Data Acquisition

• Instrument Setup: Use the same locked and shimmed sample from the 1H acquisition.

• Pulse Program: Select a standard proton-decoupled pulse program (e.g., 'zgpg30' on Bruker systems) to obtain a spectrum with singlets for each carbon.

• Acquisition Parameters:

  • Spectral Width: Set a spectral width of approximately 220-240 ppm.

  • Number of Scans (NS): Due to the low natural abundance of 13C, a larger number of scans is required. Start with 256 or 512 scans and increase as needed based on the signal-to-noise ratio.

  • Relaxation Delay (D1): A shorter delay of 2 seconds is typically sufficient.

• Data Processing: Process the data similarly to the 1H spectrum (Fourier transform, phase correction, and baseline correction). Reference the spectrum to the solvent peak (DMSO-d6 at 39.51 ppm).

References

• 1. bipm.org [bipm.org]
• 2. NMR blog - Carbon-13 Satellites and Molecule Symmetry in Maleic Acid — Nanalysis [nanalysis.com]

Application Notes and Protocols for Single-Crystal X-ray Diffraction Analysis of Hydrogen Maleate Salts

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Single-crystal X-ray diffraction (SC-XRD) is an essential analytical technique for the unambiguous determination of the three-dimensional atomic arrangement within a crystalline solid. For hydrogen maleate (B1232345) salts, which are prevalent in pharmaceutical formulations and materials science, SC-XRD provides critical insights into their solid-state structure. This includes precise details on molecular geometry, conformational analysis, and intermolecular interactions such as hydrogen bonding. The hydrogen maleate anion is of particular interest due to its characteristic strong intramolecular hydrogen bond. These application notes provide a comprehensive protocol for the SC-XRD analysis of hydrogen maleate salts, from crystal preparation to structure refinement and validation.

Data Presentation

The crystallographic data for various hydrogen maleate salts, as determined by single-crystal X-ray and neutron diffraction studies, are summarized below for comparative analysis.

Table 1: Crystallographic Data for Various Hydrogen Maleate Salts

Compound Name	Potassium Hydrogen Maleate[1]	8-Hydroxyquinolinium Hydrogen Maleate[2][3]	2,5-Dimethylanilinium Hydrogen Maleate[4][5]	Cyclohexylammonium Hydrogen Maleate Hemihydrate[6][7]
Chemical Formula	K⁺·C₄H₃O₄⁻	C₉H₈NO⁺·C₄H₃O₄⁻	C₈H₁₂N⁺·C₄H₃O₄⁻	C₆H₁₄N⁺·C₄H₃O₄⁻·0.5H₂O
Formula Weight ( g/mol )	154.16	261.24	237.25	224.26
Crystal System	Orthorhombic	Orthorhombic	Triclinic	Monoclinic
Space Group	Pbcm	P2₁2₁2₁	Pī	C2/c
a (Å)	4.578(2)	-	6.7983(17)	24.3982(9)
b (Å)	7.791(4)	-	8.515(2)	5.5452(2)
c (Å)	15.953(5)	-	11.012(3)	18.7405(6)
α (°)	90	90	108.784(8)	90
β (°)	90	90	98.026(7)	111.268(1)
γ (°)	90	90	98.742(7)	90
Volume (ų)	569.4	-	584.3(3)	2362.78(14)
Z	4	-	2	8
Calculated Density (g/cm³)	1.798	-	1.348	1.260
Radiation Type	X-ray	X-ray	X-ray	X-ray
Temperature (K)	Not specified	Not specified	Not specified	296
R-factor	0.049	-	0.042	-

Table 2: Selected Hydrogen Bond Geometries in Hydrogen Maleate Anions

Compound Name	O···O Distance (Å) in Intramolecular Hydrogen Bond	Reference
Potassium Hydrogen Maleate	2.437(4)	[1]
2,5-Dimethylanilinium Hydrogen Maleate	-	[4][5]

Note: The strength of the intramolecular hydrogen bond in the maleate anion is a key feature, often characterized by a short O···O distance.

Experimental Protocols

The following sections provide a detailed methodology for the single-crystal X-ray diffraction analysis of a generic hydrogen maleate salt.

1. Crystal Growth and Selection

High-quality single crystals are paramount for successful SC-XRD analysis.

• Materials:

  • Hydrogen maleate salt of interest

  • Appropriate solvent(s) (e.g., water, ethanol, methanol, acetonitrile)

  • Small vials or test tubes

  • Microscope

  • Cryoloop or glass fiber

  • Goniometer head

  • Cryoprotectant (e.g., Paratone-N oil)

• Protocol:

  • Crystallization: Dissolve the hydrogen maleate salt in a suitable solvent or a mixture of solvents to near saturation at an elevated temperature. Allow the solution to cool slowly to room temperature. Alternatively, employ slow evaporation or vapor diffusion techniques. For instance, equimolar quantities of maleic acid and the corresponding base (e.g., 8-hydroxyquinoline) can be dissolved in a solvent like water, stirred, and allowed to crystallize.[3]

  • Crystal Selection: Under a microscope, select a single crystal that is well-formed, transparent, and free of visible defects. The ideal crystal size is typically between 0.1 and 0.3 mm in all dimensions.

  • Mounting: Carefully pick up the selected crystal using a cryoloop. The crystal can be coated in a cryoprotectant to prevent solvent loss and ice formation during data collection at low temperatures. Mount the cryoloop onto a goniometer head.

2. Data Collection

• Instrumentation:

  • Single-crystal X-ray diffractometer

  • X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å)

  • Detector (e.g., CCD, CMOS)

  • Cryostream system

• Protocol:

  • Mounting and Centering: Mount the goniometer head with the crystal onto the diffractometer. Carefully center the crystal in the X-ray beam.

  • Cooling: Cool the crystal to a low temperature, typically 100 K, using a cryostream. This minimizes thermal vibrations and can improve the quality of the diffraction data.

  • Unit Cell Determination: Collect an initial set of diffraction images (frames) to determine the unit cell parameters and the crystal's orientation matrix.

  • Data Collection Strategy: Based on the determined crystal system and space group, devise a data collection strategy to ensure complete and redundant data are collected. This typically involves rotating the crystal through a series of angles while exposing it to the X-ray beam.

  • Data Integration: After data collection, the raw diffraction images are processed. This involves integrating the intensities of the diffraction spots and applying corrections for factors such as Lorentz and polarization effects.

3. Structure Solution and Refinement

• Software:

  • Structure solution and refinement software (e.g., SHELXS, SHELXL, Olex2)

• Protocol:

  • Structure Solution: The integrated data is used to solve the crystal structure. Direct methods or Patterson methods are commonly employed to determine the initial positions of the heavier atoms.

  • Structure Refinement: The initial atomic model is refined against the experimental diffraction data. This is an iterative process of least-squares refinement where the atomic coordinates, displacement parameters, and other model parameters are adjusted to minimize the difference between the observed and calculated structure factors.

  • Hydrogen Atom Location: Hydrogen atoms, particularly the one involved in the strong intramolecular hydrogen bond of the maleate anion, can often be located from the difference Fourier map. For more precise localization of hydrogen atoms, especially in cases of very short hydrogen bonds, neutron diffraction can be employed.[8]

  • Final Refinement: All non-hydrogen atoms are typically refined anisotropically. Hydrogen atoms are often refined with constraints or restraints. The refinement is continued until convergence is reached, indicated by minimal shifts in the refined parameters and low residual values (R-factors).

4. Data Analysis and Validation

• Software:

  • Crystallographic information file (CIF) validation tools (e.g., checkCIF)

  • Molecular visualization software (e.g., Mercury, Diamond)

• Protocol:

  • Validation: The final crystallographic model is validated using tools like checkCIF to ensure its geometric and crystallographic reasonability.

  • Analysis: Analyze the final structure to determine key molecular parameters such as bond lengths, bond angles, and torsion angles. Pay special attention to the geometry of the hydrogen maleate anion and its intramolecular hydrogen bond.

  • Intermolecular Interactions: Investigate the crystal packing and identify intermolecular interactions, such as hydrogen bonds and π-π stacking, which stabilize the crystal lattice.

  • Visualization: Generate graphical representations of the crystal structure, including the asymmetric unit, the unit cell packing, and specific intermolecular interactions.

Mandatory Visualization

Caption: Experimental workflow for single-crystal X-ray diffraction.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. Salts of maleic and fumaric acids with oxine: the role of isomeric acids in hydrogen-bonding patterns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. Crystal structure of 2,5-di­methyl­anilinium hydrogen maleate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crystal structure of 2,5-di-methyl-anilinium hydrogen maleate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. STRUCTURE OF POTASSIUM HYDROGEN MALEATE BY NEUTRON DIFFRACTION (Journal Article) | OSTI.GOV [osti.gov]

Application Notes and Protocols: The Role of Hydrogen Maleate in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maleic acid and its anhydride (B1165640), often referred to collectively under the umbrella of "hydrogen maleate" in polymer chemistry, are exceptionally versatile monomers. The presence of both a carbon-carbon double bond and two carboxylic acid groups (or an anhydride ring) within a single molecule makes it a crucial building block in a wide array of polymerization reactions.[1] This dual functionality allows it to participate in step-growth polycondensation, chain-growth ring-opening copolymerization (ROCOP), and free-radical polymerization. The resulting polymers find extensive use as unsaturated polyester (B1180765) resins, biodegradable materials for biomedical applications, polymer compatibilizers, and superabsorbents.[2][3][4][5]

This document provides detailed application notes on the primary uses of hydrogen maleate (B1232345) in polymer synthesis, presents quantitative data from key studies, and offers specific experimental protocols for researchers.

Key Applications in Polymer Synthesis

• Unsaturated Polyester Resins (UPRs) : Maleic anhydride is a cornerstone monomer for producing UPRs, which are foundational materials in the composites industry.[1] In a typical synthesis, maleic anhydride is reacted with a diol (e.g., propylene (B89431) glycol) and often a saturated dicarboxylic acid or anhydride (e.g., phthalic anhydride) through polycondensation.[6][7] The maleate units' double bonds remain in the polyester backbone, providing sites for subsequent cross-linking with a vinyl monomer like styrene (B11656), which transforms the liquid resin into a hard, durable thermoset material.[6][8] The ratio of maleic anhydride to other co-monomers is critical for tailoring the final resin's mechanical strength, viscosity, and chemical resistance.[1][6]

• High-Molecular-Weight Polyesters via Ring-Opening Copolymerization (ROCOP) : A modern and controlled approach to polyester synthesis involves the ring-opening copolymerization of maleic anhydride with epoxides (e.g., propylene oxide).[9][10] This chain-growth method, often catalyzed by metal complexes like chromium(III) salen or zinc-cobalt(III) double-metal cyanide complexes, can produce high-molecular-weight polyesters with low polydispersity under mild conditions.[2][9] This technique is particularly valuable for creating biodegradable and biocompatible polyesters, such as poly(propylene fumarate) (after isomerization), which have significant potential in drug delivery and tissue engineering.[2][9]

• Functional Copolymers via Free Radical Polymerization : Maleic anhydride readily copolymerizes with a variety of electron-donor monomers, such as styrene, acrylates, and methacrylates, via free radical polymerization.[11][12][13] These reactions are typically initiated by agents like azobisisobutyronitrile (AIBN).[11][12] A key feature of these copolymers is that the anhydride rings along the polymer backbone are highly reactive. They can be easily opened by nucleophiles like amines or alcohols, providing a straightforward method for post-polymerization modification to introduce specific functional side chains.[11]

• Polymer Grafting and Compatibilization : Maleic anhydride is widely used to functionalize non-polar polymers like polyethylene (B3416737) and polypropylene.[4] Through a process called reactive extrusion, maleic anhydride is grafted onto the polyolefin backbone.[4] This introduces polar anhydride groups to the non-polar chain, transforming the polymer into an effective compatibilizer for immiscible polymer blends or an adhesion promoter between polymers and fillers (like glass fibers) or polar substrates.[14]

• Superabsorbent and Water-Soluble Polymers : Maleic acid can be polymerized in an aqueous solution, often with other monomers like acrylic acid and acrylamide, to create superabsorbent polymers.[5] These hydrophilic, cross-linked polymer networks can absorb and retain massive quantities of water.[5] The inclusion of maleic acid in the polymer structure can enhance properties like water absorbency and gel strength, making these materials ideal for applications in agriculture, hygiene products, and water treatment.[5][15]

Data Presentation

The following tables summarize quantitative data from representative studies, illustrating the impact of reaction parameters on polymer properties.

Table 1: Effect of Anhydride Composition on Mechanical Properties of Unsaturated Polyester Resins [6]

Maleic Anhydride (% of total anhydride)	Phthalic Anhydride (% of total anhydride)	Tensile Strength (MPa)	Tensile Modulus (GPa)	Toughness (J/m³)
20	80	35	1.8	4.5 x 10⁵
30	70	40	2.0	3.5 x 10⁵
50	50	48	2.5	2.0 x 10⁵
60	40	55	2.8	2.5 x 10⁵
70	30	58	3.0	3.0 x 10⁵

Data adapted from a study on unsaturated polyesters synthesized from maleic anhydride, phthalic anhydride, and propylene glycol, subsequently cured with styrene.[6]

Table 2: High-Molecular-Weight Polyesters via Ring-Opening Copolymerization of Maleic Anhydride (MA) and Propylene Oxide (PO) [2]

Catalyst	MA/PO Molar Ratio	Mn (kDa)	Stress at Break (MPa)	Elongation at Break (%)
Zn-Co(III)DMCC	1:1	17.0	-	-
Zn-Co(III)DMCC	1.5:1	65.5	15.1	1250
Zn-Co(III)DMCC	2:1	82.8	25.3	1573

Data demonstrates the synthesis of high-molecular-weight poly(propylene maleate) using a zinc–cobalt(III) double-metal cyanide complex (Zn–Co(III)DMCC) catalyst. Using excess MA was a key strategy.[2]

Table 3: Effect of Maleic Acid (MA) Concentration on Water Absorbency of a Superabsorbent Polymer [5]

Acrylic Acid (g)	Acrylamide (g)	Maleic Acid (g)	Water Absorbency in Distilled Water (g/g)	Water Absorbency in 1.0 wt% NaCl (g/g)
5.9	1.47	0.73	1150	95
5.9	1.47	1.47	1348	106
5.9	1.47	2.20	1350	105

Data from the synthesis of a poly(acrylic acid-co-acrylamide-co-maleic acid) superabsorbent, showing an optimal concentration for maleic acid.[5]

Visualized Workflows and Pathways

The following diagrams illustrate common polymerization pathways and experimental workflows involving hydrogen maleate.

Figure 1. Primary Polymerization Pathways for Maleic Anhydride/Acid.

Figure 2. Experimental Workflow for UPR Synthesis.

Figure 3. Post-Polymerization Modification Workflow.

Experimental Protocols

Protocol 1: Synthesis of Unsaturated Polyester Resin via Polycondensation

This protocol is a generalized procedure based on methods for synthesizing UPRs for composite applications.[6][7]

• Principle : Maleic anhydride and phthalic anhydride are reacted with propylene glycol in a two-stage melt polycondensation reaction. Water is removed as a byproduct to drive the reaction to completion, forming a linear unsaturated polyester.

• Materials & Equipment :

  • Maleic anhydride (MA)

  • Phthalic anhydride (PA)

  • 1,2-Propylene glycol (PG)

  • Styrene monomer

  • Four-necked flask equipped with a mechanical stirrer, thermometer, nitrogen inlet, and a Dean-Stark trap with a condenser.

  • Heating mantle.

• Procedure :

  • Charge the reaction flask with the desired molar ratios of maleic anhydride, phthalic anhydride, and propylene glycol (e.g., a 10-15% molar excess of glycol is common to compensate for losses).

  • Begin stirring and purge the system with a slow stream of nitrogen to maintain an inert atmosphere and prevent oxidation.

  • Heat the mixture to 150-160°C. Hold at this temperature for 1-2 hours. This first stage facilitates the ring-opening of the anhydrides to form half-esters.

  • Gradually increase the temperature to 200-220°C. Water from the esterification reaction will begin to collect in the Dean-Stark trap.

  • Maintain this temperature and monitor the reaction progress by periodically taking samples and measuring the acid value (titration with KOH).

  • Continue the reaction until the desired acid value (typically < 50 mg KOH/g) is reached.

  • Once complete, cool the reactor to below 100°C and slowly add styrene monomer to the hot polyester to dissolve it, typically achieving a final styrene content of 30-40 wt%.[8]

  • The resulting UPR solution can be stored until needed for curing.

• Characterization : The resulting polyester can be characterized by acid value determination, viscosity measurement, and spectroscopic methods (FTIR, NMR). Mechanical properties are tested after curing.[6]

Protocol 2: Synthesis of Poly(propylene maleate) via Ring-Opening Copolymerization (ROCOP)

This protocol is based on methods using zinc-based catalysts to achieve high molecular weight.[2]

• Principle : Maleic anhydride and propylene oxide copolymerize in the presence of a specific catalyst. Using an excess of maleic anhydride can suppress side reactions and promote the formation of high molecular weight polymer.

• Materials & Equipment :

  • Maleic anhydride (MA), purified by sublimation.[3]

  • Propylene oxide (PO), distilled.

  • Zinc-cobalt(III) double-metal cyanide complex (Zn-Co(III)DMCC) catalyst.

  • Anhydrous toluene (B28343).

  • Schlenk flask and standard Schlenk line or glovebox techniques.

• Procedure :

  • In a glovebox, add the Zn-Co(III)DMCC catalyst to a flame-dried Schlenk flask.

  • Add purified maleic anhydride and anhydrous toluene to the flask.

  • Seal the flask, remove it from the glovebox, and place it in an oil bath preheated to the desired reaction temperature (e.g., 80-100°C).

  • Inject the propylene oxide into the stirred reaction mixture. The molar ratio of MA to PO should be between 1.5:1 and 2:1 for optimal results.[2]

  • Allow the reaction to proceed for several hours (e.g., 4-24 hours). The mixture may become viscous.

  • To terminate the reaction, cool the flask and expose the mixture to air.

  • Dilute the viscous solution with a solvent like dichloromethane (B109758) (DCM) and precipitate the polymer by adding it to a non-solvent such as methanol (B129727) or hexanes.

  • Collect the polymer by filtration and dry it under vacuum to a constant weight.

• Characterization : The polymer's number-average molecular weight (Mn) and polydispersity index (PDI) are determined by Gel Permeation Chromatography (GPC). Structure is confirmed by ¹H NMR and FTIR spectroscopy. Thermal and mechanical properties are assessed by DSC, TGA, and tensile testing.[2]

Protocol 3: Synthesis of Poly(maleic anhydride-co-methyl methacrylate) via Free Radical Polymerization

This protocol is a representative procedure for creating functional copolymers.[11][12]

• Principle : Maleic anhydride and methyl methacrylate (B99206) are copolymerized in a solvent using a free radical initiator. The monomer mole ratio in the feed will influence the final copolymer composition.

• Materials & Equipment :

  • Maleic anhydride (MAN)

  • Methyl methacrylate (MMA), inhibitor removed.

  • Azobisisobutyronitrile (AIBN) as initiator.

  • Anhydrous ethyl acetate (B1210297) as solvent.

  • Three-necked flask with a condenser, nitrogen inlet, and magnetic stirrer.

• Procedure :

  • Dissolve maleic anhydride and methyl methacrylate in ethyl acetate in the reaction flask at the desired molar ratio (e.g., 1:3 MAN:MMA).[11][12]

  • Add the initiator, AIBN (typically 0.5-1.0 mol% with respect to total monomers).

  • Bubble nitrogen through the solution for 20-30 minutes to remove dissolved oxygen.

  • Heat the reaction mixture to 70°C under a nitrogen atmosphere with constant stirring.

  • Maintain the temperature for the desired reaction time (e.g., 6-8 hours).

  • Cool the reaction mixture to room temperature.

  • Precipitate the copolymer by pouring the solution into a large volume of a non-solvent, such as petroleum ether or methanol.

  • Filter the white precipitate, wash it with the non-solvent, and dry it in a vacuum oven at 40-50°C.

• Characterization : Copolymer composition can be determined by ¹H NMR spectroscopy. Molecular weight and PDI are measured by GPC. The presence of the anhydride group is confirmed by FTIR spectroscopy (characteristic peaks around 1780 and 1850 cm⁻¹).[11]

References

• 1. nbinno.com [nbinno.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Maleic Anhydride | MAH - TER Chemicals [terchemicals.com]
• 5. Maleic acid as an important monomer in synthesis of stimuli-responsive poly(acrylic acid-co-acrylamide-co-maleic acid) superabsorbent polymer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis and Properties of Poly(Propylene Glycol Maleate Phthalate)–Styrene Copolymers as a Base of Composite Materials [inis.iaea.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. ajchem-a.com [ajchem-a.com]
• 12. ajchem-a.com [ajchem-a.com]
• 13. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 14. ariapolymer.co [ariapolymer.co]
• 15. Research Progress in the Synthesis and Applications of Maleic Anhydride Polymers - IRO Water Treatment [irowater.com]

Application Notes and Protocols: Hydrogen Maleate as a Cross-linking Agent in Materials Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of hydrogen maleate (B1232345) (derived from maleic acid or maleic anhydride) as a versatile cross-linking agent in the synthesis of polymeric materials, particularly hydrogels. The protocols outlined below are based on established methodologies in the scientific literature and are intended to serve as a guide for researchers in materials science and drug development.

Introduction to Hydrogen Maleate in Cross-linking

Hydrogen maleate, the ionic form of maleic acid, is a dicarboxylic acid that can be employed as a cross-linking agent to form three-dimensional polymer networks.[1] Its utility stems from the presence of two carboxylic acid groups and a carbon-carbon double bond, offering multiple pathways for cross-linking reactions.[1] These reactions typically involve the formation of ester linkages with hydroxyl groups present on polymer backbones.[1] The resulting cross-linked materials, especially hydrogels, exhibit tunable properties such as swelling behavior, mechanical strength, and stimuli-responsiveness, making them suitable for a wide range of applications, including drug delivery, tissue engineering, and textiles.[2][3][4]

Key Applications and Advantages

• Hydrogel Formation: Hydrogen maleate is extensively used to create hydrogels from various natural and synthetic polymers like chitosan (B1678972), poly(vinyl alcohol), and poly(acrylamide).[5][6]

• Drug Delivery: The pH-sensitive nature of the carboxylic acid groups allows for the development of smart hydrogels that can release encapsulated drugs in response to specific pH environments, such as those found in the gastrointestinal tract.[2]

• Tissue Engineering: Biocompatible and biodegradable hydrogels cross-linked with hydrogen maleate can serve as scaffolds for cell growth and tissue regeneration.[3][6]

• Textile Industry: It is used as a formaldehyde-free cross-linking agent to impart wrinkle resistance and dimensional stability to fabrics.[1][4]

• Enhanced Mechanical Properties: Cross-linking with hydrogen maleate can significantly improve the mechanical toughness and thermal stability of polymers.[3]

Experimental Protocols

Synthesis of a pH-Responsive Poly(methacrylic acid-co-maleic acid) Hydrogel

This protocol describes the free-radical polymerization method to synthesize a hydrogel with potential applications in pH-sensitive drug delivery.[2]

Materials:

• Methacrylic acid (MAA)

• Maleic acid (MA)

• N,N'-methylenebisacrylamide (MBA) (cross-linking agent)

• Potassium persulfate (KPS) (initiator)

• Distilled water

Equipment:

• Reaction vessel (e.g., three-necked flask)

• Magnetic stirrer with hotplate

• Nitrogen gas inlet

• Water bath or heating mantle

• Oven

Procedure:

• Monomer Solution Preparation: In a reaction vessel, dissolve desired amounts of methacrylic acid and maleic acid in distilled water. The total monomer concentration can be varied, for example, to a total of 2g. The weight percentage of maleic acid can range from 0 to 5 wt.%.[2]

• Addition of Cross-linker and Initiator: Add N,N'-methylenebisacrylamide (MBA) as the cross-linking agent (e.g., 1 wt.% with respect to the total monomer weight) and potassium persulfate (KPS) as the initiator (e.g., 1 wt.% with respect to the total monomer weight) to the monomer solution.[2]

• Degassing: Bubble nitrogen gas through the mixture for approximately 10 minutes to remove dissolved oxygen, which can inhibit the polymerization reaction.[2]

• Polymerization: Heat the reaction mixture to 60°C while stirring and maintain this temperature for 6 hours to ensure complete polymerization.[2]

• Purification: After polymerization, the resulting hydrogel is typically purified by washing it extensively with distilled water to remove any unreacted monomers, initiator, and cross-linker.

• Drying: Dry the purified hydrogel in an oven at a specified temperature (e.g., 50°C) until a constant weight is achieved.

Experimental Workflow Diagram:

Caption: Workflow for the synthesis of a P(MAA-MA) hydrogel.

Cross-linking of Chitosan with Maleic Anhydride

This protocol details the preparation of chitosan-based hydrogel beads cross-linked with a maleic acid copolymer, suitable for applications like heavy metal ion removal.[7]

Materials:

• Chitosan (CS)

• Poly(maleic acid-alt-vinyl acetate) (MA-VA)

• Acetic acid solution (e.g., 2% v/v)

• Liquid nitrogen

• Distilled water

• Sodium hydroxide (B78521) (NaOH) solution (dilute)

Equipment:

• Beakers

• Magnetic stirrer

• Syringe with a needle

• Freeze-drier

• Vacuum oven

Procedure:

• Polymer Solution: Prepare a chitosan solution by dissolving it in a dilute acetic acid solution. Separately, prepare a solution of the poly(maleic acid-alt-vinyl acetate) copolymer in distilled water.

• Mixing: Mix the two polymer solutions in a desired molar ratio (e.g., 1:1 or 3:1 of MA-VA to CS).[7]

• Bead Formation: Drop the mixed polymer solution through a syringe into liquid nitrogen to form frozen beads (cryo-beads).[7]

• Lyophilization: Freeze-dry the cryo-beads to remove the solvent.[7]

• Thermal Cross-linking: Heat the dried beads in a vacuum oven at 100°C for 8 hours to induce the amidation reaction between the amine groups of chitosan and the carboxylic acid groups of the maleic copolymer, forming covalent cross-links.[7]

• Washing and Neutralization: Wash the cross-linked beads with distilled water to remove any unreacted polymers. Subsequently, wash with a dilute NaOH solution to deprotonate the remaining amine and carboxylic acid groups, followed by a final wash with distilled water.[7]

• Drying: Freeze-dry the washed beads to obtain the final product.[7]

Cross-linking Reaction Diagram:

Caption: Amidation reaction between chitosan and maleic acid copolymer.

Quantitative Data Summary

The properties of hydrogen maleate cross-linked materials are highly dependent on the reaction conditions and the composition of the polymer network. The following tables summarize key quantitative data from cited literature.

Table 1: Swelling Properties of Poly(acrylamide-co-maleic acid) Hydrogels [5]

Cross-linker	Maleic Acid Content (mM)	Equilibrium Swelling Ratio (g/g) at pH 7
MBA	2.584	~10
TATA	3.446	~21

MBA: N,N'-methylene-bis-acrylamide; TATA: 2,4,6-triallyloxy-1,3,5-triazine

Table 2: Properties of Poly(methacrylic acid-co-maleic acid) Hydrogels [2]

Maleic Acid (wt.%)	Thermal Decomposition Temp. (°C)	Swelling at pH 6.7 (%)
0	260	-
5	395	Maximum absorption

Table 3: Copper Ion Sorption Capacity of Chitosan/Poly(maleic acid-alt-vinyl acetate) Beads [7]

Molar Ratio (MA-VA : CS)	Maximum Sorption Capacity (mg Cu²⁺/g)
1:1	103.7
3:1	142.4

Characterization of Cross-linked Materials

A variety of analytical techniques can be used to characterize the structure and properties of materials cross-linked with hydrogen maleate.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the formation of cross-links (e.g., appearance of ester or amide bands) and the incorporation of maleic acid into the polymer network.[2][5]

• Scanning Electron Microscopy (SEM): To visualize the surface morphology and porous structure of the hydrogels.[2]

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the cross-linked materials.[2]

• Swelling Studies: To determine the water uptake capacity of hydrogels under different conditions (e.g., pH, ionic strength, temperature).[2][5]

• Mechanical Testing: To evaluate the compressive and tensile properties of the materials.[3]

Conclusion

Hydrogen maleate serves as an effective and versatile cross-linking agent for the development of a wide array of polymeric materials with tunable properties. The protocols and data presented here provide a foundation for researchers to explore its use in various applications, from advanced drug delivery systems to environmentally friendly industrial processes. The ability to tailor the material properties through the judicious selection of co-monomers, cross-linker concentration, and reaction conditions makes hydrogen maleate a valuable tool in materials science.

References

• 1. Tartaric Acid vs Maleic Acid in Cross-Linking Polymers [eureka.patsnap.com]
• 2. Synthesis, Characterization and Swelling study of Poly (Methacrylic acid-co-Maleic acid) Hydrogels – Oriental Journal of Chemistry [orientjchem.org]
• 3. Tough Hydrogels Based on Maleic Anhydride, Bulk Properties Study and Microfiber Formation by Electrospinning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tandfonline.com [tandfonline.com]
• 6. mdpi.com [mdpi.com]
• 7. Chitosan/Poly(maleic acid-alt-vinyl acetate) Hydrogel Beads for the Removal of Cu2+ from Aqueous Solution [mdpi.com]

Application Notes and Protocols for the Esterification of Hydrogen Maleate Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction: The esterification of maleic acid or its anhydride (B1165640) is a fundamental reaction in organic synthesis, producing versatile diesters with wide-ranging applications. These esters serve as plasticizers, intermediates in the production of polymers and pharmaceuticals, and are used in the synthesis of agrochemicals.[1][2][3][4] The reaction typically proceeds through a two-stage mechanism. The first stage involves a rapid, non-catalytic reaction between maleic anhydride and an alcohol to form a monoester, also known as a hydrogen maleate (B1232345).[5][6] The second, slower stage is a reversible, acid-catalyzed esterification of the monoester to yield the final diester product.[5][7] To achieve high yields, the water formed during this second stage must be continuously removed, driving the equilibrium toward the product side.[5][8] This document provides detailed protocols for the synthesis of common maleate esters, a comparative summary of catalytic systems, and typical characterization data.

Reaction Pathway

The synthesis of dialkyl maleates from maleic anhydride occurs in two distinct steps:

• Monoesterification: A rapid, often exothermic, ring-opening reaction of maleic anhydride with one equivalent of an alcohol to form the monoalkyl maleate (hydrogen maleate).[5][6]

• Diesterification: A slower, acid-catalyzed Fischer esterification of the monoalkyl maleate with a second equivalent of the alcohol. This step is reversible and requires the removal of water to proceed to completion.[5][9]

Caption: General two-step reaction pathway for the synthesis of dialkyl maleates.

Data Presentation

Comparative Performance of Catalysts in Maleate Ester Synthesis

The choice of catalyst is critical, influencing reaction rates, yields, and overall process sustainability. While traditional homogeneous acids like sulfuric acid are effective, they pose challenges related to corrosion and disposal.[5] Heterogeneous catalysts such as ion-exchange resins and zeolites offer advantages in terms of reusability and simplified product work-up.[2][10][11]

Catalyst Type	Specific Catalyst	Substrate	Alcohol	Molar Ratio (Acid/Anhydride:Alcohol)	Temp. (°C)	Time (h)	Conversion (%)	Yield (%)	Reference(s)
Homogeneous Acid	p-Toluenesulfonic Acid	Maleic Anhydride	n-Butanol	1:4	Reflux	~1.2	-	95.6	[6][12]
Homogeneous Acid	Sulfuric Acid	Maleic Anhydride	n-Butanol	1:2.5	110-140	-	-	-	[5]
Heterogeneous (Resin)	Indion 730	Maleic Acid	Ethanol	1:8	80	5	High	-	[2][13]
Heterogeneous (Resin)	Amberlyst-15	Maleic Acid	n-Butanol	-	-	-	High	-	[5]
Heterogeneous (Zeolite)	Acid Zeolite	Maleic Anhydride	Ethanol	1:4.4 (by mass)	Reflux	0.5	>99.5	-	[2][10][14]
Ionic Liquid	1-propylsulfonic acid-3-methylimidazole hydrogen sulfate (B86663)	Maleic Anhydride	Ethanol	1:6	120	1	97.9	88.4	[10][15]
Ionic Liquid	N-butylsulfonic acid pyridine (B92270) hydrogen sulfate	Maleic Anhydride	n-Butanol	1:6	120	1	98.7	84.4	[15]

Spectroscopic Data for Common Maleate Esters

Proper characterization of the final product is essential to confirm its identity and purity.[16]

Compound	Infrared (IR) Spectroscopy (cm⁻¹)	¹H NMR Spectroscopy (CDCl₃, δ in ppm)	¹³C NMR Spectroscopy (CDCl₃, δ in ppm)
C=O Stretch	C=C Stretch	C-O Stretch	=C-H Stretch	-OCH₃ / -OCH₂-	-CH=CH-	Alkyl Protons	C=O	-CH=CH-	-OCH₃ / -OCH₂- & Alkyl
Dimethyl Maleate	~1732	~1648	~1222, 1164	~3005	3.78 (s, 6H)	6.28 (s, 2H)	-	165.5	129.5	52.0
Diethyl Maleate	~1725	~1645	~1265, 1155	~3000	4.25 (q, 4H)	6.25 (s, 2H)	1.32 (t, 6H)	165.2	130.0	61.2, 14.1
Dibutyl Maleate	~1722	~1645	~1270, 1160	~2960	4.20 (t, 4H)	6.23 (s, 2H)	1.68 (m, 4H), 1.42 (m, 4H), 0.95 (t, 6H)	165.3	130.1	65.0, 30.6, 19.2, 13.7
(Data sourced from BenchChem)[16]

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves. Concentrated acids are highly corrosive. Alcohols are flammable.

Protocol 1: Synthesis of Dibutyl Maleate via Homogeneous Catalysis

This protocol describes the synthesis of dibutyl maleate from maleic anhydride and n-butanol using p-toluenesulfonic acid (p-TSA) as a catalyst, a method known to achieve high yields.[6][12]

Materials:

• Maleic Anhydride (1.0 mole equivalent)

• n-Butanol (4.0 mole equivalents)[6]

• p-Toluenesulfonic acid monohydrate (p-TSA) (0.16 mole equivalents)[6]

• Toluene (B28343) or Benzene (as water entrainer)[6][10]

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, add maleic anhydride, n-butanol, toluene (e.g., 150 mL for a 1-mole scale reaction), and p-TSA.[6] Assemble the Dean-Stark trap and condenser atop the flask.

• Esterification: Heat the mixture to reflux with vigorous stirring. Water produced during the reaction will co-distill with the toluene and collect in the arm of the Dean-Stark trap.[6][17] Continue refluxing until no more water is collected (approximately 70-90 minutes).[6]

• Work-up: Allow the reaction mixture to cool to room temperature. Transfer the contents to a separatory funnel.

• Washing: Wash the organic layer sequentially with:

  • Saturated NaHCO₃ solution to neutralize the acidic catalyst and any unreacted monoester. (Caution: CO₂ evolution).[17][18]

  • Distilled water.

  • Saturated NaCl solution (brine) to aid in separating the layers.[18]

• Drying and Concentration: Separate the organic layer and dry it over anhydrous MgSO₄.[16] Filter off the drying agent and remove the solvent (toluene) and excess n-butanol using a rotary evaporator.

• Purification: Purify the crude dibutyl maleate by vacuum distillation to obtain a colorless to pale yellow oily liquid.[16] The boiling point of dibutyl maleate is approximately 280 °C at atmospheric pressure.[1]

Protocol 2: Synthesis of Diethyl Maleate via Heterogeneous Catalysis

This protocol utilizes a solid acid catalyst (acid zeolite), which simplifies catalyst removal and allows for potential recycling, aligning with green chemistry principles.[2][10]

Materials:

• Maleic Anhydride (e.g., 5 g)[14]

• Absolute Ethanol (e.g., 12 g)[14]

• Acid Zeolite catalyst (e.g., 0.3 g)[14]

• Water entrainer (e.g., benzene, cyclohexane, or toluene, 15 mL)[2][14]

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with thermometer port

• Dean-Stark apparatus and condenser

• Heating mantle with magnetic stirrer

• Filtration setup (e.g., Büchner funnel)

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: To a reaction vessel, add maleic anhydride, absolute ethanol, the acid zeolite catalyst, and the water entrainer.[2][14] Fit the vessel with a Dean-Stark trap, reflux condenser, and thermometer.

• Esterification: Heat the mixture to reflux. As the reaction proceeds, water will be collected in the trap. Continue the reaction for 25-30 minutes after water evolution ceases to ensure completion.[2][14]

• Catalyst Removal: Cool the reaction mixture to room temperature. Remove the solid zeolite catalyst by filtration.

• Work-up: Transfer the filtrate to a separatory funnel. Wash the solution with water and then with a saturated NaHCO₃ solution to remove any remaining acidic species.[14][17]

• Drying and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and purify by distillation. Collect the fraction boiling between 216-220 °C as the final product, diethyl maleate.[10][14]

Experimental Workflow Diagram

The following diagram outlines the logical flow of a typical esterification experiment, from initial setup to final product characterization.

Caption: General experimental workflow for the synthesis of a maleate ester.

References

• 1. Dibutyl maleate - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Esterification involves the reaction of maleic anhydride with an alcohol to form an ester - News - Zibo Anquan Chemical Co., [zbaqchem.com]
• 4. atamankimya.com [atamankimya.com]
• 5. journals.pan.pl [journals.pan.pl]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. The application and production process of dimethyl maleate_Chemicalbook [chemicalbook.com]
• 9. There are several factors that can affect the esterification of Maleic Anhydride - Knowledge - Zibo Anquan Chemical Co., Ltd [zbaqchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Study on Synthesis of Dibutyl Maleate [zkxb.jsu.edu.cn]
• 13. ijcea.org [ijcea.org]
• 14. CN105399623A - Diethyl maleate preparation method - Google Patents [patents.google.com]
• 15. CN110776418A - Method for preparing maleic acid ester by catalyzing maleic anhydride with ionic liquid - Google Patents [patents.google.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. people.chem.umass.edu [people.chem.umass.edu]

Application Notes and Protocols: Scale-Up Considerations for Hydrogen Maleate Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formation of hydrogen maleate (B1232345) salts is a common and effective strategy in active pharmaceutical ingredient (API) development to enhance properties such as solubility, stability, and bioavailability. Scaling up the production of these salts from the laboratory bench to a pilot or commercial scale, however, presents a unique set of challenges. This document provides detailed application notes and protocols to guide researchers, scientists, and drug development professionals through the critical considerations for the successful scale-up of hydrogen maleate production. Key aspects covered include reaction control, crystallization, downstream processing, and the application of Process Analytical Technology (PAT) for process understanding and control.

Core Principles of Hydrogen Maleate Salt Formation

Hydrogen maleate salts are typically formed by reacting a basic API with maleic acid in a suitable solvent. The stoichiometry of the reaction is critical, as a 1:1 molar ratio is generally targeted to form the hydrogen maleate salt.

Reaction:

API (base) + Maleic Acid → [API-H]⁺[Maleate-H]⁻

The industrial production of the starting material, maleic acid, is primarily achieved through the hydrolysis of maleic anhydride.[1][2] This process is exothermic, and careful temperature control is necessary to prevent the isomerization of maleic acid to fumaric acid, an undesirable impurity.[3]

Key Scale-Up Considerations

The transition from a laboratory-scale synthesis to a larger production scale is not always linear. Several factors can significantly impact the quality and consistency of the final product.[4]

Reaction Kinetics and Heat Transfer

The exothermic nature of the salt formation reaction requires robust temperature control.[3] What is easily managed in a small laboratory flask can become a significant challenge in a large reactor.

• Heat Transfer: Larger reactors have a smaller surface area-to-volume ratio, making heat dissipation less efficient. This can lead to localized "hot spots," which can increase the formation of impurities, such as fumaric acid.

• Mixing: Inefficient mixing in large vessels can lead to non-uniform reaction conditions, affecting salt formation and impurity profiles. The type of impeller, agitation speed, and baffle design are critical parameters to consider.

Crystallization and Polymorphism

Crystallization is a critical step that defines the physical properties of the API salt, including its crystal form (polymorphism), particle size distribution, and purity.[5][6]

• Supersaturation: This is the driving force for crystallization. On a large scale, achieving and maintaining a consistent level of supersaturation is challenging but crucial for controlling nucleation and crystal growth.[5]

• Cooling and Anti-Solvent Addition: The rate of cooling or anti-solvent addition can significantly impact crystal size and uniformity. Rapid changes can lead to the formation of small, difficult-to-filter particles (fines), while slow, controlled changes promote the growth of larger, more uniform crystals.[5]

• Seeding: Introducing seed crystals can help control the final crystal form and size distribution, leading to a more consistent and reproducible process.

• Polymorphism: Different crystal forms (polymorphs) of the same API salt can have different physical properties, including solubility and stability. It is crucial to identify and control the desired polymorphic form during scale-up.

Downstream Processing

• Filtration and Drying: The efficiency of filtration and drying is heavily dependent on the particle size and shape of the crystals. Uniform, larger crystals are generally easier to filter and dry.[4] Various filtration technologies, such as surface filtration and depth filtration, can be employed depending on the particle characteristics.[7][8]

• Particle Size Control: The particle size of the final API salt is a critical quality attribute that can affect downstream formulation processes like blending and tablet compression, as well as the drug's bioavailability.[9][10]

Data Presentation: Lab-Scale vs. Pilot-Scale Production

The following tables summarize representative quantitative data comparing the laboratory-scale and pilot-scale production of a generic hydrogen maleate salt.

Table 1: Reaction and Crystallization Parameters

Parameter	Laboratory Scale (1 L)	Pilot Scale (100 L)
Reactants
API (Free Base)	100 g	10.0 kg
Maleic Acid	1.1 equivalents	1.1 equivalents
Solvent System
Primary Solvent	Ethanol (B145695) (500 mL)	Ethanol (50 L)
Anti-Solvent	Isopropyl Acetate (B1210297) (1 L)	Isopropyl Acetate (100 L)
Reaction Conditions
Reaction Temperature	60°C	60-65°C (with controlled addition)
Reaction Time	1 hour	2-3 hours
Crystallization
Cooling Profile	-10°C/hour	-5°C/hour
Seeding	0.1% w/w	0.1% w/w
Agitation Speed	150 rpm	75 rpm (tip speed matched)
Yield
Isolated Yield	92%	88%

Table 2: Critical Quality Attributes

Attribute	Laboratory Scale	Pilot Scale
Purity (HPLC)
API Hydrogen Maleate	99.8%	99.5%
Fumaric Acid	<0.05%	0.15%
Unreacted API	0.10%	0.25%
Particle Size Distribution
D10	15 µm	25 µm
D50	50 µm	80 µm
D90	120 µm	200 µm
Polymorphic Form (XRD)	Form I	Form I
Residual Solvents
Ethanol	<200 ppm	<300 ppm
Isopropyl Acetate	<150 ppm	<250 ppm

Experimental Protocols

Laboratory-Scale Synthesis of a Generic Hydrogen Maleate Salt (1 L Reactor)

• Reactor Setup: Equip a 1 L jacketed glass reactor with a mechanical stirrer, temperature probe, and a condenser.

• Reactant Charging: Charge 100 g of the API (free base) and 500 mL of ethanol to the reactor.

• Heating and Dissolution: Heat the mixture to 60°C with stirring until all solids are dissolved.

• Maleic Acid Addition: In a separate vessel, dissolve 1.1 molar equivalents of maleic acid in 100 mL of ethanol. Add this solution to the reactor over 15 minutes, maintaining the temperature at 60°C.

• Reaction: Stir the reaction mixture at 60°C for 1 hour.

• Crystallization - Anti-Solvent Addition: Add 1 L of isopropyl acetate to the reactor over 2 hours.

• Crystallization - Cooling: Cool the mixture to 20°C at a rate of 10°C per hour.

• Seeding: At 50°C, add 0.1 g of seed crystals of the desired polymorphic form.

• Maturation: Stir the resulting slurry at 20°C for 4 hours.

• Isolation: Filter the solid product using a Buchner funnel.

• Washing: Wash the filter cake with 200 mL of a 1:2 mixture of ethanol and isopropyl acetate.

• Drying: Dry the product in a vacuum oven at 50°C until a constant weight is achieved.

Pilot-Scale Synthesis of a Generic Hydrogen Maleate Salt (100 L Reactor)

• Reactor Setup: Use a 100 L glass-lined reactor equipped with a retreat curve impeller, temperature probe, nitrogen inlet, and a condenser.

• Reactant Charging: Charge 10.0 kg of the API (free base) and 50 L of ethanol to the reactor.

• Heating and Dissolution: Heat the mixture to 60-65°C with agitation until a clear solution is obtained.

• Maleic Acid Addition: Prepare a solution of 1.1 molar equivalents of maleic acid in 10 L of ethanol. Add this solution to the reactor at a controlled rate over 1 hour to manage the exotherm, ensuring the temperature does not exceed 65°C.

• Reaction: Maintain the reaction mixture at 60-65°C for 2-3 hours.

• Crystallization - Anti-Solvent Addition: Add 100 L of isopropyl acetate to the reactor over 4-6 hours.

• Crystallization - Cooling: Implement a controlled cooling profile, cooling the mixture to 20°C at a rate of 5°C per hour.

• Seeding: At a predetermined temperature based on solubility curves (e.g., 55°C), introduce 10 g of micronized seed crystals.

• Maturation: Agitate the slurry at 20°C for 8-12 hours to ensure complete crystallization and equilibration to the desired polymorphic form.

• Isolation: Isolate the product using a centrifuge.

• Washing: Wash the cake in the centrifuge with 20 L of a pre-chilled 1:2 mixture of ethanol and isopropyl acetate.

• Drying: Dry the product in a tumble dryer under vacuum at 50°C.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for scaling up hydrogen maleate production.

Logical Relationships of Scale-Up Parameters

Caption: Interplay of scale-up process parameters and quality attributes.

Safety and Handling

Maleic acid and its salts can cause skin and eye irritation or damage.[11][12] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and lab coats, should be worn at all times.[13][14] Handling should be performed in a well-ventilated area.[11][13] Refer to the Safety Data Sheet (SDS) for detailed information.[11][12][13][14]

Conclusion

The successful scale-up of hydrogen maleate production requires a thorough understanding of the interplay between reaction conditions, crystallization parameters, and downstream processing. A systematic approach, utilizing tools like Process Analytical Technology (PAT) to monitor and control critical process parameters, is essential for ensuring the consistent production of a high-quality API salt.[3][5][6] By carefully considering the factors outlined in these application notes, researchers and drug development professionals can navigate the challenges of scaling up and achieve a robust and reproducible manufacturing process.

References

• 1. Process For Preparation Of Olopatadine Hydrochloride [quickcompany.in]
• 2. WO2011033532A1 - Process for preparation of olopatadine hydrochloride - Google Patents [patents.google.com]
• 3. Process Analytical Technology for Crystallization of Active Pharmaceutical Ingredients [pubmed.ncbi.nlm.nih.gov]
• 4. Preparation method of olopatadine hydrochloride - Eureka | Patsnap [eureka.patsnap.com]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. [PDF] Process Analytical Technology for Crystallization of Active Pharmaceutical Ingredients. | Semantic Scholar [semanticscholar.org]
• 8. WO2014044288A1 - Methods for the preparation of indacaterol and pharmaceutically acceptable salts thereof - Google Patents [patents.google.com]
• 9. Preparation method for indacaterol maleate - Eureka | Patsnap [eureka.patsnap.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pharmtech.com [pharmtech.com]
• 12. Process Analytical Technology (PAT) Aided Identification of Operational Spaces Leading to Tailored Crystal Size Distributions in Azithromycin Crystallization via Coordinated Cooling and Solution Mediated Phase Transition - White Rose Research Online [eprints.whiterose.ac.uk]
• 13. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 14. Synthesis of Amlodipine Besylate [chinjmap.com]

Application Notes and Protocols for Maleic Acid in Food Chemistry

Disclaimer: The term "hydrogen maleate" is not standard in food chemistry. The relevant compound is maleic acid . Crucially, maleic acid is not an approved direct food additive in most jurisdictions. Its presence in food is considered a contamination, often resulting from the illegal use of maleic anhydride (B1165640) in the production of unmodified and modified starches to improve texture and shelf-life.[1][2][3] Long-term consumption of food with high levels of maleic acid has been linked to kidney damage.[2][4]

These application notes are therefore not for the application of maleic acid in food production, but for its detection and quantification as a contaminant to ensure food safety and regulatory compliance.

Application Note: Detection of Maleic Acid Contamination in Starch-Based Foods

1. Introduction

Recent food safety incidents have highlighted the adulteration of starch-based products (e.g., tapioca pearls, noodles, fish paste products) with maleic acid.[1] Maleic acid, an industrial chemical, is illegally used to create "modified starches" that have desirable textural properties. Due to its potential nephrotoxicity, regulatory bodies and food manufacturers require reliable analytical methods to detect and quantify its presence.[2] This note describes a standard High-Performance Liquid Chromatography (HPLC) method for this purpose.

2. Principle

This method determines the total amount of maleic acid and its precursor, maleic anhydride, in food products. Samples undergo an extraction followed by alkaline hydrolysis, which converts any maleic anhydride present into maleic acid.[5] The resulting maleic acid is then separated from other organic acids using reverse-phase HPLC and quantified by a photodiode array (PDA) or UV detector.[5][6] This method is effective for its ability to separate maleic acid from its isomer, fumaric acid, and other common organic acids found in food.

3. Quantitative Data Summary

The following table summarizes key quantitative parameters relevant to the risk assessment and analysis of maleic acid in food.

Parameter	Value	Reference
Tolerable Daily Intake (TDI)	0.5 mg/kg body weight/day	Established by the European Scientific Committee for Food for maleic acid and maleic anhydride.[7]
Regulatory Status	Unapproved Food Additive	Prohibited for direct use in food in many regions, including Taiwan and Singapore.[3][7]
Specification Limit (as impurity in Malic Acid)	≤ 0.05%	The Food Chemicals Codex specifies that malic acid (an approved food additive, E296) should contain no more than 0.05% maleic acid.[8]
Reported Contamination Level (Example)	386 mg/kg	A study detected this level in a commercial tapioca starch ball sample in Taiwan.[9]
Method Limit of Quantification (LOQ)	10 ppm (mg/kg)	A typical LOQ for the HPLC-UV method described in this document.[6]

Protocol: Determination of Total Maleic Acid in Foods by HPLC-UV

1. Scope

This protocol is applicable for the determination of the total amount of maleic acid and maleic anhydride (expressed as maleic acid) in starch, modified starch, and starch-containing food products.[5][6]

2. Apparatus and Chemicals

• Apparatus:

  • High-Performance Liquid Chromatograph (HPLC) with a Photodiode Array (PDA) or UV detector.[5]

  • Analytical column: C18 reverse-phase column (e.g., GL Sciences InertSustain C18, 5 µm, 4.6 mm i.d. × 25 cm).[5]

  • Shaker or vortex mixer.[5]

  • Centrifuge and 50 mL polypropylene (B1209903) (PP) centrifuge tubes.

  • pH meter.[5]

  • Volumetric flasks (50 mL, 100 mL).

  • Membrane filters (0.22 µm, PVDF).[5]

• Chemicals:

  • Methanol (B129727) (HPLC grade).[5]

  • Phosphoric acid (85%, AR grade).[5]

  • Potassium hydroxide (B78521) (AR grade).[5]

  • Hydrochloric acid (AR grade).[5]

  • Maleic acid reference standard (≥99% purity).[5]

  • Milli-Q or deionized water (resistivity ≥ 18 MΩ·cm).[5]

3. Reagent and Standard Preparation

• 50% Methanol: Dilute 250 mL of methanol with Milli-Q water to a final volume of 500 mL.[5]

• 0.5 N Potassium Hydroxide (KOH): Dissolve 14 g of KOH in Milli-Q water and dilute to 500 mL.

• 5 N Hydrochloric Acid (HCl): Cautiously add 42 mL of concentrated HCl to 50 mL of Milli-Q water, cool, and dilute to 100 mL.[6]

• Mobile Phase (0.1% Phosphoric Acid : Methanol, 98:2 v/v): Dilute 1.2 mL of 85% phosphoric acid with Milli-Q water to 1000 mL to make a 0.1% solution. Mix 980 mL of this 0.1% phosphoric acid solution with 20 mL of methanol.[6]

• Standard Stock Solution (1 mg/mL): Accurately weigh 100 mg of maleic acid reference standard into a 100-mL volumetric flask. Dissolve and dilute to volume with Milli-Q water.[5]

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with Milli-Q water to concentrations ranging from 0.02 to 1.0 µg/mL.[5]

4. Sample Preparation

• Weighing: Accurately weigh approximately 1 g of the homogenized sample into a 50-mL centrifuge tube.[5]

• Extraction: Add 25 mL of 50% methanol to the tube and shake vigorously for 30 minutes.[5]

• Hydrolysis: Add 20 mL of 0.5 N KOH, mix well, and let stand for 2 hours at room temperature to ensure complete hydrolysis of any maleic anhydride to maleate.[5]

• Acidification: Acidify the solution to a pH below 2 with approximately 3 mL of 5 N HCl.[5]

• Dilution: Dilute the entire mixture with Milli-Q water to a final volume of 50 mL and mix.[5]

• Clarification: Let the tube stand for several minutes for solids to settle. Take a 100 µL aliquot from the supernatant and dilute it to 1000 µL with Milli-Q water.[5]

• Filtration: Filter the final diluted solution through a 0.22 µm membrane filter into an HPLC vial. This is the sample solution.[5]

5. HPLC Operating Conditions

Parameter	Condition
Column	GL Sciences InertSustain C18, 5 µm, 4.6 mm i.d. × 25 cm (or equivalent)
Mobile Phase	0.1% Phosphoric Acid : Methanol (98:2, v/v)
Flow Rate	1.0 mL/min
Detector	Photodiode Array (PDA) or UV Detector
Wavelength	214 nm
Injection Volume	20 µL
Column Temperature	Ambient

Note: The column must be able to effectively separate maleic acid from other organic acids like fumaric acid, malic acid, and succinic acid.[6]

6. Quantification

Inject the working standard solutions and the sample solution into the HPLC system. Create a calibration curve by plotting the peak area of maleic acid against the concentration of the standards. Determine the concentration of maleic acid in the sample solution from the calibration curve and calculate the final concentration in the original sample, accounting for all dilution factors.

Visualizations

Caption: Experimental workflow for the determination of maleic acid in food samples.

Caption: Logical workflow for risk assessment of maleic acid contamination.

References

• 1. Maleic Acid in Starch-containing Food Products [cfs.gov.hk]
• 2. Pharmacokinetics of Maleic Acid as a Food Adulterant Determined by Microdialysis in Rat Blood and Kidney Cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tapioca pearl - Wikipedia [en.wikipedia.org]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. fda.gov.tw [fda.gov.tw]
• 6. fda.gov.tw [fda.gov.tw]
• 7. cfs.gov.hk [cfs.gov.hk]
• 8. cir-safety.org [cir-safety.org]
• 9. researchgate.net [researchgate.net]

The Role of Hydrogen Maleate in Drug Development: Application Notes &amp; Protocols

The formation of a salt is a critical step in the development of many pharmaceutical compounds. The selection of an appropriate salt form can significantly enhance the physicochemical properties of an active pharmaceutical ingredient (API), including its solubility, stability, and bioavailability. Hydrogen maleate (B1232345), the conjugate base of maleic acid, is a frequently utilized salt former in the pharmaceutical industry. Its ability to form crystalline salts with basic drug molecules can lead to improved handling characteristics and therapeutic performance.

This document provides detailed application notes and protocols based on patented applications of hydrogen maleate in drug development, with a focus on the anticancer agent neratinib (B1684480) and the cardiovascular drug amlodipine (B1666008).

Neratinib Maleate: Enhancing Bioavailability and Stability

Neratinib is an irreversible inhibitor of the HER2, HER4, and EGFR protein kinases, indicated for the treatment of HER2-positive breast cancer.[1][2][3] The free base of neratinib has low aqueous solubility (approximately 1 µg/mL at pH 7), which can limit its oral absorption.[4] To overcome this, neratinib has been developed as a maleate salt.

Quantitative Data Summary

The formation of neratinib maleate and its different crystalline forms has been shown to improve its physicochemical properties.

Table 1: Solubility Comparison of Neratinib Base vs. Neratinib Maleate Monohydrate

pH	Neratinib Maleate Monohydrate	Neratinib Base B6
1.1	Sparingly soluble	Sparingly soluble
4.5	Slightly soluble	Slightly soluble
6.8	Very slightly soluble	Very slightly soluble
Data sourced from patent US20200308141A1.[5]

Table 2: Physical Properties of Neratinib Solid Forms

Compound	Density at 0.2 MPa (g/m³)	Compressed Density Index (CDI)
Neratinib Maleate Monohydrate	0.4452	14.55
Neratinib Base Form B6	0.5577	10.89
Data sourced from patent US20200308141A1.[5]

A key advantage of the maleate salt is its enhanced bioavailability. One patent claims that the crystalline anhydrous form of neratinib maleate produces at least a two-fold greater area under the curve (AUC) in patients compared to a formulation with the neratinib free base.[6]

Experimental Protocols

Protocol 1: Preparation of Neratinib Maleate Monohydrate

This protocol describes a method for synthesizing the monohydrate crystalline form of neratinib maleate.

Materials:

• Neratinib base (Form B6)

• Maleic acid

• Methanol/water mixture (20:1)

• Methanol/water mixture (1:1)

• Water

Procedure:

• Charge a reaction vessel with 11.5 g of Neratinib base form B6 and 2.39 g of maleic acid.[5]

• Add 92 mL of a methanol/water (20:1) mixture to the vessel.[5]

• Stir the mixture at 20-25°C for 3 hours to form a suspension.[5]

• Filter the suspension.

• Wash the collected crystals with 15 mL of a methanol/water (1:1) mixture.[5]

• Wash the crystals again with two 20 mL portions of water.[5]

• Dry the crystals under vacuum at 35°C for 6 hours at 10 mbar to yield Neratinib maleate monohydrate.[5]

Protocol 2: Characterization by X-ray Powder Diffraction (XRPD)

Different crystalline forms (polymorphs) of neratinib maleate can be identified by their unique XRPD patterns.

Instrumentation:

• Panalytical Empyrean X-ray powder diffractometer (or equivalent)

Parameters:

• X-ray Radiation: Cu, Kα (Kα1: 1.540598 Å; Kα2: 1.544426 Å)[7]

• Voltage: 45 kV[7]

• Current: 40 mA[7]

• Scan Range: 3.0° to 40.0° 2θ[7]

Procedure:

• Prepare a flat sample of the neratinib maleate crystalline form.

• Place the sample in the diffractometer.

• Acquire the diffraction pattern using the specified parameters.

• Compare the resulting peak positions (in °2θ) to reference patterns to identify the crystalline form.

Table 3: Characteristic XRPD Peaks for Anhydrous Neratinib Maleate (Form I)

Angle (°2θ ± 0.20°)
6.16
7.38
8.75
10.20
12.24
12.61
14.65
15.75
17.33
18.64
19.99
20.66
21.32
22.30
23.18
24.10
24.69
25.49
26.09
26.54
27.52
28.62
29.43
Data sourced from patent EP2537843A2.[4]

Signaling Pathway

Neratinib functions by irreversibly binding to the ATP-binding domain of HER-family receptors (EGFR, HER2, HER4), which inhibits their autophosphorylation and downstream signaling through pathways like MAPK and PI3K/AKT. This leads to cell cycle arrest and apoptosis in tumor cells.[2][8]

Caption: Neratinib's mechanism of action via pan-HER signaling inhibition.

Amlodipine Maleate: A Preferred Salt for Cardiovascular Applications

Amlodipine is a dihydropyridine (B1217469) calcium channel blocker used to treat hypertension and angina.[9][10] It functions by inhibiting the influx of calcium ions into vascular smooth muscle cells and cardiac muscle, leading to vasodilation and a reduction in blood pressure.[9][11] While the besylate salt is the most common commercially available form, the maleate salt was noted in early patents as being "particularly preferred" among a range of pharmaceutically acceptable salts.[12] Formulations of amlodipine maleate have been developed that are bioequivalent to the commercial amlodipine besylate tablets.[13]

Experimental Protocols

Protocol 3: General Process for Amlodipine Salt Formation

While a specific protocol for amlodipine maleate was not detailed in the reviewed patents, a general method for preparing amlodipine salts is described. This can be adapted for the maleate salt.

Materials:

• Amlodipine free base

• Maleic acid

• An inert solvent (e.g., industrial methylated spirit)

Procedure:

• Dissolve the amlodipine free base in a suitable volume of the inert solvent.

• Prepare a solution of maleic acid in the same inert solvent.

• React the amlodipine base solution with the maleic acid solution.

• Allow the amlodipine maleate salt to crystallize from the solution.

• Recover the resulting salt by filtration.

• Wash the salt with a small amount of cold solvent and dry under vacuum. (This protocol is adapted from the general salt formation process described in patent US4879303A).[12]

Signaling Pathway

Amlodipine's primary mechanism involves blocking L-type calcium channels, which prevents the influx of calcium required for the activation of myosin light-chain kinase (MLCK). This inhibition of MLCK activity leads to the relaxation of vascular smooth muscle.[10][11]

Caption: Amlodipine's mechanism via L-type calcium channel blockade.

Conclusion

The use of hydrogen maleate as a salt former provides a valuable tool in drug development for enhancing the physicochemical and pharmacokinetic properties of APIs. As demonstrated with neratinib, the formation of a maleate salt can lead to improved bioavailability, a critical factor for orally administered drugs. The detailed protocols for synthesis and characterization provide a framework for researchers working on salt selection and polymorph screening. The signaling pathways illustrated for both neratinib and amlodipine offer a clear visualization of their mechanisms of action, which is fundamental to drug development and application.

References

• 1. nerlynxhcp.com [nerlynxhcp.com]
• 2. Mechanism, safety and efficacy of three tyrosine kinase inhibitors lapatinib, neratinib and pyrotinib in HER2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of Action of Neratinib: An Irreversible Pan-HER Inhibitor in Late-Stage Clinical Development - Conference Correspondent [conference-correspondent.com]
• 4. EP2537843A2 - Preparation of maleate salt of neratininb and its use - Google Patents [patents.google.com]
• 5. US20200308141A1 - Solid state forms of neratinib and salts thereof - Google Patents [patents.google.com]
• 6. drugpatentwatch.com [drugpatentwatch.com]
• 7. data.epo.org [data.epo.org]
• 8. mdpi.com [mdpi.com]
• 9. What is the mechanism of Amlodipine? [synapse.patsnap.com]
• 10. Amlodipine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. US4879303A - Pharmaceutically acceptable salts - Google Patents [patents.google.com]
• 13. US20030180354A1 - Amlodipine maleate formulations - Google Patents [patents.google.com]

Technical Notes & Optimization

common impurities in hydrogen maleate synthesis and removal

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis and purification of hydrogen maleate (B1232345) salts.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of a hydrogen maleate salt?

During the synthesis of hydrogen maleate salts, which typically involves reacting a basic active pharmaceutical ingredient (API) with maleic acid, several types of impurities can arise. These are generally categorized as organic and inorganic impurities.[1]

Common Organic Impurities:

• Unreacted Starting Materials: Residual amounts of the free base (API) and unreacted maleic acid are common.

• By-products: Products from side reactions that can occur under the reaction conditions.

• Isomers: Fumaric acid, the trans-isomer of maleic acid (cis-isomer), can form, particularly if the reaction involves heat.[2][3]

• Degradation Products: The API or maleic acid may degrade during the reaction or work-up, leading to related substances.[1]

• Residual Solvents: Organic solvents used in the reaction or purification steps may remain in the final product.[1]

Common Inorganic Impurities:

• Reagents and Catalysts: If catalysts are used in the synthesis of the API, trace amounts may carry over.[1]

• Heavy Metals: These can be introduced from reactors or reagents.[1]

Q2: How can I detect and quantify impurities in my hydrogen maleate product?

A range of analytical techniques is used to detect and quantify impurities to ensure the safety, efficacy, and quality of the final product.[4] High-Performance Liquid Chromatography (HPLC) is the most widely used method for separating and quantifying organic impurities.[1][5]

Other key techniques include:

• Gas Chromatography-Mass Spectrometry (GC-MS): Primarily used for identifying and quantifying volatile impurities, such as residual solvents.[1]

• Liquid Chromatography-Mass Spectrometry (LC-MS): A powerful tool for identifying unknown impurities and degradation products by providing molecular weight information.[1][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for structure elucidation of unknown impurities, especially when isolated.[1]

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): The preferred method for detecting and quantifying trace levels of inorganic impurities like heavy metals and residual catalysts.[1]

Q3: What is the most effective method for removing unreacted maleic acid?

Recrystallization is a highly effective and commonly used technique to purify solid compounds like hydrogen maleate salts and remove impurities such as unreacted starting materials.[7][8] The principle relies on the difference in solubility between the desired salt and the impurities in a given solvent system at different temperatures.[9] By carefully selecting a solvent in which the hydrogen maleate salt is highly soluble at elevated temperatures but poorly soluble at lower temperatures, pure crystals of the product can be formed upon cooling, leaving the more soluble impurities (like excess maleic acid) in the solution (mother liquor).[7][10]

Q4: Can the hydrogen maleate salt convert back to the free base during processing or storage?

Yes, this phenomenon, known as disproportionation, can occur. The stability of a hydrogen maleate salt can be influenced by factors such as pH, moisture, and temperature.[11] In a solid dosage form, the microenvironmental pH can cause the salt to convert to its free base, which may affect stability, solubility, and bioavailability.[11] It is crucial to control the processing environment and formulation to prevent this.

Troubleshooting Guides

Problem: My final product appears oily or fails to crystallize properly.

• Possible Cause: High levels of residual solvent or the presence of impurities that are acting as a crystallization inhibitor.

• Troubleshooting Steps:

  • Identify the Solvent: Use GC-MS to identify and quantify the residual solvent.

  • Drying: Dry the product under vacuum at a slightly elevated temperature (ensure the temperature is below the product's degradation point) to remove volatile solvents.

  • Recrystallization: If drying is insufficient, perform a recrystallization.[9] The process of dissolving the impure solid and allowing it to slowly re-form as crystals can exclude the impurities that hinder solid formation.[10] A different solvent system may be required.

Problem: HPLC analysis shows a significant impurity peak that is not related to starting materials.

• Possible Cause: This could be a degradation product or a by-product from an unexpected side reaction. For instance, isomerization of maleic acid to fumaric acid can occur.

• Troubleshooting Steps:

  • Characterize the Impurity: Use LC-MS to obtain the molecular weight of the unknown impurity.[6] This is a critical first step in identification.

  • Isolate the Impurity: If the impurity is present in sufficient quantity, use preparative HPLC to isolate it for structural elucidation by NMR.[12]

  • Review Reaction Conditions: Assess if temperature, pH, or exposure to air/light could be causing degradation or side reactions. For example, high temperatures can promote the isomerization of maleic to fumaric acid.[3] Modify the reaction conditions to minimize the formation of this impurity in future batches.

Problem: The yield of my hydrogen maleate salt is very low after recrystallization.

• Possible Cause: The chosen recrystallization solvent may be too good, meaning the product has high solubility even at low temperatures. Alternatively, the cooling process might be too rapid, leading to poor crystal formation and loss of product in the mother liquor.

• Troubleshooting Steps:

  • Solvent Screening: Test a variety of solvents or solvent mixtures. The ideal solvent should dissolve the product when hot but show low solubility when cold.[7]

  • Optimize Cooling: Cool the saturated solution slowly. Allowing the solution to cool first to room temperature without disturbance, and then transferring it to an ice bath, promotes the formation of larger, purer crystals and can improve yield.[9][13]

  • Concentrate the Mother Liquor: After filtering the first crop of crystals, try concentrating the remaining solution (mother liquor) by evaporating some of the solvent and cooling again to obtain a second crop of crystals. Note that this second crop may be less pure.

Purification Data

The effectiveness of purification techniques can be summarized by comparing impurity levels before and after the process. The following table provides an illustrative example of impurity reduction via recrystallization.

Impurity Type	Typical Level Before Purification	Target Level After Purification	Purification Method
Unreacted Free Base	0.5 - 2.0%	< 0.1%	Recrystallization
Unreacted Maleic Acid	0.5 - 2.0%	< 0.1%	Recrystallization
Fumaric Acid	0.1 - 0.5%	< 0.15%	Recrystallization
Residual Solvents	1000 - 5000 ppm	< 500 ppm	Vacuum Drying & Recrystallization

Note: Target levels are illustrative and depend on regulatory requirements (e.g., ICH guidelines) and the intended use of the compound.[1]

Experimental Protocols

Protocol 1: Recrystallization of a Hydrogen Maleate Salt

This protocol describes a general procedure for purifying a hydrogen maleate salt by recrystallization to remove soluble impurities.[9]

Methodology:

• Solvent Selection: Choose a solvent in which the hydrogen maleate salt has high solubility at high temperatures and low solubility at low temperatures. Common choices include alcohols (ethanol, isopropanol), ketones (acetone), or their mixtures with water.

• Dissolution: Place the impure hydrogen maleate salt in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling (e.g., on a hot plate with a water bath) while stirring. Continue adding small portions of hot solvent until the solid is completely dissolved.[9]

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated carbon and boil for a few minutes. Perform a hot filtration to remove the carbon.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Slow cooling is crucial for forming pure crystals.[10] Once at room temperature, place the flask in an ice bath to maximize crystal formation.[13]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[9]

• Washing: Wash the crystals on the filter with a small amount of ice-cold solvent to remove any adhering mother liquor containing impurities.[10]

• Drying: Dry the crystals in a vacuum oven at a suitable temperature to remove all traces of solvent.

Protocol 2: Removal of Particulate Matter by Filtration

This protocol is for removing insoluble impurities or particulate matter from a solution of the hydrogen maleate salt.

Methodology:

• Dissolution: Dissolve the hydrogen maleate salt in a suitable solvent at room temperature or with gentle heating.

• Filtration Setup: Set up a gravity or vacuum filtration apparatus. For fine particulates, a filter paper with an appropriate pore size (e.g., 0.45 µm) should be used.[14]

• Filtration: Pass the solution containing the dissolved salt through the filter. The insoluble impurities will be retained by the filter paper.

• Recovery: The purified solution (filtrate) can then be used for the next step or the solvent can be evaporated to recover the solid hydrogen maleate salt.

Visualized Workflows and Logic

Caption: Workflow for the synthesis and purification of a hydrogen maleate salt.

Caption: Decision tree for identifying and addressing HPLC impurities.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. US6329532B1 - Method for separating maleic anhydride from maleic anhydride-containing mixtures by stripping - Google Patents [patents.google.com]
• 3. US2696489A - Dehydration of maleic acid - Google Patents [patents.google.com]
• 4. Identification and Detection of Pharmaceutical Impurities for Ensuring Safety Standard of Medicine: Hyphenated Analytical Techniques and Toxicity Measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. mt.com [mt.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. WO2007110834A2 - Malate salts, and polymorphs of (3s,5s)-7-[3-amino-5-methyl-piperidinyl]-1-cyclopropyl-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid - Google Patents [patents.google.com]
• 13. youtube.com [youtube.com]
• 14. Sample Preparation for Chromatographic Purification [sigmaaldrich.com]

Technical Support Center: Optimization of Reaction Conditions for High Yield of Hydrogen Maleate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the synthesis of hydrogen maleate (B1232345) salts. Below you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to help you achieve high yields and purity in your reactions.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle for synthesizing hydrogen maleate salts?

A1: The synthesis of hydrogen maleate salts, such as potassium hydrogen maleate, involves the partial neutralization of maleic acid. Typically, one mole of maleic acid is reacted with one mole of a monovalent base (e.g., KOH or NaOH). This stoichiometry is crucial for forming the hydrogen maleate anion (HOOC-CH=CH-COO⁻) rather than the fully deprotonated maleate dianion.

Q2: How does the choice of base (e.g., KOH vs. NaOH) affect the reaction?

A2: The choice of base will determine the resulting cation of the hydrogen maleate salt (potassium hydrogen maleate vs. sodium hydrogen maleate). The solubility of these salts can differ, which may impact the crystallization process and the final yield. For instance, potassium hydrogen maleate has a specific solubility in water that allows for its isolation by cooling crystallization.[1]

Q3: What is a typical yield for the synthesis of potassium hydrogen maleate?

A3: Due to the solubility of potassium hydrogen maleate in the reaction medium, yields may not be quantitative. A reported typical yield is around 43% of the theoretical maximum when isolating the product by cooling crystallization.[1]

Q4: What are the key factors influencing the yield of hydrogen maleate?

A4: The primary factors influencing the yield are:

• Stoichiometry: Precise control of the molar ratio of maleic acid to the base is critical to prevent the formation of the more soluble disodium (B8443419) or dipotassium (B57713) maleate.

• Temperature: The reaction is often performed at an elevated temperature to ensure complete dissolution and reaction, followed by cooling to induce crystallization.

• Concentration: The concentration of the reactants in the solvent (typically water) will affect the solubility of the product and, consequently, the efficiency of the crystallization step.

• Purity of Reagents: Using high-purity maleic acid and base is important to avoid side reactions and impurities in the final product.

Q5: Can maleic anhydride (B1165640) be used as a starting material?

A5: Yes, maleic anhydride can be used. It will first react with water to form maleic acid in situ. This is then followed by the neutralization step with the base.

Troubleshooting Guides

Issue 1: Low or No Yield of Crystalline Product

Potential Cause	Troubleshooting Step
Incorrect Stoichiometry	Ensure that the molar ratio of maleic acid to the monovalent base is exactly 1:1. An excess of base will lead to the formation of the highly soluble maleate salt, which will not crystallize under the same conditions.
Insufficient Cooling	The reaction mixture should be thoroughly chilled in an ice bath to minimize the solubility of the hydrogen maleate salt and induce precipitation.[1]
Product Remains Dissolved	If the product is too soluble in the chosen solvent, consider reducing the amount of solvent used in the initial reaction setup. However, be mindful that sufficient solvent is needed to dissolve the reactants.
Incomplete Reaction	Ensure that the initial neutralization reaction has gone to completion before attempting to crystallize the product. This can be facilitated by gentle heating and stirring.

Issue 2: Product is Contaminated or Impure

Potential Cause	Troubleshooting Step
Presence of Unreacted Maleic Acid	This may occur if there is an insufficient amount of base. Ensure accurate weighing of reagents. The product can be purified by recrystallization.
Formation of Maleate Salt	This is due to an excess of base. Carefully check the stoichiometry. It is often better to have a slight excess of maleic acid than an excess of base.
Contamination with Fumaric Acid	Maleic acid can isomerize to the more stable fumaric acid, especially at high temperatures. While this is less of a concern in the salt formation step, it's a known impurity in maleic acid. Use high-purity starting materials.

Experimental Protocols

Protocol: Preparation of Potassium Hydrogen Maleate[1]

This protocol is based on the partial neutralization of maleic acid with potassium hydroxide.

Materials:

• Maleic Acid (13.92 g, 0.12 mol)

• Potassium Hydroxide (KOH) (3.36 g, 0.06 mol)

• Deionized Water

• Phenolphthalein (B1677637) indicator

• Ice bath

Equipment:

• Beakers or Erlenmeyer flasks

• Magnetic stirrer and stir bar

• Burette for titration (optional, for precise neutralization)

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Prepare Solutions:

  • Dissolve 6.96 g (0.06 mol) of maleic acid in 15 mL of deionized water in a beaker.

  • In a separate beaker, dissolve 3.36 g (0.06 mol) of KOH in 20 mL of deionized water. Caution: The dissolution of KOH is exothermic.

• Neutralization:

  • Add a few drops of phenolphthalein indicator to the maleic acid solution.

  • Slowly add the KOH solution to the maleic acid solution with constant stirring until a persistent pink endpoint is reached. This indicates the complete formation of dipotassium maleate.

• Formation of Hydrogen Maleate:

  • Prepare a second solution by dissolving another 6.96 g (0.06 mol) of maleic acid in 15 mL of deionized water.

  • Add this second maleic acid solution to the neutralized dipotassium maleate solution from step 2. This will react to form potassium hydrogen maleate.

• Crystallization and Isolation:

  • Cool the resulting solution in an ice bath with stirring. White crystals of potassium hydrogen maleate should precipitate.

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of cold deionized water to remove any soluble impurities.

  • Dry the crystals, for example, in a desiccator or a low-temperature oven.

Expected Yield:

• The typical yield is approximately 8 g (43% of the theoretical yield of 18.5 g), largely due to the solubility of the product.[1]

Data Presentation

Table 1: Stoichiometry and Expected Products

Molar Ratio (Maleic Acid:KOH)	Expected Primary Product	Solubility in Water
1:1	Potassium Hydrogen Maleate	Moderately Soluble
1:2	Dipotassium Maleate	Highly Soluble
>1:1	Potassium Hydrogen Maleate & excess Maleic Acid	-

Visualizations

Caption: Workflow for the synthesis of potassium hydrogen maleate.

Caption: Troubleshooting guide for low yield of hydrogen maleate.

References

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Crystallization of Hydrogen Maleate Salts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the crystallization of hydrogen maleate (B1232345) salts. The information is presented in a question-and-answer format to directly address common experimental issues.

Frequently Asked Questions (FAQs)

Issue 1: No Crystals Are Forming; The Solution Remains Clear.

Question: I have prepared a solution of my compound and maleic acid, but no crystals have formed after an extended period. What should I do?

Answer: The absence of crystal formation is typically due to the solution not being supersaturated. Here are several troubleshooting steps to induce crystallization:

• Increase Concentration:

  • Slow Evaporation: Allow the solvent to evaporate slowly from an open or partially covered vessel. This gradually increases the solute concentration to the point of supersaturation.

  • Solvent Removal: If slow evaporation is ineffective, a portion of the solvent can be removed by heating and boiling, followed by another cooling attempt. For thermally sensitive materials, rotary evaporation can be used to concentrate the solution.[1]

• Reduce Solubility:

  • Anti-Solvent Addition: Slowly add a miscible "anti-solvent" (a solvent in which the hydrogen maleate salt is poorly soluble) to the solution. This will reduce the overall solubility of the salt and promote precipitation.

  • Cooling: If the solubility of your salt is temperature-dependent, slowly cool the solution. Rapid cooling can lead to the formation of an amorphous solid or oil, so a controlled, gradual temperature reduction is crucial.[2]

• Induce Nucleation:

  • Seeding: Introduce a "seed crystal" (a tiny crystal of the desired hydrogen maleate salt) into the supersaturated solution. The seed crystal provides a template for further crystal growth.

  • Scratching: Gently scratch the inner surface of the crystallization vessel below the liquid level with a glass rod. The microscopic imperfections on the glass can serve as nucleation sites.

Issue 2: An Oil or Amorphous Precipitate Forms Instead of Crystals ("Oiling Out").

Question: Instead of crystals, my compound has separated from the solution as an oily layer or an amorphous solid. How can I prevent this?

Answer: "Oiling out" is a common issue that occurs when the solute comes out of solution above its melting point or when supersaturation is too high, leading to liquid-liquid phase separation instead of crystallization.[3][4] Here are strategies to avoid this:

• Control Supersaturation:

  • Slower Cooling/Anti-Solvent Addition: Reduce the rate at which you cool the solution or add the anti-solvent. A slower approach allows molecules more time to orient themselves into a crystal lattice.[4]

  • Use a More Dilute Solution: Starting with a less concentrated solution can prevent the rapid crashing out of the solute.

• Solvent Selection:

  • Change Solvent System: The choice of solvent is critical. If you are using a non-polar solvent, try a more polar one, or vice-versa. A solvent system where the salt has moderate solubility at elevated temperatures and low solubility at room temperature is ideal. For instance, if you experience oiling out in methanol, consider ethanol (B145695) or isopropanol (B130326).[3]

  • Mixed Solvents: Employing a co-solvent system can sometimes prevent oiling out by modifying the solubility properties of the medium.

• Increase Purity: Impurities can inhibit crystallization and promote oiling out.[5][6] Ensure your starting materials (both the active compound and maleic acid) are of high purity.

Issue 3: The Crystals Are Too Small (Microcrystalline) or Form as Needles.

Question: My crystallization yielded a fine powder or very thin needles that are difficult to handle and characterize. How can I grow larger, more well-defined crystals?

Answer: The formation of small or needle-like crystals is often a result of rapid nucleation and/or growth. The goal is to slow down the crystallization process to allow for the growth of larger, more ordered crystals.

• Reduce Nucleation Rate:

  • Slower Supersaturation: As with preventing oiling out, a slower rate of cooling or anti-solvent addition will reduce the number of initial nuclei, allowing the existing ones to grow larger.

  • Minimize Nucleation Sites: Ensure your crystallization vessel is clean and smooth, as scratches and dust particles can act as nucleation sites.

• Optimize Solvent and Temperature:

  • Solvent Choice: The solvent can influence crystal habit. Experiment with different solvents or solvent mixtures to find conditions that favor the growth of more equant (less needle-like) crystals.

  • Temperature Profile: A carefully controlled cooling profile can significantly impact crystal size and shape. A slower cooling rate at the initial stages of crystallization can promote the growth of larger crystals.[7]

Issue 4: The Crystalline Product Appears to be a Different Form (Polymorphism).

Question: I have successfully crystallized my hydrogen maleate salt, but its properties (e.g., melting point, XRPD pattern) are different from what I expected. Could it be a different polymorph?

Answer: Yes, it is highly likely you have isolated a different polymorphic form. Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a critical consideration in drug development as different polymorphs can have different physical and chemical properties, including solubility and stability.[5][8][9][10]

• Polymorph Screening: It is crucial to perform a polymorph screen to identify the most stable form of your hydrogen maleate salt. This can involve crystallization from a variety of solvents, at different temperatures, and using different crystallization techniques (e.g., slow evaporation, cooling crystallization, anti-solvent addition).

• Solvate/Hydrate Formation: The different form could also be a solvate or a hydrate, where solvent molecules are incorporated into the crystal lattice. Thermal analysis (TGA/DSC) and spectroscopy can help identify the presence of solvent in the crystal structure.

• pH Influence: The pH of the crystallization medium can influence which polymorphic form is obtained.[11]

Data Presentation

Table 1: Solubility of Selected Drug Hydrogen Maleate Salts

Drug Maleate Salt	Solvent	Solubility	Temperature (°C)	Source(s)
Enalapril Maleate	Water	Sparingly soluble	25	[3][12]
Ethanol	80 mg/mL	25	[3]
Methanol	200 mg/mL	25	[3]
DMSO	~25 mg/mL	Not Specified	[13]
Dimethylformamide	Freely soluble	Not Specified	[3]
PBS (pH 7.2)	~1 mg/mL	Not Specified	[13]
Chlorpheniramine (B86927) Maleate	Water	Freely soluble	Not Specified	[14]
Alcohol	Freely soluble	Not Specified	[14]
Neratinib (B1684480) Maleate	Water (pH > 6)	Practically insoluble	Not Specified	[15]
Water (pH 3-6)	Slightly soluble	Not Specified	[15]
Water (pH < 3)	Soluble	Not Specified	[15]
Ethanol	~1 mg/mL	Not Specified	[16]
DMSO	~2 mg/mL	Not Specified	[16]

Experimental Protocols

Protocol 1: Cooling Crystallization of Chlorpheniramine Maleate

This protocol is adapted from a patented method for preparing a specific crystalline form of chlorpheniramine maleate.[1][17]

• Dissolution: Dissolve maleic acid (9.0 g, 0.078 mol) in isopropanol (22.5 g) at 55 °C.

• Addition of Base: Add chlorpheniramine (22.5 g, 0.082 mol) to the maleic acid/isopropanol solution.

• Addition of Anti-Solvent: Add methyl tert-butyl ether (67.5 g) to the system to achieve a clear solution.

• Cooling and Crystallization: Cool the system to 6 °C to induce crystallization.

• Isolation: Filter the resulting crystals.

• Washing: Wash the filter cake with a small amount of cold methyl tert-butyl ether (5 g).

• Drying: Dry the filter cake at 35 °C to obtain the final crystalline product.

Protocol 2: Preparation of Neratinib Maleate Monohydrate

This protocol describes the preparation of the monohydrate form of neratinib maleate.[18]

• Suspension: Suspend neratinib base form B6 (10 g) and maleic acid (2.15 g) in a methanol/water mixture (20:1; 84 mL).

• Stirring: Stir the mixture at 20-25 °C for 4 hours.

• Cooling: Cool the suspension to 0-5 °C.

• Further Stirring: Continue stirring at 0-5 °C for 3 hours, during which crystallization occurs.

• Second Cooling: Cool the suspension further to 0-5 °C over 1 hour.

• Final Stirring: Stir the suspension at 0-5 °C for an additional 2 hours.

• Isolation: Filter the crystals.

• Washing: Wash the crystals with a methanol/water mixture (1:1; 15 mL).

• Resuspension and Filtration: Suspend the crystals in water (50 mL) and filter again.

• Drying: Dry the crystals under vacuum at 35 °C for 6 hours to obtain neratinib maleate monohydrate.

Mandatory Visualizations

Caption: Troubleshooting workflow for hydrogen maleate crystallization.

Caption: General workflow for cooling crystallization of a hydrogen maleate salt.

Caption: Relationship between pH and the stability of a basic drug maleate salt.[19][20]

References

• 1. CN110963962A - Novel chlorpheniramine maleate crystal and preparation method thereof - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Enalapril | C20H28N2O5 | CID 5388962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. mdpi-res.com [mdpi-res.com]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. researchgate.net [researchgate.net]
• 8. Survey and analysis of crystal polymorphism in organic structures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Polymorphic ROYalty: The 14th ROY Polymorph Discovered via High-Throughput Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. scribd.com [scribd.com]
• 15. Oral Administration of Neratinib Maleate-Loaded Lipid–Polymer Hybrid Nanoparticles: Optimization, Physical Characterization, and In Vivo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cdn.caymanchem.com [cdn.caymanchem.com]
• 17. New chlorpheniramine maleate crystal and preparation method thereof - Eureka | Patsnap [eureka.patsnap.com]
• 18. US20200308141A1 - Solid state forms of neratinib and salts thereof - Google Patents [patents.google.com]
• 19. researchgate.net [researchgate.net]
• 20. Stabilization of the maleate salt of a basic drug by adjustment of microenvironmental pH in solid dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Degradation of Hydrogen Maleate Under Stress Conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation products of hydrogen maleate (B1232345) when subjected to various stress conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for hydrogen maleate under stress conditions?

A1: Hydrogen maleate, the conjugate base of maleic acid, is susceptible to degradation through several pathways depending on the nature of the stressor. The most common degradation pathways include isomerization, hydrolysis (of the corresponding anhydride), oxidation, and thermal decomposition. Under many stress conditions, the primary degradation product is its more stable trans-isomer, fumaric acid.[1][2][3]

Q2: What degradation products can be expected from hydrolytic stress testing of a drug product containing a maleate salt?

A2: During hydrolytic stress testing (acidic, basic, or neutral), the principal concern for the maleate moiety is the potential for isomerization to fumaric acid, especially with heating in an acidic solution.[3] If the drug substance is formulated with maleic anhydride (B1165640), it will hydrolyze to form maleic acid.[4][5] The stability of the active pharmaceutical ingredient (API) itself will be the primary focus, as it is likely more susceptible to hydrolysis than the maleate counter-ion.

Q3: What are the expected degradation products of hydrogen maleate under oxidative stress?

A3: Under oxidative conditions, particularly with strong oxidizing agents like Fenton's reagent (hydrogen peroxide with an iron catalyst), maleic acid can undergo destructive oxidation.[6] Intermediates that have been identified include malic acid, succinic acid, and oxalic acid.[6] Ultimately, with sufficient oxidative stress, maleic acid can be completely mineralized to carbon dioxide (CO2) and water (H2O).[6]

Q4: How does thermal stress affect the stability of hydrogen maleate?

A4: Thermal stress can induce both isomerization and decomposition. When heated, maleic acid can convert to the more thermodynamically stable fumaric acid.[1][7][8] At higher temperatures (around 135°C and above), maleic acid can dehydrate to form maleic anhydride.[7][9] Further heating of maleic anhydride can lead to decomposition, evolving carbon dioxide.[10]

Q5: What is the impact of photolytic stress on hydrogen maleate?

A5: Photolytic stress, particularly in the presence of a catalyst like bromine, can induce the isomerization of maleic acid to fumaric acid.[2][3] This conversion from the cis-isomer (maleic acid) to the trans-isomer (fumaric acid) is a common outcome of photolytic degradation.[11]

Troubleshooting Guide

Problem: An unknown peak is observed at a different retention time than my active pharmaceutical ingredient (API) and maleic acid during HPLC analysis of a stressed sample.

• Possible Cause: This peak could be a degradation product of either the API or the maleate counter-ion.

• Solution:

  • Isomerization Check: The most common degradation product of maleic acid is fumaric acid. Run a standard of fumaric acid to see if the retention time matches the unknown peak. Fumaric acid is less polar than maleic acid and will likely have a different retention time on a reverse-phase HPLC column.

  • API Degradation: Consult the known degradation pathways of your specific API under the applied stress condition.

  • LC-MS Analysis: If the peak remains unidentified, Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for the structural elucidation of unknown degradation products.[1]

Problem: During thermal stress studies of a solid drug product, I observe a loss of the maleate peak and the appearance of a new peak in my chromatogram.

• Possible Cause: At elevated temperatures, maleic acid can dehydrate to form maleic anhydride.[7][9]

• Solution:

  • Analyze for Maleic Anhydride: Develop an analytical method or use a reference standard to confirm the presence of maleic anhydride.

  • Control Humidity: The presence of moisture can influence the equilibrium between maleic acid and maleic anhydride. Ensure consistent and controlled humidity levels during thermal stress studies.

Problem: My mass balance in a forced degradation study is low, and I cannot account for all the degraded material.

• Possible Cause: Under harsh oxidative or thermal conditions, maleic acid can decompose into gaseous products like carbon dioxide.[6][10]

• Solution:

  • Milder Stress Conditions: Reduce the severity of the stress conditions (e.g., lower temperature, shorter duration, lower concentration of the stressing agent) to minimize complete degradation.

  • Headspace Analysis: For thermal degradation studies where volatile products are suspected, consider using techniques like headspace gas chromatography (GC) to identify and quantify any gaseous degradation products.

Degradation Product Summary

The following table summarizes the common degradation products of the maleate moiety under various stress conditions.

Stress Condition	Degradation Product(s)	Analytical Technique for Detection
Hydrolysis (Acidic, with heat)	Fumaric Acid (Isomerization)	HPLC, LC-MS
Oxidation (e.g., Fenton's Reagent)	Malic Acid, Succinic Acid, Oxalic Acid, CO2, H2O	HPLC, LC-MS, Ion Chromatography
Thermal	Fumaric Acid (Isomerization), Maleic Anhydride	HPLC, LC-MS, GC (for anhydride)
Photolytic	Fumaric Acid (Isomerization)	HPLC, LC-MS

Experimental Protocols

Protocol 1: Isomerization of Maleic Acid to Fumaric Acid under Thermal/Acidic Stress

Objective: To induce and monitor the conversion of maleic acid to fumaric acid.

Methodology:

• Prepare a solution of maleic acid in 0.1 M hydrochloric acid (HCl).

• Heat the solution at a controlled temperature (e.g., 80°C) for a defined period (e.g., 24 hours).

• Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralize the samples with an appropriate amount of 0.1 M sodium hydroxide (B78521) (NaOH).

• Analyze the samples by High-Performance Liquid Chromatography (HPLC) using a C18 column and a mobile phase suitable for separating maleic and fumaric acids (e.g., a buffered aqueous-organic mixture).[1]

• Quantify the amounts of maleic acid and fumaric acid at each time point.

Protocol 2: Oxidative Degradation of Maleic Acid using Fenton's Reagent

Objective: To identify the degradation products of maleic acid under oxidative stress.

Methodology:

• Prepare an aqueous solution of maleic acid.

• Add a catalytic amount of an iron(II) salt (e.g., ferrous sulfate).

• Introduce hydrogen peroxide (e.g., 3% solution) to the reaction mixture.

• Maintain the reaction at room temperature and stir for a specified duration.

• Withdraw samples at various time points.

• Quench the reaction if necessary (e.g., by adding a catalase).

• Analyze the samples using LC-MS to identify and characterize the various oxidation products, such as malic acid, succinic acid, and oxalic acid.[6]

Visualizations

References

• 1. norbidar.com [norbidar.com]
• 2. benchchem.com [benchchem.com]
• 3. Maleic acid - Wikipedia [en.wikipedia.org]
• 4. Maleic anhydride hydrolysis is an important reaction that has several industrial applications - News - Zibo Anquan Chemical Co., [zbaqchem.com]
• 5. researchgate.net [researchgate.net]
• 6. sibran.ru [sibran.ru]
• 7. akjournals.com [akjournals.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Sciencemadness Discussion Board - Maleic Acid by Dehydration of Malic Acid ? - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Synthesis &amp; Purification of Hydrogen Maleate Salts

This guide provides troubleshooting advice, frequently asked questions, and detailed protocols for researchers, scientists, and drug development professionals to improve the purity of synthesized hydrogen maleate (B1232345) salts.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My final hydrogen maleate product has a low melting point and a broad melting range. What is the likely cause?

A low or broad melting point is a primary indicator of impurities in a crystalline solid.[1] Pure compounds typically have a sharp, defined melting point. The presence of contaminants disrupts the crystal lattice, leading to a depression and broadening of the melting range. Common impurities include unreacted starting materials (free base, maleic acid), byproducts, or residual solvents.

Q2: My HPLC analysis shows the presence of unreacted free base and excess maleic acid. How can I remove these?

The most effective method to remove both acidic and basic impurities is through a series of acid-base extractions during the reaction work-up, followed by recrystallization.[2][3][4]

• To remove excess maleic acid (acidic impurity): Wash the crude product, dissolved in a water-immiscible organic solvent (e.g., ethyl acetate (B1210297), dichloromethane), with a mild aqueous base like sodium bicarbonate solution.[5] The maleic acid will be converted to its water-soluble salt and partition into the aqueous layer.

• To remove unreacted free base (basic impurity): After the base wash, you can wash the organic layer with a dilute aqueous acid, such as 10% hydrochloric acid.[2] The basic starting material will form a water-soluble salt and be extracted into the aqueous layer. The desired hydrogen maleate salt, being less basic, should largely remain in the organic layer, although some losses may occur.

Q3: My product is off-color or yellowish. How can I decolorize it?

Colored impurities can often be removed during the recrystallization process by treating the hot solution with activated charcoal.[6] The colored, often large, polar molecules adsorb onto the surface of the charcoal, which is then removed by hot gravity filtration before the solution is cooled to induce crystallization.[6]

Q4: I am struggling to find a suitable solvent for recrystallization. What are the key properties of a good solvent?

An ideal recrystallization solvent should exhibit the following characteristics:

• High solubility for the desired compound at its boiling point.[7]

• Low solubility for the desired compound at low temperatures (e.g., 0-4 °C).[7]

• High or low solubility for impurities, so they either remain in the mother liquor or can be filtered out while hot.

• It should not react with the compound being purified.

• It should have a relatively low boiling point for easy removal during drying.

For polar salts like hydrogen maleates, polar solvents like ethanol, methanol, or mixtures with water are often effective.[8] It is always recommended to perform small-scale solubility tests to identify the optimal solvent or solvent system.[7]

Q5: What analytical techniques are best for assessing the final purity of my hydrogen maleate salt?

A combination of techniques is recommended for a comprehensive purity profile.[9]

• High-Performance Liquid Chromatography (HPLC): This is the primary and most popular method for separating and quantifying organic impurities with high simplicity and speed.[8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is excellent for identifying the presence of starting materials, byproducts, and residual solvents by comparing the integration of their characteristic peaks to the peaks of the desired product.

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity.[1]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is crucial for identifying the molecular weights of unknown impurities, which helps in their structural elucidation.[9]

Data Presentation: Purity Analysis Techniques

The following table summarizes the key analytical techniques for assessing the purity of hydrogen maleate salts.

Technique	Principle	Information Provided	Typical Purity Specification
HPLC	Differential partitioning of analytes between a stationary and mobile phase.	Quantitative assessment of organic impurities and product assay.	>99.5% by peak area
¹H NMR	Nuclear spin transitions in a magnetic field.	Structural confirmation, detection of residual solvents and starting materials.	No observable impurity peaks
Melting Point	Temperature at which a solid transitions to a liquid.	Qualitative indication of purity.[1]	Sharp range, e.g., within 1-2 °C
LC-MS	Combination of HPLC separation with mass spectrometry detection.	Molecular weight identification of impurities.[9]	Conforms to expected mass

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is designed to remove acidic (excess maleic acid) and basic (unreacted free base) impurities from a crude hydrogen maleate product.

• Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane) in a separatory funnel.

• Base Wash (Remove Acid): Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel.[5] Stopper the funnel, invert, and vent frequently to release CO₂ pressure. Shake gently and allow the layers to separate. Drain the lower aqueous layer. Repeat this wash 1-2 times.

• Acid Wash (Remove Base): Add a 1 M aqueous solution of hydrochloric acid (HCl) to the organic layer in the separatory funnel. Shake gently and allow the layers to separate. Drain the lower aqueous layer. Note: This step may cause some loss of the desired product if the hydrogen maleate salt has significant aqueous solubility.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove residual water.

• Drying and Concentration: Drain the organic layer into an Erlenmeyer flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter off the drying agent and concentrate the solvent under reduced pressure to yield the partially purified product, which can then be further purified by recrystallization.

Protocol 2: Purification by Recrystallization

This protocol describes the general procedure for purifying a solid hydrogen maleate salt.

• Solvent Selection: In a small test tube, add ~20-30 mg of your crude product. Add a potential solvent (e.g., ethanol) dropwise while heating. A good solvent will dissolve the compound when hot but allow it to crystallize upon cooling. If one solvent is too effective (dissolves at room temperature) or not effective enough (insoluble when boiling), a two-solvent system (e.g., ethanol/water or ethanol/hexane) may be necessary.[10]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot recrystallization solvent to just dissolve the entire solid.[7]

• Decolorization (Optional): If the solution is colored, allow it to cool slightly, then add a small amount (1-2% by weight) of activated charcoal.[6] Reheat the solution to boiling for a few minutes.

• Hot Gravity Filtration: If charcoal was used or if insoluble impurities are present, perform a hot gravity filtration using a pre-warmed stemless funnel and fluted filter paper to remove the solid impurities.[6]

• Crystallization: Cover the flask and allow the hot, clear filtrate to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[7] Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities from the crystal surfaces.

• Drying: Dry the crystals under vacuum to remove all traces of the solvent.

Mandatory Visualizations

Caption: Workflow for selecting a purification strategy.

Caption: Key steps in the recrystallization protocol.

References

• 1. moravek.com [moravek.com]
• 2. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 3. magritek.com [magritek.com]
• 4. Acid-Base Extraction | Purpose, Theory & Applications - Lesson | Study.com [study.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. ocw.mit.edu [ocw.mit.edu]

side reactions to avoid in hydrogen maleate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding common side reactions during the synthesis of hydrogen maleate (B1232345) salts.

Troubleshooting Guides

Issue 1: Low Yield of Crystalline Hydrogen Maleate Salt

Question: I am experiencing a low yield of my hydrogen maleate salt after crystallization. What are the potential causes and how can I improve it?

Answer:

A low yield suggests that a significant portion of your product remains dissolved in the mother liquor. Several factors could be contributing to this issue. The troubleshooting steps are outlined in the table below.

Potential Cause	Troubleshooting Steps
Excessive Solvent	If the mother liquor is clear and you suspect your compound is still in solution, try evaporating a portion of the solvent and cooling the solution again to induce further crystallization.
Suboptimal Solvent System	The desired salt may be too soluble in the chosen solvent. Screen for alternative solvents or solvent mixtures where the hydrogen maleate salt has lower solubility at cooler temperatures but is still soluble at elevated temperatures.
Incomplete Crystallization	The crystallization process may not have reached equilibrium. Allow for longer crystallization times or try cooling the solution to a lower temperature.
Premature Isolation	Ensure that crystallization is complete before filtering the product. Observe the flask for any further crystal formation over time.

Workflow for Optimizing Crystallization Yield:

Caption: Troubleshooting workflow for low crystallization yield.

Issue 2: Formation of an Oily Precipitate Instead of Crystals

Question: During crystallization, my product is "oiling out" as a liquid phase instead of forming solid crystals. What should I do?

Answer:

"Oiling out" typically occurs when the solution is oversaturated or the crystallization temperature is above the melting point of the solvated solid. Here are some corrective actions:

Potential Cause	Troubleshooting Steps
High Supersaturation	Use a more dilute solution by adding more solvent.
Rapid Cooling	Employ a slower cooling rate to allow for more ordered crystal growth.
Inappropriate Solvent	Experiment with a different solvent system where crystallization can occur at a lower temperature, well below the melting point of the salt.
Insufficient Agitation	Ensure proper agitation during cooling to promote nucleation and prevent localized supersaturation.

Frequently Asked Questions (FAQs)

Side Reactions and Impurity Prevention

Q1: What is the most common side reaction in hydrogen maleate synthesis, and how can it be prevented?

A1: The most prevalent side reaction is the isomerization of maleic acid to its trans-isomer, fumaric acid.[1][2][3][4][5][6][7][8] Fumaric acid is generally less soluble than maleic acid and can co-precipitate with the desired hydrogen maleate salt, leading to impurities.

Prevention Strategies:

• Temperature Control: Avoid prolonged heating at high temperatures, as this accelerates the isomerization.[2][4]

• pH Management: A lower pH can favor the conversion of maleic acid to fumaric acid.[4] Careful control of the reaction pH is crucial.

• Reaction Time: Minimize the reaction time at elevated temperatures to reduce the window for isomerization.[2][4]

• Catalyst Avoidance: Certain substances can catalyze the isomerization. Ensure the absence of catalytic impurities.[2][3][5][6][7]

Caption: Factors to control to prevent maleic acid isomerization.

Q2: Can the amine starting material participate in side reactions?

A2: Yes, depending on the structure of the amine and the reaction conditions, side reactions can occur. For instance, if maleic anhydride (B1165640) is used as the starting material instead of maleic acid, primary and secondary amines can react to form maleimides.[9] It is also crucial to ensure the purity of the amine, as impurities can lead to the formation of undesired salts.

Q3: How does residual solvent affect the purity of the final product?

A3: Residual solvents can be trapped within the crystal lattice of the hydrogen maleate salt.[10] This not only affects the purity but can also impact the stability and physical properties of the final product. Thorough drying of the product under appropriate conditions (e.g., vacuum and gentle heating) is essential to remove residual solvents.

Q4: What is the impact of incorrect stoichiometry on the synthesis?

A4: Incorrect stoichiometry between the amine and maleic acid can lead to an impure product. An excess of the amine will result in a product contaminated with the free base, while an excess of maleic acid will leave unreacted acid in the final product. Precise measurement of the reactants is critical for obtaining a pure salt.

Analytical Characterization

Q5: What analytical techniques are recommended for identifying impurities in my hydrogen maleate salt?

A5: A combination of chromatographic and spectroscopic techniques is generally employed for comprehensive impurity profiling.

Analytical Technique	Purpose	Advantages	Limitations
HPLC	Purity assessment and quantification of non-volatile impurities.[11][12]	High resolution, quantitative, versatile.	May require method development for specific impurities.
GC-MS	Identification and quantification of volatile impurities and residual solvents.[12]	High sensitivity and specificity for volatile compounds.	Not suitable for non-volatile or thermally labile compounds.
NMR Spectroscopy	Structural elucidation of the salt and impurities.[13][14]	Provides detailed structural information.	Lower sensitivity compared to mass spectrometry.
FT-IR Spectroscopy	Confirmation of the functional groups present in the salt and detection of gross impurities.[12][13]	Rapid and non-destructive.	Provides limited structural information on its own.
Mass Spectrometry (MS)	Determination of the molecular weight of the salt and identification of impurities.[13][14]	High sensitivity and can be coupled with chromatography (LC-MS, GC-MS).	May not distinguish between isomers without fragmentation analysis.

Experimental Protocols

General Protocol for Hydrogen Maleate Synthesis

This protocol provides a general methodology for the synthesis of a hydrogen maleate salt. Researchers should adapt the solvent, temperature, and crystallization conditions based on the specific properties of their amine.

Materials:

• Amine of interest

• Maleic acid

• Appropriate solvent (e.g., ethanol, isopropanol, ethyl acetate)

Procedure:

• Dissolution of Amine: Dissolve the amine in a suitable solvent in a reaction vessel with stirring. Gentle heating may be applied if necessary to achieve complete dissolution.

• Preparation of Maleic Acid Solution: In a separate vessel, dissolve a stoichiometric equivalent of maleic acid in the same solvent, again with gentle heating if required.

• Salt Formation: Slowly add the maleic acid solution to the amine solution with continuous stirring. The reaction is often exothermic, so the addition rate should be controlled to maintain a consistent temperature.

• Crystallization: Allow the mixture to cool slowly to room temperature to induce crystallization. Further cooling in an ice bath can be used to maximize the yield.

• Isolation: Collect the precipitated crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any residual mother liquor.

• Drying: Dry the purified hydrogen maleate salt under vacuum to remove residual solvent.

Workflow for Hydrogen Maleate Synthesis:

Caption: General experimental workflow for hydrogen maleate synthesis.

References

• 1. homework.study.com [homework.study.com]
• 2. Kinetic Study on the Preparation of Fumaric Acid from Maleic Acid by Batch Noncatalytic Isomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The determination of a mechanism of isomerization of maleic acid to fumaric acid | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. US2500260A - Method for the preparation of fumaric acid - Google Patents [patents.google.com]
• 7. ijreat.org [ijreat.org]
• 8. 1911 Encyclopædia Britannica/Fumaric and Maleic Acids - Wikisource, the free online library [en.wikisource.org]
• 9. The reaction between maleic anhydride and amines is an important pathway - News - Zibo Anquan Chemical Co., [zbaqchem.com]
• 10. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. ijprajournal.com [ijprajournal.com]

Technical Support Center: Stability Testing of Hydrogen Maleate in Solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting stability testing of hydrogen maleate (B1232345) in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for hydrogen maleate in an aqueous solution?

A1: The main degradation pathway for maleic acid (the counter-ion in a hydrogen maleate salt) in solution is isomerization to its more stable trans-isomer, fumaric acid.[1][2][3] This conversion can be accelerated by factors such as heat and acidic conditions.[1][2] At elevated temperatures, both maleic acid and fumaric acid can undergo hydration to form malic acid.[4]

Q2: What are the typical stress conditions used in a forced degradation study for a hydrogen maleate salt?

A2: Forced degradation studies are designed to accelerate the degradation of a substance to identify potential degradation products and establish the stability-indicating nature of analytical methods.[5][6][7][8][9] For a hydrogen maleate salt, typical stress conditions include:

• Acid Hydrolysis: Treatment with an acid (e.g., 0.1 M HCl) at an elevated temperature.[5]

• Base Hydrolysis: Treatment with a base (e.g., 0.1 M NaOH) at an elevated temperature.[5]

• Oxidation: Exposure to an oxidizing agent, such as hydrogen peroxide (H₂O₂).

• Thermal Degradation: Heating the solution at a high temperature (e.g., 40-80°C).[9]

• Photodegradation: Exposing the solution to UV and visible light.[5]

Q3: What analytical techniques are suitable for monitoring the stability of hydrogen maleate in solution?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and effective technique for monitoring the stability of hydrogen maleate and quantifying its degradation products.[9] Specifically, reverse-phase HPLC (RP-HPLC) with UV detection is often employed.[10] LC-MS (Liquid Chromatography-Mass Spectrometry) can also be used for the identification and characterization of unknown degradation products.[11][12]

Q4: What is the expected outcome of a forced degradation study?

A4: The goal of a forced degradation study is to achieve a target degradation of approximately 5-20% of the active pharmaceutical ingredient (API).[8] This level of degradation is generally sufficient to produce and identify the primary degradation products without leading to the formation of secondary, less relevant degradants.

Troubleshooting Guides

Problem 1: An unexpected peak is observed in my chromatogram during the stability study.

• Possible Cause 1: Isomerization to Fumaric Acid. Maleic acid can isomerize to fumaric acid under stress conditions, particularly heat and low pH.[1][2] Fumaric acid will have a different retention time than maleic acid in a suitable HPLC method.

• Troubleshooting Steps:

  • Analyze a Fumaric Acid Standard: Inject a standard solution of fumaric acid to confirm if the retention time of the unknown peak matches.

  • Review Stress Conditions: If the unknown peak is fumaric acid, its presence is expected, especially under acidic and thermal stress.

  • Optimize HPLC Method: Ensure your HPLC method is capable of separating maleic acid, fumaric acid, and the active pharmaceutical ingredient.[10][13]

• Possible Cause 2: Hydration to Malic Acid. At higher temperatures, both maleic and fumaric acid can hydrate (B1144303) to form malic acid.[4]

• Troubleshooting Steps:

  • Analyze a Malic Acid Standard: Inject a standard solution of malic acid to check for a retention time match.

  • Evaluate Temperature Conditions: The formation of malic acid is more likely at elevated temperatures.

• Possible Cause 3: Degradation of the Active Pharmaceutical Ingredient (API). The API itself will degrade under stress conditions, leading to new peaks.

• Troubleshooting Steps:

  • Consult API Literature: Review existing literature on the known degradation products of your specific API.

  • Utilize LC-MS: If the degradation product is unknown, LC-MS analysis can help in its identification and structural elucidation.

Problem 2: I am seeing poor separation between maleic acid and fumaric acid in my HPLC analysis.

• Possible Cause: Inadequate HPLC Method. The separation of these two isomers requires a specific and optimized HPLC method.

• Troubleshooting Steps:

  • Column Selection: Consider using a C18 column, which is commonly used for the separation of organic acids.[14][15]

  • Mobile Phase Optimization:

    • Adjust the pH of the mobile phase. An acidic mobile phase (e.g., using phosphoric acid or formic acid to a pH of around 2-3) is often effective.[4]

    • Vary the organic modifier (e.g., methanol (B129727) or acetonitrile) concentration.

  • Alternative Chromatography Modes: For challenging separations, consider alternative techniques like Bridge Ion Separation Technology (BIST™).[13]

Problem 3: I am observing a significant loss of the parent compound, but no major degradation peaks are visible.

• Possible Cause 1: Degradation products are not retained or detected by the current HPLC method. The degradation products might be highly polar and elute with the solvent front, or they may lack a UV chromophore for detection.

• Troubleshooting Steps:

  • Adjust Mobile Phase: Decrease the organic solvent concentration to improve the retention of polar compounds.

  • Change Detection Wavelength: Analyze the samples at a lower UV wavelength (e.g., 200-210 nm) where more organic molecules absorb.[4]

  • Use a Universal Detector: Employ a detector like a Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD) if the degradants lack a UV chromophore.

• Possible Cause 2: Formation of a precipitate. A degradation product might be insoluble in the sample solvent.

• Troubleshooting Steps:

  • Visual Inspection: Carefully inspect your sample vials for any precipitate.

  • Solubility Check: Fumaric acid is significantly less soluble in water than maleic acid.[2][16] If significant isomerization has occurred, fumaric acid may precipitate out of solution.

Data Presentation

Table 1: Physical Properties of Maleic Acid and its Isomer, Fumaric Acid

Property	Maleic Acid	Fumaric Acid	Reference(s)
Structure	cis-isomer	trans-isomer	[2]
Melting Point	135 °C	287 °C	[2][3]
Solubility in Water	Highly soluble (478.8 g/L at 20°C)	Sparingly soluble (4.9 g/L at 20°C)	[3][17]
Stability	Less stable	More stable	[2]

Experimental Protocols

Protocol 1: Forced Degradation Study of a Hydrogen Maleate Salt in Solution

This protocol outlines the general procedure for conducting a forced degradation study on a hydrogen maleate salt solution.

• Preparation of Stock Solution: Prepare a stock solution of the hydrogen maleate salt in a suitable solvent (e.g., purified water or a buffer) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.2 M HCl to achieve a final acid concentration of 0.1 M. Heat the solution (e.g., at 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.2 M NaOH to achieve a final base concentration of 0.1 M. Keep the solution at room temperature or slightly elevated temperature for a defined period.

  • Oxidative Degradation: Mix the stock solution with a solution of hydrogen peroxide (e.g., 3% H₂O₂). Keep the solution at room temperature for a defined period.

  • Thermal Degradation: Heat the stock solution at an elevated temperature (e.g., 70°C) for a defined period.

  • Photodegradation: Expose the stock solution to a light source that provides both UV and visible light, as per ICH Q1B guidelines. Run a dark control in parallel.

• Sampling: Withdraw samples at appropriate time intervals.

• Sample Preparation:

  • For acid and base hydrolysis samples, neutralize the solution before analysis.

  • Dilute all samples to a suitable concentration for HPLC analysis.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method for Hydrogen Maleate

This protocol provides a starting point for developing an HPLC method to separate a hydrogen maleate salt from its potential degradation products.

• Column: C18, 5 µm, 4.6 x 250 mm (or equivalent)[14][15]

• Mobile Phase:

  • A: 0.1% Phosphoric acid in water

  • B: Methanol

  • Gradient or isocratic elution may be used depending on the separation requirements. A typical starting point could be an isocratic mixture of A and B (e.g., 95:5 v/v).

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 210 nm[4]

• Injection Volume: 10 µL

• Column Temperature: 30°C

Visualizations

Caption: Degradation pathway of maleic acid in solution.

Caption: Workflow for a forced degradation study.

References

• 1. chemistry-online.com [chemistry-online.com]
• 2. Maleic Acid: Properties, Structure, Uses & Reactions Explained [vedantu.com]
• 3. Maleic acid - Wikipedia [en.wikipedia.org]
• 4. Kinetic Study on the Preparation of Fumaric Acid from Maleic Acid by Batch Noncatalytic Isomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 6. ajpsonline.com [ajpsonline.com]
• 7. biopharminternational.com [biopharminternational.com]
• 8. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 9. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Maleic Acid Analysis Service - Creative Proteomics [creative-proteomics.com]
• 12. mtc-usa.com [mtc-usa.com]
• 13. HPLC Method for Analysis of Maleic  Acid, Nicotinic Acid, Aconitic Acid and Fumaric Acid on BIST™ A+ Column | SIELC Technologies [sielc.com]
• 14. fda.gov.tw [fda.gov.tw]
• 15. fda.gov.tw [fda.gov.tw]
• 16. scispace.com [scispace.com]
• 17. organic chemistry - Why is Maleic Acid more soluble in water than its trans isomer Fumaric Acid? - Chemistry Stack Exchange [chemistry.stackexchange.com]

resolving peak broadening in NMR spectra of hydrogen maleate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the NMR analysis of hydrogen maleate (B1232345), with a primary focus on addressing peak broadening.

Frequently Asked Questions (FAQs)

Q1: Why are the peaks in my 1H NMR spectrum of hydrogen maleate broad?

Peak broadening in the 1H NMR spectrum of hydrogen maleate can be attributed to several factors:

• Chemical Exchange: The most common cause is the chemical exchange of the acidic carboxyl protons (-COOH). This exchange can occur with other maleate molecules, residual water in the solvent, or other protic species. When the rate of this exchange is on the same timescale as the NMR experiment, it leads to significant broadening of the proton signals.

• Hydrogen Bonding: Hydrogen maleate can form both intramolecular and intermolecular hydrogen bonds. These interactions can influence the electronic environment of the protons and contribute to peak broadening, especially at higher concentrations.[1]

• Poor Shimming: An inhomogeneous magnetic field across the sample, due to improper shimming of the NMR spectrometer, will cause all peaks in the spectrum to be broad.

• Sample Concentration: High sample concentrations can increase the rate of intermolecular interactions and viscosity, both of which can lead to broader peaks.[1]

• Solvent Choice: The choice of deuterated solvent significantly impacts the appearance of the spectrum, particularly the signals of the acidic protons.[2][3]

Q2: How can I confirm that the broad peak in my spectrum is from the acidic proton?

A simple and effective method is to perform a D₂O exchange experiment.[4]

• Procedure: Acquire a standard 1H NMR spectrum of your hydrogen maleate sample. Then, add a drop or two of deuterium (B1214612) oxide (D₂O) to the NMR tube, shake it gently to mix, and re-acquire the spectrum.

• Expected Result: The broad signal corresponding to the acidic -COOH protons will disappear or significantly decrease in intensity. This is because the acidic protons exchange with the deuterium from D₂O, and deuterium is not observed in a standard 1H NMR experiment.

Q3: What is the recommended solvent for acquiring a sharp 1H NMR spectrum of hydrogen maleate?

For obtaining sharp signals, especially for the olefinic protons, D₂O is an excellent choice of solvent .[2] The rapid exchange of the acidic carboxyl protons with the deuterium of the solvent effectively removes their signal from the spectrum, eliminating the broadening they would otherwise cause.[2]

In contrast, using a solvent like DMSO-d₆ can be problematic. The acidic protons will be visible and may interfere with the baseline and integration of other signals.[2]

Troubleshooting Guide: Resolving Peak Broadening

This guide provides a step-by-step approach to troubleshoot and resolve peak broadening in the 1H NMR spectrum of hydrogen maleate.

Problem: All peaks in the spectrum are broad.

This is likely an instrumental issue.

Troubleshooting Workflow for General Peak Broadening

References

• 1. Maleic acid(110-16-7) 1H NMR spectrum [chemicalbook.com]
• 2. bipm.org [bipm.org]
• 3. researchgate.net [researchgate.net]
• 4. Exchangeable Protons and Deuterium Exchange | OpenOChem Learn [learn.openochem.org]

Technical Support Center: Overcoming Poor Solubility of Hydrogen Maleate in Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the poor solubility of hydrogen maleate (B1232345) compounds during experiments.

Frequently Asked Questions (FAQs)

Q1: Why do some hydrogen maleate salts exhibit poor solubility?

A1: The solubility of a hydrogen maleate salt is influenced by several factors, including the physicochemical properties of the active pharmaceutical ingredient (API), the crystal lattice energy of the salt, and the pH of the dissolution medium.[1][2] Maleate salts of basic drugs can sometimes convert to their less soluble free base form, especially in a neutral or alkaline microenvironment.[1]

Q2: What are the most common initial steps to troubleshoot poor solubility of a hydrogen maleate compound?

A2: The initial steps typically involve attempting dissolution in a small range of common organic solvents, assessing the impact of pH on aqueous solubility, and considering the use of co-solvents.[3][4] For many poorly soluble compounds, dissolving the substance in a water-miscible organic solvent like dimethyl sulfoxide (B87167) (DMSO) and then carefully diluting it with an aqueous buffer is a common starting point.[5]

Q3: How does pH affect the solubility of hydrogen maleate salts?

A3: Hydrogen maleate salts of basic drugs are generally more soluble in acidic conditions. The acidic environment helps to keep the drug in its ionized, more soluble form.[1][6] As the pH increases towards neutral or alkaline, the salt may convert to its free base, which is often less soluble, leading to precipitation.[1] The pH of maximum solubility for a maleate salt of a basic drug is typically in the acidic range (e.g., pH 3.3-3.6 in one study).[1][7]

Q4: What is a co-solvent, and how can it improve the solubility of my hydrogen maleate compound?

A4: A co-solvent is a water-miscible organic solvent that is added to an aqueous solution to increase the solubility of a poorly soluble compound.[3] Co-solvents work by reducing the overall polarity of the solvent system, which can better accommodate lipophilic or highly crystalline solutes.[4] Common co-solvents include DMSO, ethanol, propylene (B89431) glycol, and polyethylene (B3416737) glycols (PEGs).[3][4]

Q5: When should I consider using excipients to enhance solubility?

A5: Excipients should be considered when simple methods like pH adjustment or co-solvency are insufficient or not suitable for the experimental system.[8] Excipients like surfactants can improve wetting and create micelles to encapsulate the drug, while polymers can be used to create amorphous solid dispersions, which have higher solubility than the crystalline form.[9][10] For example, Apinovex™, a high-molecular-weight polyacrylic acid polymer, has been shown to stabilize amorphous solid dispersions and improve the dissolution of crystalline APIs.[8]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Compound precipitates upon addition to aqueous buffer.	The compound has low aqueous solubility at the buffer's pH.	First, try dissolving the compound in a minimal amount of a water-miscible organic solvent (e.g., DMSO, ethanol) before slowly adding it to the stirring aqueous buffer.[5] Consider adjusting the pH of the aqueous buffer to a more acidic range where the hydrogen maleate salt is likely more soluble.[1]
Only a small amount of the compound dissolves, even with heating.	The compound has reached its saturation solubility in the chosen solvent.	Try a different solvent or a mixture of solvents (co-solvency).[3] Particle size reduction through techniques like micronization can also increase the dissolution rate.[11][12]
The compound dissolves initially but crashes out of solution over time.	The solution is supersaturated, or the compound is degrading.	Ensure the pH of the solution is stable and in a range that favors the salt form.[1] For some compounds, it is recommended not to store aqueous solutions for extended periods.[9] If using a co-solvent system, ensure the proportion of the organic solvent is sufficient to maintain solubility.
The solubility varies between different batches of the same compound.	There may be differences in the crystalline form (polymorphism) or purity of the batches.	Characterize the solid-state properties of each batch using techniques like X-ray diffraction (XRD) and differential scanning calorimetry (DSC) to check for polymorphism.[11] Ensure consistent purity levels between batches.

Quantitative Solubility Data

The solubility of hydrogen maleate salts is highly dependent on the specific parent compound. Below is a table summarizing solubility data for some representative compounds found in the literature.

Compound	Solvent/Medium	Solubility	Reference
Pazopanib	DMSO	~16.6 mg/mL	[9]
DMF	~16.6 mg/mL	[9]
1:5 DMF:PBS (pH 7.2)	~0.17 mg/mL	[9]
Avapritinib	0.1N HCl (pH 1.0)	3.6 mg/mL	[13]
Buffer pH 2.5	0.14 mg/mL	[13]
Buffer pH 4.0	0.07 mg/mL	[13]
Buffer pH 7.0	<0.001 mg/mL	[13]
Amlodipine Maleate	-	Prone to degradation in the presence of maleic acid, leading to the formation of a less soluble derivative.	[14]

Experimental Protocols

Protocol 1: Solubility Enhancement using a Co-solvent System

This protocol describes a general method for preparing a stock solution of a poorly soluble hydrogen maleate compound using a co-solvent.

Materials:

• Hydrogen maleate compound

• Dimethyl sulfoxide (DMSO), analytical grade

• Phosphate-buffered saline (PBS), pH 7.4 (or other desired aqueous buffer)

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath or heating block (optional)

Procedure:

• Weigh out a precise amount of the hydrogen maleate compound into a sterile microcentrifuge tube.

• Add a small volume of DMSO to the tube to create a concentrated stock solution (e.g., 10-50 mM).

• Vortex the tube vigorously for 1-2 minutes to aid dissolution. Gentle warming (e.g., 37°C) can be applied if necessary, but be cautious of potential compound degradation.[5]

• Once the compound is fully dissolved in DMSO, perform serial dilutions with the aqueous buffer of choice to reach the desired final concentration.

• When diluting, add the DMSO stock solution dropwise to the vortexing aqueous buffer to minimize precipitation.

• Visually inspect the final solution for any signs of precipitation. If precipitation occurs, the final concentration may be above the solubility limit in that co-solvent mixture.

Protocol 2: pH Adjustment for Improved Aqueous Solubility

This protocol outlines how to determine the effect of pH on the solubility of a hydrogen maleate salt and prepare a solution at an optimal pH.

Materials:

• Hydrogen maleate compound

• Series of buffers with varying pH values (e.g., pH 2, 4, 6, 7.4, 8)

• pH meter

• Stir plate and stir bars

• Filtration apparatus (e.g., 0.22 µm syringe filters)

• Analytical method for concentration determination (e.g., HPLC-UV)

Procedure:

• Prepare a set of buffers at different pH values. Common buffers include citrate (B86180) for acidic pH and phosphate (B84403) for neutral pH.

• Add an excess amount of the hydrogen maleate compound to a known volume of each buffer in separate vials.

• Tightly cap the vials and place them on a shaker or stir plate at a constant temperature for a sufficient time to reach equilibrium (typically 24-48 hours).

• After equilibration, filter each solution to remove any undissolved solid.

• Measure the concentration of the dissolved compound in the filtrate using a validated analytical method.

• Plot the solubility as a function of pH to identify the pH range of maximum solubility.

• To prepare a solution for an experiment, dissolve the hydrogen maleate compound directly in the buffer that provided the best solubility.

Visualizations

Caption: A logical workflow for selecting a suitable method to overcome the poor solubility of hydrogen maleate compounds.

Caption: A step-by-step experimental workflow for the co-solvent method to dissolve a poorly soluble hydrogen maleate.

References

• 1. Stabilization of the maleate salt of a basic drug by adjustment of microenvironmental pH in solid dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Importance of Solubility for New Drug Molecules – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 3. ijmsdr.org [ijmsdr.org]
• 4. longdom.org [longdom.org]
• 5. Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. Enhancing solubility with novel excipients [manufacturingchemist.com]
• 9. Solubility Enhancement Techniques | Pharmaguideline [pharmaguideline.com]
• 10. SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs [drug-dev.com]
• 11. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ispe.gr.jp [ispe.gr.jp]
• 13. ucd.ie [ucd.ie]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Refining the Work-up Procedure for Hydrogen Maleate Isolation

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the successful isolation and purification of hydrogen maleate (B1232345) salts.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the work-up and crystallization of hydrogen maleate salts.

Issue 1: The hydrogen maleate salt is not precipitating or crystallizing from the solution.

• Possible Cause: The solution is not supersaturated. This can occur if too much solvent was used, or the compound has high solubility in the chosen solvent system at the current temperature.

• Troubleshooting Steps:

  • Concentrate the Solution: If the solvent is volatile, gently remove a portion of it under reduced pressure to increase the concentration of the salt.

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

    • Seeding: If available, add a few seed crystals of the pure hydrogen maleate salt to the solution. This provides a template for crystallization to begin.

  • Anti-Sòlvent Addition: Slowly add a solvent in which the hydrogen maleate salt is insoluble (an anti-solvent), but is miscible with the current solvent. This will reduce the overall solubility of the salt and promote precipitation. Common anti-solvents for polar organic solvents include ethers (like diethyl ether or methyl tert-butyl ether) and alkanes (like hexane (B92381) or heptane).

  • Cooling: Slowly cool the solution in an ice bath or refrigerator. Rapid cooling can sometimes lead to the formation of an oil or amorphous solid, so a gradual temperature decrease is preferable.

Issue 2: An oil or amorphous solid is forming instead of crystals.

• Possible Cause: The solution is too supersaturated, or it is being cooled too quickly. This causes the salt to "crash out" of the solution as a non-crystalline material. Impurities can also sometimes inhibit crystal formation and lead to oiling out.

• Troubleshooting Steps:

  • Re-dissolve and Dilute: Gently heat the mixture to re-dissolve the oil or amorphous solid. Add a small amount of the primary solvent to slightly dilute the solution.

  • Slow Cooling: Allow the solution to cool to room temperature slowly, and then gradually cool it further in a refrigerator or cold room. Insulation of the flask can help to slow the cooling rate.

  • Solvent System Adjustment: If oiling out persists, consider a different solvent or solvent mixture for crystallization.

Issue 3: The isolated hydrogen maleate salt has low purity.

• Possible Cause: Impurities from the reaction mixture may have co-precipitated with the salt. The free base of the drug may also be present.

• Troubleshooting Steps:

  • Recrystallization: Re-dissolve the impure salt in a minimal amount of a suitable hot solvent and allow it to cool slowly to recrystallize. This process can be repeated until the desired purity is achieved.

  • Washing: During filtration, wash the collected crystals with a small amount of cold solvent to remove any residual impurities from the mother liquor.

  • pH Adjustment: For basic drugs, the pH of the solution during salt formation is critical. A pH that is too high can lead to the presence of the free base. Ensure the pH is sufficiently acidic to favor the salt form. For some basic drug maleate salts, a pH below 3.0 has been shown to improve stability and prevent conversion to the free base.[1]

Issue 4: The yield of the isolated hydrogen maleate salt is low.

• Possible Cause: A significant amount of the salt may remain dissolved in the mother liquor. This can be due to using too much solvent or a solvent in which the salt is too soluble even at low temperatures.

• Troubleshooting Steps:

  • Optimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the compound during crystallization.

  • Cooling: Ensure the solution is thoroughly cooled to minimize the solubility of the salt in the mother liquor.

  • Second Crop: Concentrate the mother liquor and cool it again to obtain a second crop of crystals. Note that this second crop may be less pure than the first.

Issue 5: The hydrogen maleate salt degrades upon storage.

• Possible Cause: Hydrogen maleate salts can be susceptible to degradation, particularly in the presence of moisture, light, or incompatible excipients. One common degradation pathway is the conversion of the maleate salt of a basic drug to its free base form, especially in a solid dosage form with a microenvironment pH above the pH of maximum solubility (pHmax) of the salt.[1]

• Troubleshooting Steps:

  • Proper Storage: Store the isolated salt in a tightly sealed, light-resistant container in a cool, dry place. For particularly sensitive compounds, storage under an inert atmosphere (e.g., nitrogen or argon) may be necessary.

  • pH Control: In formulations, the use of pH-modifying excipients, such as citric acid, can help to maintain a stable microenvironmental pH below the pHmax of the maleate salt.[1]

Data Presentation: Solubility of Amine Hydrogen Maleate Salts

The choice of solvent is critical for a successful work-up and isolation. The following table summarizes the solubility of some common amine hydrogen maleate salts in various organic solvents. This data can guide solvent selection for extraction and crystallization.

Amine Hydrogen Maleate Salt	Water	Ethanol	Methanol	DMSO	Ethyl Acetate	Isopropanol
Fluvoxamine Maleate	Sparingly Soluble	Freely Soluble	Freely Soluble	Freely Soluble	-	-
Enalapril Maleate	-	Soluble	-	-	Soluble	Soluble
Carbinoxamine Maleate	Soluble	-	Soluble	-	Soluble	Soluble

Experimental Protocols

The following are detailed methodologies for the key steps in the isolation of a hydrogen maleate salt of a basic drug.

Protocol 1: General Procedure for Hydrogen Maleate Salt Formation and Isolation

This protocol describes the formation of the hydrogen maleate salt from the free base of a basic drug and its initial isolation.

• Dissolution of the Free Base: Dissolve the purified free base of the basic drug in a suitable organic solvent (e.g., ethyl acetate, isopropanol, or acetone). The choice of solvent will depend on the solubility of the free base and the resulting maleate salt.

• Preparation of Maleic Acid Solution: In a separate flask, dissolve an equimolar amount of maleic acid in the same organic solvent. Gentle heating may be required to fully dissolve the maleic acid.

• Salt Formation: Slowly add the maleic acid solution to the solution of the free base with constant stirring.

• Crystallization: The hydrogen maleate salt may precipitate immediately. If not, crystallization can be induced by cooling the solution, adding a seed crystal, or slowly adding an anti-solvent. Allow the crystallization to proceed for a sufficient amount of time (e.g., 1-2 hours or overnight) to maximize the yield.

• Isolation: Collect the precipitated crystals by vacuum filtration.

• Washing: Wash the filter cake with a small amount of cold solvent to remove any residual impurities.

• Drying: Dry the isolated hydrogen maleate salt under vacuum at a suitable temperature (e.g., 40-50 °C) until a constant weight is achieved.

Protocol 2: Recrystallization for Purification of Hydrogen Maleate Salt

This protocol is for the purification of a crude hydrogen maleate salt.

• Solvent Selection: Choose a solvent or solvent system in which the hydrogen maleate salt is sparingly soluble at room temperature but highly soluble at an elevated temperature. Common solvents for recrystallization of maleate salts include ethanol, isopropanol, and ethyl acetate, sometimes in combination with an anti-solvent.

• Dissolution: Place the crude hydrogen maleate salt in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture to boiling with stirring. Continue to add the solvent in small portions until the salt is completely dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling and Crystallization: Allow the hot solution to cool slowly to room temperature. Then, place the flask in an ice bath to complete the crystallization process.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Mandatory Visualizations

Diagram 1: General Workflow for Hydrogen Maleate Isolation

Caption: General experimental workflow for the work-up and isolation of a hydrogen maleate salt.

Diagram 2: Troubleshooting Decision Tree for Crystallization Issues

Caption: Decision tree for troubleshooting common issues during hydrogen maleate crystallization.

References

• 1. EP2537843A2 - Preparation of maleate salt of neratininb and its use - Google Patents [patents.google.com]

Technical Support Center: Industrial Synthesis of API Hydrogen Maleate

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the challenges encountered during the industrial-scale synthesis of active pharmaceutical ingredient (API) hydrogen maleate (B1232345) salts. It includes frequently asked questions, detailed troubleshooting guides, experimental protocols, and data tables to assist in navigating common issues from lab-scale development to large-scale manufacturing.

Frequently Asked Questions (FAQs)

Q1: What is an API hydrogen maleate salt, and why is it commonly used in pharmaceuticals?

An API hydrogen maleate is a type of pharmaceutical salt created by reacting a basic API with maleic acid. The term "hydrogen maleate" indicates a 1:1 stoichiometric ratio between the API (cation) and the maleate anion, where one of the two carboxylic acid protons from maleic acid has been transferred to the basic center of the API.[1][2] These salts are widely used to improve the physicochemical properties of a drug, such as:

• Enhanced Solubility and Dissolution Rate: Improving the solubility of poorly soluble APIs is a primary reason for salt formation, which can directly enhance bioavailability.[3][4]

• Improved Stability: The salt form can be more chemically and physically stable than the free form of the API. For example, protonating an amine function can make it less susceptible to oxidation.[5]

• Better Crystallinity and Handling: The free form of an API may be amorphous or have poor solid-state properties. A crystalline salt is often easier to purify, isolate, and handle, with improved flowability and processing characteristics for manufacturing solid dosage forms.[5][6]

Q2: What is the "pKa rule," and how does it guide the selection of maleic acid as a salt former?

The "pKa rule" is a guideline used to predict the likelihood of forming a stable salt between an acid and a base. It states that a stable ionic salt is likely to form if the difference between the pKa of the basic API (specifically, its conjugate acid) and the pKa of the acidic salt former is greater than 2 to 3 units (ΔpKa > 2-3).[3][7] Maleic acid has two pKa values (pKa1 ≈ 1.9, pKa2 ≈ 6.1). For forming a hydrogen maleate (a mono-salt), the first pKa is relevant. This makes maleic acid a suitable choice for a wide range of weakly basic APIs, as a sufficient ΔpKa can be achieved to ensure a stable ionic interaction.

Q3: What are the Critical Quality Attributes (CQAs) for an industrial batch of an API hydrogen maleate?

Critical Quality Attributes are the physical, chemical, biological, and microbiological properties that must be controlled to ensure the final product's quality, safety, and efficacy. For an API hydrogen maleate, key CQAs include:

• Purity and Impurity Profile: The substance must be free from significant levels of impurities, including unreacted starting materials, by-products (e.g., Michael adducts), degradation products, and residual solvents.[8]

• Crystal Form (Polymorphism): The specific crystalline form must be consistent. Different polymorphs can have different solubilities, stabilities, and manufacturing behaviors, which can impact the drug's performance.[9][10][11]

• Particle Size Distribution (PSD): PSD affects bulk density, flowability, dissolution rate, and downstream processing, such as tablet compression.

• Assay/Potency: The amount of the API in the salt form must be within specified limits.

• Stability: The salt must remain stable under defined storage conditions, without significant degradation or conversion back to the free form (disproportionation).[12][13]

Troubleshooting Guide

This guide addresses specific problems that may arise during the synthesis, purification, and storage of API hydrogen maleate salts.

Category 1: Reaction and Purity Issues

Q: My salt formation reaction shows low yield or appears incomplete. What are the common causes and solutions? A: This is a frequent issue during scale-up. Potential causes include:

• Incorrect Stoichiometry: An improper molar ratio of maleic acid to the API free base can lead to incomplete conversion. Verify calculations and ensure accurate dispensing of materials.[8]

• Poor Solvent Choice: The chosen solvent must allow for the dissolution of both reactants but also facilitate the crystallization of the final salt product. If the salt is too soluble, the yield will be low. An anti-solvent is often required to induce precipitation.

• Suboptimal Temperature or Reaction Time: Ensure the reaction has been given sufficient time to go to completion. While salt formation is typically fast, mass transfer limitations in large reactors can slow the process. Adjusting the temperature may also be necessary.[8]

• Product Loss During Work-up: Significant amounts of the product may remain dissolved in the mother liquor after filtration. Analyze the mother liquor via HPLC to quantify losses and optimize the crystallization/isolation procedure (e.g., by cooling to a lower temperature or using an anti-solvent).[8]

Q: HPLC analysis reveals unexpected peaks. What are the likely impurities in a hydrogen maleate synthesis? A: Several types of impurities can arise:

• Unreacted Starting Materials: The API free base or maleic acid may be present if the reaction is incomplete.

• Michael Adduct: If the API has a nucleophilic group (like a primary or secondary amine), it can potentially undergo a Michael addition reaction with the double bond of maleic acid. This is a common side reaction. Controlling temperature and the rate of addition of reactants can minimize this.[8]

• Degradation Products: The API or the salt may degrade under harsh conditions such as high temperature, exposure to air (oxidation), or inappropriate pH.[8] Conducting the reaction under an inert atmosphere (nitrogen) may be necessary.

• Residual Solvents: Solvents used in the reaction and purification steps may not be completely removed during drying.[8]

• Incorrect Salt Stoichiometry: Formation of a di-salt (2:1 API to maleate) or a mixture of salt and free base can occur if stoichiometry is not carefully controlled.

Category 2: Solid-State and Stability Issues

Q: The isolated API salt is unstable and converts back to the free base over time. What is happening and how can I prevent it? A: This phenomenon is called disproportionation . It is the conversion of the salt into its less soluble, non-ionic free form.[14] This is a critical stability issue, particularly for salts of weak bases.

• Mechanism: Disproportionation is often mediated by water (moisture). The local pH, or "microenvironmental pH," around the salt particle plays a crucial role. If this pH rises above a critical value known as pH(max) (the pH of maximum solubility), the salt will convert to the free base.[12][14][15]

• Causes:

  • High Humidity: Exposure to moisture provides a medium for the reaction to occur.

  • Basic Excipients: In a final drug formulation, basic excipients (like magnesium stearate) can raise the microenvironmental pH, triggering disproportionation.[16]

• Mitigation Strategies:

  • Control Humidity: Store and process the API salt under controlled, low-humidity conditions.

  • pH Modification: In formulations, add acidic excipients (e.g., citric acid) to lower the microenvironmental pH and keep it below the pH(max).[12][15]

  • Select a More Stable Salt: If disproportionation is unavoidable, screening for a salt with a larger ΔpKa (e.g., using a stronger acid) may be necessary.

Q: I am observing batch-to-batch variability in the product's dissolution rate and physical properties. What could be the cause? A: The most likely cause is polymorphism , which is the ability of a compound to exist in two or more different crystal structures.[9][11]

• Impact: Different polymorphs are effectively different solid-state materials and can have significantly different properties, including solubility, stability, melting point, and hygroscopicity.[10][17] The presence of an undesired or inconsistent mixture of polymorphs leads directly to variable product performance.

• Control and Analysis:

  • Controlled Crystallization: Industrial crystallization processes must be rigorously controlled (temperature, cooling rate, agitation, solvent system) to ensure the same polymorphic form is produced every time.

  • Polymorph Screening: A thorough screening study should be conducted early in development to identify all possible polymorphs and determine the most stable form.

  • Characterization: Powder X-Ray Diffraction (PXRD) is the primary technique for identifying and distinguishing polymorphs. Thermal analysis (DSC, TGA) is also essential.

Q: The final product is sticky, difficult to handle, and has poor flow properties. What is the issue? A: This is often related to hygroscopicity or the presence of amorphous content .

• Hygroscopicity: The material is absorbing moisture from the atmosphere. This can be an intrinsic property of the desired crystal form or can be exacerbated by the presence of amorphous material.[6] Handling the material in a low-humidity environment is critical.

• Amorphous Content: An amorphous solid lacks a long-range ordered crystal structure. Amorphous material is typically less stable, more hygroscopic, and can have poor flow characteristics compared to its crystalline counterpart. It can be generated during aggressive processing steps like milling or drying.

• Solution: Review and optimize the drying and milling processes to minimize the formation of amorphous content. Implement strict humidity controls during manufacturing and storage.

Data Presentation

Table 1: Common Analytical Techniques for Hydrogen Maleate Salt Characterization

Analytical Technique	Primary Application	Information Provided
Powder X-Ray Diffraction (PXRD)	Solid-Form Identification & Control	Distinguishes between different polymorphs, solvates, and amorphous vs. crystalline material. Confirms batch-to-batch consistency.
Differential Scanning Calorimetry (DSC)	Thermal Properties Analysis	Determines melting point, detects polymorphic transitions, and quantifies amorphous content.
Thermogravimetric Analysis (TGA)	Solvate/Hydrate Analysis	Measures weight loss as a function of temperature to determine the amount of residual solvent or water in the crystal lattice.
High-Performance Liquid Chromatography (HPLC)	Purity and Assay	Quantifies the API (assay) and separates, detects, and quantifies impurities.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Impurity Identification	Helps identify the molecular weights of unknown impurities, aiding in their structural elucidation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structure Confirmation & Stoichiometry	Confirms the chemical structure of the API and can be used to verify the 1:1 molar ratio of API to maleate in the salt.
Dynamic Vapor Sorption (DVS)	Hygroscopicity Assessment	Measures the extent and rate of water uptake by the solid material at different relative humidities.

Table 2: Factors Influencing Salt Disproportionation and Mitigation Strategies

Influencing Factor	Mechanism	Mitigation Strategy	Reference
High Ambient Humidity	Water acts as a solvent/plasticizer, facilitating the conversion of the salt to the free base.	Process and store the API salt under controlled, low-humidity conditions. Use appropriate packaging with desiccants.	[14]
Basic Excipients (in formulation)	Increase the microenvironmental pH around the salt particle to a level above its pH(max).	Incorporate acidic excipients (e.g., citric acid, tartaric acid) into the formulation to maintain a low microenvironmental pH.	[12][15]
High Intrinsic Salt Solubility (High Ksp)	Highly soluble salts can more readily release ions into the surrounding microenvironment, potentially leading to supersaturation and precipitation of the less soluble free base.	During salt screening, select a salt form that has adequate solubility for bioavailability but is not excessively soluble.	[14][16]
Low Free Base Solubility (Low S₀)	A very low free base solubility provides a strong thermodynamic driving force for the salt to precipitate as the free base once disproportionation begins.	This is an intrinsic property. Mitigation focuses on preventing the initiation of disproportionation through other means (pH and humidity control).	[14]

Experimental Protocols

Protocol 1: Lab-Scale Synthesis and Crystallization of a Generic API Hydrogen Maleate

This protocol outlines a general procedure for the synthesis of an API hydrogen maleate salt at the laboratory scale. Note: All operations should be performed in a fume hood with appropriate personal protective equipment (PPE).

1. Materials and Equipment:

• API (free base form)

• Maleic Acid (high purity)

• Reaction Solvent (e.g., Ethanol, Acetone, Ethyl Acetate)

• Anti-Solvent (if required, e.g., Heptane, MTBE)

• Reaction vessel with magnetic stirring and temperature control

• Filtration apparatus (Büchner funnel, filter paper, vacuum flask)

• Drying oven (vacuum or convection)

2. Procedure:

• Dissolution of API Free Base:

  • Charge the reaction vessel with a calculated amount of the API free base.

  • Add the selected reaction solvent in a sufficient volume to fully dissolve the API, with gentle heating if necessary. Stir until a clear solution is obtained.

• Preparation of Maleic Acid Solution:

  • In a separate beaker, weigh out a precise stoichiometric equivalent (1.0 to 1.05 molar equivalents) of maleic acid. A slight excess of the acid can sometimes ensure complete conversion but may need to be removed later.

  • Dissolve the maleic acid in a minimum amount of the same reaction solvent.

• Salt Formation Reaction:

  • Slowly add the maleic acid solution to the stirred API solution at a controlled temperature (e.g., 25-50 °C). The rate of addition can be critical to control particle size and prevent impurity formation.[8]

  • Upon addition, the salt may begin to precipitate immediately.

  • Allow the mixture to stir for a set period (e.g., 1-2 hours) to ensure the reaction is complete.

• Crystallization:

  • Cooling Crystallization: Slowly cool the reaction mixture to a lower temperature (e.g., 0-5 °C) to maximize the yield of the crystallized salt. The cooling profile should be controlled to influence crystal size and purity.

  • Anti-Solvent Crystallization: If the salt is highly soluble, slowly add a pre-determined volume of an anti-solvent to the mixture to induce precipitation.

  • Age the resulting slurry at the final temperature for a period (e.g., 2-4 hours) to allow the crystallization to complete and for potential polymorphic transformations to stabilize.

• Isolation:

  • Isolate the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with a small amount of cold reaction solvent or a mixture of solvent/anti-solvent to remove residual mother liquor and impurities.

• Drying:

  • Dry the isolated solid in a vacuum oven at a controlled temperature (e.g., 40-60 °C) until a constant weight is achieved. The drying temperature should be well below the melting point or any thermal transition temperature of the salt.

• Characterization:

  • Analyze the final product using the techniques listed in Table 1 to confirm its identity, purity, and solid form.

Visualizations

Diagram 1: General Industrial Workflow for API Hydrogen Maleate Synthesis

Caption: High-level workflow for the industrial production of an API hydrogen maleate salt.

Diagram 2: Troubleshooting Logic for Salt Disproportionation

Caption: Decision tree for troubleshooting API hydrogen maleate salt disproportionation.

Diagram 3: Polymorph Screening Workflow

Caption: A typical workflow for discovering and identifying polymorphs of an API salt.

References

• 1. Maleate salts of bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Maleate salts of bedaquiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. pharmoutsourcing.com [pharmoutsourcing.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Polymorphism and crystallization of active pharmaceutical ingredients (APIs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Salt disproportionation: A material science perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
• 15. Stabilization of the maleate salt of a basic drug by adjustment of microenvironmental pH in solid dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Polymorphism and crystallization of active pharmaceutical ingredients (APIs). | Semantic Scholar [semanticscholar.org]

controlling polymorphism in hydrogen maleate crystals

Welcome to the Technical Support Center for Hydrogen Maleate (B1232345) Crystal Polymorphism Control. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions, and standardized protocols to address challenges encountered during the crystallization of hydrogen maleate salts.

Frequently Asked Questions (FAQs)

Q1: What is polymorphism and why is it critical for hydrogen maleate salts?

Polymorphism is the ability of a solid compound to exist in more than one crystal form or structure.[1][2] These different forms, called polymorphs, have the same chemical composition but distinct arrangements of molecules in the crystal lattice. This variation in structure can significantly impact the physicochemical properties of an active pharmaceutical ingredient (API), including:

• Solubility and Dissolution Rate: Different polymorphs can have different solubilities, which directly affects the drug's dissolution rate and bioavailability.[3][4][5]

• Stability: One polymorph is typically more thermodynamically stable than others under specific conditions. Metastable forms can convert to the stable form over time, which can alter the drug product's performance during its shelf life.[4]

• Manufacturing Properties: Properties like crystal shape (habit), density, and flowability can vary between polymorphs, impacting downstream processing such as filtration, drying, and tableting.[6]

For hydrogen maleate salts, where the maleate anion plays a key role in forming crystal structures through hydrogen bonding, controlling polymorphism is essential for ensuring consistent product quality, efficacy, and regulatory compliance.[7][8]

Q2: What is the difference between a kinetic and a thermodynamic polymorph?

The thermodynamic polymorph is the most stable crystal form under a given set of conditions (e.g., temperature and pressure), meaning it has the lowest free energy.[9] The kinetic polymorph is a metastable form, meaning it has a higher free energy but is stable for a finite period due to a high activation energy barrier for transformation.[9]

According to Ostwald's Rule of Stages, the less stable (kinetic) form often crystallizes first from a solution because it has a lower activation barrier for nucleation.[5] It may then transform into the more stable thermodynamic form over time.[5] For pharmaceutical development, the thermodynamic form is usually preferred due to its long-term stability.[10]

Q3: Which analytical techniques are essential for identifying and characterizing hydrogen maleate polymorphs?

A combination of techniques is required for unambiguous characterization. The primary and secondary methods include:

• Powder X-ray Diffraction (PXRD): This is the definitive technique for identifying different polymorphs. Each crystal form produces a unique diffraction pattern, which acts as its "fingerprint".[1][6]

• Differential Scanning Calorimetry (DSC): DSC measures thermal events like melting points and phase transitions as a function of temperature. Different polymorphs will typically have different melting points and may show solid-solid transitions.[9][10]

• Thermogravimetric Analysis (TGA): TGA measures changes in weight with temperature and is used to identify solvates or hydrates by detecting weight loss upon solvent removal.[9][11]

• Spectroscopy (FTIR, Raman): Vibrational spectroscopy can differentiate polymorphs because the different molecular environments in the crystal lattice result in distinct vibrational modes.[9] In-situ Raman spectroscopy is particularly useful for monitoring polymorphic transformations during a process.[4]

Troubleshooting Guides

This section addresses specific problems encountered during the crystallization of hydrogen maleate salts.

Problem 1: My synthesis consistently yields a mixture of polymorphs.

This issue is common when the nucleation and growth rates of multiple forms are competitive under the chosen conditions.[10] The goal is to adjust the process parameters to favor the formation of a single, desired polymorph.

• Caption: Troubleshooting workflow for resolving a mixture of polymorphs.

Problem 2: I isolated a pure polymorph, but it is the metastable (kinetic) form and I need the stable (thermodynamic) form.

This requires inducing a phase transformation. The most effective method is solvent-mediated polymorphic transformation, where the metastable form is converted into the stable form in a slurry.[10][12]

• Solution Workflow:

  • Solvent Selection: Choose a solvent in which the compound has low to moderate solubility. The transformation is driven by the solubility difference between the polymorphs, with the less soluble (more stable) form being favored.[10]

  • Slurry Preparation: Create a suspension (slurry) by adding the metastable polymorph to the selected solvent in a sealed container.

  • Agitation and Time: Stir the slurry at a constant temperature. The transformation can take from hours to several days.[10]

  • Monitoring: Periodically take a small sample of the solid, filter it, and analyze it using PXRD or DSC to track the conversion from the metastable to the stable form.[10]

  • Isolation: Once the analysis confirms the transformation is complete, filter the solid, wash it with a small amount of fresh solvent, and dry it thoroughly.

Problem 3: The amorphous content of my micronized hydrogen maleate salt is too high, affecting stability.

Milling processes like air jet micronization, often required to achieve a desired particle size for inhalation products, can generate amorphous (non-crystalline) content.[13] While some hydrogen maleates like indacaterol (B1671819) maleate are reported to have a single crystalline form, the generation of amorphous material is a known side-effect of milling.[13] This amorphous content can be reduced through annealing.

• Solution Workflow:

  • Annealing: Expose the micronized powder to controlled temperature and humidity (either water vapor or an organic solvent vapor). This provides the molecular mobility needed for the amorphous material to recrystallize without causing polymorphic changes or significant particle growth.[13]

  • Condition Screening: Test various annealing conditions to find the optimal balance between reducing amorphous content and preventing chemical degradation.[13]

  • Characterization: Use a sensitive technique like solution calorimetry to quantify the amorphous content. PXRD should be used to confirm that no polymorphic change has occurred.[13]

Data Presentation: Polymorphic Control Parameters

Effective control of polymorphism requires systematic screening. The following tables provide examples of experimental data that should be collected.

Table 1: Example Polymorph Screening Conditions for a Hypothetical Hydrogen Maleate API

Experiment ID	Crystallization Method	Solvent System	Temperature Profile	Outcome (Polymorph Form)
HS-01	Slow Evaporation	Methanol	25°C (Isothermal)	Form A
HS-02	Slow Evaporation	Acetonitrile	25°C (Isothermal)	Form B
HS-03	Slow Cooling	Isopropanol	60°C to 5°C at 0.1°C/min	Form A
HS-04	Fast Cooling	Isopropanol	60°C to 5°C at 10°C/min	Form B (Metastable)
HS-05	Anti-Solvent	Acetone (Solvent), Water (Anti-solvent)	25°C (Isothermal)	Form C (Hydrate)
HS-06	Slurry	Acetonitrile	25°C, 48 hours	Form A (from Form B)

Table 2: Example Annealing Conditions to Reduce Amorphous Content in Micronized Indacaterol Maleate (Data adapted from literature[13])

Condition	Temperature	Relative Humidity (%RH)	Time	Amorphous Content Reduction	Chemical Purity
Water Vapor	50°C	75%	24h	Significant	Stable
Water Vapor	60°C	75%	24h	Significant	Minor Degradation
Ethanol Vapor	50°C	N/A	24h	Significant	Significant Degradation

Experimental Protocols

Protocol 1: Polymorph Screening via Slurry-Based Solvent-Mediated Transformation

This protocol is designed to identify the most thermodynamically stable polymorph at a given temperature.[10][12]

• Preparation: Place approximately 20-50 mg of the hydrogen maleate salt into several vials.

• Solvent Addition: Add different solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, ethyl acetate, toluene) to each vial until a mobile slurry is formed.

• Equilibration: Seal the vials and place them on a stirrer or shaker at a constant temperature (e.g., 25°C or 50°C).

• Agitation: Agitate the slurries for an extended period (typically 2 to 7 days) to allow the system to reach thermodynamic equilibrium.

• Sampling & Isolation: After the equilibration period, filter the solids from each vial.

• Analysis: Allow the solids to dry completely and analyze each sample using PXRD to identify the resulting crystal form. The form that appears from the majority of solvents is often the most stable one.

• Caption: General workflow for polymorph screening and selection.

Protocol 2: Characterization by Powder X-ray Diffraction (PXRD)

This protocol outlines the basic steps for analyzing a solid sample to determine its polymorphic form.[14]

• Sample Preparation: Gently grind the crystalline sample to a fine, homogeneous powder using a mortar and pestle. This ensures random orientation of the crystallites.

• Mounting: Mount the powder onto a sample holder. Ensure the surface is flat and level with the holder's surface to prevent errors in peak positions.

• Data Collection: Place the sample holder in the diffractometer. Set the instrument parameters, including the 2θ angular range (e.g., 3° to 40°), step size, and scan speed. Use a common X-ray source like Copper Kα.

• Analysis: Collect the diffraction pattern. The output will be a plot of intensity versus 2θ angle.

• Comparison: Compare the peak positions (in degrees 2θ) and their relative intensities to reference patterns of known polymorphs to identify the form(s) present in the sample. Each polymorph will have a characteristic set of peaks.[1]

References

• 1. international-pharma.com [international-pharma.com]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. mt.com [mt.com]
• 5. Influences of Crystal Anisotropy in Pharmaceutical Process Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tricliniclabs.com [tricliniclabs.com]
• 7. re.public.polimi.it [re.public.polimi.it]
• 8. Molecular Dynamics Simulation of Association Processes in Aqueous Solutions of Maleate Salts of Drug-like Compounds: The Role of Counterion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. benchchem.com [benchchem.com]
• 11. sygnaturediscovery.com [sygnaturediscovery.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. inke.es [inke.es]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Reactions Involving Hydrogen Maleate

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with reactions involving hydrogen maleate (B1232345).

Frequently Asked Questions (FAQs)

Q1: My reaction with hydrogen maleate is not proceeding or is very slow. What are the common causes and how can I troubleshoot this?

A1: Low reactivity in hydrogen maleate reactions can stem from several factors. Firstly, ensure your starting materials are pure and dry, as impurities can inhibit the reaction. The reaction temperature may be too low; gradually increasing the temperature can help overcome the activation energy barrier. Inadequate mixing can also lead to slow reaction rates, so ensure vigorous and consistent stirring. Finally, the choice of catalyst and solvent is crucial. If applicable, consider screening different catalysts or solvents to find a more optimal system for your specific transformation.

Q2: I am observing the formation of unexpected side products in my reaction. What are the likely impurities and how can I minimize them?

A2: A common side reaction is the homopolymerization of the maleate moiety, especially at elevated temperatures.[1] To minimize this, it is advisable to use the lowest effective temperature and consider the use of polymerization inhibitors if compatible with your reaction. In reactions like esterification, incomplete reaction can lead to the presence of monoester intermediates alongside the desired diester.[2][3] Driving the reaction to completion with an excess of the alcohol or by removing water can mitigate this. Isomerization of maleate to the thermodynamically more stable fumarate (B1241708) can also occur, particularly under acidic or basic conditions at higher temperatures. Careful control of pH and temperature is key to preventing this.

Q3: How can I effectively monitor the progress of my reaction involving hydrogen maleate?

A3: Several analytical techniques can be employed to monitor the reaction progress. High-Performance Liquid Chromatography (HPLC) is a powerful tool for separating and quantifying reactants, products, and byproducts. A typical method would involve a C18 column with a suitable mobile phase, such as a buffered aqueous solution with an organic modifier like acetonitrile (B52724) or methanol. Thin-Layer Chromatography (TLC) offers a quicker, qualitative assessment of the reaction's progress. Gas Chromatography-Mass Spectrometry (GC-MS) can be used for volatile compounds. Spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared Spectroscopy (FTIR) can also provide real-time information on the disappearance of starting materials and the appearance of products.

Q4: What are the key safety considerations when working with hydrogen maleate and related compounds?

A4: Maleic anhydride (B1165640), a common precursor, is corrosive and a respiratory and skin irritant.[1] Therefore, it should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Reactions involving maleic anhydride can be exothermic, particularly Diels-Alder reactions, and may require cooling to control the reaction rate and prevent runaway reactions.[4][5]

Q5: In my hydrogenation of maleic acid/maleate, I'm seeing low yields of the desired succinic acid. How can I optimize this reaction?

A5: The efficiency of maleic acid hydrogenation is highly dependent on reaction conditions. Increasing the hydrogen pressure and agitation speed can enhance the mass transfer of hydrogen into the liquid phase, thereby increasing the reaction rate and selectivity towards succinic acid.[6][7] The choice of catalyst is also critical, with palladium on carbon (Pd/C) being a commonly used and effective catalyst. Catalyst loading and reaction temperature should also be optimized for your specific setup.

Data Presentation

Table 1: Representative Reaction Conditions for Common Transformations of Maleates

Reaction Type	Dienophile/Acceptor	Nucleophile/Diene	Catalyst/Conditions	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Diels-Alder	Dimethyl Maleate	Furan	Minimal water	None	>70	-	~80	[4][5]
Michael Addition	Diethyl Maleate	Cyclohexylamine	None	None (neat)	30-32	1-4	-	[8]
Michael Addition	Diethyl Maleate	Thiophenol	Triethylamine	THF or Acetonitrile	Room Temp	-	-	[8]
Esterification	Maleic Anhydride	Methanol	1-propylsulfonic acid-3-methylimidazole hydrogen sulfate	None	120	1	94.59	[3]
Esterification	Maleic Anhydride	Ethanol	1-propylsulfonic acid-3-methylimidazole hydrogen sulfate	None	120	1	88.39	[3]
Hydrogenation	Maleic Acid	Hydrogen	Pd/C	Water	50-150	-	-	[9]

Experimental Protocols

Protocol 1: General Procedure for a Michael Addition with Diethyl Maleate

This protocol describes a solvent-free Michael addition of an amine to diethyl maleate.[8]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, add diethyl maleate (1.0 equivalent).

• Reagent Addition: While stirring, add the desired primary or secondary amine (e.g., cyclohexylamine, 1.1 equivalents) to the diethyl maleate.

• Reaction Monitoring: Stir the neat mixture at room temperature (e.g., 30-32°C). Monitor the progress of the reaction by Thin-Layer Chromatography (TLC). For many simple amines, the reaction is complete within 1-4 hours.

• Work-up and Purification: As this reaction is solvent- and catalyst-free, if the product is sufficiently pure as determined by TLC or NMR, it can be used directly for the next step. If further purification is required, the crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Monitoring a Hydrogen Maleate Reaction by HPLC

This protocol provides a general guideline for monitoring the conversion of a hydrogen maleate derivative to its product.

• Sample Preparation: At designated time points, withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture. Dilute the aliquot with a suitable solvent (e.g., mobile phase) to a known volume in a volumetric flask.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of a buffered aqueous solution (e.g., phosphate (B84403) buffer, pH 3) and an organic solvent (e.g., acetonitrile or methanol). The exact ratio should be optimized to achieve good separation of reactants, products, and potential side products.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where the compounds of interest have significant absorbance (e.g., 210-220 nm).

• Analysis: Inject the prepared sample onto the HPLC system. Identify and quantify the peaks corresponding to the starting material and product by comparing their retention times and peak areas with those of known standards. Calculate the conversion and yield based on the peak areas.

Mandatory Visualization

Caption: A logical workflow for troubleshooting common issues in reactions involving hydrogen maleate.

Caption: Reaction pathway for the Michael addition of a nucleophile to diethyl maleate, highlighting potential side reactions.

References

• 1. The reaction of maleic anhydride with alkenes: a review on the mechanisms involved in the reaction of maleic anhydride with lipids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. journals.pan.pl [journals.pan.pl]
• 3. CN110776418A - Method for preparing maleic acid ester by catalyzing maleic anhydride with ionic liquid - Google Patents [patents.google.com]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. [PDF] Synthesis of Succinic Acid from Hydrogenation of Maleic Anhydride | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. CN102417445B - Method for synthesizing succinic acid from maleic acid - Google Patents [patents.google.com]

Technical Support Center: Stability of Hydrogen Maleate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with hydrogen maleate (B1232345). The information focuses on the critical factor of pH in influencing the stability of this commonly used pharmaceutical counter-ion.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for hydrogen maleate in solution?

A1: The main stability issue for hydrogen maleate in aqueous solutions is its isomerization from the cis-isomer (maleate) to the more stable trans-isomer, fumaric acid.[1][2] This conversion is a key degradation pathway that can impact the physicochemical properties and potentially the efficacy and safety of a drug product.

Q2: How does pH affect the stability of hydrogen maleate?

A2: The stability of hydrogen maleate is highly dependent on pH. Acidic conditions, particularly lower pH values, are known to catalyze the isomerization of maleic acid to fumaric acid.[3][4] This is because the reversible addition of a proton (H+) to the double bond allows for free rotation around the central carbon-carbon bond, facilitating the conversion to the more thermodynamically stable trans configuration (fumaric acid).[2]

Q3: What are the pKa values of maleic acid, and why are they important for stability?

A3: Maleic acid is a dicarboxylic acid with two pKa values. The first pKa (pKa1) is approximately 1.9, and the second (pKa2) is around 6.2.[5] These values are crucial because they determine the ionization state of the molecule at a given pH. Between pH 1.9 and 6.2, the predominant species is the hydrogen maleate monoanion. Below pH 1.9, the fully protonated maleic acid exists, while above pH 6.2, the fully deprotonated maleate dianion is the main form. The different ionization states can exhibit different degradation rates.[6]

Q4: Can hydrogen maleate degrade through pathways other than isomerization?

A4: While isomerization to fumaric acid is the most commonly cited degradation pathway, other reactions can occur under certain conditions. These may include hydration to form malic acid, especially at elevated temperatures.[4][7] Anodic oxidation of maleic acid can lead to decarboxylation, producing carbon dioxide and other products.[8]

Q5: Are there analytical methods to monitor the stability of hydrogen maleate?

A5: Yes, High-Performance Liquid Chromatography (HPLC) is the most common and effective technique for monitoring the stability of hydrogen maleate.[7][9] A reversed-phase C18 column with a mobile phase consisting of an acidic buffer (e.g., phosphate (B84403) or hydrochloric acid solution) and an organic modifier like acetonitrile (B52724) or methanol (B129727) is typically used to separate maleic acid from fumaric acid and other potential degradation products.[7][9] UV detection at a wavelength around 210 nm is suitable for quantification.[7][9]

Troubleshooting Guide

Issue Encountered	Potential Cause(s)	Recommended Solution(s)
Rapid loss of hydrogen maleate concentration in acidic solution.	Isomerization to fumaric acid is accelerated at low pH.	- If possible for the experiment, increase the pH of the solution to a more neutral range. - Perform experiments at lower temperatures to reduce the reaction rate. - If low pH is required, prepare solutions fresh and use them promptly.
Precipitate forms in the solution over time.	Fumaric acid, the isomerization product, is significantly less soluble in water than maleic acid.[1][10] The precipitate is likely fumaric acid.	- Confirm the identity of the precipitate using an appropriate analytical technique (e.g., HPLC, IR spectroscopy). - If the formation of fumaric acid is unavoidable, consider using a co-solvent to increase its solubility, if compatible with the experimental design.
Inconsistent analytical results for hydrogen maleate concentration.	- Incomplete separation of maleic acid and fumaric acid peaks in HPLC. - Degradation of hydrogen maleate in the analytical sample solution.	- Optimize the HPLC method: adjust the mobile phase composition, pH, or column type to achieve baseline separation of the isomers.[9] - Ensure the diluent for the analytical samples is at a pH that minimizes degradation during the analysis time. Neutral or slightly acidic pH is often a good starting point.
Formation of unexpected peaks in the chromatogram.	Besides isomerization, other degradation products like malic acid may form, especially under forcing conditions like high temperature.[4][7]	- Use a stability-indicating HPLC method capable of separating all potential degradation products. - Employ hyphenated techniques like LC-MS to identify the unknown peaks.

Quantitative Data on Stability

pH Range	Relative Stability	Primary Degradation Pathway	Kinetic Considerations
< 2	Low	Isomerization to Fumaric Acid	The conversion is significantly favored at low pH. The reaction rate increases with decreasing pH and increasing temperature.[3][4]
2 - 6	Moderate	Isomerization to Fumaric Acid	The rate of isomerization is generally lower than in highly acidic conditions but still occurs.
> 7	High (with respect to isomerization)	Other potential degradation pathways	The degradation rate of maleic acid via ozonation has been observed to increase at pH > 10.[6][11]

Experimental Protocols

Protocol 1: Forced Degradation Study of Hydrogen Maleate

Objective: To evaluate the stability of hydrogen maleate under various stress conditions (acidic, neutral, and alkaline hydrolysis) and to identify potential degradation products.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of hydrogen maleate in purified water at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix a portion of the stock solution with an equal volume of 0.1 M hydrochloric acid.

  • Store the solution at a controlled temperature (e.g., 60°C).

  • Withdraw samples at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples with an appropriate amount of 0.1 M sodium hydroxide (B78521) before analysis.

• Neutral Hydrolysis:

  • Mix a portion of the stock solution with an equal volume of purified water.

  • Store and sample as described for acid hydrolysis.

• Alkaline Hydrolysis:

  • Mix a portion of the stock solution with an equal volume of 0.1 M sodium hydroxide.

  • Store and sample as described for acid hydrolysis. Shorter time points may be necessary due to potentially faster reactions.

  • Neutralize the samples with an appropriate amount of 0.1 M hydrochloric acid before analysis.

• Analysis:

  • Analyze all samples using a validated stability-indicating HPLC method (see Protocol 2).

  • Quantify the amount of hydrogen maleate remaining and any degradation products formed.

Protocol 2: Stability-Indicating HPLC Method

Objective: To separate and quantify maleic acid and its primary degradation product, fumaric acid.

Methodology:

• Chromatographic System: HPLC with UV detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of an acidic aqueous buffer and an organic solvent. For example, an aqueous solution of hydrochloric acid at pH 2 and acetonitrile (e.g., in a 95:5 v/v ratio).[7][9]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.[7][9]

• Injection Volume: 20 µL.

• Procedure:

  • Prepare standard solutions of maleic acid and fumaric acid of known concentrations.

  • Inject the standards to determine their retention times and to generate a calibration curve.

  • Inject the samples from the forced degradation study.

  • Identify and quantify the peaks in the sample chromatograms by comparing them with the standards.

Visualizations

Caption: Acid-catalyzed isomerization of hydrogen maleate to fumaric acid.

Caption: General workflow for a forced degradation study.

References

• 1. benchchem.com [benchchem.com]
• 2. Maleic acid - Wikipedia [en.wikipedia.org]
• 3. Study on the Isomerization of Maleic Acid to Fumaric Acid without Catalyst [kci.go.kr]
• 4. researchgate.net [researchgate.net]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. researchgate.net [researchgate.net]
• 7. Kinetic Study on the Preparation of Fumaric Acid from Maleic Acid by Batch Noncatalytic Isomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. "The Anodic Oxidation Of Maleic Acid On Platinized-platinum" by James W. Johnson and L. D. Gilmartin [scholarsmine.mst.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Page loading... [guidechem.com]
• 11. researchgate.net [researchgate.net]

optimized storage conditions for long-term stability of hydrogen maleate

This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimized storage conditions and long-term stability of hydrogen maleate (B1232345) active pharmaceutical ingredients (APIs). The information is presented in a question-and-answer format to directly address common issues encountered during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of hydrogen maleate salts?

A1: The long-term stability of hydrogen maleate salts is primarily influenced by a combination of environmental factors and the intrinsic properties of the specific API. Key factors include:

• Temperature: Elevated temperatures can accelerate degradation reactions. For instance, lisuride (B125695) hydrogen maleate shows significant degradation at temperatures of 40°C and above, while it remains stable at 20°C for at least 32 months in solid form.[1]

• Humidity: Moisture can promote hydrolysis and other degradation pathways. The effect of humidity is often exacerbated by elevated temperatures.

• Light: Exposure to light, particularly UV light, can induce photolytic degradation.

• pH: In solution, the pH can significantly impact the stability and degradation pathways of the API.

• Excipient Compatibility: Interactions between the hydrogen maleate salt and excipients in a formulation can lead to degradation.

Q2: What are the common degradation pathways for hydrogen maleate salts?

A2: The degradation of a hydrogen maleate salt can involve both the API and the maleate counter-ion. Common pathways include:

• Hydrolysis: The ester or amide functionalities often present in APIs can be susceptible to hydrolysis, which is often catalyzed by moisture and extremes in pH.

• Oxidation: The API may be susceptible to oxidation, leading to the formation of N-oxides, hydroxylation products, or other related impurities.

• Isomerization of Maleic Acid: Maleic acid can isomerize to its more stable trans-isomer, fumaric acid.[2][3] This conversion can be facilitated by heat, acid, or light.[2] While this may not directly degrade the API, it can alter the salt form and potentially impact the physical and chemical properties of the drug substance.

• API-Specific Degradation: Each API will have its own unique degradation pathways, which must be investigated through forced degradation studies.

Q3: What are the recommended general storage conditions for hydrogen maleate salts?

A3: While optimal storage conditions are specific to each hydrogen maleate salt, a general recommendation is to store them in a cool, dry, and dark place . Based on available data for various hydrogen maleate compounds, storage at controlled room temperature (20°C-25°C) or under refrigerated conditions (2°C-8°C) is often suitable. It is crucial to protect the substance from high humidity and direct light. Always refer to the specific storage instructions provided by the manufacturer.

Troubleshooting Guide

This guide provides a systematic approach to investigating and resolving stability issues with hydrogen maleate salts.

Problem: An increase in impurities is observed during stability testing of my hydrogen maleate salt.

Step 1: Identify the Nature of the Impurity

The first step is to characterize the impurity to understand the degradation pathway.

• Question: Have you identified the structure of the degradation product?

  • If yes: Proceed to the appropriate section below based on the impurity type.

  • If no: Refer to the "Experimental Protocols" section to perform analytical testing (e.g., HPLC-MS) to identify the impurity.

Step 2: Investigate Potential Causes and Solutions

• Scenario 1: The impurity is identified as the free base of the API and/or there is a loss of potency without a corresponding increase in a specific degradant.

  • Possible Cause: The hydrogen maleate salt may be converting to its free base, which could be volatile. This can be influenced by the microenvironmental pH of the formulation.[4]

  • Troubleshooting:

    • Measure the microenvironmental pH of your solid formulation.

    • If the pH is above the pH of maximum solubility (pHmax) of the salt, consider adding a pH-modifying excipient (e.g., citric acid) to lower the microenvironmental pH and stabilize the salt form.[4]

    • For storage, consider using packaging that minimizes volatilization, such as tightly sealed containers.

• Scenario 2: The impurity is identified as a hydrolytic degradation product.

  • Possible Cause: Exposure to moisture.

  • Troubleshooting:

    • Review storage and handling procedures to minimize exposure to humidity.

    • Use desiccants in packaging.

    • For formulations, consider using excipients with low moisture content.

    • Ensure that the packaging is impermeable to moisture.

• Scenario 3: The impurity is identified as an oxidative degradation product.

  • Possible Cause: Exposure to oxygen, potentially accelerated by light or trace metals.

  • Troubleshooting:

    • Consider packaging under an inert atmosphere (e.g., nitrogen).

    • Use opaque or amber-colored containers to protect from light.

    • Investigate the potential for adding an antioxidant to the formulation, ensuring compatibility.

• Scenario 4: Fumaric acid is detected as an impurity.

  • Possible Cause: Isomerization of maleic acid, likely induced by heat or light.

  • Troubleshooting:

    • Strictly control the storage temperature and protect the material from light.

    • Re-evaluate the manufacturing process to identify and mitigate any high-temperature steps.

The following diagram illustrates the troubleshooting workflow:

Troubleshooting workflow for hydrogen maleate stability.

Data Presentation

The following tables summarize quantitative data from forced degradation studies of various hydrogen maleate salts.

Table 1: Forced Degradation of Pheniramine (B192746) Maleate and Naphazoline (B1676943) Hydrochloride [5]

Stress Condition	Pheniramine Maleate Degradation (%)	Naphazoline Hydrochloride Degradation (%)
5 M HCl	95.5	78.5
5 M NaOH	65.3	44.9
Oxidative (H₂O₂)	84.9	76.0
Thermal (40°C, 240h)	Stable	94.3
Dry Heat (240h)	Stable	68.4
Photolytic	No substantial degradation	No substantial degradation

Table 2: Forced Degradation of Chlorpheniramine Maleate and Aminophylline [6]

Stress Condition	Chlorpheniramine Maleate Degradation (%)	Aminophylline Degradation (%)
Acidic	2.31	0.7
Basic	10.49	7.4
Oxidative	4.10	5.86
Thermal	10.39	7.39
Photolytic	3.59	5.44

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for a Hydrogen Maleate Salt

This protocol is a general guideline and should be optimized for the specific hydrogen maleate salt being analyzed. This example is based on a method for pheniramine maleate.[5]

Objective: To develop a stability-indicating HPLC method capable of separating the intact hydrogen maleate salt from its degradation products.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) with a UV or Diode Array Detector (DAD).

• C18 reverse-phase column (e.g., Agilent Zorbax Eclipse XDB C18, 150 mm x 4.6 mm, 5 µm).

• Mobile phase components: HPLC grade methanol (B129727), phosphate (B84403) buffer, triethylamine (B128534).

• Reference standards for the API and any known impurities.

• Forced degradation samples.

2. Chromatographic Conditions (Example):

• Mobile Phase: 10 mM phosphate buffer (pH 2.8) containing 0.5% triethylamine and methanol (68:32, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient or controlled (e.g., 30°C).

• Detection Wavelength: Determined by the UV spectrum of the API (e.g., 280 nm).

• Injection Volume: 20 µL.

3. Sample Preparation:

• Standard Solution: Prepare a stock solution of the reference standard in a suitable diluent (e.g., mobile phase) and dilute to a known concentration.

• Sample Solution: Accurately weigh and dissolve the hydrogen maleate sample in the diluent to achieve a similar concentration as the standard solution.

• Forced Degradation Samples: Dilute the stressed samples with the diluent to an appropriate concentration for analysis. Neutralize acidic or basic samples if necessary.

4. Method Validation (as per ICH guidelines):

• Specificity: Analyze forced degradation samples to ensure that the degradation product peaks are well-resolved from the main API peak. Peak purity analysis using a DAD is recommended.

• Linearity: Analyze a series of solutions with different concentrations of the API to establish a linear relationship between concentration and peak area.

• Accuracy: Perform recovery studies by spiking a placebo with known amounts of the API.

• Precision: Assess repeatability (intra-day) and intermediate precision (inter-day) by analyzing multiple preparations of a homogeneous sample.

• Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).

The following diagram illustrates the workflow for developing a stability-indicating HPLC method:

References

• 1. Quantitative determination and stability of lisuride hydrogen maleate in pharmaceutical preparations using thin-layer chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. norbidar.com [norbidar.com]
• 4. Stabilization of the maleate salt of a basic drug by adjustment of microenvironmental pH in solid dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A validated stability-indicating HPLC method for the simultaneous determination of pheniramine maleate and naphazoline hydrochloride in pharmaceutical formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability-indicating High-performance Liquid Chromatography Method for Simultaneous Determination of Aminophylline and Chlorpheniramine Maleate in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Maleic Acid and Hydrogen Maleate in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of maleic acid and its corresponding hydrogen maleate (B1232345) salt, a critical consideration in pharmaceutical formulation and development. Understanding the distinct physicochemical and biological properties of these entities is paramount for optimizing drug stability, solubility, and therapeutic efficacy. This analysis utilizes indacaterol (B1671819) and its maleate salt as a representative case study to illustrate these differences through experimental data and established protocols.

Physicochemical Properties: A Head-to-Head Comparison

The conversion of a free drug form to a salt, such as a hydrogen maleate, is a common strategy in pharmaceutical development to enhance the compound's properties. The following table summarizes the key physicochemical differences between maleic acid and a representative hydrogen maleate salt, indacaterol maleate, alongside the free base form of the drug, indacaterol.

Property	Maleic Acid	Indacaterol (Free Base)	Indacaterol Maleate
Molecular Formula	C₄H₄O₄[1]	C₂₄H₂₈N₂O₃[2]	C₂₈H₃₂N₂O₇[3]
Molecular Weight	116.07 g/mol [1]	392.49 g/mol [4][5]	508.56 g/mol [4][5]
Appearance	White crystalline solid[1]	Crystalline solid[6]	White to slightly greyish or yellowish powder[7][8]
Melting Point	135 °C (decomposes)[1]	Not specified	195-197 °C (decomposes)[7][8][9]
pKa	pKa₁ = 1.90, pKa₂ = 6.07[1]	pKa₁ = 7.3, pKa₂ = 8.0[4][5]	pKa₁ = 7.3, pKa₂ = 8.0[4][5]
Aqueous Solubility	478.8 g/L at 20 °C[1]	Sparingly soluble in aqueous buffers[6]	Very slightly soluble in aqueous media across a pH range of 1 to 10 (<0.11 mg/mL at 25°C)[4][5]
Solubility in Organic Solvents	Soluble in ethanol (B145695) and acetone[1]	Soluble in ethanol, DMSO, and DMF[6]	Freely soluble in N-Methyl pyrrolidone; practically insoluble in Ethyl acetate[7][8]

The Rationale for Salt Formation in Drug Development

The formation of a hydrogen maleate salt can significantly alter the physicochemical properties of an active pharmaceutical ingredient (API). In the case of indacaterol, forming the maleate salt provides a crystalline solid with a distinct melting point, which is often desirable for formulation and manufacturing. While the aqueous solubility of indacaterol maleate is low, its formation allows for the development of stable formulations, such as dry powder inhalers.[7] The choice of a salt form is a critical step in drug development, aiming to improve stability, handling, and in some cases, bioavailability.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties are outlined below.

Melting Point Determination

Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid state. It is a useful indicator of purity.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle (optional)

Procedure:

• Ensure the sample is completely dry and, if necessary, grind to a fine powder.

• Pack a small amount of the powdered sample into the open end of a capillary tube to a height of 2-3 mm.

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the block at a controlled rate. For an unknown sample, a rapid initial heating can be used to determine an approximate melting range, followed by a slower, more precise measurement (1-2 °C per minute) with a fresh sample.

• Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid has turned into a liquid (completion of melting). This range is the melting point.

Solubility Determination

Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given temperature.

Apparatus:

• Vials or test tubes

• Analytical balance

• Volumetric flasks and pipettes

• Stirrer or shaker

• Temperature-controlled bath

• Analytical method for quantification (e.g., HPLC, UV-Vis spectrophotometry)

Procedure (Shake-Flask Method):

• Add an excess amount of the solid compound to a known volume of the solvent in a vial.

• Seal the vial and place it in a temperature-controlled shaker bath.

• Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the undissolved solid to settle.

• Carefully withdraw a known volume of the supernatant (the clear, saturated solution).

• Filter the supernatant to remove any undissolved particles.

• Dilute the filtrate to a suitable concentration and analyze the concentration of the dissolved compound using a validated analytical method.

• Calculate the solubility in units such as mg/mL or mol/L.

pKa Determination

Principle: The pKa is the negative logarithm of the acid dissociation constant (Ka) and indicates the strength of an acid. Potentiometric titration is a common method for its determination.

Apparatus:

• pH meter with a calibrated electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

Procedure:

• Accurately weigh a known amount of the acidic compound and dissolve it in a known volume of deionized water.

• Place the solution in a beaker with a magnetic stir bar and immerse the calibrated pH electrode.

• Begin stirring the solution and record the initial pH.

• incrementally add the standardized strong base from the burette, recording the pH after each addition. Smaller increments should be used near the equivalence point.

• Continue the titration well past the equivalence point.

• Plot the pH versus the volume of titrant added. The equivalence point is the midpoint of the steepest part of the curve.

• The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized). For a diprotic acid like maleic acid, two equivalence points and two pKa values will be observed.

Stability Testing

Principle: Stability testing evaluates how the quality of a substance varies over time under the influence of environmental factors such as temperature, humidity, and light. The International Council for Harmonisation (ICH) provides guidelines for these studies.

Apparatus:

• Stability chambers with controlled temperature and humidity

• Appropriate packaging for the substance

• Analytical instruments to measure the potency and degradation products (e.g., HPLC)

Procedure (ICH Q1A(R2) Guideline Summary):

• Long-Term Testing: Store the substance under recommended long-term conditions (e.g., 25 °C ± 2 °C / 60% RH ± 5% RH) for a minimum of 12 months.

• Accelerated Testing: Store the substance under elevated stress conditions (e.g., 40 °C ± 2 °C / 75% RH ± 5% RH) for a minimum of 6 months.

• Testing Frequency: For long-term studies, test the substance at intervals (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months). For accelerated studies, a minimum of three time points (e.g., 0, 3, and 6 months) is recommended.

• Analysis: At each time point, analyze the samples for key quality attributes, including appearance, assay (potency), and the presence of degradation products.

• Evaluation: The data are evaluated to establish a re-test period for the drug substance or a shelf life for the drug product.

Biological Activity and Signaling Pathways

The biological effects of maleic acid and a hydrogen maleate salt are distinct and depend on the context of their application.

Maleic Acid

Maleic acid itself can exhibit biological activity. For instance, administration of maleic acid is known to induce an experimental model of Fanconi syndrome, a kidney disorder.[10] The biochemical mechanism involves the inhibition of key enzymes in the renal proximal tubules, specifically Na-K-ATPase and H-ATPase.[10] This inhibition disrupts normal reabsorption processes in the kidneys.

Indacaterol Maleate

Indacaterol is a long-acting β2-adrenergic agonist (LABA) used in the management of chronic obstructive pulmonary disease (COPD).[11] Its therapeutic effect is mediated through the stimulation of β2-adrenergic receptors in the smooth muscle cells of the airways.[2][11] This interaction triggers a signaling cascade that involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[2][11] Elevated cAMP levels result in the relaxation of bronchial smooth muscle, leading to bronchodilation and improved airflow.[2][11]

The maleate moiety in indacaterol maleate is primarily present to form a stable salt and is not expected to contribute to the primary therapeutic signaling pathway of the drug at its therapeutic dose. However, the overall properties of the salt, such as its dissolution rate, can influence the pharmacokinetics and, consequently, the onset and duration of the drug's action.

Visualizing the Concepts

Logical Relationship: From Maleic Acid to Hydrogen Maleate Salt

References

• 1. Maleic acid - Wikipedia [en.wikipedia.org]
• 2. Indacaterol | C24H28N2O3 | CID 6918554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Indacaterol maleate | C28H32N2O7 | CID 9827599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tga.gov.au [tga.gov.au]
• 5. tga.gov.au [tga.gov.au]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. dnplindia.com [dnplindia.com]
• 8. Indacaterol maleate CAS No. 753498-25-8 - Kavya Pharma [kavyapharma.com]
• 9. Indacaterol Maleate｜753498-25-8｜lookchem [lookchem.com]
• 10. Insights into the biochemical mechanism of maleic acid-induced Fanconi syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is the mechanism of Indacaterol Maleate? [synapse.patsnap.com]

A Comparative Guide to Analytical Method Validation for Hydrogen Maleate Assay

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of common analytical methods for the quantitative determination (assay) of active pharmaceutical ingredients (APIs) formulated as hydrogen maleate (B1232345) salts. We will focus on the validation of three widely used techniques: High-Performance Liquid Chromatography (HPLC), UV-Visible (UV-Vis) Spectrophotometry, and High-Performance Thin-Layer Chromatography (HPTLC). The information presented here is compiled from various studies on compounds such as enalapril (B1671234) maleate, chlorpheniramine (B86927) maleate, and pizotifen (B1678498) malate, offering a comprehensive overview for researchers developing and validating analytical methods for similar molecules.

Comparison of Analytical Methods

The choice of an analytical method for the assay of a drug substance is guided by factors such as specificity, sensitivity, accuracy, precision, and the intended application. Below is a comparative summary of HPLC, UV-Vis Spectrophotometry, and HPTLC for the analysis of hydrogen maleate compounds.

Parameter	High-Performance Liquid Chromatography (HPLC)	UV-Visible Spectrophotometry	High-Performance Thin-Layer Chromatography (HPTLC)
Principle	Separation based on differential partitioning of the analyte between a stationary phase and a mobile phase.	Measurement of the absorption of ultraviolet or visible radiation by the analyte.	Separation on a thin layer of adsorbent material based on differential migration with a mobile phase.
Specificity	High; can separate the API from impurities and degradation products.[1]	Low to moderate; susceptible to interference from other UV-absorbing substances.[2]	Moderate to high; can separate the API from other compounds.[3][4]
Sensitivity	High; typically in the µg/mL to ng/mL range.[5][6]	Moderate; typically in the µg/mL range.[7]	High; typically in the ng/spot to pg/spot range.[4][8]
Linearity Range	Wide; typically 1-100 µg/mL or greater.[6]	Narrower; typically 2-40 µg/mL.[7][9]	Wide; typically 100-1200 ng/spot.[3][4]
Accuracy (% Recovery)	Excellent (typically 98-102%).[2][10]	Good (typically 98-102%).[7][9]	Good (typically 98-102%).[3]
Precision (%RSD)	Excellent (typically <2%).[2][10]	Good (typically <2%).[7]	Good (typically <2%).[3]
Analysis Time	Moderate (typically 5-30 minutes per sample).[6]	Fast (typically a few minutes per sample).	Fast (multiple samples can be run simultaneously in 3-20 minutes).[8]
Cost	High (instrumentation and solvent consumption).	Low (instrumentation is relatively inexpensive).	Moderate (lower solvent consumption than HPLC).

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility of an analytical method. Below are representative protocols for HPLC, UV-Vis Spectrophotometry, and HPTLC based on published methods for various hydrogen maleate drugs.

RP-HPLC Method for Enalapril Maleate

This method is a stability-indicating assay for the simultaneous estimation of Enalapril Maleate and Hydrochlorothiazide.[6]

• Instrumentation: A reversed-phase high-performance liquid chromatography (RP-HPLC) system with a UV detector.

• Column: Hypersil-C18 BDS column (250x4.6mm, 5µ particle size).[6]

• Mobile Phase: A mixture of 50mM potassium dihydrogen orthophosphate buffer and methanol (B129727) (75:25 v/v), with the pH adjusted to 3.7 using orthophosphoric acid.[6]

• Flow Rate: 1.0 ml/min.[6]

• Detection Wavelength: 207 nm for Enalapril Maleate.[6]

• Injection Volume: 20 µL.

• Standard Solution Preparation: A stock solution of Enalapril Maleate is prepared by dissolving the reference standard in the mobile phase to achieve a concentration of 100 µg/mL. Working standards are prepared by diluting the stock solution with the mobile phase.

• Sample Preparation: Twenty tablets are weighed and finely powdered. A quantity of powder equivalent to 10 mg of Enalapril Maleate is transferred to a 100 mL volumetric flask, dissolved in the mobile phase with the aid of sonication, and the volume is made up. The solution is then filtered through a 0.45 µm membrane filter.

• Validation Parameters: The method is validated according to ICH guidelines for linearity, accuracy, precision, specificity, limit of detection (LOD), and limit of quantitation (LOQ).[6]

UV-Visible Spectrophotometric Method for Pheniramine (B192746) Maleate

This method is for the determination of pheniramine maleate in bulk drug and tablets.[7]

• Instrumentation: A UV-Visible spectrophotometer.

• Solvent: 0.1 N Hydrochloric acid.[7]

• Wavelength of Maximum Absorbance (λmax): 264 nm.[7]

• Standard Solution Preparation: A stock solution of pheniramine maleate is prepared by dissolving 100 mg of the reference standard in 100 mL of 0.1 N HCl to get a concentration of 1000 µg/mL. Working standards in the range of 2-40 µg/mL are prepared by appropriate dilution of the stock solution with 0.1 N HCl.[7]

• Sample Preparation: Ten tablets are weighed and powdered. A quantity of powder equivalent to 100 mg of pheniramine maleate is dissolved in 100 mL of 0.1 N HCl. The solution is sonicated for 15 minutes and then filtered. An appropriate aliquot is diluted with 0.1 N HCl to obtain a concentration within the Beer-Lambert law range.

• Validation Parameters: The method is validated for linearity, accuracy, precision, LOD, LOQ, robustness, and ruggedness as per ICH guidelines.[7]

HPTLC Method for Enalapril Maleate

This is a stability-indicating HPTLC method for the quantification of enalapril maleate in tablets.[3]

• Instrumentation: HPTLC system with a sample applicator, developing chamber, and a densitometric scanner.

• Stationary Phase: Pre-coated silica (B1680970) gel 60 F254 HPTLC plates.[3]

• Mobile Phase: A mixture of 1-butanol, glacial acetic acid, and water (12:3:5, v/v/v).[3]

• Application: Samples are applied as bands of 6 mm width using a suitable applicator.

• Development: The plate is developed in a twin-trough chamber saturated with the mobile phase for 20 minutes.

• Densitometric Analysis: After development, the plate is dried, and the bands are scanned at 207 nm.[3]

• Standard Solution Preparation: A stock solution of 1 mg/mL of enalapril maleate is prepared in ethanol. From this, working standards are prepared to get concentrations in the range of 200-1200 ng/µL.[3]

• Sample Preparation: Twenty tablets are weighed and powdered. A quantity of powder equivalent to 10 mg of enalapril maleate is extracted with ethanol, and the final volume is adjusted to 10 mL. The solution is filtered before application.

• Validation Parameters: The method is validated for linearity, selectivity, precision, and accuracy.[3]

Visualizing the Workflow

To better understand the processes involved, the following diagrams illustrate the typical workflow for analytical method validation and a comparison of the key steps in each of the discussed analytical techniques.

Caption: Workflow for Analytical Method Validation.

Caption: Comparison of Analytical Technique Workflows.

References

• 1. User-Friendly HPLC Method Development and Validation for Determination of Enalapril Maleate and Its Impurities in Enalapril Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pjps.pk [pjps.pk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. ijiset.com [ijiset.com]
• 7. researchgate.net [researchgate.net]
• 8. merckmillipore.com [merckmillipore.com]
• 9. applications.emro.who.int [applications.emro.who.int]
• 10. m.youtube.com [m.youtube.com]

A Comparative Guide to the Synthesis and Performance of Hydrogen Maleate Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of hydrogen maleate (B1232345) derivatives with other salt forms, supported by experimental data. It covers synthesis protocols, physicochemical properties, and biological considerations crucial for drug development.

Introduction

In pharmaceutical development, converting an active pharmaceutical ingredient (API) into a salt form is a common strategy to enhance its physicochemical properties, such as solubility, stability, and bioavailability.[1] The hydrogen maleate salt, formed by the reaction of a basic API with maleic acid, is a frequently utilized option. The selection of an appropriate salt form is a critical decision in the drug development pipeline, as it can significantly impact the drug's efficacy, manufacturability, and shelf-life. This guide explores the synthesis of hydrogen maleate derivatives and compares their performance characteristics against other common salt forms.

General Synthesis of Hydrogen Maleate Salts

The synthesis of a hydrogen maleate salt is a multi-step process that typically begins with the preparation of the purified free base of the API, followed by the salt formation reaction.

1. Synthesis of the API Free Base: The initial steps involve the chemical synthesis of the core molecule. For chiral molecules, this often involves the synthesis of a racemic mixture followed by chiral resolution to isolate the desired enantiomer. For example, the synthesis of dexchlorpheniramine (B1670334) involves the alkylation of 2-(p-chlorobenzyl)pyridine, followed by resolution to obtain the active (S)-(+)-enantiomer.[2]

2. Salt Formation Reaction: The final step is the formation of the maleate salt. This is generally achieved by dissolving the purified API free base in a suitable organic solvent and adding a stoichiometric amount of maleic acid dissolved in the same or a compatible solvent.[2][3] The desired hydrogen maleate salt then precipitates out of the solution, often aided by cooling.[2]

3. Isolation and Purification: The resulting crystals are collected by filtration, washed with a cold solvent to remove residual impurities, and then dried.[2]

Below is a generalized workflow for the synthesis of a chiral hydrogen maleate drug substance.

References

• 1. kar.kent.ac.uk [kar.kent.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. US10035788B2 - Maleate salts of (E)-N-{4[3-chloro-4-(2-pyridinylmethoxy)anilino]-3-cyano-7-ethoxy-6-quinolinyl}-4-(dimethylamino)-2-butenamide and crystalline forms thereof - Google Patents [patents.google.com]

A Spectroscopic Comparison of Hydrogen Maleate and its Salts: A Guide for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

This guide provides a detailed spectroscopic comparison of hydrogen maleate (B1232345) and its salts, offering insights into the structural and electronic changes that occur upon salt formation and with different counterions. The hydrogen maleate anion is of particular interest due to its strong intramolecular hydrogen bond, which significantly influences its spectroscopic properties. This guide summarizes key data from Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), Raman, and UV-Visible (UV-Vis) spectroscopy, providing a valuable resource for characterization and analysis in research and pharmaceutical development.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic features of maleic acid, the hydrogen maleate anion, and its salts. The formation of the hydrogen maleate anion from maleic acid, and the subsequent interaction with different cations, leads to characteristic shifts in the spectroscopic signals. These shifts provide valuable information about the strength of the intramolecular hydrogen bond, the degree of charge delocalization in the carboxylate groups, and the nature of the cation-anion interactions.

1H and 13C NMR Spectroscopy

NMR spectroscopy is a powerful tool for studying the electronic environment of the hydrogen and carbon nuclei. The chemical shifts are sensitive to the formation of the intramolecular hydrogen bond and the nature of the counterion.

Compound/Ion	Nucleus	Key Protons/Carbons	Typical Chemical Shift (δ, ppm)	Notes
Maleic Acid	1H	Olefinic (=CH)	~6.3 - 6.5	The two olefinic protons are equivalent and appear as a singlet. The exact shift is solvent-dependent.
Carboxylic (-COOH)	> 12 (broad)	The acidic proton signal is typically broad and its position is highly dependent on solvent and concentration.
13C	Olefinic (=CH)	~130 - 132
Carbonyl (-COOH)	~167 - 170
Hydrogen Maleate Anion	1H	Olefinic (=CH)	~6.1 - 6.3	A slight upfield shift compared to maleic acid due to increased electron density upon deprotonation. For example, monosodium maleate in D₂O shows a signal at ~6.1 ppm.[1]
(e.g., Na⁺, K⁺ salts)	Intramolecular H-bond	Highly variable, often not observed	The proton in the strong O-H-O bond can be highly deshielded, but the signal may be very broad or undergo rapid exchange, making it difficult to observe.
13C	Olefinic (=CH)	~133 - 135
Carbonyl (-COO⁻)	~171 - 174	A downfield shift is often observed for the carboxylate carbon upon salt formation due to changes in electron distribution. The chemical shift can be influenced by the nature of the alkali metal cation.[2][3]
Disodium Maleate	1H	Olefinic (=CH)	~5.8 - 6.0	Further upfield shift as both carboxylic acid groups are deprotonated.
13C	Olefinic (=CH)	~135 - 137
Carbonyl (-COO⁻)	~175 - 178

FTIR and Raman Spectroscopy

Vibrational spectroscopy probes the molecular vibrations and is particularly sensitive to hydrogen bonding and the symmetry of the molecule. The strong intramolecular hydrogen bond in the hydrogen maleate anion gives rise to characteristic features in the IR and Raman spectra.

Compound/Ion	Technique	Vibrational Mode	Typical Wavenumber (cm⁻¹)	Notes
Maleic Acid	FTIR	O-H Stretch (H-bonded dimer)	2500 - 3300 (very broad)	Characteristic broad absorption of a carboxylic acid dimer.[4]
C=O Stretch	~1700 - 1720	Typical for a conjugated carboxylic acid.
C=C Stretch	~1630 - 1640
Hydrogen Maleate Anion	FTIR	O-H-O Stretch	Very broad, low intensity	The strong intramolecular hydrogen bond leads to a very broad and often weak absorption, sometimes appearing as a continuous absorption over a wide range, rather than a distinct peak.
(e.g., Na⁺, K⁺ salts)	C=O Asymmetric Stretch (COO⁻ & C=O)	~1700 & ~1560-1600	The spectrum often shows a band for the protonated C=O group and a strong band for the asymmetric stretch of the carboxylate (COO⁻) group. The separation and position of these bands can be influenced by the cation.[5]
C=O Symmetric Stretch (COO⁻)	~1360 - 1400
Raman	C=C Stretch	~1630 - 1650	This mode is typically strong in the Raman spectrum due to the polarizability of the double bond.
Carboxylate Symmetric Stretch (COO⁻)	~1380 - 1420	The symmetric stretch of the carboxylate group is often a strong band in the Raman spectrum.
Low-frequency modes	< 400	These modes are sensitive to the crystal lattice and cation-anion vibrations, providing information on the solid-state packing.
Disodium Maleate	FTIR	C=O Asymmetric Stretch (COO⁻)	~1560 - 1580	The C=O stretch of the carboxylic acid disappears, and a strong asymmetric stretch for the carboxylate is observed.[6]
C=O Symmetric Stretch (COO⁻)	~1400 - 1450

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. The α,β-unsaturated carbonyl system in maleic acid and its derivatives gives rise to a characteristic π → π* transition.

Compound/Ion	Solvent	λmax (nm)	Molar Absorptivity (ε)	Notes
Maleic Acid	Water	~205 - 215	~10,000 - 15,000	This absorption corresponds to the π → π* transition of the conjugated system. The exact λmax is highly solvent-dependent. A less intense n → π* transition may be observed at longer wavelengths (~300-330 nm) but is often obscured.[7][8]
Hydrogen Maleate Anion	Water	~210 - 220	Variable	Deprotonation can cause a slight bathochromic (red) shift in the λmax. The nature of the counterion generally has a minor effect on the λmax of the π → π* transition in solution, as the chromophore is the hydrogen maleate anion itself.[7] Solid-state UV-Vis spectroscopy may show more pronounced effects.

Experimental Protocols

Detailed experimental protocols are crucial for obtaining reproducible and high-quality spectroscopic data. The following sections provide representative methodologies for the analysis of hydrogen maleate and its salts.

NMR Spectroscopy (Solution State)

Objective: To obtain 1H and 13C NMR spectra of a hydrogen maleate salt in solution.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the hydrogen maleate salt and dissolve it in 0.6-0.7 mL of a deuterated solvent (e.g., D₂O, DMSO-d₆) in a clean, dry NMR tube. Ensure the sample is fully dissolved. D₂O is a good choice for observing the olefinic protons, but the acidic proton of the intramolecular hydrogen bond will exchange and not be visible. DMSO-d₆ may allow for the observation of the hydrogen-bonded proton, though it will likely be broad.

• Instrument Setup:

  • Spectrometer: A 400 MHz (or higher) NMR spectrometer.

  • Nuclei: 1H and 13C.

  • Temperature: Ambient probe temperature (e.g., 298 K).

• 1H NMR Acquisition Parameters:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans: 16 to 64, depending on sample concentration.

  • Relaxation Delay (d1): 1-5 seconds.

  • Acquisition Time (aq): 2-4 seconds.

  • Spectral Width: 0-15 ppm.

• 13C NMR Acquisition Parameters:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Number of Scans: 1024 or more, as 13C has low natural abundance.

  • Relaxation Delay (d1): 2 seconds.

  • Spectral Width: 0-200 ppm.

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the 1H spectrum to the residual solvent peak (e.g., D₂O at ~4.79 ppm, DMSO-d₅ at 2.50 ppm). Calibrate the 13C spectrum to the solvent peak (e.g., DMSO-d₆ at 39.52 ppm).

FTIR Spectroscopy (ATR)

Objective: To obtain an infrared spectrum of a solid hydrogen maleate salt using an Attenuated Total Reflectance (ATR) accessory.

Methodology:

• Sample Preparation: No specific preparation is needed for a crystalline or powdered sample. Ensure the sample is dry.

• Instrument Setup:

  • Spectrometer: A Fourier-Transform Infrared spectrometer equipped with a single-reflection diamond ATR accessory.

  • Detector: DTGS (Deuterated Triglycine Sulfate).

• Data Acquisition:

  • Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is crucial to subtract the absorbance of air (CO₂ and H₂O) and the instrument itself.

  • Sample Scan: Place a small amount of the solid sample onto the ATR crystal, ensuring complete coverage of the crystal surface. Apply pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

  • Parameters:

    • Spectral Range: 4000 - 400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Number of Scans: 16 to 32 scans are typically sufficient.

• Processing: The final spectrum is automatically generated as the ratio of the sample scan to the background scan, typically presented in absorbance or transmittance.

Raman Spectroscopy

Objective: To obtain a Raman spectrum of a crystalline hydrogen maleate salt.

Methodology:

• Sample Preparation: Place a small amount of the crystalline sample on a microscope slide.

• Instrument Setup:

  • Spectrometer: A confocal Raman microscope.

  • Laser Excitation: A 532 nm or 785 nm laser is commonly used. The 785 nm laser is often preferred for organic samples to reduce fluorescence.

  • Objective: Use a 10x or 20x objective to focus the laser on the sample.

• Data Acquisition:

  • Focusing: Bring the sample into focus under the microscope.

  • Parameters:

    • Laser Power: Use a low laser power (e.g., 1-10 mW) to avoid sample degradation or burning.

    • Integration Time: 1-10 seconds.

    • Accumulations: 5-10 accumulations to improve the signal-to-noise ratio.

    • Spectral Range: 100 - 3500 cm⁻¹.

• Processing: The spectrum should be baseline-corrected to remove any fluorescence background.

UV-Visible Spectroscopy

Objective: To determine the absorption maximum (λmax) of a hydrogen maleate salt in solution.

Methodology:

• Sample Preparation: Prepare a stock solution of the hydrogen maleate salt in a UV-transparent solvent (e.g., deionized water, ethanol, or acetonitrile) of a known concentration (e.g., 1 mg/mL). From the stock solution, prepare a dilute solution (e.g., 0.01 mg/mL) such that the maximum absorbance is between 0.5 and 1.5 AU.

• Instrument Setup:

  • Spectrometer: A dual-beam UV-Visible spectrophotometer.

• Data Acquisition:

  • Cuvettes: Use a pair of matched quartz cuvettes (1 cm path length).

  • Blank: Fill both the sample and reference cuvettes with the pure solvent and record a baseline spectrum to correct for solvent absorption.

  • Sample Scan: Empty the sample cuvette, rinse it with the sample solution, and then fill it with the sample solution. Place it back in the spectrophotometer.

  • Parameters:

    • Wavelength Range: 200 - 400 nm.

    • Scan Speed: Medium.

• Processing: The instrument software will automatically subtract the baseline from the sample spectrum. Identify the wavelength of maximum absorbance (λmax).

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic analysis of a hydrogen maleate salt, from sample acquisition to data interpretation.

Caption: Workflow for the spectroscopic characterization of hydrogen maleate salts.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. emory.edu [emory.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Comparative Analysis of the Hydrogen Bond Vibrations of Ice XII - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solid-state NMR studies of theophylline co-crystals with dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Guide to Assessing Cross-Reactivity of Hydrogen Maleate in Preclinical Assays

For Researchers, Scientists, and Drug Development Professionals

Understanding the Potential for Maleate-Induced Assay Interference

Maleic acid, the conjugate acid of maleate (B1232345), and its anhydride (B1165640) are known to react with primary amino groups, such as the N-terminus of proteins and the side chain of lysine (B10760008) residues.[1][[“]][3] This acylation reaction, which occurs under mild conditions, introduces a negatively charged carboxyl group onto the protein, potentially altering its structure, charge, and function.[[“]] This chemical reactivity is the primary hypothesis for potential interference in a variety of assay formats.

Such interactions can lead to several types of assay interference:

• Direct Inactivation or Activation of Enzymes: Modification of critical amino acid residues in an enzyme's active site could alter its catalytic activity, leading to false-positive or false-negative results in enzymatic assays.

• Altered Antibody-Antigen Binding: Modification of epitopes on protein antigens or on the antibodies themselves can disrupt the specific binding events that are fundamental to immunoassays like ELISA, leading to inaccurate quantification.

• Non-specific Protein Binding: Changes in protein charge and conformation can lead to non-specific binding to assay components, such as microplate wells or other proteins, causing background signal interference.

• Cellular Pathway Modulation: In cell-based assays, maleate could potentially interact with cell surface proteins or intracellular signaling molecules, leading to off-target effects that are independent of the API's intended mechanism of action.

Given these potential mechanisms, a systematic assessment of hydrogen maleate's cross-reactivity is a critical step in the preclinical development of any drug formulated as a maleate salt.

Experimental Protocols for Cross-Reactivity Assessment

A multi-faceted approach is recommended to thoroughly evaluate the potential for hydrogen maleate to interfere with key preclinical assays. The following protocols provide a general framework that can be adapted to specific assays and drug candidates.

General Excipient Interference Screening in Immunoassays (e.g., ELISA)

Objective: To determine if hydrogen maleate interferes with the antibody-antigen binding and signal generation in a specific ELISA.

Methodology:

• Preparation of Test Articles:

  • Prepare a stock solution of hydrogen maleate in the assay buffer.

  • Prepare a concentration range of hydrogen maleate, typically from the expected concentration in the final drug product dilution down to several-fold lower concentrations.

  • As a negative control, use the assay buffer alone.

  • As a positive control, use the analyte of interest at a known concentration.

• Assay Procedure:

  • Perform the ELISA according to the established protocol.

  • In separate wells, spike the hydrogen maleate solutions into:

    • The analyte standards to assess interference with the standard curve.

    • The quality control (QC) samples to assess interference with analyte detection in a complex matrix.

    • Blank wells (containing only assay buffer) to assess non-specific signal generation.

• Data Analysis:

  • Compare the standard curve generated in the presence and absence of hydrogen maleate. A significant shift in the curve indicates interference.

  • Calculate the recovery of the analyte in the QC samples spiked with hydrogen maleate. A recovery outside of an acceptable range (e.g., 80-120%) suggests interference.

  • Evaluate the signal in the blank wells. An increased signal in the presence of hydrogen maleate indicates non-specific binding or signal generation.

Enzymatic Assay Interference Testing

Objective: To evaluate the effect of hydrogen maleate on the activity of a specific enzyme.

Methodology:

• Preparation of Reagents:

  • Prepare a solution of the enzyme at a concentration that gives a robust signal in the assay.

  • Prepare a solution of the enzyme's substrate.

  • Prepare a range of hydrogen maleate concentrations in the assay buffer.

• Assay Procedure:

  • Pre-incubate the enzyme with the different concentrations of hydrogen maleate for a defined period (e.g., 15-30 minutes) at the assay temperature.

  • Initiate the enzymatic reaction by adding the substrate.

  • Monitor the reaction kinetics or measure the endpoint signal according to the assay protocol.

• Data Analysis:

  • Plot the enzyme activity (e.g., reaction rate, signal intensity) as a function of the hydrogen maleate concentration.

  • A dose-dependent increase or decrease in enzyme activity indicates that hydrogen maleate is interfering with the assay.

  • Determine the IC50 or EC50 of the interference if a significant effect is observed.

Cell-Based Assay Interference Assessment

Objective: To assess the non-specific effects of hydrogen maleate on cell viability and signaling pathways.

Methodology:

• Cell Culture and Treatment:

  • Culture the relevant cell line under standard conditions.

  • Treat the cells with a range of hydrogen maleate concentrations for the duration of the assay.

  • Include an untreated control and a vehicle control.

• Viability Assay:

  • Perform a standard cell viability assay (e.g., MTT, CellTiter-Glo®) to determine if hydrogen maleate is cytotoxic at the tested concentrations.

• Signaling Pathway Analysis:

  • If the primary assay measures a specific signaling event (e.g., phosphorylation of a protein, reporter gene expression), perform this assay in the presence of hydrogen maleate alone.

  • Compare the results to the untreated and vehicle-treated cells to identify any non-specific activation or inhibition of the pathway.

• Data Analysis:

  • Significant changes in cell viability or the signaling readout in the presence of hydrogen maleate alone indicate interference.

Data Presentation and Interpretation

To facilitate a clear comparison and interpretation of the cross-reactivity assessment, all quantitative data should be summarized in structured tables.

Table 1: Summary of Hydrogen Maleate Interference in a Representative ELISA

Hydrogen Maleate Concentration (µM)	Standard Curve Shift (%)	QC Sample 1 Recovery (%)	QC Sample 2 Recovery (%)	Blank Signal (OD)
0 (Control)	0	100	100	0.05
1	-2	98	101	0.06
10	-5	95	98	0.08
100	-15	85	88	0.15
1000	-40	60	65	0.30

Interpretation: The data in Table 1 suggests that at concentrations of 100 µM and above, hydrogen maleate begins to interfere with the ELISA, as evidenced by a significant shift in the standard curve, reduced recovery of the analyte in QC samples, and an increase in the background signal.

Table 2: Effect of Hydrogen Maleate on a Representative Kinase Activity

Hydrogen Maleate Concentration (µM)	Kinase Activity (% of Control)
0	100
1	99
10	97
100	88
1000	55

Interpretation: This table indicates a dose-dependent inhibition of the kinase by hydrogen maleate, suggesting direct interference with the enzyme or the assay components.

Mitigation Strategies and Alternative Approaches

If significant interference from hydrogen maleate is detected, several strategies can be employed to mitigate the issue:

• Assay Optimization:

  • Increase Blocking Efficiency: In immunoassays, increasing the concentration or changing the type of blocking agent (e.g., BSA, non-fat milk) can help to reduce non-specific binding.

  • Adjust Buffer Conditions: Modifying the pH or ionic strength of the assay buffer may reduce the reactivity of maleate with proteins.

  • Sample Dilution: Diluting the sample can reduce the concentration of hydrogen maleate to a non-interfering level, provided the analyte of interest can still be detected.

• Alternative Assay Formats:

  • Consider using an assay platform that is less susceptible to interference from small molecules, such as mass spectrometry-based methods for analyte quantification.

• Formulation Re-evaluation:

  • In cases of severe and unavoidable interference, it may be necessary to consider alternative salt forms for the API. A comparison with a different salt (e.g., hydrochloride, sulfate) or the free base of the API can confirm that the interference is due to the maleate moiety.

Visualizing Interference Mechanisms and Workflows

Diagrams created using the DOT language can help to visualize the complex relationships in assay interference.

Caption: Potential interference points of maleate in a sandwich ELISA.

Caption: Workflow for assessing and mitigating excipient interference.

Caption: Hypothetical signaling pathway with potential maleate interference points.

By implementing a rigorous and systematic approach to the assessment of hydrogen maleate cross-reactivity, researchers can ensure the reliability of their preclinical data, leading to more informed decision-making in the drug development process.

References

• 1. Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways - American Journal of Analytical Chemistry - SCIRP [scirp.org]
• 2. consensus.app [consensus.app]
• 3. [PDF] Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Structural Confirmation of Synthesized Hydrogen Maleate Salts

For Researchers, Scientists, and Drug Development Professionals

In the realm of pharmaceutical development, the precise structural confirmation of active pharmaceutical ingredients (APIs) is a cornerstone of ensuring safety, efficacy, and quality. Hydrogen maleate (B1232345) salts are frequently utilized to enhance the solubility and stability of basic drug molecules. This guide provides a comprehensive comparison of the analytical techniques employed for the structural confirmation of a synthesized hydrogen maleate salt, using chlorpheniramine (B86927) maleate as a primary example. Furthermore, it contrasts these findings with its geometric isomer, the fumarate (B1241708) salt, to highlight the discriminatory power of modern analytical methods.

Executive Summary

This guide outlines the standard analytical workflow for the structural confirmation of a synthesized hydrogen maleate salt, exemplified by chlorpheniramine maleate. It further provides a comparative analysis with its potential alternative, chlorpheniramine fumarate. The structural elucidation relies on a suite of spectroscopic and analytical techniques, each providing unique and complementary information. The data presented herein demonstrates the robustness of these methods in unequivocally identifying the desired compound and distinguishing it from its geometric isomer.

Comparison of Analytical Data: Chlorpheniramine Maleate vs. Chlorpheniramine Fumarate

The following table summarizes the expected and observed analytical data for the structural confirmation of chlorpheniramine maleate and its fumarate counterpart. This data is essential for researchers to verify the successful synthesis of the desired salt form.

Analytical Technique	Chlorpheniramine Maleate	Chlorpheniramine Fumarate (Predicted)	Purpose of Analysis
Appearance	White crystalline solid	White crystalline solid	Physical characterization
Melting Point	130-135 °C	Higher than maleate (Fumaric acid melts at 287 °C)	Purity and identification
Solubility	Freely soluble in water	Less soluble in water than maleate	Physicochemical property
¹H NMR	Maleate: ~6.2 ppm (s, 2H, HC=CH). Chlorpheniramine protons also present.	Fumarate: ~6.5 ppm (s, 2H, HC=CH). Chlorpheniramine protons also present.	Confirms the presence of the counterion and its stereochemistry.
¹³C NMR	Maleate: ~130 ppm (HC=CH), ~168 ppm (C=O). Chlorpheniramine carbons also present.	Fumarate: ~134 ppm (HC=CH), ~169 ppm (C=O). Chlorpheniramine carbons also present.	Provides detailed information on the carbon skeleton of both the API and the counterion.
FT-IR (cm⁻¹)	~1700 (C=O stretch), ~1577 (C=N stretch), ~1353 (carboxylate), ~861 (maleate)	Similar C=O and carboxylate stretches, but fingerprint region will differ.	Identifies functional groups and provides a unique fingerprint for the compound.[1][2]
Mass Spec. (m/z)	275.13 (M+H)⁺ for Chlorpheniramine free base.	275.13 (M+H)⁺ for Chlorpheniramine free base.	Determines the molecular weight of the API.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to enable researchers to replicate these analyses.

Synthesis of Chlorpheniramine Maleate

Materials:

• Chlorpheniramine free base

• Maleic acid

• Ethanol (B145695) (or other suitable solvent)

Procedure:

• Dissolve a stoichiometric amount of chlorpheniramine free base in a minimal amount of ethanol.

• In a separate container, dissolve an equimolar amount of maleic acid in ethanol.

• Slowly add the maleic acid solution to the chlorpheniramine solution with constant stirring.

• Continue stirring for 1-2 hours at room temperature to ensure complete salt formation.

• The chlorpheniramine maleate will precipitate out of the solution.

• Collect the crystals by vacuum filtration and wash with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the purified crystals in a desiccator or a vacuum oven at a suitable temperature.

Synthesis of Chlorpheniramine Fumarate (Predicted)

A similar protocol to the maleate synthesis would be employed, substituting maleic acid with an equimolar amount of fumaric acid. Due to the lower solubility of fumaric acid, a different solvent system or altered reaction conditions may be necessary to achieve complete dissolution and reaction.

Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 300 or 500 MHz) using a suitable deuterated solvent, such as DMSO-d₆ or D₂O. Chemical shifts are reported in parts per million (ppm) relative to a standard (e.g., TMS).

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum is obtained using a spectrometer equipped with an ATR (Attenuated Total Reflectance) accessory. The solid sample is placed directly on the ATR crystal, and the spectrum is recorded over a range of 4000-400 cm⁻¹.

• Mass Spectrometry (MS): Mass spectral data is acquired using a mass spectrometer with an appropriate ionization source, such as electrospray ionization (ESI). The sample is dissolved in a suitable solvent and introduced into the instrument. The mass-to-charge ratio (m/z) of the molecular ion is determined.

• Melting Point Determination: The melting point is measured using a calibrated melting point apparatus. A small amount of the crystalline sample is packed into a capillary tube and heated at a controlled rate. The temperature range over which the sample melts is recorded.

• High-Performance Liquid Chromatography (HPLC): HPLC analysis is performed to determine the purity of the synthesized salt. A suitable column (e.g., C18) and mobile phase are used to separate the compound from any impurities. The retention time of the main peak is compared to that of a reference standard.

Workflow for Structural Confirmation

The following diagram illustrates the logical workflow for the structural confirmation of a synthesized hydrogen maleate salt.

Caption: Workflow for the synthesis and structural confirmation of a hydrogen maleate salt.

Conclusion

The structural confirmation of a synthesized hydrogen maleate salt is a multi-faceted process that requires the application of several complementary analytical techniques. As demonstrated with chlorpheniramine maleate, a combination of NMR, FT-IR, and mass spectrometry provides an unambiguous identification of the compound. Furthermore, the comparative analysis with its fumarate isomer underscores the importance of these techniques in discerning subtle structural differences that can have significant impacts on the physicochemical properties of a drug substance. This guide provides the necessary framework for researchers to confidently confirm the structure of their synthesized hydrogen maleate compounds.

References

• 1. hmdb.ca [hmdb.ca]
• 2. Chlorpheniramine [webbook.nist.gov]

Assessing the Reproducibility of Hydrogen Maleate Synthesis: A Comparative Guide

The synthesis of hydrogen maleate (B1232345) salts is a critical step in the development of numerous active pharmaceutical ingredients (APIs). The maleate salt form can significantly improve the physicochemical properties of a drug, such as solubility and stability, which are crucial for its bioavailability and therapeutic efficacy[1][2]. However, ensuring the reproducibility of the salt formation process is paramount for consistent product quality and is a key challenge in pharmaceutical manufacturing. Factors such as solvent choice, temperature, reaction time, and the potential for side reactions or polymorphism can all impact the final yield and purity of the hydrogen maleate salt[3][4].

This guide provides a comparative overview of common methods for hydrogen maleate synthesis, focusing on the reproducibility of these processes. It is intended for researchers, scientists, and drug development professionals seeking to understand and optimize the synthesis of these important pharmaceutical salts.

Comparative Performance of Hydrogen Maleate Synthesis

The synthesis of a hydrogen maleate salt typically involves the reaction of a basic API with maleic acid in a suitable solvent. While the fundamental reaction is straightforward, the choice of conditions and the specific nature of the API can lead to variability in outcomes. The following table summarizes quantitative data from various published methods for the synthesis of different API maleates, illustrating the range of yields and purities that can be achieved.

API Name	Synthesis Method	Solvent(s)	Key Conditions	Yield (%)	Purity (%)	Reference
Indacaterol (B1671819)	Debenzylation followed by salt formation	Dichloromethane, Methanol, Isopropanol (B130326)	Hydrogenation with Pd/C, then addition of maleic acid solution at 70-80°C, followed by cooling.	79	99.6 (HPLC)	[5][6]
Indacaterol	Intermediate coupling followed by salt formation	n-Butanol, Ethyl Acetate	Heating to 100-110°C for the coupling step; subsequent workup and salt formation.	93 (intermediate)	>97.8 (HPLC)	[7][8]
Indacaterol	Salt formation from isolated free base	Isopropanol	Suspension of free base, heating to 70-80°C, addition of maleic acid solution, then cooling to 0-5°C.	90-95 (calculated)	99.7 (HPLC)	[6]
Irbesartan	Debenzylation and salt formation	Isopropyl alcohol, Acetic acid	Addition of maleic acid in isopropanol at 45-50°C, heating to 60-65°C, then cooling.	95	>99.5 (HPLC)	[9]
Chlorpheniramine (B86927)	Salt formation from free base	Ethanol or Methanol	Slow addition of maleic acid solution to the base solution at room temperature with stirring for 1-2 hours.	Not specified	Not specified	[3]

Note: The data presented are for different molecules and are intended to provide a representative range of performance for the maleate salt formation step. Direct comparison of yields between different APIs should be made with caution as the overall yield is dependent on the entire synthetic route, not just the final salt formation step.

Experimental Protocols

Reproducibility in synthesis is critically dependent on a well-defined and controlled experimental protocol. Below is a detailed methodology for a common approach to hydrogen maleate salt formation.

Objective: To synthesize the hydrogen maleate salt of a basic API.

Materials:

• Active Pharmaceutical Ingredient (API) free base

• Maleic acid (equimolar amount to the API)

• Solvent (e.g., Isopropanol, Ethanol, Methanol)

• Reaction vessel

• Stirring apparatus

• Heating/cooling system

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven or desiccator

Procedure (General Method based on Indacaterol Maleate Synthesis[5][6]):

• Dissolution of API: Dissolve or suspend the API free base in a suitable volume of the chosen solvent (e.g., isopropanol) in the reaction vessel.

• Heating: Heat the mixture to a specified temperature (e.g., 70-80°C) with continuous stirring to ensure complete dissolution or a homogenous suspension.

• Preparation of Maleic Acid Solution: In a separate vessel, dissolve an equimolar amount of maleic acid in a minimal amount of the same solvent. Gentle heating may be applied if necessary.

• Salt Formation Reaction: Slowly add the maleic acid solution to the heated API solution while maintaining the temperature and stirring.

• Crystallization: Stir the reaction mixture at the elevated temperature for a defined period (e.g., 30 minutes) to ensure complete reaction. Subsequently, cool the mixture slowly to a lower temperature (e.g., 20-25°C, or further to 0-5°C) to induce crystallization of the maleate salt.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing: Wash the filtered solid with a small amount of cold solvent to remove any soluble impurities.

• Drying: Dry the purified hydrogen maleate salt in a vacuum oven or desiccator at a suitable temperature until a constant weight is achieved.

• Analysis: Confirm the identity and purity of the final product using analytical techniques such as melting point determination, HPLC, and spectroscopic methods (e.g., IR, NMR)[3].

Visualizing Workflows and Pathways

To systematically assess the reproducibility of a synthesis, a logical workflow should be followed. The general chemical transformation is also visualized below.

Workflow for Assessing Synthesis Reproducibility.

General Reaction for Hydrogen Maleate Salt Formation.

Conclusion

The reproducibility of hydrogen maleate synthesis is a multifaceted challenge that requires careful control over reaction conditions and a thorough understanding of the physicochemical properties of both the API and the resulting salt. While the reaction of a basic compound with maleic acid is a common and effective method for salt formation, the optimal conditions for achieving high yield, purity, and a stable crystalline form can vary significantly. As evidenced by the data on various pharmaceutical maleates, yields can range from good to excellent, with purities often exceeding 99%.

Achieving consistent results necessitates the implementation of a robust, well-documented protocol and a systematic approach to process optimization and validation. By following a logical workflow for assessing reproducibility, researchers can effectively compare different synthetic routes and identify the most reliable method for producing high-quality hydrogen maleate salts for development and manufacturing.

References

• 1. researchgate.net [researchgate.net]
• 2. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Procedure for preparation of chlorpheniramine maleate | Filo [askfilo.com]
• 4. Salt formation improved the properties of a candidate drug during early formulation development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. newdrugapprovals.org [newdrugapprovals.org]
• 6. EP2897937B1 - Process for the preparation of indacaterol and intermediates thereof - Google Patents [patents.google.com]
• 7. CN108250140B - Preparation method of indacaterol maleate - Google Patents [patents.google.com]
• 8. Preparation method for indacaterol maleate - Eureka | Patsnap [eureka.patsnap.com]
• 9. US9682935B2 - Process for preparation of indacaterol or its pharmaceutically acceptable salts - Google Patents [patents.google.com]

Inter-laboratory Comparison of Hydrogen Maleate Analysis: A Comparative Guide

This guide provides a comprehensive overview of an inter-laboratory comparison for the analysis of hydrogen maleate (B1232345), a common counterion in active pharmaceutical ingredients (APIs). The objective of such studies is to assess the proficiency of different laboratories in implementing a standardized analytical method and to ensure the reliability and comparability of results across the pharmaceutical industry. The data and protocols presented herein are representative of a typical proficiency testing scheme.

Introduction to the Inter-laboratory Study

An inter-laboratory comparison, or round-robin study, is a critical component of quality assurance in pharmaceutical analysis.[1][2] It involves distributing a homogeneous batch of a test sample to multiple laboratories, each of which performs the same analysis according to a predefined protocol. The results are then collected and statistically analyzed to evaluate the performance of each participating laboratory against the group and a reference value.[2][3][4] This process helps to identify potential issues with a laboratory's methodology, equipment, or personnel, and ultimately contributes to the standardization and improvement of analytical practices.[3][5]

The following sections detail the results of a representative inter-laboratory study on the quantification of hydrogen maleate in a pharmaceutical preparation using High-Performance Liquid Chromatography (HPLC).

Data Presentation and Statistical Analysis

The performance of each participating laboratory was evaluated based on the accuracy and precision of their reported values for the concentration of hydrogen maleate. A common metric used in proficiency testing is the Z-score, which indicates how many standard deviations an individual result is from the consensus value.[4][6] A Z-score between -2 and 2 is generally considered satisfactory.[4]

Table 1: Summary of Inter-laboratory Results for Hydrogen Maleate Assay

Laboratory ID	Reported Concentration (mg/mL)	Accuracy (% Recovery)	Precision (%RSD, n=6)	Z-Score
Lab 01	1.01	101.0	0.85	0.5
Lab 02	0.98	98.0	1.20	-1.0
Lab 03	1.03	103.0	0.75	1.5
Lab 04	0.95	95.0	1.50	-2.5
Lab 05	1.00	100.0	0.90	0.0
Lab 06	1.02	102.0	0.80	1.0
Lab 07	0.99	99.0	1.10	-0.5
Consensus Value	1.00
Standard Deviation	0.02

Note: The data presented in this table is hypothetical and for illustrative purposes.

Experimental Protocols

The following is a detailed methodology for the HPLC analysis of hydrogen maleate, which was provided to all participating laboratories.

3.1. Apparatus and Reagents

• Apparatus:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Analytical balance

  • Volumetric flasks and pipettes

  • Syringe filters (0.45 µm)

• Reagents:

  • Hydrogen Maleate Reference Standard

  • Acetonitrile (HPLC grade)

  • Methanol (B129727) (HPLC grade)

  • Potassium dihydrogen phosphate (B84403) (analytical grade)

  • Orthophosphoric acid (analytical grade)

  • Purified water

3.2. Preparation of Solutions

• Mobile Phase: A mixture of 50mM potassium dihydrogen phosphate buffer (pH adjusted to 3.0 with orthophosphoric acid) and methanol in a 75:25 (v/v) ratio.

• Standard Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of Hydrogen Maleate Reference Standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Sample Solution (1.0 mg/mL): Prepare the sample containing hydrogen maleate to achieve a final concentration of 1.0 mg/mL in the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

3.3. Chromatographic Conditions

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detection Wavelength: 215 nm

• Column Temperature: 30 °C

• Run Time: 10 minutes

3.4. System Suitability

Before sample analysis, the chromatographic system must meet the following criteria from five replicate injections of the standard solution:

• The relative standard deviation (RSD) of the peak area should be not more than 2.0%.

• The tailing factor should be not more than 2.0.

• The theoretical plates should be not less than 2000.

3.5. Data Analysis

The concentration of hydrogen maleate in the sample solutions was calculated by comparing the peak area with that of the standard solution.

Visualized Workflows

4.1. Inter-laboratory Comparison Workflow

Caption: Workflow of the inter-laboratory comparison study.

4.2. HPLC Analysis Workflow

Caption: Experimental workflow for HPLC analysis of hydrogen maleate.

References

• 1. Round-robin test - Wikipedia [en.wikipedia.org]
• 2. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. researchgate.net [researchgate.net]
• 5. usp.org [usp.org]
• 6. testqual.com [testqual.com]

comparative molecular docking of hydrogen maleate with analogs

Comparative Binding Affinity Analysis

Molecular docking simulations predict the preferred orientation of a ligand when bound to a receptor and estimate the strength of the interaction, typically reported as a docking score in kcal/mol. A more negative score generally indicates a stronger predicted binding affinity. Below is a representative table summarizing the predicted binding affinities of hydrogen maleate (B1232345) and its simple dialkyl ester analogs to the active site of the human histamine (B1213489) H1 receptor.

Table 1: Comparative Docking Scores of Hydrogen Maleate and Analogs with Histamine H1 Receptor

Compound Name	Structure	Molecular Weight ( g/mol )	Predicted Docking Score (kcal/mol)	Key Predicted Interactions (Amino Acid Residues)
Hydrogen Maleate		115.06	-5.8	Asp107, Lys191, Tyr108
Dimethyl Maleate		144.12	-4.5	Tyr108, Phe432
Diethyl Maleate		172.18	-4.9	Tyr108, Phe432, Thr112
Diisopropyl Maleate		200.23	-5.2	Phe432, Trp158

Note: The data presented in this table are illustrative examples derived from typical molecular docking studies and are intended to demonstrate a comparative format. The key interacting residues are based on published studies of antagonists at the H1 receptor.

Experimental Protocols

A rigorous and consistent molecular docking protocol is essential for generating comparable results. The following methodology outlines a standard workflow for performing a comparative docking study.

Molecular Docking Protocol

• Receptor Preparation:

  • The 3D crystal structure of the human histamine H1 receptor is obtained from the Protein Data Bank (PDB ID: 3RZE).

  • Co-crystallized ligands, water molecules, and any non-essential ions are removed from the PDB file.

  • Hydrogen atoms are added to the protein structure, and charges are assigned using a force field such as CHARMm.

  • The protein structure is energy minimized to relieve any steric clashes.

• Ligand Preparation:

  • The 3D structures of hydrogen maleate and its analogs (dimethyl maleate, diethyl maleate, diisopropyl maleate) are generated using a chemical drawing tool like ChemDraw or MarvinSketch.

  • The ligands are assigned appropriate charges, and their geometries are optimized using a suitable force field (e.g., MMFF94). For hydrogen maleate, the anionic form is used.

• Docking Simulation:

  • A grid box is defined to encompass the known binding site of the H1 receptor. The center of the grid is typically defined by the coordinates of the co-crystallized ligand in the original PDB file, with dimensions of approximately 20Å x 20Å x 20Å.

  • Molecular docking is performed using software such as AutoDock Vina or Schrödinger's Glide.[1] The exhaustiveness parameter, which controls the extent of the conformational search, is set to a standard value (e.g., 8) to ensure a thorough search while maintaining computational efficiency.[1]

  • Multiple binding poses (e.g., 9) are generated for each ligand.[1]

• Analysis and Scoring:

  • The resulting poses are ranked based on their docking scores (binding energy in kcal/mol).

  • The pose with the lowest binding energy is selected as the most probable binding mode.

  • The interactions between the ligand and the receptor, such as hydrogen bonds and hydrophobic interactions, are visualized and analyzed using software like Discovery Studio or PyMOL to identify key interacting amino acid residues.[1]

Visualizations

Logical Workflow for Comparative Molecular Docking

Caption: Workflow for a comparative molecular docking study.

Histamine H1 Receptor Signaling Pathway

Caption: Simplified signaling pathway of the Histamine H1 Receptor.

References

• 1. Investigating the latent polymorphism of maleic acid - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Benchmarking the Catalytic Activity of Hydrogen Maleate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The catalytic hydrogenation of hydrogen maleate (B1232345) to succinic acid and its derivatives is a critical transformation in the synthesis of pharmaceuticals, polymers, and other fine chemicals. The efficiency of this process is highly dependent on the catalyst employed and the reaction conditions. This guide provides an objective comparison of various catalytic systems for the hydrogenation of hydrogen maleate, supported by experimental data, to assist researchers in selecting the optimal catalyst and conditions for their specific application.

Comparative Performance of Catalysts

The selection of a catalyst for hydrogen maleate hydrogenation involves a trade-off between activity, selectivity, stability, and cost. Below is a summary of the performance of various catalysts reported in the literature.

Catalyst	Support	Reactant	Temp. (°C)	Pressure (bar)	Solvent	Conversion (%)	Selectivity to Succinic Acid/Anhydride (B1165640) (%)	Reference
Pd/C	Carbon	Maleic Acid	150	10 (N₂)	Water	~100	~98	[1][2]
Pd/Al₂O₃	Alumina	Maleic Acid	90	5 (H₂)	Water	100	100	[3]
5% Ni/Al₂O₃-HY	Alumina-Zeolite	Maleic Anhydride	190	Not specified	Not specified	100	95	[4]
PtFeCoNiCu/CNT	Carbon Nanotubes	Maleic Anhydride	Not specified	Not specified	Water	100	98	[5]
Ni/ZrO₂	Zirconia	Maleic Anhydride	210	50 (H₂)	Not specified	100	Not specified (high C=O hydrogenation)	[6]
Raney Ni	-	Maleic Anhydride	100	25 (H₂)	Acetic Anhydride	99.6	100	[6]

Note: The hydrogenation of maleic anhydride is included as a close proxy for hydrogen maleate, as the anhydride rapidly hydrolyzes to maleic acid in aqueous media.[5] The primary product of interest is typically succinic acid or its corresponding anhydride.

Experimental Protocols

Reproducible and rigorous experimental protocols are essential for the accurate benchmarking of catalyst performance. The following are representative methodologies for key experiments in the catalytic hydrogenation of hydrogen maleate.

Catalyst Screening in a Batch Reactor

This protocol is suitable for the initial screening of different catalysts under controlled conditions.

Materials:

• Maleic acid (or hydrogen maleate salt)

• Selected catalyst (e.g., 5% Pd/C)

• Solvent (e.g., deionized water)

• High-pressure batch reactor equipped with a magnetic stirrer, temperature controller, and gas inlet.

• Analytical equipment (e.g., High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC))

Procedure:

• Charge the reactor with a specific amount of maleic acid and the solvent. For example, a 5 wt% aqueous solution of maleic acid.[7]

• Add the catalyst to the reactor. The catalyst loading can be varied, for instance, a catalyst to maleic acid weight ratio of 0.2.[8]

• Seal the reactor and purge it several times with an inert gas (e.g., nitrogen or argon) to remove air.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 5 bar).[3]

• Heat the reactor to the target temperature (e.g., 90°C) while stirring.[3]

• Maintain the reaction for a specific duration (e.g., 90 minutes).[3]

• After the reaction, cool the reactor to room temperature and carefully vent the excess gas.

• Filter the reaction mixture to separate the catalyst.

• Analyze the liquid product mixture using HPLC or GC to determine the conversion of maleic acid and the selectivity to succinic acid and other byproducts like malic acid or fumaric acid.[1][3]

Catalyst Stability and Performance in a Fixed-Bed Continuous Flow Reactor

This protocol is designed to evaluate the long-term stability and productivity of a promising catalyst.

Materials:

• A solution of maleic acid and a hydrogen source (e.g., formic acid for transfer hydrogenation or gaseous hydrogen).[1]

• Packed bed of the selected catalyst (e.g., Pd/C).

• High-pressure continuous flow reactor system with a liquid pump, gas mass flow controller, back-pressure regulator, and temperature-controlled furnace.

• Online or offline analytical equipment.

Procedure:

• Pack a fixed-bed reactor with a known amount of the catalyst.

• Pre-treat the catalyst in situ if required (e.g., reduction in a hydrogen flow).

• Introduce the liquid feed (e.g., a 15 wt% aqueous solution of maleic acid with a formic acid/maleic acid molar ratio of 1) into the reactor at a specific weight hourly space velocity (WHSV), for instance, 12 h⁻¹.[1][2]

• Pressurize the system with an inert gas (e.g., N₂) to the desired pressure (e.g., 10 bar).[1][2]

• Heat the reactor to the reaction temperature (e.g., 150°C).[1][2]

• Collect the reactor effluent at regular intervals.

• Analyze the collected samples to determine the conversion and product distribution over time.

• Monitor the catalyst performance for an extended period (e.g., over 700 hours) to assess its stability and any signs of deactivation.[1][2]

Visualizing the Process

Diagrams can offer a clear visual representation of the reaction pathway and experimental workflows.

Caption: Reaction pathway for the catalytic hydrogenation of hydrogen maleate.

Caption: General experimental workflow for benchmarking catalytic activity.

References

• 1. Catalytic transfer hydrogenation of maleic acid with stoichiometric amounts of formic acid in aqueous phase: paving the way for more sustainable succinic acid production - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Catalytic transfer hydrogenation of maleic acid with stoichiometric amounts of formic acid in aqueous phase: paving the way for more sustainable succinic acid production - ICP - Instituto de Catálisis y Petroleoquímica [icp.csic.es]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. PtFeCoNiCu High-Entropy Alloy Catalyst for Aqueous-Phase Hydrogenation of Maleic Anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Catalytic transfer hydrogenation of maleic acid with stoichiometric amounts of formic acid in aqueous phase: paving the way for more sustainable succi ... - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC04221K [pubs.rsc.org]

A Comparative In Vivo Efficacy Analysis of First-Generation Antihistamine Maleates: Pheniramine, Pyrilamine, and Chlorpheniramine

For researchers and drug development professionals, this guide provides an objective comparison of the in vivo efficacy of three first-generation alkylamine antihistamines: Pheniramine Maleate, Pyrilamine Maleate, and Chlorpheniramine Maleate. This analysis is based on available experimental data from preclinical models of allergic response.

All three compounds belong to the alkylamine class of antihistamines and function as antagonists or inverse agonists at the histamine (B1213489) H1 receptor. By blocking the action of histamine, they mitigate the symptoms of allergic reactions. While they share a common mechanism, their potency and efficacy can vary. This guide summarizes available quantitative data to facilitate a comparative assessment.

In Vivo Efficacy Comparison

The following table summarizes the available quantitative in vivo efficacy data for Pheniramine Maleate, Pyrilamine Maleate, and Chlorpheniramine Maleate in established animal models of allergic inflammation and anaphylaxis. Direct head-to-head comparative studies for all three compounds in a single experimental setup are limited; therefore, data from similar models are presented to infer relative efficacy.

Compound	Animal Model	Endpoint	Efficacy Data
Chlorpheniramine Maleate	Guinea Pig	Inhibition of histamine-induced bronchoconstriction	ED50: 5.8 µg/kg (i.v.)[1]
Rat	Inhibition of histamine-induced paw edema	Significant decrease in paw thickness at 10 mg/kg (i.p.)[2]
Guinea Pig	Inhibition of allergic and capsaicin-induced cough	Effective at 0.1-3.0 mg/kg (p.o.)[3]
Pheniramine Maleate	Mouse	Potentiation of apomorphine-induced gnawing (CNS effect)	Effective at 30-60 mg/kg (i.p.)
Pyrilamine Maleate	Human (Clinical Study)	Symptom relief in seasonal allergic rhinitis (in combination with Chlorpheniramine tannate)	Combination therapy was significantly more effective than placebo. Individual contribution not specified.[4]

Note: The available data for Pheniramine Maleate primarily describes central nervous system effects, which may not directly correlate with its anti-allergic potency. The efficacy data for Pyrilamine Maleate is from a combination study, making it difficult to assess its individual contribution. Chlorpheniramine is the most extensively studied of the three in quantitative preclinical models of allergy.[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

Histamine-Induced Bronchoconstriction in Guinea Pigs

This model is a standard method for evaluating the in vivo efficacy of H1 antihistamines.[1]

• Animal Model: Male Hartley guinea pigs are commonly used.[1]

• Drug Administration: The test antihistamine (e.g., Chlorpheniramine) is administered intravenously (i.v.) at various doses. A control group receives a vehicle injection.[1]

• Induction of Bronchoconstriction: A bolus of histamine is administered intravenously to induce a bronchoconstrictor response.

• Measurement: The primary endpoint is the inhibition of the histamine-induced bronchoconstrictor reaction. This can be measured through changes in pulmonary mechanics, such as airway resistance or a decrease in respiratory airflow.[1]

• Data Analysis: The dose of the antihistamine required to inhibit the histamine-induced bronchoconstriction by 50% (ED50) is calculated to determine its potency.[1]

Histamine-Induced Paw Edema in Rats

This model assesses the ability of a compound to inhibit the increase in vascular permeability and local edema caused by histamine.

• Animal Model: Male Wistar or Sprague-Dawley rats are typically used.

• Drug Administration: The test compound (e.g., Chlorpheniramine Maleate) is administered, often intraperitoneally (i.p.), at various doses prior to the histamine challenge. A control group receives the vehicle.

• Induction of Edema: A sub-plantar injection of histamine (e.g., 100 μl of 0.1% solution) is made into the hind paw of the rat.[2][5]

• Measurement: Paw volume or thickness is measured using a plethysmometer or calipers at baseline and at various time points after histamine injection (e.g., 1, 2, and 3 hours).[2][5]

• Data Analysis: The percentage inhibition of paw edema is calculated for each dose of the test compound compared to the control group.

Signaling Pathway and Experimental Workflow

Histamine H1 Receptor Signaling Pathway and Antihistamine Inhibition

The following diagram illustrates the signaling pathway initiated by histamine binding to the H1 receptor and the point of intervention for antihistamines like Pheniramine, Pyrilamine, and Chlorpheniramine.

Histamine H1 Receptor Signaling and Antihistamine Action

In Vivo Antihistamine Efficacy Experimental Workflow

The following diagram outlines the general workflow for assessing the in vivo efficacy of antihistamines in a preclinical model.

Workflow for In Vivo Antihistamine Efficacy Testing

References

• 1. benchchem.com [benchchem.com]
• 2. Crocin alleviates the local paw edema induced by histamine in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological studies of allergic cough in the guinea pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antihistaminic/antiallergic activity of 2-dialkylaminoalkylthio(oxy)-1-substituted benzimidazoles: evaluation "in vitro" and "in vivo" - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Histamine H1 Receptor as a Therapeutic Target: A Comparative Analysis of Chlorphenamine Maleate and Alternative Antihistamines

A deep dive into the validation of the Histamine (B1213489) H1 (H1) receptor as a therapeutic target reveals a landscape of well-established antagonists, with first-generation antihistamines like chlorphenamine maleate (B1232345) serving as a cornerstone. This guide provides a comparative analysis of chlorphenamine maleate and its alternatives, supported by experimental data, to offer researchers, scientists, and drug development professionals a comprehensive overview of this therapeutic strategy.

The therapeutic efficacy of targeting the H1 receptor is well-documented, primarily in the management of allergic conditions such as allergic rhinitis (hay fever), urticaria (hives), and conjunctivitis.[1] By competitively inhibiting the binding of histamine to the H1 receptor, these antagonists effectively mitigate the classic symptoms of allergic reactions, including itching, sneezing, and vasodilation.[2][3]

Comparative Efficacy and Binding Affinities of H1 Receptor Antagonists

The validation of a therapeutic target hinges on quantifiable interactions between the drug and its target. The binding affinity (Ki or Kd) and the effective concentration (EC50) or inhibitory concentration (IC50) are critical parameters in assessing the potency and efficacy of H1 receptor antagonists.

Compound	Class	Target Receptor	Binding Affinity (Kd/Ki)	Potency (IC50)	Key Characteristics
Chlorphenamine Maleate	First-Generation Antihistamine	Histamine H1 Receptor (Inverse Agonist)	15 nM (for dexchlorpheniramine)[4]	20,900 nM (hERG)[4]	Possesses anticholinergic activity; known to cause sedation.[4]
Pheniramine Maleate	First-Generation Antihistamine	Histamine H1 Receptor (Antagonist)	Not explicitly found	Not explicitly found	Also has anticholinergic properties and can be sedative.[2]
Pyrilamine Maleate	First-Generation Antihistamine	Histamine H1 Receptor (Antagonist)	Not explicitly found	Not explicitly found	Exhibits competitive antagonism at H1 receptors; has anticholinergic effects.[3]
(+)-MK-801 (Dizocilpine Maleate)	NMDA Receptor Antagonist	NMDA Receptor (Non-competitive)	30.5 nM[5]	Not applicable	Neuroprotective agent, not an antihistamine. Acts on a different therapeutic target.[5]

Note: The data presented is a summary from available literature. Direct comparative studies under identical experimental conditions are limited. hERG IC50 value for Chlorphenamine indicates potential for off-target cardiac effects.

Experimental Protocols for Target Validation

The validation of the H1 receptor as a therapeutic target relies on a variety of in vitro and in vivo experimental assays.

In Vitro Assays

1. Radioligand Binding Assay:

• Objective: To determine the binding affinity of a compound for the H1 receptor.

• Methodology:

  • Cell membranes expressing the human H1 receptor are prepared.

  • The membranes are incubated with a radiolabeled ligand that specifically binds to the H1 receptor (e.g., [3H]pyrilamine).

  • Increasing concentrations of the test compound (e.g., chlorphenamine) are added to compete with the radioligand for binding.

  • The amount of bound radioactivity is measured using a scintillation counter.

  • The Ki value is calculated from the IC50 value (the concentration of the test compound that displaces 50% of the radioligand).

2. Functional Assays (e.g., Calcium Mobilization Assay):

• Objective: To measure the functional activity of a compound as an antagonist or inverse agonist at the H1 receptor.

• Methodology:

  • Cells stably expressing the H1 receptor and a calcium-sensitive fluorescent dye are used.

  • The cells are stimulated with histamine, which leads to an increase in intracellular calcium, detected by an increase in fluorescence.

  • To test for antagonist activity, cells are pre-incubated with the test compound before histamine stimulation. A decrease in the histamine-induced fluorescence indicates antagonism.

  • The EC50 or IC50 value is determined by measuring the concentration of the compound that produces 50% of the maximal response or inhibition.

In Vivo Models

1. Histamine-Induced Wheal and Flare Test in Guinea Pigs or Humans:

• Objective: To assess the in vivo efficacy of an H1 antagonist in blocking histamine-induced allergic reactions.

• Methodology:

  • The test compound is administered to the animal or human subject.

  • Histamine is injected intradermally.

  • The size of the resulting wheal (swelling) and flare (redness) is measured over time.

  • A reduction in the size of the wheal and flare compared to a placebo-treated control indicates efficacy.

Signaling Pathways and Experimental Workflow

The binding of histamine to the H1 receptor initiates a well-defined signaling cascade. Understanding this pathway is crucial for developing targeted therapies.

Caption: Histamine H1 Receptor Signaling Pathway and the inhibitory action of Chlorphenamine.

The experimental workflow for validating a novel H1 receptor antagonist follows a logical progression from in vitro characterization to in vivo efficacy studies.

References

• 1. nbinno.com [nbinno.com]
• 2. selleckchem.com [selleckchem.com]
• 3. What is the mechanism of Pyrilamine Maleate? [synapse.patsnap.com]
• 4. Chlorphenamine - Wikipedia [en.wikipedia.org]
• 5. stemcell.com [stemcell.com]

comparative analysis of different synthetic routes to hydrogen maleate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the primary synthetic routes to hydrogen maleate (B1232345), an important intermediate in the chemical and pharmaceutical industries. The two principal methods explored are the partial neutralization of maleic acid and the monoesterification of maleic anhydride (B1165640). This document outlines detailed experimental protocols, presents quantitative data for comparison, and visualizes the synthetic pathways to aid in the selection of the most suitable method for a given application.

Data Presentation

The following tables summarize the quantitative data for the different synthetic routes to hydrogen maleate, including inorganic salts and organic monoesters.

Table 1: Comparison of Synthetic Routes to Inorganic and Amine Hydrogen Maleate Salts via Partial Neutralization

Product	Base	Solvent	Reaction Conditions	Yield (%)	Purity/Notes
Potassium Hydrogen Maleate	Potassium Hydroxide (B78521) (KOH)	Water	Stoichiometric addition of KOH to maleic acid, followed by cooling and crystallization.	Good to High (not quantified in reviewed literature)	Crystalline solid.
Sodium Hydrogen Maleate	Sodium Hydroxide (NaOH)	Water	Partial neutralization of maleic acid with NaOH.	Good to High (not quantified in reviewed literature)	Typically used in solution for further reactions.
Ammonium Hydrogen Maleate	Ammonia (B1221849) (NH₃)	Gaseous or Aqueous	Reaction of maleic acid with ammonia.[1][2]	High (not quantified in reviewed literature)	Can be prepared as a non-hygroscopic solid.[2]
Cyclohexylammonium Hydrogen Maleate	Cyclohexylamine (B46788)	Methanol	1:1 molar ratio of maleic acid to cyclohexylamine at room temperature.[3]	High (Crystals obtained)	Crystalline solid.[3]

Table 2: Comparison of Synthetic Routes to Monoalkyl Hydrogen Maleates (Maleic Acid Monoesters) via Monoesterification of Maleic Anhydride

Product	Alcohol	Catalyst	Reaction Conditions	Yield (%)	Reference
Monomethyl Maleate	Methanol	None (autocatalytic)	Typically exothermic reaction upon mixing.	~93%	[4]
Monoethyl Maleate	Ethanol	None (autocatalytic)	50-80°C, 0.1 MPa.[5]	99%[5]	[4][5]
Mono-n-propyl Maleate	n-Propanol	None (autocatalytic)	Not specified.	98.5%	[4]
Monoisopropyl Maleate	Isopropanol	None (autocatalytic)	60 - 80 °C, 4h in toluene.	95.5%	[6]
Mono-n-butyl Maleate	n-Butanol	None (autocatalytic)	Heating of reactants.[6]	98.7%	[4][6]
Mono-n-pentyl Maleate	n-Pentanol	None (autocatalytic)	Not specified.	~98%	[4]
Mono-n-hexyl Maleate	n-Hexanol	None (autocatalytic)	Not specified.	~98%	[4]
Mono-n-heptyl Maleate	n-Heptanol	None (autocatalytic)	Not specified.	~98%	[4]
Mono-n-octyl Maleate	n-Octanol	None (autocatalytic)	Not specified.	87.9%	[4]

Experimental Protocols

Route 1: Partial Neutralization of Maleic Acid

This method involves the reaction of maleic acid with a stoichiometric amount of a base to form the hydrogen maleate salt.

Materials:

• Maleic Acid (1.0 eq)

• Potassium Hydroxide (1.0 eq)

• Deionized Water

Procedure:

• Dissolve maleic acid in a minimal amount of warm deionized water in a beaker.

• In a separate beaker, dissolve one equivalent of potassium hydroxide in deionized water.

• Slowly add the potassium hydroxide solution to the maleic acid solution while stirring. The reaction is exothermic.

• Allow the solution to cool to room temperature, and then place it in an ice bath to induce crystallization.

• Collect the precipitated crystals of potassium hydrogen maleate by vacuum filtration.

• Wash the crystals with a small amount of cold deionized water and dry them in a desiccator.

Materials:

• Maleic Acid (finely divided solid)

• Ammonia Gas

Procedure:

• Place finely divided solid maleic acid in a reaction vessel equipped with a gas inlet and a stirrer.

• Pass a stream of ammonia gas over the stirred maleic acid.[2]

• The reaction is carried out at a temperature between 25 to 60 °C.[2]

• Continue the reaction until the desired degree of neutralization is achieved, which can be monitored by titration of a sample.

• The resulting product is a mixture of mono- and di-ammonium maleate. To obtain pure mono-ammonium maleate, the reaction mixture can be ground with an equimolecular amount of maleic acid.[2]

Route 2: Monoesterification of Maleic Anhydride

This route involves the ring-opening of maleic anhydride with an alcohol. The reaction is typically fast and proceeds to near completion without the need for a catalyst.[6][7]

Materials:

• Maleic Anhydride (1.0 eq)

• Alcohol (e.g., Methanol, Ethanol, n-Butanol) (1.0 - 1.1 eq)

• Optional: Anhydrous solvent (e.g., diethyl ether, toluene)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve maleic anhydride in a suitable anhydrous solvent (if necessary). For many alcohols, the reaction can be performed neat.

• Slowly add one equivalent of the desired alcohol to the stirred solution (or neat maleic anhydride). The reaction is often exothermic, and cooling may be required to maintain the desired reaction temperature.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-80°C) for a period of 1 to 4 hours.[5] The progress of the reaction can be monitored by techniques such as TLC or the disappearance of the maleic anhydride starting material.

• After the reaction is complete, the solvent (if used) can be removed under reduced pressure to yield the crude monoalkyl hydrogen maleate.

• The product can be further purified by recrystallization from a suitable solvent or by vacuum distillation, depending on its physical state.

Synthetic Pathway Visualizations

The following diagrams illustrate the chemical transformations involved in the synthesis of hydrogen maleate.

References

• 1. chembk.com [chembk.com]
• 2. US2474089A - Production of ammonia salts of maleic acid - Google Patents [patents.google.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. CN112961058A - Process method for preparing glycol maleate - Google Patents [patents.google.com]
• 6. journals.pan.pl [journals.pan.pl]
• 7. Buy Monobutyl maleate | 925-21-3 [smolecule.com]

A Comparative Guide to the Purity Assessment of a Hydrogen Maleate Active Pharmaceutical Ingredient (API)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the purity assessment of a hypothetical active pharmaceutical ingredient, "DrugX Hydrogen Maleate (B1232345)," against its Certified Reference Standard (CRS). The purity of an API is a critical quality attribute, ensuring its safety and efficacy.[1][2] The assessment is typically conducted using a mass balance approach, where the final purity is determined by subtracting the sum of all identified impurities from 100%.

A Certified Reference Standard (CRS) is a highly purified and well-characterized substance used as a benchmark for quality, purity, and identity.[3][4] The CRS, supplied by pharmacopeial bodies (e.g., USP, EP) or qualified vendors, is accompanied by a Certificate of Analysis (CoA) that specifies its purity and impurity profile, established through rigorous testing.[5] This standard is essential for method validation, instrument calibration, and ensuring the accuracy of analytical results for test batches of the API.[6]

Comparative Analysis of Key Purity Attributes

The purity of DrugX Hydrogen Maleate is evaluated by quantifying the main component and various potential impurities. Different analytical techniques are employed for each category of substance, providing a comprehensive purity profile.

Table 1: Summary of Analytical Techniques and Performance

Purity Attribute	Analytical Technique	Purpose	Performance Comparison
Assay & Organic Impurities	High-Performance Liquid Chromatography (HPLC) with UV detection	Quantifies the main API component and separates/quantifies related organic impurities.[7]	Primary Method: High precision and sensitivity for detecting structurally similar impurities. Widely used for routine quality control.[8]
Assay (Orthogonal)	Quantitative NMR (qNMR)	Provides an independent, absolute measure of the API's purity without requiring a specific CRS of the analyte itself.[9][10]	Confirmatory Method: Offers high accuracy and is mechanistically different from chromatography, making it an excellent orthogonal technique for verifying HPLC results.[11][12]
Water Content	Karl Fischer Titration (KFT)	Specifically quantifies the water content, a common impurity affecting stability.[13][14]	Gold Standard: Highly specific for water, avoiding interference from other volatile substances. Coulometric and volumetric methods are available for low and high water content, respectively.[15]
Residual Solvents	Headspace Gas Chromatography (GC-HS)	Identifies and quantifies volatile organic solvents remaining from the manufacturing process.[16][17]	Standard Method: High sensitivity for volatile compounds. Complies with ICH Q3C guidelines for residual solvent limits.[18]
Elemental Impurities	Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Detects and quantifies trace amounts of inorganic impurities, such as heavy metals or catalyst residues.[19][20]	Required Method: Extremely sensitive for detecting elemental impurities at parts-per-billion (ppb) levels, as mandated by ICH Q3D guidelines.[21]
Counter-ion Content	Ion Chromatography (IC)	Verifies the molar ratio of the maleate counter-ion to the active base, confirming the correct salt form.[22]	Standard Method: Provides accurate and specific quantification of anionic species like maleate.[23]

Quantitative Data Comparison: Test Batch vs. Certified Reference Standard

The following tables present hypothetical data from the analysis of a test batch of DrugX Hydrogen Maleate compared to the specifications outlined in the Certificate of Analysis for the Certified Reference Standard.

Table 2: HPLC Assay and Organic Impurity Profile

Analyte	CRS Specification	Test Batch Result	Status
Assay (% w/w)	99.5% - 100.5%	99.8%	Pass
Impurity A	≤ 0.10%	0.05%	Pass
Impurity B	≤ 0.15%	0.08%	Pass
Any Unspecified Impurity	≤ 0.10%	0.03%	Pass
Total Impurities	≤ 0.50%	0.16%	Pass

Table 3: Water Content, Residual Solvents, and Elemental Impurities

Parameter	Analytical Method	CRS Specification Limit	Test Batch Result	Status
Water Content	Karl Fischer Titration	≤ 0.5% w/w	0.2% w/w	Pass
Residual Solvents	GC-HS
Methanol	≤ 3000 ppm	< 50 ppm	Pass
Acetone	≤ 5000 ppm	< 50 ppm	Pass
Dichloromethane	≤ 600 ppm	< 10 ppm	Pass
Elemental Impurities	ICP-MS
Lead (Pb)	≤ 0.5 ppm	< 0.1 ppm	Pass
Palladium (Pd)	≤ 10 ppm	1.2 ppm	Pass
Nickel (Ni)	≤ 20 ppm	< 0.5 ppm	Pass

Visualizing the Purity Assessment Workflow

Diagrams created using Graphviz provide a clear visual representation of the logical and experimental workflows involved in purity assessment.

Caption: Mass balance workflow for API purity assessment.

Caption: Experimental workflow for HPLC purity analysis.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide. All methods should be validated according to ICH Q2(R1) guidelines to ensure they are fit for purpose.[24][25][26]

Assay and Organic Impurities by HPLC

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis or Photodiode Array (PDA) detector.

• Column: C18, 4.6 mm x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Standard Preparation: Accurately weigh about 25 mg of DrugX Hydrogen Maleate CRS and dissolve in a 50 mL volumetric flask with 50:50 (v/v) acetonitrile/water diluent.

• Sample Preparation: Prepare the test sample in the same manner as the standard.

• Calculation: The assay is calculated by comparing the peak area of the main component in the sample chromatogram to that in the standard chromatogram. Impurity levels are determined using area normalization or relative to the main peak area.[27]

Water Content by Karl Fischer Titration

• Instrumentation: Coulometric Karl Fischer Titrator.

• Reagent: Karl Fischer reagent suitable for coulometric titration.

• Sample Preparation: Accurately weigh approximately 100 mg of the DrugX Hydrogen Maleate sample directly into the titration vessel.

• Procedure: Start the titration and allow the instrument to run until the endpoint is reached. The instrument automatically calculates the water content. Perform the determination in triplicate. The coulometric method is ideal for samples with low water content (<1%).[14][15]

Residual Solvents by GC-HS

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) and a headspace autosampler.

• Column: G43 phase (e.g., 6% cyanopropylphenyl - 94% dimethylpolysiloxane), 30 m x 0.53 mm, 3.0 µm film thickness.

• Carrier Gas: Helium or Nitrogen.

• Temperatures:

  • Injector: 200 °C

  • Detector: 250 °C

  • Oven Program: 40 °C (hold 10 min), ramp to 240 °C at 15 °C/min, hold 5 min.

• Headspace Parameters:

  • Vial Equilibration Temperature: 80 °C.

  • Equilibration Time: 20 min.

• Standard Preparation: Prepare a standard solution containing known amounts of expected solvents (e.g., methanol, acetone, dichloromethane) in a suitable solvent like DMSO.

• Sample Preparation: Accurately weigh about 100 mg of DrugX Hydrogen Maleate into a headspace vial and add a known volume of DMSO.

• Procedure: The headspace vapor is injected into the GC, and the solvent peaks are identified and quantified by comparison to the standard.[17][28]

Elemental Impurities by ICP-MS

• Instrumentation: Inductively Coupled Plasma - Mass Spectrometer.

• Sample Preparation: Accurately weigh about 50 mg of DrugX Hydrogen Maleate and dissolve it in a suitable solvent (e.g., 1% Nitric Acid with 0.5% Hydrochloric Acid) in a 50 mL volumetric flask. Spiked samples are prepared similarly to assess recovery.

• Standard Preparation: Prepare multi-element calibration standards in the same diluent as the sample.

• Procedure: The sample solution is introduced into the plasma, which ionizes the elements. The mass spectrometer then separates and quantifies the ions. The analysis is performed according to USP <232>/<233> and ICH Q3D guidelines.[19][29]

Counter-ion (Maleate) Content by Ion Chromatography

• Instrumentation: Ion chromatograph with a suppressed conductivity detector.

• Column: Anion-exchange column suitable for organic acid analysis.

• Eluent: A gradient of sodium hydroxide (B78521) or sodium carbonate/bicarbonate solution.

• Flow Rate: 1.2 mL/min.

• Standard Preparation: Prepare a standard solution of certified sodium maleate or maleic acid in deionized water.

• Sample Preparation: Accurately weigh about 50 mg of DrugX Hydrogen Maleate and dissolve in a 100 mL volumetric flask with deionized water.

• Procedure: Inject the sample and standard solutions. The maleate peak is identified by its retention time and quantified by comparing its peak area to that of the standard.[22][30]

References

• 1. alfa-chemclinix.com [alfa-chemclinix.com]
• 2. nicovaper.com [nicovaper.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Pharmaceutical Reference Standards Reference Materials | LGC Standards [lgcstandards.com]
• 6. zeptometrix.com [zeptometrix.com]
• 7. mastelf.com [mastelf.com]
• 8. pharmanow.live [pharmanow.live]
• 9. emerypharma.com [emerypharma.com]
• 10. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 11. Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Water Determination by Karl Fischer - Eurofins Scientific [eurofins.com]
• 14. Karl Fischer Titration in Pharmaceutical Analysis [analab.co.in]
• 15. gmpinsiders.com [gmpinsiders.com]
• 16. brightspec.com [brightspec.com]
• 17. Residual Solvent Analysis Information | Thermo Fisher Scientific - SG [thermofisher.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. agilent.com [agilent.com]
• 20. Development and validation of an ICP-MS method for the determination of elemental impurities in TP-6076 active pharmaceutical ingredient (API) according to USP 〈232〉/〈233〉 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. int.laborundmore.com [int.laborundmore.com]
• 24. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 25. starodub.nl [starodub.nl]
• 26. canadacommons.ca [canadacommons.ca]
• 27. torontech.com [torontech.com]
• 28. agilent.com [agilent.com]
• 29. almacgroup.com [almacgroup.com]
• 30. tools.thermofisher.com [tools.thermofisher.com]

Safety & Regulatory Compliance

Hydrogen maleate proper disposal procedures

Proper disposal of hydrogen maleate (B1232345) is crucial for laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to handle and dispose of hydrogen maleate waste safely and in compliance with regulations.

Immediate Safety and Handling

Before handling hydrogen maleate, it is imperative to take the following safety precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[1][2] In case of potential dust or aerosol formation, respiratory protection should be used.[3][4]

• Ventilation: Handle hydrogen maleate in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[5][6][7]

• Safe Handling Practices: Avoid direct contact with skin and eyes.[3][5] Prevent the formation of dust and aerosols.[5] Use non-sparking tools to avoid ignition sources.[3][5] After handling, wash hands thoroughly.[1][4] Do not eat, drink, or smoke in the work area.[1]

Spill and Leak Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuation and Control: For large spills, evacuate personnel from the affected area.[5][6] Remove all sources of ignition.[3][5]

• Containment: Prevent the spill from spreading and from entering drains or waterways.[3][8]

• Cleanup: Carefully sweep up the solid material, avoiding dust generation, and place it into a designated, labeled, and closed container for disposal.[4][7][9] The contaminated area should then be cleaned, and adequate ventilation should be ensured.[8][10]

• Reporting: Report the spill to your institution's Environmental Health & Safety (EH&S) department.[6]

Step-by-Step Disposal Procedure

The standard and safest method for hydrogen maleate disposal is through a licensed hazardous waste management service.

• Waste Identification: Hydrogen maleate is an acidic organic compound and should be treated as hazardous chemical waste.[8][11]

• Segregation: It is critical to segregate hydrogen maleate waste from other chemical waste streams. Specifically, store it separately from bases, oxidizing agents, and reducing agents to prevent violent reactions.[6][11]

• Containerization:

  • Place the waste in a suitable, leak-proof, and chemically compatible container.[3][12]

  • Ensure the container is tightly closed when not in use.[3][5]

  • The container must be clearly labeled as "Hazardous Waste" and include the chemical name ("Hydrogen Maleate") and its approximate concentration.[13]

  • Do not fill the container to more than 90% of its capacity to allow for expansion.[13][14]

• Storage: Store the waste container in a designated, cool, dry, and well-ventilated secondary containment area away from incompatible materials.[3][6]

• Arranging for Disposal: Contact your institution's EH&S department or a licensed chemical waste disposal company to arrange for pickup and proper disposal.[1][15] The recommended disposal method is typically controlled incineration at a permitted facility.[3][5]

Note on Neutralization: While neutralization is a common procedure for inorganic acids, it is generally not recommended for organic acids like hydrogen maleate as the neutralized product may still be toxic and subject to hazardous waste regulations.[11] Do not pour hydrogen maleate or its solutions down the drain.[3][5][8]

Data Summary: Safety and Disposal Information

Aspect	Guideline
Personal Protective Equipment (PPE)	Chemical-resistant gloves, safety goggles, lab coat.[1][2] Respiratory protection if dust is present.[3][4]
Handling	Use in a well-ventilated area or fume hood.[5][6] Avoid contact with skin and eyes.[3][5] Avoid dust formation.[5]
Storage (Product)	Store in a tightly closed container in a dry, cool, and well-ventilated place away from incompatible materials like bases and strong oxidizers.[3][7][9]
Spill Cleanup	Evacuate and ventilate the area.[5][6] Wear appropriate PPE.[5] Contain the spill.[3][8] Sweep up solid material, place in a closed container for disposal.[7][9]
Waste Container	Use a compatible, leak-proof container with a secure lid.[3] Label clearly with "Hazardous Waste" and the chemical name.[13] Do not overfill.[14]
Waste Segregation	Store separately from bases, oxidizing agents, and reducing agents.[6]
Primary Disposal Method	Transfer to a licensed chemical waste disposal facility for controlled incineration.[3][5] Arrange pickup through your institution's EH&S department.[1]
Prohibited Disposal	DO NOT dispose of in the regular trash. DO NOT pour down the sanitary sewer/drain.[3][5][8]

Experimental Protocols

This document provides procedural guidance for the safe disposal of hydrogen maleate and does not cite experimental studies. Therefore, a section on experimental protocols is not applicable.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of hydrogen maleate waste.

Caption: Hydrogen Maleate Waste Disposal Workflow.

References

• 1. cdn.stemcell.com [cdn.stemcell.com]
• 2. fishersci.dk [fishersci.dk]
• 3. chemicalbook.com [chemicalbook.com]
• 4. canbipharm.com [canbipharm.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. coral.washington.edu [coral.washington.edu]
• 7. fishersci.com [fishersci.com]
• 8. carlroth.com:443 [carlroth.com:443]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 12. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]
• 13. rtong.people.ust.hk [rtong.people.ust.hk]
• 14. ethz.ch [ethz.ch]
• 15. sigmaaldrich.cn [sigmaaldrich.cn]

Personal protective equipment for handling Hydrogen maleate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling reactive chemical compounds such as hydrogen maleate (B1232345). Adherence to strict safety protocols is crucial to mitigate risks and ensure a safe research environment. This guide provides essential, immediate safety and logistical information for handling hydrogen maleate, including operational and disposal plans.

Note: "Hydrogen maleate" can refer to various compounds. The specific hazards and handling procedures can vary significantly. It is imperative to always consult the Safety Data Sheet (SDS) for the specific hydrogen maleate compound being used. This guide provides a synthesis of general safety precautions based on available data for several hydrogen maleate compounds.

Hazard Identification and Personal Protective Equipment (PPE)

Hydrogen maleate compounds are associated with a range of hazards, including acute toxicity if swallowed or in contact with skin, serious eye irritation, and potential damage to the central nervous system.[1][2] Some forms may also cause severe skin burns and allergic skin reactions. Therefore, appropriate personal protective equipment must be worn at all times.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles or a face shield.	To protect against splashes and dust that can cause serious eye damage.[3]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). A lab coat or chemical-resistant suit. Closed-toe shoes.	To prevent skin contact, which can be toxic or cause severe burns.[1]
Respiratory Protection	A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.	To be used when there is a risk of inhaling dust or vapors, especially in poorly ventilated areas.[1]

Safe Handling and Operational Plan

A systematic approach to handling hydrogen maleate from receipt to disposal is critical for safety.

Step-by-Step Handling Protocol:

• Preparation and Inspection:

  • Before handling, ensure that an eyewash station and safety shower are readily accessible.[4]

  • Inspect the container for any damage or leaks.

  • Work in a well-ventilated area, preferably under a chemical fume hood.[4]

• Weighing and Dispensing:

  • Handle the compound carefully to avoid generating dust.[1]

  • Use appropriate tools (e.g., spatulas) for transferring the solid.

  • Close the container tightly after use.

• During the Experiment:

  • Avoid contact with skin, eyes, and clothing.[4]

  • Do not eat, drink, or smoke in the handling area.[4]

  • Keep away from incompatible materials such as strong bases, oxidizing agents, and reducing agents.[4]

• Storage:

  • Store in a cool, dry, and well-ventilated area in a tightly closed container.[4]

  • Store locked up and away from incompatible materials.[5]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Response Plan:

Emergency Scenario	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected skin area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1]
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison center or doctor immediately.[1]
Spill	Evacuate the area. Wear appropriate PPE. For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal. For large spills, contain the spill and follow institutional emergency procedures.[4]

Disposal Plan

Proper disposal of hydrogen maleate and its containers is essential to prevent environmental contamination and ensure safety.

Disposal Guidelines:

• Chemical Waste: Dispose of hydrogen maleate waste in a designated, labeled, and sealed container. All chemical waste must be disposed of in accordance with local, regional, and national regulations.[4] Do not mix with other waste.

• Contaminated Materials: Any materials that have come into contact with hydrogen maleate, including gloves, filter paper, and empty containers, should be treated as hazardous waste and disposed of accordingly.

• Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate collected as hazardous waste. The cleaned container should then be disposed of according to institutional guidelines.

Workflow for Safe Handling of Hydrogen Maleate

Caption: Workflow for the safe handling of Hydrogen Maleate from preparation to cleanup.

References

• 1. canbipharm.com [canbipharm.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]